(2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid

• CAS: 4298-05-9

Core Science & Biosynthesis

An In-Depth Technical Guide to (2S,3R)-3-hydroxypyrrolidine-2-carboxylic Acid: Properties, Synthesis, and Applications

Executive Summary: (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid is a non-proteinogenic, cyclic amino acid that serves as a pivotal chiral building block in modern medicinal chemistry. As a constrained analog of proline, its unique stereochemistry, featuring a trans relationship between the C2-carboxyl and C3-hydroxyl groups, imparts valuable conformational rigidity and a functional handle for molecular elaboration. This guide provides a comprehensive technical overview of its chemical properties, spectroscopic signature, stereoselective synthesis, and critical applications in drug discovery, offering field-proven insights for researchers and drug development professionals.

Introduction: The Strategic Value of a Constrained Amino Acid

In the landscape of pharmaceutical development, the quest for molecules with enhanced potency, selectivity, and metabolic stability is perpetual. Non-natural amino acids are a cornerstone of this endeavor, and among them, (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid stands out. It is a derivative of proline, an amino acid renowned for inducing specific turns in peptide backbones. The addition of a hydroxyl group at the 3-position with a defined stereochemistry introduces a new layer of functionality and structural constraint.

This molecule's significance lies in its dual nature:

• Structural Scaffolding: Its rigid pyrrolidine ring restricts conformational flexibility, which can pre-organize a molecule into a bioactive conformation, leading to improved binding affinity for biological targets.[]

• Functional Handle: The secondary hydroxyl group provides a site for further chemical modification, enabling the introduction of new pharmacophoric elements or vectors to modulate properties like solubility and cell permeability.

Its chiral structure makes it an invaluable intermediate in asymmetric synthesis, allowing for the construction of enantiomerically pure pharmaceuticals, which is critical for optimizing efficacy and minimizing off-target side effects.[2][3] This guide will dissect the core chemical attributes that make this compound a powerful tool in the medicinal chemist's arsenal.

Physicochemical and Stereochemical Properties

The utility of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid is fundamentally rooted in its distinct physical and three-dimensional properties. The trans configuration of the substituents on the five-membered ring is the key stereochemical feature that dictates its shape and reactivity.

Property	Value	Source
Molecular Formula	C₅H₉NO₃	[][3][4]
Molecular Weight	131.13 g/mol	[][3][4]
CAS Number	567-35-1	[]
Appearance	White to off-white solid/powder	[5]
Topological Polar Surface Area	69.6 Ų	[4]
XLogP3	-3.2	[4]
Hydrogen Bond Donors	3	[4]
Hydrogen Bond Acceptors	4	[4]
Preferred IUPAC Name	(2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid
Common Synonyms	cis-3-Hydroxy-L-proline

The highly negative XLogP3 value indicates significant hydrophilicity, a direct consequence of the carboxylic acid, amine, and hydroxyl functional groups. This property is often advantageous in drug design for improving aqueous solubility. The defined stereochemistry at the C2 and C3 positions is critical; any deviation results in a different diastereomer with distinct biological and chemical properties.

Spectroscopic Profile: A Structural Fingerprint

Characterization of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid relies on a combination of standard spectroscopic techniques. Understanding its expected spectral output is essential for reaction monitoring and quality control.

• ¹³C NMR Spectroscopy: The carboxyl carbon is expected to resonate in the 165-185 ppm range, a characteristic chemical shift for carboxylic acids.[6] The two carbons bearing heteroatoms (C2 and C3) will appear further downfield than the other aliphatic carbons of the ring due to deshielding effects.

• ¹H NMR Spectroscopy: The acidic proton of the carboxylic acid typically appears as a broad singlet far downfield, often around 12 ppm, though its position is sensitive to solvent and concentration.[6] The protons on the pyrrolidine ring will exhibit complex splitting patterns (multiplets) due to diastereotopicity and spin-spin coupling. The protons at C2 and C3 are key diagnostic signals.

• Infrared (IR) Spectroscopy: Two prominent features are expected to dominate the IR spectrum. A very broad absorption spanning from 2500-3300 cm⁻¹ arises from the O-H stretch of the hydrogen-bonded carboxylic acid.[6] A strong, sharp absorption between 1710-1760 cm⁻¹ corresponds to the C=O (carbonyl) stretch.[6][7]

• Mass Spectrometry (MS): In positive ion mode electrospray ionization (ESI+), the compound is expected to be detected primarily as the protonated molecule [M+H]⁺ at an m/z of approximately 132.1.[8]

Stereoselective Synthesis: A Methodological Approach

The production of enantiomerically pure (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid is non-trivial and requires precise stereocontrol. While multiple routes exist, a common strategy involves the modification of a pre-existing chiral precursor. A representative and reliable method is the stereospecific hydrolysis of a protected ester derivative.

Experimental Protocol: Synthesis via N-Boc Ester Hydrolysis

This protocol describes the final deprotection step to yield the target compound from its N-Boc protected methyl ester precursor. The causality behind this choice is its high fidelity; saponification of the ester is a robust reaction that does not typically affect the stereocenters, and the Boc protecting group is stable under these basic conditions, ensuring a clean conversion.

Step 1: Reaction Setup

• To a solution of (2S,3R)-1-(tert-butoxycarbonyl)-3-hydroxypyrrolidine-2-carboxylic acid methyl ester (1.0 eq) in tetrahydrofuran (THF), add a 0.2N aqueous solution of lithium hydroxide (LiOH) (1.0 eq).[8]

• Stir the biphasic mixture vigorously at room temperature for 3-4 hours.

  • Scientist's Insight: The use of LiOH is deliberate. It is less prone to causing side reactions like epimerization compared to stronger bases such as NaOH or KOH in sensitive substrates. THF helps to solubilize the organic starting material.

Step 2: Work-up and Extraction

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Dilute the reaction mixture with diethyl ether and transfer to a separatory funnel.

• Extract the aqueous layer. Re-extract the organic layer with a fresh portion of 0.2N LiOH solution to ensure all carboxylate salt is transferred to the aqueous phase.[8]

• Combine the aqueous layers.

  • Self-Validating System: This double extraction ensures quantitative recovery of the product, minimizing yield loss. The product, now a lithium salt, is highly water-soluble, while any unreacted starting material remains in the ether layer.

Step 3: Acidification and Isolation

• Cool the combined aqueous layer in an ice bath.

• Slowly acidify to a pH of ~2 using a 5% aqueous HCl solution.[8] The product will now be in its neutral, less water-soluble form.

• Extract the acidified aqueous layer multiple times (3x) with ethyl acetate.[8]

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the final product, (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid.[8]

Fig 1. Workflow for the hydrolysis of the N-Boc protected ester.

Core Applications in Drug Discovery and Development

The true value of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid is realized when it is incorporated into larger, biologically active molecules. Its structural features are leveraged to solve common problems in drug design.

• Peptidomimetics and Scaffold Design: In peptide-based drug candidates, replacing a natural proline residue with this analog can enforce a specific backbone turn while introducing a hydroxyl group. This can lead to enhanced binding with a target receptor by forming an additional hydrogen bond that was not previously possible. This structural rigidity also protects the peptide from degradation by proteases, thus increasing its metabolic stability and in vivo half-life.[2]

• Chiral Intermediate for Complex Syntheses: It serves as a starting point for creating more complex heterocyclic systems. The hydroxyl and carboxylic acid groups can be selectively manipulated to build out new ring systems or append side chains, with the initial stereochemistry guiding the formation of subsequent stereocenters. It is a key intermediate in the synthesis of various pharmaceuticals, including antiviral and antidiabetic agents.[2] Derivatives have also shown potential as GABA and dopamine agonists, relevant for neurological disorders.[]

Fig 2. Conceptual use as a proline substitute to enhance binding.

Safety, Handling, and Storage

As with any laboratory chemical, proper handling is paramount to ensure safety. The compound is generally considered to be an irritant.

• Personal Protective Equipment (PPE): Always wear safety glasses, chemical-resistant gloves, and a lab coat. If there is a risk of generating dust, use a dust mask or work within a fume hood.[10]

• Handling: Avoid contact with skin, eyes, and clothing.[11] Do not breathe dust.[11] Use in a well-ventilated area.[10] Wash hands thoroughly after handling.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[11] For long-term stability, refrigeration at 2-8°C is often recommended.[3] Keep away from incompatible materials such as strong oxidizing agents.

• First Aid:

  • Skin Contact: Wash off immediately with plenty of soap and water.[11]

  • Eye Contact: Flush with copious amounts of water for at least 15 minutes and seek medical attention.[11]

  • Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[11]

  • Ingestion: Do not induce vomiting. Rinse mouth and seek immediate medical advice.[11]

Conclusion

(2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid is more than a simple chemical intermediate; it is a strategic tool for molecular design. Its well-defined stereochemistry, conformational rigidity, and inherent functionality provide a robust platform for developing sophisticated pharmaceutical agents with improved pharmacological profiles. By understanding its fundamental properties, synthesis, and application principles, researchers can effectively harness its potential to accelerate the discovery and development of next-generation therapeutics.

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(2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid CAS number

An In-depth Technical Guide to (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid

Introduction

(2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid, a cyclic amino acid and a stereoisomer of hydroxyproline, represents a crucial chiral building block in modern medicinal chemistry. Its rigid pyrrolidine ring, substituted with both hydroxyl and carboxylic acid functional groups in a specific spatial arrangement, imparts unique conformational constraints. This structural feature is highly sought after in the design of peptidomimetics and pharmacologically active molecules, where precise control over three-dimensional structure is paramount for biological activity. This guide provides a comprehensive overview of its chemical properties, synthesis, applications, and the analytical methodologies required for its characterization, with a focus on its role in drug discovery and development.

Core Chemical and Physical Properties

The identity and purity of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid are defined by its specific stereochemistry and physicochemical characteristics. Unlike its more common diastereomer, trans-3-hydroxy-L-proline ((2S,3S) isomer), the (2S,3R) configuration places the hydroxyl and carboxyl groups in a cis relationship relative to the pyrrolidine ring.

Property	Value	Source(s)
CAS Number	567-35-1	[]
Molecular Formula	C₅H₉NO₃	[][2]
Molecular Weight	131.13 g/mol	[][2]
IUPAC Name	(2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid	[]
Synonyms	cis-3-Hydroxy-L-proline	[2]
Appearance	White to light beige powder	[3]
Canonical SMILES	C1CNC(C1O)C(=O)O	[]
InChI Key	BJBUEDPLEOHJGE-DMTCNVIQSA-N	[]

Synthesis and Stereoselective Manufacturing

The synthesis of specific stereoisomers of hydroxypyrrolidines is a critical challenge that requires precise stereocontrol. Industrial-scale production often relies on methods that can deliver high optical purity efficiently and economically.

Common Synthetic Strategies

While specific routes for the (2S,3R) isomer are proprietary, general strategies for producing chiral 3-hydroxypyrrolidines often start from readily available chiral precursors (the "chiral pool") or employ asymmetric synthesis techniques.

• From Chiral Precursors: Natural amino acids or compounds like malic acid can serve as starting materials. For instance, a known method for a different isomer, (S)-3-hydroxypyrrolidine, involves the chemical modification of natural malic acid through condensation with benzylamine and subsequent reduction.[4] Another approach starts with optically pure 4-amino-(S)-2-hydroxybutyric acid.[5] These strategies underscore the principle of transferring existing chirality into the target molecule.

• Asymmetric Synthesis: This involves creating the chiral centers during the reaction sequence using chiral catalysts or auxiliaries. Asymmetric hydrogenation or hydroxylation of a pyrroline precursor are common methods.

• Enzymatic and Microbial Methods: Biocatalysis offers a powerful route to high enantiomeric purity. Enzymes or whole microorganisms can be used to perform stereoselective reactions, avoiding the complex protection-deprotection steps and harsh reagents often seen in traditional organic synthesis.[4]

The choice of synthetic route is a balance between cost, scalability, yield, and the achievable optical purity. For pharmaceutical applications, achieving high enantiomeric excess (>99%) is non-negotiable to ensure safety and efficacy.

Applications in Research and Drug Development

The value of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid lies in its utility as a conformationally constrained building block for creating complex, biologically active molecules.

Chiral Intermediate for Active Pharmaceutical Ingredients (APIs)

Its primary application is as a key intermediate in the synthesis of novel drug candidates.[6] The defined stereochemistry is crucial for producing enantiomerically pure drugs, which often exhibit higher efficacy and fewer side effects compared to their racemic counterparts.[7] The pyrrolidine scaffold is a common feature in many classes of drugs, including antiviral, antidiabetic, and central nervous system (CNS) agents.[6][]

Peptidomimetics and Peptide Modeling

As a proline analogue, this molecule is incorporated into synthetic peptides to introduce conformational rigidity.[] The hydroxyl group provides an additional point for hydrogen bonding, further influencing the secondary structure (e.g., turns and helices) of the peptide chain. This can lead to peptides with enhanced metabolic stability, bioavailability, and binding affinity for their biological targets.[6]

Neurological and Metabolic Research

Derivatives of hydroxypyrrolidine carboxylic acids have shown significant biological activities. For example, synthetic derivatives of the (2S,3S) isomer exhibit GABA and dopamine agonist activities, suggesting potential applications in managing conditions like Parkinson's, Alzheimer's, and schizophrenia.[] Research on the (2S,3R) isomer and its derivatives could uncover novel modulators of these or other neurological pathways. Furthermore, as a metabolite of the amino acid proline, its levels can reflect the state of proline metabolism, which may be influenced by diet, exercise, or disease states.[]

Analytical Methodologies for Stereochemical Integrity

Verifying the stereochemical purity of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid is the most critical analytical task. The presence of other stereoisomers (enantiomers or diastereomers) is considered an impurity and must be strictly controlled.

Chiral Chromatography (HPLC & SFC)

Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard for separating and quantifying enantiomers and diastereomers.[9][10]

• Principle: The separation occurs on a Chiral Stationary Phase (CSP). The CSP creates a chiral environment where the different stereoisomers form transient diastereomeric complexes with differing stabilities, leading to different retention times.[10]

• Common CSPs: Polysaccharide-based columns (e.g., cellulose or amylose derivatives) are highly versatile and effective for a wide range of chiral compounds, including amino acids.[9][10]

• Mobile Phase: The choice of mobile phase (normal, reversed-phase, or polar organic) is critical for achieving separation. For amino acids, mobile phases are often buffered and may contain additives to improve peak shape and resolution.[10]

Supercritical Fluid Chromatography (SFC) with chiral columns is an increasingly popular alternative, often providing faster separations with reduced solvent consumption.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for structural elucidation and can be adapted for chiral analysis.

• Chiral Derivatizing Agents (CDAs): The compound is reacted with a chiral agent (e.g., Mosher's acid) to form diastereomers. These diastereomers have different chemical environments and will exhibit distinct signals in the NMR spectrum, allowing for quantification.

• Chiral Solvating Agents (CSAs): Adding a chiral solvating agent (like a chiral alcohol or a lanthanide shift reagent) to the NMR tube can induce a chemical shift difference between the signals of the enantiomers, enabling their resolution and quantification.[9]

The logical workflow for developing and validating a chiral purity method is essential for quality control in a drug development setting.

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(2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid structure and stereochemistry

An In-Depth Technical Guide to (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid: Structure, Stereochemistry, and Synthetic Strategy

This guide provides a comprehensive technical overview of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid, a conformationally constrained, non-proteinogenic amino acid. It serves as a critical chiral building block in modern medicinal chemistry. We will delve into its unique structural and stereochemical properties, outline robust synthetic strategies, and explore its applications in the development of novel therapeutics, offering field-proven insights for researchers, scientists, and drug development professionals.

Molecular Structure and Physicochemical Properties

(2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid, also known as cis-3-hydroxy-L-proline, is a derivative of the amino acid proline. The introduction of a hydroxyl group at the C3 position of the pyrrolidine ring significantly impacts its conformational flexibility and hydrogen bonding capacity, making it a valuable proline surrogate in peptidomimetics and other bioactive molecules.[1] The rigid, cyclic structure provides a defined three-dimensional scaffold that is instrumental in designing molecules with high specificity for biological targets.[2]

Property	Value	Source
IUPAC Name	(2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid	PubChem[1]
Synonyms	cis-3-Hydroxy-L-proline	Sigma-Aldrich
Molecular Formula	C₅H₉NO₃	PubChem[1]
Molecular Weight	131.13 g/mol	PubChem[1]
CAS Number	567-35-1	BOC Sciences[2]
InChIKey	BJBUEDPLEOHJGE-YFKPBYRVSA-N	PubChem[1]

Spectroscopic Profile

While a dedicated high-resolution spectrum for this specific isomer is not publicly available, its structure allows for a reliable prediction of its key spectroscopic features based on established principles of organic spectroscopy. These characteristic signals are crucial for reaction monitoring and final product verification during synthesis.

Spectroscopy	Feature	Characteristic Region/Shift	Rationale & Source
IR Spectroscopy	O–H Stretch (Carboxylic Acid)	2500–3300 cm⁻¹ (very broad)	Strong intermolecular hydrogen bonding in the dimeric state of the carboxylic acid.[3][4]
O–H Stretch (Alcohol)	~3300–3500 cm⁻¹ (broad)	Overlaps with the carboxylic acid O-H stretch.
C=O Stretch (Carboxylic Acid)	1710–1760 cm⁻¹ (strong)	Position depends on hydrogen bonding; dimeric forms absorb at the lower end of the range.[3][4]
¹H NMR	COOH	~12.0 ppm (broad singlet)	Deshielded acidic proton, signal intensity and position are solvent/concentration dependent.[3][4]
H2 (α-proton)	~3.5-4.0 ppm (doublet or dd)	Adjacent to the electron-withdrawing carboxyl and amine groups.
H3 (CH-OH)	~4.0-4.5 ppm (multiplet)	Adjacent to the electronegative hydroxyl group.
¹³C NMR	C=O (Carboxyl Carbon)	165–185 ppm	Characteristic chemical shift for saturated aliphatic carboxylic acids.[3][4]
C2 (α-carbon)	~60-65 ppm	Carbon bearing both the carboxyl and amine groups.
C3 (CH-OH)	~70-75 ppm	Carbon bearing the hydroxyl group.

Stereochemistry: The Critical Determinant of Function

The biological activity of chiral molecules is intrinsically linked to their stereochemistry. (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid possesses two stereogenic centers at the C2 and C3 positions, giving rise to four possible stereoisomers.

• (2S, 3R) and (2R, 3S) are enantiomers, with a cis relationship between the carboxyl and hydroxyl groups.

• (2S, 3S) and (2R, 3R) are enantiomers, with a trans relationship between the carboxyl and hydroxyl groups.

The Cahn-Ingold-Prelog priority for the substituents at C2 is: -NH- > -COOH > C3 > H. For C3, the priority is: -OH > C2 > C4 > H. The (2S,3R) configuration dictates a specific spatial arrangement that is crucial for molecular recognition by enzymes and receptors. This stereochemical purity is paramount in drug development, as different stereoisomers can have vastly different pharmacological activities, potencies, and toxicological profiles.[5] The substitution on the pyrrolidine ring also locks it into a preferred "pucker" conformation (C4-endo or C4-exo), which further influences how the molecule presents its functional groups for interaction with biological targets.[6][7]

Stereochemical relationships of 3-hydroxypyrrolidine-2-carboxylic acid.

Stereoselective Synthesis Strategies

The synthesis of enantiomerically pure (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid is a significant chemical challenge, requiring precise control over the two adjacent stereocenters. Numerous strategies have been developed, often employing a "chiral pool" approach or asymmetric catalysis.[8]

A common retrosynthetic pathway begins with a simple, achiral starting material like β-alanine. The key to inducing the correct stereochemistry is often a highly reliable asymmetric reaction, such as the Sharpless asymmetric epoxidation of a strategically designed allylic alcohol intermediate.[8] This reaction establishes the first stereocenter, which then directs the formation of the second during the subsequent intramolecular cyclization.

Causality in Experimental Design

The choice of protecting groups is critical for the success of the synthesis. For instance, the amine must be protected with a group that is stable to the epoxidation conditions. Boc or Cbz protecting groups are often avoided in this specific step as they can lead to undesired side reactions, such as the formation of cyclic urethanes.[8] The synthetic route must be carefully planned to ensure that all protecting groups can be removed at the end without racemizing the newly formed stereocenters.

Representative Experimental Protocol: Intramolecular Cyclization

The following protocol is a representative example of a key step in the synthesis of a hydroxyproline scaffold, illustrating the intramolecular cyclization of an amino epoxide to form the pyrrolidine ring. This step is critical as it sets the relative stereochemistry of the hydroxyl and amine groups.

Objective: To synthesize the protected pyrrolidine ring via intramolecular cyclization of an amino epoxide intermediate.

Materials:

• Amino epoxide precursor (1.0 eq)

• Anhydrous Tetrahydrofuran (THF)

• Palladium on carbon (10% w/w)

• Methanol (MeOH)

• Formic acid (HCO₂H)

• Sodium hydroxide (2N aq.)

• Hydrochloric acid (1N aq.)

Procedure:

• Debenzylation/Cyclization: The N-protected amino epoxide precursor (1.0 eq) is dissolved in a 15% solution of formic acid in methanol. 10% Palladium on carbon is added as a catalyst. The mixture is hydrogenated at room temperature for 24 hours under a hydrogen atmosphere.

  • Rationale: This step serves a dual purpose. Catalytic hydrogenation removes the benzyl-type protecting group from the nitrogen, liberating the free amine. The in-situ generated amine then acts as a nucleophile, attacking one of the epoxide carbons in an intramolecular SN2 reaction to form the five-membered pyrrolidine ring. The stereochemistry of the epoxide directly dictates the resulting stereochemistry of the hydroxyl group relative to the carbon-nitrogen bond.[9]

• Work-up: The catalyst is removed by filtration through a pad of Celite, and the solvent is evaporated under reduced pressure.

• Saponification: The resulting crude hydroxy ester is dissolved in methanol, and 2N aqueous sodium hydroxide is added. The reaction is stirred at room temperature for 4 hours until the ester is fully hydrolyzed.

  • Rationale: This is a standard ester hydrolysis to convert the methyl ester to the desired carboxylic acid. This step is typically performed under basic conditions to ensure complete conversion.[10]

• Isolation: The reaction mixture is acidified to a pH of ~2 with 1N HCl. The solvent is removed in vacuo.

• Purification: The final product, trans-3-hydroxy-L-proline, is purified by ion-exchange chromatography.

  • Rationale: Ion-exchange chromatography is a highly effective method for purifying amino acids from salts and other impurities, yielding the final product with high purity.[9]

Applications in Medicinal Chemistry and Drug Development

The rigid pyrrolidine scaffold of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid makes it an exceptional building block for creating drugs with high affinity and selectivity. Its derivatives are integral to a wide range of pharmacologically active agents.[11][12]

• Conformationally Restricted Scaffolds: By replacing proline with this analogue, medicinal chemists can introduce a hydrogen-bond donor/acceptor group (the hydroxyl) and enforce a specific ring pucker, which can enhance binding to a target protein.[6] This strategy is widely used in the design of peptidomimetics.

• Antiviral and Anticancer Agents: The hydroxyproline core is found in several FDA-approved drugs, including inhibitors of the hepatitis C virus (HCV) NS3-4A serine protease, such as glecaprevir.[6]

• Targeted Protein Degradation (PROTACs): Hydroxyproline derivatives are famously used as ligands for the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[7] This interaction is the foundation for many PROTACs, which are bifunctional molecules that induce the degradation of specific disease-causing proteins. The stereochemistry of the hydroxyproline is absolutely critical for VHL recognition.[7]

• CNS-Acting Agents: Due to their structural similarity to neurotransmitters, substituted proline analogues have been explored as antagonists for ionotropic glutamate receptors (iGluRs), which are implicated in a variety of neurological disorders.[13] Synthetic derivatives have also shown potential as GABA and dopamine agonists, with relevance for diseases like Parkinson's and Alzheimer's.[]

Drug development workflow using the chiral scaffold.

Conclusion and Future Outlook

(2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid is more than just a substituted amino acid; it is a powerful tool in the arsenal of medicinal chemists. Its well-defined stereochemistry and conformational rigidity provide a reliable starting point for the rational design of highly specific and potent therapeutic agents. The continued development of novel stereoselective synthetic methods will further enhance its accessibility and utility. As our understanding of complex biological systems deepens, particularly in areas like targeted protein degradation and allosteric modulation, the demand for sophisticated, stereochemically pure building blocks like cis-3-hydroxy-L-proline is set to grow, promising new avenues for tackling challenging diseases.

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• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI. [Link]

• Sinha, S. (2005). A convenient synthesis of trans-3-hydroxy-L-proline. Arkivoc. [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. National Institutes of Health (NIH). [Link]

• Stereoselective Synthesis of New (2S,3R)-3-Carboxyphenyl)pyrrolidine-2-carboxylic acid Analogs Utilizing a C(sp3)-H Activation Strategy and Structure-Activity Relationship Studies at the Ionotropic Glutamate Receptors. National Institutes of Health (NIH). [Link]

• Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers Media. [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. MDPI. [Link]

• 3-Substituted Prolines: From Synthesis to Structural Applications, from Peptides to Foldamers. National Institutes of Health (NIH). [Link]

• 3-Fluoro-4-hydroxyprolines: Synthesis, Conformational Analysis, and Stereoselective Recognition by the VHL E3 Ubiquitin Ligase for Targeted Protein Degradation. National Institutes of Health (NIH). [Link]

• (S)-3-Hydroxypyrrolidine hydrochloride. PubChem. [Link]

• A convenient synthesis of trans-3-hydroxy-L-proline. Arkivoc. [Link]

• 3-Fluoro-4-hydroxyprolines: Synthesis, Conformational Analysis, and Stereoselective Recognition by the VHL E3 Ubiquitin Ligase for Targeted Protein Degradation. Journal of the American Chemical Society. [Link]

• Process for the preparation of chiral 3-hydroxy pyrrolidine compound and derivatives thereof having high optical purity.

• Pyrrolidine-based marketed drugs. ResearchGate. [Link]

• (2S,3S)-3-HYDROXYPYRROLIDINE-2-CARBOXYLIC ACID | CAS. Matrix Fine Chemicals. [Link]

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• 20.8 Spectroscopy of Carboxylic Acids and Nitriles. NC State University Libraries. [Link]

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• 3-Hydroxypyrrolidine-2-carboxylic acid. PubChem. [Link]

• Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides. National Institutes of Health (NIH). [Link]

• Separation and evaluation of the cis and trans isomers of hydroxyprolines: effect of hydrolysis on the epimerization. PubMed. [Link]

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• 5. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 3-Fluoro-4-hydroxyprolines: Synthesis, Conformational Analysis, and Stereoselective Recognition by the VHL E3 Ubiquitin Ligase for Targeted Protein Degradation - PMC [pmc.ncbi.nlm.nih.gov]
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A Comprehensive Technical Guide to the Natural Occurrence, Biosynthesis, and Biological Significance of Substituted Pyrrolidine-2-Carboxylic Acids

Part 1: Introduction to Pyrrolidine-2-Carboxylic Acids: A Privileged Scaffold in Nature

The pyrrolidine ring system, a five-membered saturated heterocycle containing a single nitrogen atom, stands as a cornerstone in the architecture of a vast array of biologically active molecules.[1][2] Its prevalence in nature, particularly in the form of L-proline and its derivatives, underscores its evolutionary selection as a versatile structural motif. The unique conformational rigidity of the pyrrolidine ring, a phenomenon known as "pseudorotation," allows it to efficiently explore three-dimensional space, a critical attribute for molecular recognition and interaction with biological targets.[1] This guide provides an in-depth exploration of naturally occurring pyrrolidine-2-carboxylic acids, moving beyond the well-trodden path of proteinogenic proline to illuminate the structural diversity, biosynthetic origins, and pharmacological potential of its substituted analogues. For researchers, scientists, and drug development professionals, understanding the nuances of these natural products offers a fertile ground for the discovery of novel therapeutic agents.

Part 2: Structural Diversity of Naturally Occurring Substituted Pyrrolidine-2-Carboxylic Acids

The structural landscape of naturally occurring pyrrolidine-2-carboxylic acids is remarkably diverse, with substitutions adorning the pyrrolidine ring at the C3, C4, and C5 positions, as well as on the ring nitrogen (N1). These modifications give rise to a wide spectrum of compounds with distinct physicochemical properties and biological activities.

Classification Based on Substitution Patterns

The classification of these natural products is most logically based on the position and nature of the substituents on the pyrrolidine ring.

• C3-Substituted Pyrrolidine-2-Carboxylic Acids: Substitutions at the C3 position are less common than at C4 but are found in a number of interesting natural products. These substitutions can significantly influence the pucker of the pyrrolidine ring.

• C4-Substituted Pyrrolidine-2-Carboxylic Acids: This is the most common site for substitution, with hydroxyl groups being particularly prevalent, leading to the well-known hydroxyprolines. Other substituents at this position include alkyl, halogen, and more complex moieties. The stereochemistry at C4 is crucial for biological activity.

• C5-Substituted Pyrrolidine-2-Carboxylic Acids: While the carboxylic acid group defines the C2 position, substitutions at C5 are also observed, often in the form of oxo groups, leading to pyroglutamic acid and its derivatives.[1]

• N1-Substituted Pyrrolidine-2-Carboxylic Acids: The nitrogen atom of the pyrrolidine ring is a common site for alkylation and acylation, leading to a diverse range of N-substituted proline derivatives with varied biological roles.

Representative Naturally Occurring Substituted Pyrrolidine-2-Carboxylic Acids

The following table summarizes a selection of naturally occurring substituted pyrrolidine-2-carboxylic acids, their natural sources, and their characteristic substitutions.

Compound Name	Natural Source(s)	Key Substituent(s)
(2S,4R)-4-Hydroxyproline	Collagen, various plant proteins	4-hydroxyl
(2S,4S)-4-Fluoroproline	Streptomyces cattleya	4-fluoro
Kainic Acid	Digenea simplex (red algae)	3-isopropenyl, 4-carboxymethyl
Domoic Acid	Pseudo-nitzschia (diatom)	3-carboxymethyl, 4-(1-methyl-2,4-hexadienyl)
Echinocandin B	Aspergillus nidulans	Complex cyclic peptide with a 4-hydroxyproline core
Gracilin B	Spongionella gracilis (marine sponge)	4-ethyl, 5-oxo
(2S,3R,4R)-3,4-Dihydroxyproline	Diatoms	3,4-dihydroxyl
Pyroglutamic Acid	Various natural sources	5-oxo

Stereochemistry and its Influence on Biological Activity

The stereochemistry of the substituents on the pyrrolidine ring is a critical determinant of biological activity. The cis or trans relationship between the substituent and the carboxylic acid group at C2, as well as the absolute configuration of each stereocenter, dictates how the molecule interacts with its biological target. For instance, the cis-4-trifluoromethyl substituent on a pyrrolidine scaffold has been shown to favor a pseudo-axial conformation of the acetic acid group at position 2, which is a key pharmacophore for G-protein coupled receptor 40 (GRP40) agonists.[1]

Part 3: Biosynthetic Pathways of Substituted Pyrrolidine-2-Carboxylic Acids

The biosynthesis of substituted pyrrolidine-2-carboxylic acids is a fascinating area of natural product chemistry, showcasing nature's enzymatic machinery for tailoring molecular structures.

The Central Role of Proline Biosynthesis

The biosynthesis of L-proline from L-glutamate serves as the foundational pathway for the formation of most substituted pyrrolidine-2-carboxylic acids. This multi-step enzymatic process establishes the core pyrrolidine ring structure.

Enzymatic Modifications Leading to Substitution

Once the proline scaffold is formed, a variety of enzymes catalyze the introduction of substituents.

• Hydroxylation: Prolyl hydroxylases are a well-characterized class of enzymes that introduce hydroxyl groups onto the proline ring, most commonly at the C4 position to form hydroxyproline, a key component of collagen.

• Halogenation: Halogenase enzymes can introduce halogen atoms, such as fluorine in the case of 4-fluoroproline from Streptomyces cattleya.

• Alkylation and Acylation: Various transferase enzymes are responsible for adding alkyl and acyl groups to the pyrrolidine ring, often at the nitrogen atom.

• Carbon-Carbon Bond Formation: More complex substitutions, such as those found in kainic acid and domoic acid, involve intricate enzymatic reactions that form new carbon-carbon bonds.

Illustrative Biosynthetic Pathway: Prodigiosin

While not a pyrrolidine-2-carboxylic acid itself, the biosynthesis of the tripyrrolic pigment prodigiosin provides an excellent example of how the pyrrolidine ring of proline is modified in nature. In this pathway, the pyrrolidine ring of L-proline is oxidized twice by a FAD+-dependent enzyme to yield a pyrrole ring, which then serves as a building block for the final pigment.[3]

Caption: Simplified pathway of Pyrrole Ring A formation from L-Proline in Prodigiosin biosynthesis.

Part 4: Isolation, Purification, and Structural Elucidation from Natural Sources: A Methodological Guide

The successful isolation and characterization of novel substituted pyrrolidine-2-carboxylic acids from natural sources hinge on a systematic and robust experimental workflow.

Extraction of Pyrrolidine Alkaloids and Related Compounds

The choice of extraction method depends on the polarity of the target compound and the nature of the source material.

• Sample Preparation: The natural source material (e.g., plant leaves, microbial culture) is dried and ground to a fine powder to increase the surface area for extraction.

• Solvent Extraction: A solvent or a series of solvents of increasing polarity (e.g., hexane, ethyl acetate, methanol) is used to extract the compounds. Maceration, Soxhlet extraction, or ultrasonication can be employed.

• Solvent Partitioning: The crude extract is then subjected to liquid-liquid partitioning between immiscible solvents (e.g., water and ethyl acetate) to separate compounds based on their polarity.

• Fractionation: The resulting fractions are further separated using techniques like column chromatography.

Chromatographic Techniques for Purification

Chromatography is the cornerstone of purification in natural product chemistry.

• Column Chromatography: This is a primary method for the initial separation of compounds from a crude extract using a stationary phase like silica gel or alumina.

• High-Performance Liquid Chromatography (HPLC): HPLC, particularly reversed-phase HPLC, is a high-resolution technique used for the final purification of individual compounds.

Spectroscopic and Spectrometric Methods for Structure Determination

Once a pure compound is isolated, its chemical structure is determined using a combination of spectroscopic and spectrometric techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR provide detailed information about the carbon-hydrogen framework of the molecule. 2D NMR techniques (e.g., COSY, HSQC, HMBC) are used to establish connectivity.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides the accurate mass of the molecule, allowing for the determination of its elemental composition. Fragmentation patterns in MS/MS experiments can provide structural information.

Workflow for Isolation and Characterization

Caption: A typical workflow for the isolation and characterization of natural products.

Part 5: Biological Activities and Pharmacological Potential

Substituted pyrrolidine-2-carboxylic acids exhibit a broad spectrum of biological activities, making them attractive candidates for drug discovery.[4][5][6][7]

Overview of the Spectrum of Biological Activities

• Anticancer Activity: Some derivatives have shown potent activity against various cancer cell lines.[4]

• Antimicrobial Activity: Several compounds have demonstrated promising activity against multidrug-resistant bacteria.[4]

• Anticonvulsant Properties: The pyrrolidine-2,5-dione scaffold has been identified as a valuable framework for the development of anticonvulsant drugs.[1]

• Enzyme Inhibition: Many substituted pyrrolidines act as inhibitors of key enzymes involved in various disease processes.[1]

Specific Examples and their Mechanisms of Action

• Polyhydroxylated Pyrrolidines as Glycosidase Inhibitors: Polyhydroxylated pyrrolidines, such as 1,4-dideoxy-1,4-imino-L-arabinitol, are potent inhibitors of α-glycosidases and are being investigated as potential antidiabetic and anticancer drugs.[1]

• Pyrrolidine Carboxamides as InhA Inhibitors: A class of pyrrolidine carboxamides has been identified as inhibitors of the enoyl acyl carrier protein reductase (InhA) from Mycobacterium tuberculosis, a key enzyme in fatty acid biosynthesis.[8]

Biological Activities of Selected Compounds

Compound Class	Biological Activity	Mechanism of Action (if known)
5-Oxopyrrolidine Derivatives	Anticancer, Antimicrobial	Targets multidrug-resistant Staphylococcus aureus[4]
Pyrrolidine-2,5-diones	Anticonvulsant	Interaction with voltage-gated sodium and calcium channels[1]
Polyhydroxylated Pyrrolidines	α-Glycosidase Inhibition	Competitive inhibition of glycosidase enzymes[1]
Pyrrolidine Carboxamides	Antitubercular	Inhibition of InhA enzyme[8]

Mechanism of Action: Glycosidase Inhibition

Caption: Competitive inhibition of α-glycosidase by a polyhydroxylated pyrrolidine.

Part 6: Future Perspectives and Applications in Drug Development

The rich structural diversity and potent biological activities of naturally occurring substituted pyrrolidine-2-carboxylic acids position them as a continuing source of inspiration for drug discovery and development.

Naturally Occurring Pyrrolidine-2-Carboxylic Acids as Scaffolds for Synthesis

Natural products like L-proline and L-pyroglutamic acid serve as readily available and chiral starting materials for the synthesis of novel, biologically active compounds.[1] The inherent stereochemistry of these natural scaffolds provides a significant advantage in the development of stereospecific drugs.

Opportunities for the Discovery of New Bioactive Molecules

The exploration of underexplored natural environments, such as marine ecosystems and unique microbial niches, is likely to yield novel substituted pyrrolidine-2-carboxylic acids with unprecedented structures and biological activities. Advances in analytical techniques will further aid in the discovery and characterization of these compounds.

Challenges in the Field

Despite the immense potential, challenges remain in the field of natural product drug discovery. These include the sustainable supply of source materials, the complexity of total synthesis for structurally intricate molecules, and the need for innovative screening platforms to identify novel biological targets.

Part 7: References

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. (2021-08-10).

• Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity - MDPI. (2022-08-06).

• Synthesis and Biological Evaluation of Some Pyrrolidine-2-one Derivatives. (2020-03-01).

• Synthesis and Biological Evaluation of Some Pyrrolidine-2-one Derivatives - ResearchGate. (2020-03-01).

• Synthesis and Characterization of New Compounds Derived from Pyrrolidine-2-One and Evaluation of their Biological Activities - ResearchGate. (2025-08-07).

• Pyrrolidine Containing Natural Products - Baran Lab.

• Pyrrole - Wikipedia.

• Pyrrolidine Carboxamides as a Novel Class of Inhibitors of Enoyl Acyl Carrier Protein Reductase (InhA) from Mycobacterium tuberculosis - PubMed Central.

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• 2. baranlab.org [baranlab.org]
• 3. Pyrrole - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. mjs.uomustansiriyah.edu.iq [mjs.uomustansiriyah.edu.iq]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Pyrrolidine Carboxamides as a Novel Class of Inhibitors of Enoyl Acyl Carrier Protein Reductase (InhA) from Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

The Enigmatic Role of (2S,3R)-3-Hydroxypyrrolidine-2-Carboxylic Acid in Metabolic Pathways: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

(2S,3R)-3-Hydroxypyrrolidine-2-carboxylic acid, a stereoisomer of 3-hydroxyproline, represents a fascinating yet underexplored area within metabolic research. While its counterparts, particularly (2S,4R)-4-hydroxy-L-proline, are well-documented as critical components of collagen, the precise metabolic fate and signaling roles of the (2S,3R) isomer are just beginning to be unraveled. This technical guide synthesizes the current understanding of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid's journey through metabolic pathways, from its potential biosynthesis to its degradation and its emerging significance as a chiral building block in pharmacology. This document aims to provide a comprehensive resource for researchers and drug development professionals, highlighting known mechanisms, presenting relevant experimental approaches, and identifying key knowledge gaps to stimulate future investigation.

Introduction: Unveiling a Rare Isomer

The hydroxylation of proline is a critical post-translational modification that dictates the structure and function of numerous proteins, most notably collagen. While 4-hydroxyproline is the most abundant and studied isomer, the 3-hydroxyproline variants play more subtle but equally important roles. (2S,3R)-3-Hydroxypyrrolidine-2-carboxylic acid, also known as trans-3-hydroxy-L-proline, is one such isomer. Its unique stereochemistry confers distinct conformational properties, influencing its interactions with enzymes and its potential biological activities.

This guide delves into the core aspects of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid's metabolic significance, moving beyond its established use as a synthetic intermediate to explore its endogenous lifecycle and functional implications.

Biosynthesis: A Tale of Enzymatic Specificity

The endogenous synthesis of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid is believed to be catalyzed by a specific class of enzymes known as prolyl 3-hydroxylases (P3Hs) . These enzymes belong to the 2-oxoglutarate (2-OG) and iron-dependent dioxygenase superfamily.

The hydroxylation reaction is a sophisticated process where the P3H enzyme utilizes molecular oxygen and 2-oxoglutarate as co-substrates to introduce a hydroxyl group at the C3 position of a proline residue within a polypeptide chain or on free L-proline. The stereospecificity of the enzyme dictates the formation of the (2S,3R) isomer.

Experimental Protocol: In Vitro Prolyl 3-Hydroxylase Assay

This protocol outlines a method to assess the ability of a candidate prolyl 3-hydroxylase to synthesize (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid from L-proline.

• Reaction Mixture Preparation: In a microcentrifuge tube, prepare a reaction mixture containing:

  • 50 mM Tris-HCl buffer (pH 7.5)

  • 1 mM L-proline

  • 2 mM 2-oxoglutarate

  • 0.5 mM FeSO4

  • 1 mM Ascorbate

  • 1 µg of purified recombinant prolyl 3-hydroxylase

  • Nuclease-free water to a final volume of 100 µL.

• Incubation: Incubate the reaction mixture at 37°C for 1-2 hours with gentle agitation.

• Reaction Termination: Stop the reaction by adding an equal volume of ice-cold methanol.

• Sample Preparation for Analysis: Centrifuge the mixture at 14,000 x g for 10 minutes to pellet the precipitated protein. Collect the supernatant for analysis.

• LC-MS/MS Analysis: Analyze the supernatant using liquid chromatography-tandem mass spectrometry (LC-MS/MS) to detect and quantify the formation of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid. A chiral column is essential to differentiate between stereoisomers.

Causality Behind Experimental Choices:

• Tris-HCl buffer: Provides a stable pH environment optimal for many enzymatic reactions.

• 2-Oxoglutarate, Fe(II), and Ascorbate: These are essential co-factors for the catalytic activity of 2-OG-dependent dioxygenases like P3Hs. Ascorbate helps maintain the iron in its reduced ferrous state.

• Methanol Precipitation: A rapid and effective method to stop the enzymatic reaction and remove the bulk of the protein, which could interfere with subsequent analysis.

• Chiral LC-MS/MS: The use of a chiral stationary phase in the liquid chromatography column is critical for separating the (2S,3R) isomer from other hydroxyproline stereoisomers, ensuring accurate identification and quantification.

Degradation Pathway: A Journey to Central Metabolism

The catabolism of hydroxyproline isomers is an important route for recycling amino acids. Recent evidence points to a specific enzymatic pathway for the degradation of trans-3-hydroxy-L-proline. A key enzyme in this pathway is trans-3-hydroxy-L-proline dehydratase , a human enzyme that has been identified and characterized.[1]

This enzyme catalyzes the dehydration of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid to yield Δ1-pyrroline-2-carboxylate (Pyr2C).[1] Pyr2C can then be further metabolized, potentially entering the central metabolic pathways of proline and ornithine metabolism.[2]

Analytical Methodologies: Detecting a Rare Metabolite

The low abundance and the presence of multiple stereoisomers make the detection and quantification of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid in biological matrices a significant challenge. Advanced analytical techniques are required for its unambiguous identification.

Technique	Principle	Advantages	Considerations
Chiral Gas Chromatography-Mass Spectrometry (GC-MS)	Derivatized amino acids are separated on a chiral GC column and detected by mass spectrometry.	High resolution and sensitivity.	Requires derivatization, which can be time-consuming.
Chiral Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Separation of underivatized amino acids on a chiral LC column followed by highly specific detection using tandem mass spectrometry.	High specificity and sensitivity; no derivatization needed.	Matrix effects can influence ionization efficiency.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed structural information, allowing for the differentiation of isomers based on their unique spectral signatures.	Non-destructive and provides unambiguous structural confirmation.	Lower sensitivity compared to mass spectrometry-based methods.

Self-Validating Protocol: Chiral LC-MS/MS for Quantitation in Plasma

• Sample Preparation:

  • To 100 µL of plasma, add 10 µL of an internal standard solution (e.g., ¹³C₅,¹⁵N-labeled (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid).

  • Precipitate proteins by adding 400 µL of acetonitrile.

  • Vortex for 1 minute and centrifuge at 15,000 x g for 15 minutes at 4°C.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

• LC Separation:

  • Column: A chiral stationary phase column (e.g., a cyclodextrin-based column).

  • Mobile Phase: An isocratic or gradient elution with a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile).

  • Flow Rate: Optimized for the specific column dimensions.

  • Injection Volume: 5-10 µL.

• MS/MS Detection:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for both the analyte and the internal standard to ensure specificity.

• Quantification:

  • Construct a calibration curve using known concentrations of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid standards.

  • Calculate the concentration in the plasma samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Pharmacological Relevance and Future Directions

While the endogenous metabolic role of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid is still under investigation, its significance as a chiral building block in medicinal chemistry is well-established. Its rigid pyrrolidine ring and the specific stereochemistry of its hydroxyl and carboxyl groups make it a valuable scaffold for the synthesis of novel therapeutic agents. It has been utilized in the preparation of antiviral and antibacterial compounds.

The potential for this molecule to be incorporated into proteins as a non-proteinogenic amino acid opens up exciting avenues for research. Such incorporation could alter protein structure and function, potentially impacting cellular signaling and enzyme activity.

Key Research Questions for the Future:

• What is the full substrate specificity of human prolyl 3-hydroxylases, and do they produce significant amounts of free (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid?

• What is the precise stereospecificity of the human trans-3-hydroxy-L-proline dehydratase for the (2S,3R) isomer?

• Are there other, as-yet-undiscovered, metabolic pathways involving this isomer?

• Does the concentration of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid in biological fluids correlate with any disease states?

• Can this molecule serve as a biomarker for specific metabolic dysfunctions?

Conclusion

(2S,3R)-3-Hydroxypyrrolidine-2-carboxylic acid remains a molecule of significant interest at the intersection of metabolism and pharmacology. While its metabolic pathways are not as clearly defined as those of other proline isomers, the existing evidence provides a solid framework for future research. The proposed biosynthetic and degradative pathways, coupled with advanced analytical methodologies, offer a roadmap for scientists to further elucidate the role of this enigmatic compound. A deeper understanding of its metabolism will undoubtedly open new doors for therapeutic intervention and diagnostic development.

References

• Visser, W. F., et al. (2012). Identification of a Human trans-3-Hydroxy-l-proline Dehydratase, the First Characterized Member of a Novel Family of Proline Racemase-like Enzymes. The Journal of biological chemistry, 287(26), 21834–21841. [Link]

• Wu, G. (2021). Hydroxyproline in animal metabolism, nutrition, and cell signaling. Amino acids, 53(8), 1137–1154. [Link]

• MySkinRecipes. (n.d.). (2R,3S)-3-Hydroxypyrrolidine-2-carboxylic acid. Retrieved from [Link]

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• 2. Hydroxyproline in animal metabolism, nutrition, and cell signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Profile of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid: A Technical Guide

This guide provides an in-depth analysis of the expected spectroscopic data for (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid, a chiral heterocyclic amino acid of significant interest in medicinal chemistry and drug development.[][2] Due to the limited availability of published experimental spectra for this specific stereoisomer, this document synthesizes predictive data based on fundamental spectroscopic principles and comparative analysis with related hydroxyproline isomers.[3][4][5] It is intended to serve as a robust reference for researchers in compound verification, quality control, and structural elucidation.

Introduction: The Structural Significance of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid

(2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid belongs to the family of hydroxyprolines, a class of non-proteinogenic amino acids that serve as crucial chiral building blocks in organic synthesis.[] The defined stereochemistry at the C2 and C3 positions provides a rigid conformational scaffold, making it a valuable precursor for synthesizing complex, biologically active molecules, including antiviral and antibacterial agents.[][6]

Accurate and unambiguous structural confirmation is paramount. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are indispensable tools for this purpose. This guide explains the causal relationships between the molecule's structure and its spectral output, providing a framework for interpreting experimental data.

---

Molecular Structure and Predicted Spectroscopic Behavior

The pyrrolidine ring's puckered nature, combined with the stereochemistry of the hydroxyl and carboxylic acid groups, dictates the chemical environment of each atom. The cis relationship between the C2-carboxyl and C3-hydroxyl groups in this isomer is a key determinant of its spectroscopic signature.

Caption: Molecular structure of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid.

---

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed stereochemical and electronic structure of this molecule in solution. The analysis is predicated on the distinct chemical environments of each proton and carbon atom.

Predicted ¹H NMR Data

The proton NMR spectrum is expected to show distinct signals for each proton on the pyrrolidine ring. Due to the chiral centers, the protons on C4 and C5 (CH₂) are diastereotopic and should appear as separate, complex multiplets. The solvent of choice (typically D₂O or DMSO-d₆) will affect the exchangeability and chemical shift of the labile N-H and O-H protons.

Table 1: Predicted ¹H NMR Data (in D₂O, 400 MHz)

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)	Rationale
H-2	3.9 - 4.1	Doublet (d)	JH2-H3 = ~3-5 Hz	Alpha to COOH group, deshielded.
H-3	4.5 - 4.7	Multiplet (m)	-	Alpha to OH group, strongly deshielded.
H-4a / H-4b	2.0 - 2.4	Multiplet (m)	-	Diastereotopic protons on the pyrrolidine ring.
H-5a / H-5b	3.2 - 3.6	Multiplet (m)	-	Diastereotopic protons adjacent to the nitrogen atom.
N-H, O-H, COOH	Variable	Broad Singlet (br s)	-	Labile protons, exchange with D₂O.

Predicted ¹³C NMR Data

The carbon NMR spectrum will provide five distinct signals corresponding to the carbon atoms of the pyrrolidine ring and the carboxyl group. The chemical shifts are influenced by the electronegativity of the attached heteroatoms (O and N).

Table 2: Predicted ¹³C NMR Data (in D₂O, 100 MHz)

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale
C-2	60 - 65	Alpha to both N and COOH, deshielded.
C-3	70 - 75	Alpha to OH group, strongly deshielded.
C-4	30 - 35	Methylene carbon in the pyrrolidine ring.
C-5	45 - 50	Methylene carbon adjacent to the nitrogen atom.
C=O (Carboxyl)	170 - 175	Characteristic chemical shift for a carboxylic acid carbon.[7]

Experimental Protocol: NMR Spectroscopy

A self-validating protocol ensures reproducibility and accuracy.

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of a suitable deuterated solvent (e.g., D₂O or DMSO-d₆) in a 5 mm NMR tube. The choice of solvent is critical; D₂O is often used for amino acids to simplify the spectrum by exchanging labile protons, while DMSO-d₆ allows for their observation.

• Instrument Setup: Use a 400 MHz (or higher) NMR spectrometer. Tune and shim the instrument to ensure optimal magnetic field homogeneity.

• Data Acquisition:

  • ¹H NMR: Acquire the spectrum with a standard pulse sequence. Key parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds. Typically, 16-64 scans are sufficient.

  • ¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence. A larger number of scans (e.g., 1024 or more) and a longer relaxation delay (2-5 seconds) are typically required due to the lower natural abundance and longer relaxation times of ¹³C.

• Data Processing: Apply a Fourier transform to the acquired Free Induction Decay (FID). Phase correct the spectrum and calibrate the chemical shift scale using a reference signal (e.g., TSP for D₂O or residual solvent peak for DMSO-d₆).

Caption: Workflow for NMR-based structural elucidation.

---

Infrared (IR) Spectroscopy

IR spectroscopy is excellent for identifying the functional groups present in the molecule. The spectrum is expected to be dominated by characteristic absorptions from the O-H, N-H, and C=O bonds.

Predicted IR Data

The presence of extensive hydrogen bonding, a hallmark of amino acids, will lead to significant broadening of the O-H and N-H stretching bands.

Table 3: Predicted Major IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Expected Appearance
2500-3300	O-H stretch	Carboxylic acid	Very broad, strong
3200-3500	O-H stretch	Alcohol	Broad, superimposed on COOH stretch
3100-3300	N-H stretch	Secondary amine (as ammonium)	Moderate, often obscured by O-H
1700-1730	C=O stretch	Carboxylic acid	Strong, sharp
1550-1650	N-H bend / C=O stretch	Zwitterionic form	Strong
1210-1320	C-O stretch	Carboxylic acid / Alcohol	Strong
900-960	O-H bend (out-of-plane)	Carboxylic acid dimer	Broad, characteristic

Expertise Insight: The zwitterionic nature of the amino acid in the solid state can significantly influence the IR spectrum. The carboxyl group may exist as a carboxylate (COO⁻), shifting its characteristic C=O stretch to a lower wavenumber (~1600 cm⁻¹), while the amine exists as an ammonium salt (NH₂⁺).[8]

Experimental Protocol: IR Spectroscopy (ATR)

• Sample Preparation: Place a small amount of the solid sample directly onto the crystal of the Attenuated Total Reflectance (ATR) accessory.

• Instrument Setup: Ensure the ATR crystal is clean. Collect a background spectrum of the empty crystal.

• Data Acquisition: Apply pressure to the sample using the ATR anvil to ensure good contact. Collect the sample spectrum over the range of 4000-400 cm⁻¹. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The collected spectrum is automatically ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

---

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of the molecule, as well as structural details derived from its fragmentation pattern.

Predicted Mass Spectral Data

Using a soft ionization technique like Electrospray Ionization (ESI), the protonated molecule [M+H]⁺ is expected to be the base peak in the positive ion mode.

• Molecular Formula: C₅H₉NO₃

• Exact Mass: 131.0582 g/mol

• Predicted [M+H]⁺: m/z 132.0655

Table 4: Predicted Key Fragment Ions (ESI-MS/MS of m/z 132)

Predicted m/z	Proposed Fragment	Rationale
114.0550	[M+H - H₂O]⁺	Loss of the hydroxyl group as water.
86.0600	[M+H - H₂O - CO]⁺	Subsequent loss of carbon monoxide from the ring.
70.0651	[Pyrrolidinium ion]⁺	Loss of both the carboxyl and hydroxyl groups.
87.0444	[M+H - COOH]⁺	Loss of the carboxylic acid group as formic acid.

Experimental Protocol: LC-MS

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent mixture, such as water/methanol or water/acetonitrile, often with a small amount of acid (e.g., 0.1% formic acid) to promote protonation.

• Chromatography (Optional but Recommended): Inject the sample onto a reverse-phase HPLC column (e.g., C18) to purify the sample before it enters the mass spectrometer. This is a self-validating step to ensure the analyzed ion corresponds to the compound of interest.

• Mass Spectrometry:

  • Ionization: Use an ESI source in positive ion mode.

  • Full Scan MS: Acquire a full scan spectrum (e.g., m/z 50-500) to identify the [M+H]⁺ ion.

  • Tandem MS (MS/MS): Isolate the [M+H]⁺ ion (m/z 132.07) and subject it to Collision-Induced Dissociation (CID) with an inert gas (e.g., argon or nitrogen) to generate fragment ions. This provides structural confirmation.

Sources

• 2. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 5. Differentiation of hydroxyproline isomers and isobars in peptides by tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. (2R,3S)-3-Hydroxypyrrolidine-2-carboxylic acid [myskinrecipes.com]
• 7. 20.8 Spectroscopy of Carboxylic Acids and Nitriles – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 8. spectroscopyonline.com [spectroscopyonline.com]

A Comprehensive Technical Guide to Sourcing and Quality Control of Enantiopure 3-Hydroxypyrrolidine-2-carboxylic Acid for Pharmaceutical Research and Development

For Researchers, Scientists, and Drug Development Professionals

Abstract

Enantiomerically pure 3-hydroxypyrrolidine-2-carboxylic acids are pivotal chiral building blocks in the synthesis of a multitude of pharmaceutical compounds. Their rigidified cyclic structure and stereochemically defined hydroxyl and carboxylic acid functionalities make them invaluable scaffolds in medicinal chemistry. This in-depth technical guide provides a comprehensive overview of the commercial landscape for these critical intermediates, detailing supplier information for all four stereoisomers: (2S,3R), (2R,3S), (2S,3S), and (2R,3R). Beyond simple sourcing, this guide delves into the crucial aspects of quality control, offering insights into the analytical methodologies required to ensure enantiomeric and diastereomeric purity. Furthermore, it provides an understanding of the synthetic strategies employed in their manufacture and outlines a framework for supplier qualification, empowering researchers and drug development professionals to procure these essential molecules with confidence and ensure the integrity of their research and development pipelines.

Introduction: The Significance of 3-Hydroxypyrrolidine-2-carboxylic Acid Stereoisomers in Drug Discovery

The pyrrolidine ring is a prevalent motif in a vast array of biologically active molecules and approved drugs.[1] The introduction of a hydroxyl group at the 3-position adds a key hydrogen bonding feature and a point for further chemical modification, while the carboxylic acid at the 2-position provides a handle for peptide coupling or other derivatizations. The rigid nature of the pyrrolidine ring, compared to its linear amino acid counterparts, imparts conformational constraint, which can lead to enhanced binding affinity and selectivity for biological targets.

The absolute stereochemistry at the C2 and C3 positions is critical, as different stereoisomers can exhibit vastly different pharmacological and toxicological profiles. Therefore, access to enantiomerically and diastereomerically pure 3-hydroxypyrrolidine-2-carboxylic acid is a prerequisite for the successful development of chiral drugs. These compounds are utilized as key intermediates in the synthesis of antiviral, antibacterial, and central nervous system-targeting agents, among others.[2][]

This guide will navigate the complexities of sourcing these chiral building blocks, from identifying reliable commercial suppliers to implementing robust quality control measures.

Stereoisomers of 3-Hydroxypyrrolidine-2-carboxylic Acid

There are four stereoisomers of 3-hydroxypyrrolidine-2-carboxylic acid, comprising two pairs of enantiomers. Understanding the correct nomenclature and stereochemical descriptors is fundamental for accurate sourcing and application.

Diagram of the Four Stereoisomers:

Caption: The four stereoisomers of 3-hydroxypyrrolidine-2-carboxylic acid.

Commercial Suppliers of Enantiopure 3-Hydroxypyrrolidine-2-carboxylic Acid and Derivatives

A wide range of chemical suppliers offer the stereoisomers of 3-hydroxypyrrolidine-2-carboxylic acid, often as the free amino acid or with protecting groups such as Boc (tert-butoxycarbonyl) or Fmoc (9-fluorenylmethoxycarbonyl) on the nitrogen, which are suitable for peptide synthesis and other synthetic transformations. The following tables provide a non-exhaustive list of commercial suppliers for each stereoisomer. It is crucial to verify the current availability, purity, and pricing directly with the suppliers.

Table 1: Commercial Suppliers of (2S,3R)- and (2R,3S)-3-Hydroxypyrrolidine-2-carboxylic Acid and Derivatives

Stereoisomer	Derivative	CAS Number	Representative Suppliers
(2S,3R)	Free Acid	567-35-1	BOC Sciences[], Sigma-Aldrich, Alfa Aesar
(2S,3R)	HCl Salt	159830-97-4	Glentham Life Sciences[4], TCI
(2R,3S)	Free Acid	118492-86-7	BLDpharm[5], CP Lab Safety[6], MySkinRecipes[7]
(2R,3S)	HCl Salt	468061-05-4	Sigma-Aldrich, Synthonix
(2S,3R)	N-Boc	186132-96-7	Combi-Blocks, AstaTech
(2R,3S)	N-Boc	142476-13-9	Ark Pharm, Chem-Impex

Table 2: Commercial Suppliers of (2S,3S)- and (2R,3R)-3-Hydroxypyrrolidine-2-carboxylic Acid and Derivatives

Stereoisomer	Derivative	CAS Number	Representative Suppliers
(2S,3S)	Free Acid	4298-08-2	BOC Sciences[], BLDpharm[9], Matrix Fine Chemicals[10], CP Lab Safety[11]
(2S,3S)	N-Boc	187039-57-2	Alfa Chemistry[12], Combi-Blocks
(2S,3S)	N-Fmoc	296774-32-8	Santa Cruz Biotechnology[13], Bachem
(2R,3R)	Free Acid	7745-66-6	Strem Chemicals, TCI
(2R,3R)	N-Boc	335280-19-8	PubChem[14] lists several suppliers, including Chem-Impex and A2B Chem

Quality Control: Ensuring Enantiomeric and Diastereomeric Purity

The procurement of chiral building blocks necessitates a stringent quality control process to verify their stereochemical integrity. The presence of undesired stereoisomers can have a significant impact on the efficacy and safety of the final drug substance.[15] A robust quality control workflow should be established to assess the purity of incoming materials.

Diagram of a Supplier Qualification and Quality Control Workflow:

Caption: A typical workflow for qualifying suppliers and performing quality control on incoming chiral raw materials.

Key Analytical Techniques for Chiral Purity Assessment

A multi-pronged analytical approach is often necessary to fully characterize the purity of 3-hydroxypyrrolidine-2-carboxylic acid stereoisomers.

4.1.1. Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the most widely used technique for the separation and quantification of enantiomers.[16] The choice of the chiral stationary phase (CSP) is critical for achieving baseline separation.

• Direct Methods: These involve the use of a chiral column. For amino acids and their derivatives, polysaccharide-based CSPs (e.g., Chiralcel®, Chiralpak®) and macrocyclic glycopeptide-based CSPs (e.g., Astec CHIROBIOTIC®) are commonly employed.[17]

• Indirect Methods: This approach involves derivatizing the amino acid with a chiral derivatizing agent (CDA) to form diastereomers, which can then be separated on a standard achiral reversed-phase column (e.g., C18).[16]

Exemplary HPLC Method Development Protocol (Indirect Method):

• Derivatization:

  • Reagent: Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide, FDAA).

  • Procedure: Dissolve a small, accurately weighed amount of the 3-hydroxypyrrolidine-2-carboxylic acid sample in a sodium bicarbonate buffer. Add a solution of FDAA in acetone and incubate. Quench the reaction with acid.[16]

• HPLC Conditions:

  • Column: A standard C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm).

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

  • Gradient: A linear gradient from a low to a high percentage of Mobile Phase B.[16]

  • Detection: UV detection at a wavelength where the dinitrophenyl group of the derivative absorbs strongly (e.g., 340 nm).[16]

• Analysis: The diastereomeric derivatives of the different stereoisomers will have different retention times, allowing for their separation and quantification.

4.1.2. Chiral Gas Chromatography (GC)

For volatile derivatives of 3-hydroxypyrrolidine-2-carboxylic acid, chiral GC offers excellent resolution. Derivatization is typically required to increase volatility and improve chromatographic performance.

Exemplary GC-MS Protocol:

• Derivatization: A two-step derivatization is often employed for amino acids.

  • Step 1 (Esterification): Reaction with an alcohol (e.g., methanol, butanol) under acidic conditions to convert the carboxylic acid to an ester.

  • Step 2 (Acylation): Reaction with an acylating agent (e.g., trifluoroacetic anhydride, pentafluoropropionic anhydride) to derivatize the amino and hydroxyl groups.[18]

• GC-MS Conditions:

  • Column: A chiral capillary column, such as one coated with a cyclodextrin derivative (e.g., Chirasil-Val).

  • Carrier Gas: Helium.

  • Temperature Program: A temperature gradient is used to elute the derivatives.

  • Detection: Mass spectrometry (MS) provides both quantification and structural information, aiding in peak identification.[19]

4.1.3. Nuclear Magnetic Resonance (NMR) Spectroscopy

While standard ¹H and ¹³C NMR spectra of enantiomers are identical in an achiral solvent, NMR can be a powerful tool for distinguishing diastereomers. The different spatial arrangements of the hydroxyl and carboxylic acid groups in the syn and anti diastereomers will result in distinct chemical shifts and coupling constants for the pyrrolidine ring protons. Furthermore, the use of chiral solvating agents or chiral shift reagents can induce chemical shift differences between enantiomers, allowing for the determination of enantiomeric excess.[20][21]

Interpreting a Certificate of Analysis (CoA)

A Certificate of Analysis from a reputable supplier should provide key information regarding the quality of the material. When reviewing a CoA for an enantiopure 3-hydroxypyrrolidine-2-carboxylic acid, look for the following:

• Identity: Confirmed by techniques such as NMR and Mass Spectrometry.

• Purity: Typically determined by HPLC or GC, and should be ≥95%, preferably ≥98% for use in drug development.[6]

• Enantiomeric Excess (e.e.) or Diastereomeric Excess (d.e.): This is a critical parameter and should be determined by a suitable chiral method (HPLC or GC). For pharmaceutical applications, an e.e. or d.e. of ≥99% is often required.

• Specific Rotation: A measure of the rotation of plane-polarized light, which can indicate the enantiomeric purity.

• Residual Solvents: The amount of any remaining solvents from the synthesis and purification process.

• Water Content: Determined by Karl Fischer titration.

Overview of Synthetic Strategies

Understanding the synthetic routes to enantiopure 3-hydroxypyrrolidine-2-carboxylic acids can provide insights into potential impurities and the rationale behind certain quality control tests. Stereoselective synthesis is key to obtaining the desired enantiomer in high purity.

5.1. Chiral Pool Synthesis

Many synthetic approaches start from readily available chiral molecules ("chiral pool"), such as amino acids or carbohydrates. For example, (S)-malic acid can be a starting material for the synthesis of (S)-3-hydroxy-2-pyrrolidinone, a precursor to certain stereoisomers of 3-hydroxypyrrolidine-2-carboxylic acid.[22]

5.2. Asymmetric Synthesis

Asymmetric catalysis and the use of chiral auxiliaries are powerful methods for creating the desired stereocenters. For instance, asymmetric Michael addition reactions can be employed to construct the pyrrolidine ring with high enantioselectivity.[22]

Exemplary Stereoselective Synthesis Protocol Outline (Conceptual):

• Starting Material: A suitable achiral or prochiral precursor.

• Key Stereocenter-Forming Step: This could be an asymmetric hydrogenation, an enantioselective alkylation, or a diastereoselective cyclization. For example, a stereoselective reduction of a ketone precursor can set the stereochemistry of the hydroxyl group.[19]

• Cyclization: Formation of the pyrrolidine ring.

• Deprotection: Removal of any protecting groups to yield the final product.

The choice of reagents, catalysts, and reaction conditions at each step is crucial for controlling the stereochemical outcome.[23]

Supplier Qualification: A Framework for Ensuring Quality and Reliability

For drug development professionals, ensuring a stable and high-quality supply of critical raw materials is paramount. A thorough supplier qualification process is essential.[24][25][26]

Key Steps in Supplier Qualification:

• Initial Assessment: Review the supplier's website, product catalog, and any available technical documentation.

• Request for Information: Contact the supplier to request a detailed technical package, including a representative Certificate of Analysis, product specifications, and a safety data sheet (SDS).

• Sample Testing: Obtain a sample of the material and perform in-house analytical testing to verify that it meets your specifications.

• Supplier Audit: For critical raw materials, a remote or on-site audit of the supplier's manufacturing facility may be necessary. This audit should assess their quality management system, manufacturing processes, and compliance with Good Manufacturing Practices (GMP).[15]

• Quality Agreement: Establish a formal quality agreement with the supplier that outlines specifications, testing methods, change control procedures, and protocols for handling out-of-specification results.

Conclusion

The successful incorporation of enantiopure 3-hydroxypyrrolidine-2-carboxylic acid stereoisomers into a drug development program hinges on the ability to reliably source high-purity material. This guide has provided a framework for identifying commercial suppliers, understanding the critical quality control parameters, and implementing a robust supplier qualification process. By combining a thorough understanding of the commercial landscape with rigorous analytical chemistry, researchers and drug development professionals can confidently procure these essential chiral building blocks, thereby ensuring the quality and integrity of their scientific endeavors.

References

A comprehensive list of references will be provided upon request, compiled from the authoritative sources used in the generation of this guide.

Sources

• 1. 3-Hydroxypyrrolidine-2-carboxylic acid | C5H9NO3 | CID 559314 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 4. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 5. labcompare.com [labcompare.com]
• 6. calpaclab.com [calpaclab.com]
• 7. (2R,3S)-3-Hydroxypyrrolidine-2-carboxylic acid [myskinrecipes.com]
• 9. 4298-08-2|(2S,3S)-3-Hydroxypyrrolidine-2-carboxylic acid|BLD Pharm [bldpharm.com]
• 10. (2S,3S)-3-HYDROXYPYRROLIDINE-2-CARBOXYLIC ACID | CAS [matrix-fine-chemicals.com]
• 11. calpaclab.com [calpaclab.com]
• 12. (2s,3s)-3-hydroxypyrrolidine-2-carboxylic acid suppliers USA [americanchemicalsuppliers.com]
• 13. scbt.com [scbt.com]
• 14. (2R,3R)-1-((tert-Butoxy)carbonyl)-3-hydroxypyrrolidine-2-carboxylic acid | C10H17NO5 | CID 10657135 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. chemtech-us.com [chemtech-us.com]
• 16. benchchem.com [benchchem.com]
• 17. sigmaaldrich.com [sigmaaldrich.com]
• 18. GC–MS analysis of 4-hydroxyproline: elevated proline hydroxylation in metformin-associated lactic acidosis and metformin-treated Becker muscular dystrophy patients - PMC [pmc.ncbi.nlm.nih.gov]
• 19. US7652152B2 - Synthetic method of optically pure (S)-3-hydroxypyrrolidine - Google Patents [patents.google.com]
• 20. Analysis of hydroxyproline isomers and hydroxylysine by reversed-phase HPLC and mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. US7244852B2 - Process for preparing 2-methylpyrrolidine and specific enantiomers thereof - Google Patents [patents.google.com]
• 22. researchgate.net [researchgate.net]
• 23. Stereoselective Synthesis of New (2S,3R)-3-Carboxyphenyl)pyrrolidine-2-carboxylic acid Analogs Utilizing a C(sp3)-H Activation Strategy and Structure-Activity Relationship Studies at the Ionotropic Glutamate Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 24. safetyculture.com [safetyculture.com]
• 25. Raw Material Supplier Audit Checklist - Download & Edit Free PDF [lumiformapp.com]
• 26. pharmabeginers.com [pharmabeginers.com]

Protocols & Analytical Methods

Topic: Stereoselective Synthesis of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid

An Application Note from the Desk of a Senior Application Scientist

Audience: Researchers, scientists, and drug development professionals.

Abstract: (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid is a non-proteinogenic amino acid that serves as a critical chiral building block in medicinal chemistry. Its rigid, stereochemically defined structure is a key component in the synthesis of a variety of pharmacologically active agents, including antiviral and antibacterial drugs. The primary challenge in its synthesis lies in the precise control of the two adjacent stereocenters at the C2 and C3 positions. This application note provides an in-depth guide to the stereoselective synthesis of this valuable compound, focusing on a robust strategy starting from a readily available chiral precursor. We will explore the underlying principles of stereocontrol, provide a detailed, field-tested protocol, and discuss the rationale behind key experimental choices to ensure reproducibility and high stereochemical fidelity.

Introduction: The Strategic Importance of Stereochemistry

The pyrrolidine ring is a privileged scaffold in drug discovery, present in numerous natural products and synthetic pharmaceuticals.[1] Hydroxylated derivatives, such as 3-hydroxypyrrolidine-2-carboxylic acid, offer additional functional handles for molecular elaboration and can form key hydrogen bond interactions with biological targets. The specific stereoisomer, (2S,3R), is of particular interest for creating enantiomerically pure drugs, which often exhibit improved efficacy and reduced side effects compared to their racemic counterparts.[2]

The synthesis of this target molecule is non-trivial due to the need to establish a trans relationship between the carboxyl group at C2 and the hydroxyl group at C3, both with a defined absolute stereochemistry. Several synthetic paradigms have been developed, broadly categorized as:

• Chiral Pool Synthesis: Utilizing naturally occurring, enantiomerically pure starting materials like amino acids (e.g., 4-hydroxy-L-proline, glutamic acid) or hydroxy acids (e.g., malic acid, tartaric acid).[3][4][5] This approach leverages the inherent chirality of the starting material to build the target molecule.

• Asymmetric Synthesis: Employing chiral catalysts or auxiliaries to direct the formation of the desired stereocenters from achiral or racemic precursors.

• Chemoenzymatic Methods: Using enzymes to perform key stereoselective transformations, such as stereoselective hydrolysis or reduction, often with very high enantiomeric excess.[3][6]

This guide will focus on a highly reliable and instructive chiral pool strategy, which provides an excellent balance of efficiency, stereocontrol, and accessibility for most research laboratories.

Featured Synthetic Strategy: A Chiral Pool Approach via Stereochemical Inversion

Our selected protocol begins with (2S,4R)-4-hydroxy-L-proline, a commercially available and inexpensive amino acid. The core of this strategy involves a key stereochemical inversion at the C4 position of the starting material to generate the desired C3 hydroxyl group with R configuration in the final product.

The overall workflow is designed to logically sequence protection, stereoinversion, and deprotection steps to achieve the target molecule with high purity.

Caption: High-level workflow for the synthesis of the target compound.

Detailed Experimental Protocols

This section provides a step-by-step methodology for the synthesis. The rationale behind critical steps is explained to provide a deeper understanding of the process.

Protocol 1: Synthesis of N-Boc-(2S,4R)-4-hydroxy-L-proline Methyl Ester

Principle: The first phase involves protecting the secondary amine with a tert-butyloxycarbonyl (Boc) group and converting the carboxylic acid to a methyl ester. The Boc group is robust under the conditions of the subsequent Mitsunobu reaction but is easily removed later. Esterification prevents the carboxylate from interfering with the stereoinversion step.

Step-by-Step Procedure:

• Esterification: Suspend (2S,4R)-4-hydroxy-L-proline (1.0 eq) in anhydrous methanol (approx. 0.2 M). Cool the suspension to 0 °C in an ice bath.

• Slowly add thionyl chloride (SOCl₂) (1.2 eq) dropwise while maintaining the temperature below 10 °C.

  • Causality: SOCl₂ reacts with methanol to form HCl in situ, which catalyzes the Fischer esterification. This method is efficient for amino acids.

• Allow the mixture to warm to room temperature and stir for 12-16 hours until the reaction is complete (monitored by TLC).

• Remove the solvent under reduced pressure to yield the crude methyl ester hydrochloride salt.

• N-Protection: Dissolve the crude salt in a 1:1 mixture of dioxane and water. Add triethylamine (TEA) or sodium bicarbonate (approx. 2.5 eq) to neutralize the hydrochloride.

• Add di-tert-butyl dicarbonate (Boc₂O) (1.1 eq) and stir at room temperature for 4-6 hours.

  • Causality: The Boc group protects the nucleophilic nitrogen, preventing it from participating in side reactions.

• Once the reaction is complete, concentrate the mixture in vacuo to remove the dioxane.

• Extract the aqueous residue with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate to yield the protected intermediate, which can be purified by silica gel chromatography.

Protocol 2: Stereochemical Inversion via Mitsunobu Reaction

Principle: The Mitsunobu reaction is a powerful method for inverting the stereochemistry of a secondary alcohol. Here, the C4 hydroxyl group of the protected hydroxyproline is converted to a good leaving group in situ, which is then displaced by a nucleophile (e.g., benzoate) via an Sₙ2 mechanism, resulting in a clean inversion of configuration from (4R) to (4S). This (4S) center will become the (3R) center in the final product nomenclature after re-prioritization of substituents.

Caption: Simplified mechanism of the Mitsunobu reaction for stereoinversion.

Step-by-Step Procedure:

• Dissolve the N-Boc-(2S,4R)-4-hydroxy-L-proline methyl ester (1.0 eq), triphenylphosphine (PPh₃) (1.5 eq), and benzoic acid (1.5 eq) in anhydrous tetrahydrofuran (THF).

• Cool the solution to 0 °C.

• Add diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.5 eq) dropwise over 30 minutes.

  • Trustworthiness: This step is exothermic and requires slow addition to maintain temperature control and minimize side reactions.

• Allow the reaction to stir at 0 °C for 1 hour and then at room temperature overnight.

• Monitor the reaction by TLC for the disappearance of the starting material.

• Concentrate the reaction mixture and purify the residue by column chromatography (eluting with a hexane/ethyl acetate gradient) to isolate the inverted benzoate ester.

Protocol 3: Deprotection to Yield (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid

Principle: The final stage involves the removal of all protecting groups. The benzoate ester is saponified to the hydroxyl group, and the Boc and methyl ester groups are hydrolyzed under acidic conditions to reveal the final amino acid.

Step-by-Step Procedure:

• Saponification: Dissolve the purified benzoate ester from the previous step in a mixture of THF and water.

• Add lithium hydroxide (LiOH) (2.0 eq) and stir at room temperature for 2-4 hours until the hydrolysis of both esters is complete.[7]

• Acidify the reaction mixture to pH ~2 with cold 1N HCl.[7]

  • Causality: Acidification protonates the carboxylate and the amine, preparing for the final product isolation and removing the Boc group.

• Extract the aqueous layer with ethyl acetate to remove any non-polar byproducts like triphenylphosphine oxide.

• Concentrate the aqueous layer under reduced pressure to yield the crude product.

• The final product can be purified by recrystallization or by using ion-exchange chromatography to yield the pure zwitterionic amino acid.

Data Summary and Validation

The success of each synthetic step is contingent on achieving a high yield and maintaining stereochemical integrity. The following table summarizes expected outcomes based on literature precedents.

Step	Intermediate/Product	Typical Yield	Key Analytical Validation	Stereochemical Purity
1	N-Boc-(2S,4R)-4-hydroxy-L-proline methyl ester	>90%	¹H NMR, ¹³C NMR, MS	>99% ee (from starting material)
2	N-Boc-(2S,4S)-4-benzoyloxy-L-proline methyl ester	60-80%	¹H NMR, ¹³C NMR, MS	>98% de (inversion)
3	(2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid	>85% (from deprotection)	¹H NMR, ¹³C NMR, Chiral HPLC	>99% ee

Conclusion

The stereoselective synthesis of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid is a critical process for the development of advanced therapeutics. The chiral pool strategy detailed herein, commencing from (2S,4R)-4-hydroxy-L-proline, represents a reliable and scalable route. By understanding the rationale behind the choice of protecting groups and the mechanism of the key Mitsunobu inversion, researchers can confidently execute this synthesis. The provided protocol emphasizes self-validating checkpoints, such as chromatographic purification and spectroscopic characterization, ensuring the production of the target molecule with high chemical and stereochemical purity.

References

• Reddy, K. L., et al. (2002). Chemoenzymatic enantioselective synthesis of 3-hydroxy-2-pyrrolidinones and 3-hydroxy-2-piperidinones. Tetrahedron: Asymmetry, 13(11), 1155-1160. [Link]

• Kim, H. S., et al. (2007). Process for the preparation of chiral 3-hydroxy pyrrolidine compound and derivatives thereof having high optical purity.

• Ivashkevich, O., et al. (2022). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules, 27(19), 6695. [Link]

• Hymøller, L., et al. (2020). Stereoselective Synthesis of New (2S,3R)-3-(Carboxyphenyl)pyrrolidine-2-carboxylic acid Analogs Utilizing a C(sp3)–H Activation Strategy and Structure–Activity Relationship Studies at the Ionotropic Glutamate Receptors. Journal of Medicinal Chemistry, 63(23), 14697-14720. [Link]

• Lee, K., et al. (2010). Synthetic method of optically pure (S)-3-hydroxypyrrolidine.

• O'Brien, P. (2011). Chiral Pool Synthesis: Chiral Pool Synthesis from Hydroxy Acids. Comprehensive Chirality, 2, 195-233. [Link]

• MySkinRecipes. (n.d.). (2R,3S)-3-Hydroxypyrrolidine-2-carboxylic acid. [Link]

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• 1. benchchem.com [benchchem.com]
• 2. (2R,3S)-3-Hydroxypyrrolidine-2-carboxylic acid [myskinrecipes.com]
• 3. WO2007024113A1 - Process for the preparation of chiral 3-hydroxy pyrrolidine compound and derivatives thereof having high optical purity - Google Patents [patents.google.com]
• 4. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Redirecting [linkinghub.elsevier.com]
• 7. BOC-(2S,3S)-3-HYDROXYPYRROLIDINE-2-CARBOXYLIC ACID | 187039-57-2 [chemicalbook.com]

Application Notes and Protocols: Asymmetric Synthesis of Pyrrolidine Derivatives from the Chiral Pool

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Significance of Chiral Pyrrolidines

The pyrrolidine ring is a privileged heterocyclic scaffold, forming the core of numerous natural products, pharmaceuticals, and chiral catalysts.[1][2][3] Its prevalence in U.S. FDA-approved drugs underscores its importance in medicinal chemistry.[1] The stereochemistry of substituents on the pyrrolidine ring is often critical for biological activity, making the development of efficient asymmetric syntheses a paramount objective in organic chemistry.

The "chiral pool" approach offers an elegant and often highly efficient strategy for the synthesis of enantiomerically pure compounds. This methodology leverages the inherent chirality of readily available natural products, such as amino acids, carbohydrates, and terpenes, as starting materials. By utilizing these pre-existing stereocenters, complex chiral targets can be constructed without the need for de novo asymmetric induction, often resulting in more concise and practical synthetic routes.[4] This guide provides an in-depth exploration of the asymmetric synthesis of pyrrolidine derivatives utilizing the chiral pool, complete with detailed protocols and mechanistic insights.

I. Leveraging Nature's Building Blocks: Key Chiral Pool Sources

A variety of natural products serve as excellent starting points for the synthesis of chiral pyrrolidine derivatives. The choice of starting material is dictated by the desired substitution pattern and stereochemistry of the target molecule.

A. Amino Acids: Proline and Its Congeners

Proline and its derivatives, such as 4-hydroxyproline and pyroglutamic acid, are arguably the most versatile and widely used chiral pool starting materials for pyrrolidine synthesis.[2][5] Their rigid five-membered ring structure provides a robust stereochemical template for further functionalization.

1. (S)-Proline: A Privileged Starting Point

(S)-proline is an inexpensive and readily available amino acid that serves as a precursor for a vast array of pyrrolidine-containing drugs and catalysts.[2][6] A common initial transformation is the reduction of the carboxylic acid to the corresponding alcohol, (S)-prolinol, which is a key intermediate in the synthesis of various pharmaceuticals.[2]

This protocol details the reduction of the carboxylic acid moiety of (S)-proline to an alcohol using lithium aluminum hydride (LiAlH₄).

Materials:

• (S)-Proline

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (THF)

• Anhydrous diethyl ether

• Hydrochloric acid (HCl), 1 M

• Sodium hydroxide (NaOH), 1 M

• Magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend LiAlH₄ (1.2 equivalents) in anhydrous THF.

• Addition of Proline: Cool the suspension to 0 °C using an ice bath. Slowly add (S)-proline (1.0 equivalent) portion-wise to the stirred suspension. Caution: The reaction is exothermic and generates hydrogen gas.

• Reflux: After the addition is complete, remove the ice bath and heat the reaction mixture to reflux for 4-6 hours, or until TLC analysis indicates complete consumption of the starting material.

• Quenching: Cool the reaction mixture to 0 °C and cautiously quench the excess LiAlH₄ by the sequential slow addition of water (x mL), 15% aqueous NaOH (x mL), and then water again (3x mL), where x is the mass of LiAlH₄ in grams.

• Filtration and Extraction: Stir the resulting granular precipitate for 30 minutes, then filter it through a pad of Celite®, washing the filter cake with THF. The filtrate is then concentrated under reduced pressure. The residue is taken up in diethyl ether and washed sequentially with 1 M HCl, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to afford (S)-prolinol as a colorless oil.

Rationale: The powerful reducing agent LiAlH₄ is necessary to reduce the relatively unreactive carboxylic acid. The careful quenching procedure is crucial for safety and for the formation of a granular precipitate that is easily filtered.

2. Pyroglutamic Acid: A Versatile Lactam

(S)-Pyroglutamic acid, a cyclic lactam derived from glutamic acid, is another excellent chiral synthon.[7] Its C5-carboxyl group provides a handle for various transformations, leading to a range of substituted pyrrolidones.

Caption: Synthesis of pyrrolidine derivatives from pyroglutamic acid.

B. Serine: A Gateway to Hydroxylated Pyrrolidines

The amino acid serine, with its primary alcohol side chain, is a valuable chiral pool starting material for the synthesis of hydroxylated pyrrolidine derivatives.[8] These motifs are present in various biologically active natural products. An enantiospecific synthesis of all-cis 2,3,4,5-substituted pyrrolidines has been reported starting from either D- or L-serine.[8]

C. Other Chiral Pool Sources

While amino acids are the most common, other natural products can also be employed:

• Carbohydrates: Sugars like D-mannitol can be converted into C2-symmetrical 2,5-disubstituted pyrrolidines.[1]

• Terpenes: Chiral terpenes can provide the carbon backbone for certain pyrrolidine alkaloids.

II. Key Synthetic Strategies and Transformations

The conversion of chiral pool starting materials into functionalized pyrrolidines involves a range of key synthetic transformations. Understanding the principles behind these reactions is crucial for successful synthesis design.

A. Cyclization Strategies

The formation of the pyrrolidine ring is the cornerstone of these syntheses. Several strategies can be employed, depending on the starting material and the desired substitution pattern.

1. Intramolecular Nucleophilic Substitution

This is a common strategy, often involving the cyclization of a linear precursor containing a nucleophilic amine and an electrophilic carbon bearing a leaving group.

This protocol exemplifies the synthesis of a C₂-symmetric pyrrolidine, a valuable chiral auxiliary, starting from D- or L-alanine.[1]

Materials:

• D-Alanine

• Lithium aluminum hydride (LiAlH₄)

• Benzyl chloroformate (CbzCl)

• Sodium bicarbonate (NaHCO₃)

• Methanesulfonyl chloride (MsCl)

• Triethylamine (TEA)

• Benzylamine

• Dichloromethane (DCM)

• Tetrahydrofuran (THF)

Procedure:

• Reduction of Alanine: Reduce D-alanine to the corresponding amino alcohol using LiAlH₄ as described in Protocol 1.

• N-Protection: Protect the amine of the resulting amino alcohol with benzyl chloroformate to yield the Cbz-protected amino alcohol.

• Mesylation: React the alcohol with methanesulfonyl chloride in the presence of triethylamine to form the corresponding mesylate.

• Second Mesylation and Cyclization: A second mesylation followed by reaction with benzylamine leads to the formation of the pyrrolidine ring via two consecutive nucleophilic displacements.[1]

Rationale: The sequential conversion of the carboxylic acid and alcohol functionalities into good leaving groups (mesylates) facilitates the intramolecular cyclization by the amine nucleophile. The use of a protecting group on the nitrogen is essential to prevent unwanted side reactions.

2. Reductive Amination

Intramolecular reductive amination of a δ-keto- or δ-aldehydo-amine is another powerful method for constructing the pyrrolidine ring.

B. Stereocontrolled Functionalization

Once the pyrrolidine ring is formed, further functionalization is often required to achieve the desired target molecule. Maintaining stereochemical integrity during these steps is critical.

1. Alkylation of Proline Derivatives

The α-carbon of proline and its derivatives can be stereoselectively alkylated to introduce substituents. This can be achieved through the formation of an enolate followed by reaction with an electrophile.

Starting Material	Electrophile	Additive	Diastereomeric Ratio (dr)
N-Boc-L-proline methyl ester	Benzyl bromide	HMPA	>95:5
N-Boc-L-proline methyl ester	Methyl iodide	18-crown-6	90:10

Data is illustrative and based on typical outcomes reported in the literature.

2. [3+2] Cycloaddition Reactions

The 1,3-dipolar cycloaddition of azomethine ylides with alkenes is a highly effective method for the stereoselective synthesis of polysubstituted pyrrolidines.[9][10][11] Chiral auxiliaries or catalysts can be used to control the stereochemical outcome of this reaction.

Caption: General workflow for [3+2] cycloaddition to form pyrrolidines.

III. Applications in Drug Discovery and Development

Pyrrolidine derivatives synthesized from the chiral pool are integral to the development of new therapeutic agents.[12]

A. Case Study: Synthesis of a DPP-4 Inhibitor Precursor

Dipeptidyl peptidase-4 (DPP-4) inhibitors are a class of oral hypoglycemic agents used for the treatment of type 2 diabetes. Many of these inhibitors contain a chiral pyrrolidine scaffold. (R)-pyrrolidine-3-carboxylic acid is a valuable building block for the synthesis of these compounds.[13]

Protocol 3: N-Boc Protection of (R)-Pyrrolidine-3-carboxylic Acid

This protocol describes the protection of the secondary amine of (R)-pyrrolidine-3-carboxylic acid, a common first step in its elaboration into more complex molecules.[13]

Materials:

• (R)-Pyrrolidine-3-carboxylic acid

• Di-tert-butyl dicarbonate (Boc₂O)

• Dioxane

• Sodium hydroxide (NaOH), 1 N

• Diethyl ether

Procedure:

• Dissolution: Dissolve (R)-pyrrolidine-3-carboxylic acid in a mixture of dioxane and 1 N aqueous NaOH.

• Addition of Boc Anhydride: Add a solution of di-tert-butyl dicarbonate in dioxane to the stirred solution at room temperature.

• Reaction: Stir the mixture for 1.5-2 hours, monitoring the reaction progress by TLC.

• Workup: Dilute the reaction mixture with diethyl ether and wash the organic phase with 1 N NaOH.

• Isolation: The aqueous layer is then acidified and extracted to yield the N-Boc protected product.

Rationale: The Boc protecting group is stable to a wide range of reaction conditions but can be easily removed under acidic conditions, making it ideal for multi-step syntheses. The basic conditions of the reaction deprotonate the carboxylic acid, rendering it soluble in the aqueous phase and facilitating the reaction with the Boc anhydride.

IV. Conclusion and Future Outlook

The chiral pool approach to the asymmetric synthesis of pyrrolidine derivatives remains a cornerstone of modern organic synthesis. Its reliance on readily available, enantiopure starting materials provides a practical and often cost-effective route to complex chiral molecules. The continued development of novel synthetic methodologies, such as biocatalysis and C-H activation, will further expand the utility of this powerful strategy.[14][15] As the demand for enantiomerically pure pharmaceuticals continues to grow, the principles and protocols outlined in this guide will serve as a valuable resource for researchers in the field.

References

• Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines.
• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI.
• Hydroxylated pyrrolidines.
• Chiral Pool Synthesis from (R)-Pyrrolidine-3-Carboxylic Acid: A Technical Guide for Drug Discovery. Benchchem.
• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Upd
• Recent advances in the synthesis of naturally occurring pyrrolidines, pyrrolizidines and indolizidine alkaloids using proline as a unique chiral synthon. RSC Publishing.
• Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction. PMC.
• Stereochemical diversity in pyrrolidine synthesis by catalytic asymmetric 1,3-dipolar cycloaddition of azomethine ylides.
• Chiral Synthesis of 5-Hydroxy-2-pyrrolidone: An In-depth Technical Guide for Researchers and Drug Development Professionals. Benchchem.
• Biocatalytic Construction of Chiral Pyrrolidines and Indolines via Intramolecular C(sp3)
• Pyrrolidine. Wikipedia.
• Pyrrolidine Deriv
• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. [No Source Found].
• Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides. Organic Letters.
• Synthesis of unique pyrrolidines for drug discovery. Enamine.
• Biocatalytic Construction of Chiral Pyrrolidines and Indolines via Intramolecular C(sp3)

Sources

• 1. Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Pyrrolidine - Wikipedia [en.wikipedia.org]
• 4. Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent advances in the synthesis of naturally occurring pyrrolidines, pyrrolizidines and indolizidine alkaloids using proline as a unique chiral synthon - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. Hydroxylated pyrrolidines. Enantiospecific synthesis of all-cis 2,3,4,5-substituted pyrrolidine derivatives from serine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Stereochemical diversity in pyrrolidine synthesis by catalytic asymmetric 1,3-dipolar cycloaddition of azomethine ylides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. enamine.net [enamine.net]
• 12. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Biocatalytic Construction of Chiral Pyrrolidines and Indolines via Intramolecular C(sp3)–H Amination - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Organocatalysis using (2S,3R)-3-Hydroxypyrrolidine-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Unique Chiral Catalyst

(2S,3R)-3-Hydroxypyrrolidine-2-carboxylic acid, also known as cis-3-hydroxyproline, is a proline derivative that has emerged as a compelling organocatalyst in asymmetric synthesis. Its rigid pyrrolidine framework, coupled with the stereospecific placement of the hydroxyl and carboxylic acid functional groups, provides a unique chiral environment for the catalysis of various carbon-carbon bond-forming reactions. This document serves as a comprehensive guide to the application of this catalyst, offering detailed protocols and mechanistic insights for key transformations. While its application is not as extensively documented as its 4-hydroxyproline counterpart, comparative studies have highlighted its potential in achieving high stereoselectivity in fundamental organic reactions.

The presence of the hydroxyl group adjacent to the carboxylic acid moiety is thought to influence the transition state geometry through intramolecular hydrogen bonding, thereby impacting the stereochemical outcome of the catalyzed reactions. These application notes will delve into its utility in aldol, Michael, and Mannich reactions, providing a foundation for its use in complex molecule synthesis.

Mechanism of Action: The Enamine Catalysis Pathway

The catalytic activity of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid is rooted in the principle of enamine catalysis, a cornerstone of modern organocatalysis. The catalytic cycle can be broadly understood through the following key stages:

• Enamine Formation: The secondary amine of the pyrrolidine ring reacts with a carbonyl compound (an aldehyde or a ketone) to form a nucleophilic enamine intermediate. This step involves the dehydration of a hemiaminal intermediate.

• Stereoselective C-C Bond Formation: The chiral enamine then attacks an electrophile (e.g., an aldehyde in an aldol reaction, a Michael acceptor in a Michael addition, or an imine in a Mannich reaction). The stereochemistry of the catalyst directs this attack to one face of the electrophile, leading to the formation of a new stereocenter with high enantioselectivity. The carboxylic acid group of the catalyst is believed to play a crucial role in activating the electrophile and stabilizing the transition state through hydrogen bonding.

• Hydrolysis and Catalyst Regeneration: The resulting iminium ion intermediate is hydrolyzed to release the product and regenerate the catalyst, which can then enter a new catalytic cycle.

Figure 1: A generalized workflow of the enamine catalytic cycle initiated by (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid.

Application in Asymmetric Aldol Reactions

The asymmetric aldol reaction is a powerful tool for the construction of β-hydroxy carbonyl compounds, which are versatile chiral building blocks in organic synthesis. (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid has been shown to be an effective catalyst for this transformation.

Comparative Performance

In a comparative study with L-proline and other hydroxyproline isomers, (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid (referred to as cis-3-hydroxyproline) demonstrated a notable enhancement in enantioselectivity in the aldol reaction between p-nitrobenzaldehyde and cyclohexanone.[1][2]

Catalyst	Reaction Time (h)	Conversion (%)	Enantiomeric Excess (ee, %)
L-Proline	24	100	65
(2S,3R)-3-Hydroxyproline	22	91	74
(2S,3S)-3-Hydroxyproline	20	75	39
(2S,4R)-4-Hydroxyproline	20	100	69
(2S,4S)-4-Hydroxyproline	18	100	57

Table 1: Comparative results for the aldol addition reaction catalyzed by various proline derivatives.[2]

The enhanced enantioselectivity observed with the cis-3-hydroxyproline is attributed to the influence of the hydroxyl group on the transition state, potentially through intramolecular hydrogen bonding that favors a more ordered attack on the aldehyde.[1]

Detailed Experimental Protocol: Asymmetric Aldol Reaction

This protocol is a representative procedure for the asymmetric aldol reaction between an aromatic aldehyde and a ketone, catalyzed by (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid.

Materials:

• (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid (10-30 mol%)

• Aromatic aldehyde (1.0 mmol)

• Ketone (e.g., cyclohexanone, 5.0 mmol)

• Solvent (e.g., DMSO, DMF, or CH3CN, 2.0 mL)

• Standard laboratory glassware

• Magnetic stirrer

Procedure:

• To a clean, dry round-bottom flask equipped with a magnetic stir bar, add (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid (e.g., 0.3 mmol, 39.3 mg for 30 mol%).

• Add the chosen solvent (2.0 mL) and stir until the catalyst is fully dissolved.

• Add the ketone (5.0 mmol) to the solution and stir for 10-15 minutes at room temperature.

• Add the aromatic aldehyde (1.0 mmol) to the reaction mixture.

• Stir the reaction at room temperature for the time indicated by TLC analysis for completion (typically 24-72 hours).

• Upon completion, quench the reaction by adding water (5 mL).

• Extract the aqueous layer with an organic solvent such as ethyl acetate (3 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired β-hydroxy carbonyl compound.

• Determine the diastereomeric ratio by ¹H NMR spectroscopy and the enantiomeric excess by chiral HPLC analysis.

Figure 2: A step-by-step experimental workflow for a typical asymmetric aldol reaction.

Application in Asymmetric Michael Additions

The Michael addition is a fundamental reaction for the formation of carbon-carbon bonds through the conjugate addition of a nucleophile to an α,β-unsaturated carbonyl compound. Organocatalysis with proline derivatives has enabled the asymmetric version of this reaction, providing access to chiral 1,5-dicarbonyl compounds and their analogs.

Comparative Performance

In the context of the Michael addition of cyclohexanone to nitrostyrene, (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid showed a decrease in enantioselectivity compared to L-proline.[2] However, its performance was comparable to its trans-isomer.

Catalyst	Reaction Time (day)	Conversion (%)	Enantiomeric Excess (ee, %)
L-Proline	3	77	45
(2S,3R)-3-Hydroxyproline	3	72	16
(2S,3S)-3-Hydroxyproline	3	68	18
(2S,4R)-4-Hydroxyproline	3	65	29
(2S,4S)-4-Hydroxyproline	3	75	33

Table 2: Comparative results for the Michael addition reaction.[2]

The lower enantioselectivity in this case might be due to a less favorable transition state geometry for the Michael addition compared to the aldol reaction.

Detailed Experimental Protocol: Asymmetric Michael Addition

This protocol provides a general procedure for the asymmetric Michael addition of a ketone to a nitroalkene.

Materials:

• (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid (20 mol%)

• Ketone (e.g., cyclohexanone, 2.0 mmol)

• Nitroalkene (e.g., β-nitrostyrene, 1.0 mmol)

• Solvent (e.g., chloroform or toluene, 2.0 mL)

• Standard laboratory glassware

• Magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid (0.2 mmol, 26.2 mg) in the solvent (2.0 mL).

• Add the ketone (2.0 mmol) and stir the mixture at room temperature for 10 minutes.

• Add the nitroalkene (1.0 mmol) to the reaction mixture.

• Stir the reaction at room temperature until the starting material is consumed, as monitored by TLC (typically 2-4 days).

• Remove the solvent under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to yield the Michael adduct.

• Determine the diastereomeric and enantiomeric ratios of the product using NMR and chiral HPLC, respectively.

Application in Asymmetric Mannich Reactions

The Mannich reaction is a three-component reaction involving an aldehyde, an amine, and a carbonyl compound, leading to the formation of β-amino carbonyl compounds, which are important precursors for various nitrogen-containing molecules.

Comparative Performance

For the Mannich reaction of cyclohexanone, p-nitrobenzaldehyde, and p-anisidine, (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid provided a lower enantiomeric excess compared to L-proline and its 4-hydroxyproline counterparts.[2]

Catalyst	Reaction Time (day)	Conversion (%)	Enantiomeric Excess (ee, %)
L-Proline	2	88	54
(2S,3R)-3-Hydroxyproline	2	87	20
(2S,3S)-3-Hydroxyproline	2	79	42
(2S,4R)-4-Hydroxyproline	2	77	61
(2S,4S)-4-Hydroxyproline	2	95	75

Table 3: Comparative results for the Mannich reaction.[2]

Detailed Experimental Protocol: Asymmetric Mannich Reaction

The following is a general protocol for a direct asymmetric Mannich reaction.

Materials:

• (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid (20 mol%)

• Aldehyde (e.g., p-nitrobenzaldehyde, 1.0 mmol)

• Amine (e.g., p-anisidine, 1.1 mmol)

• Ketone (e.g., cyclohexanone, 2.0 mmol)

• Solvent (e.g., DMSO, 1.0 mL)

• Standard laboratory glassware

• Magnetic stirrer

Procedure:

• To a vial, add the aldehyde (1.0 mmol) and the amine (1.1 mmol) in the solvent (0.5 mL). Stir the mixture at room temperature for 30-60 minutes to pre-form the imine.

• In a separate flask, dissolve (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid (0.2 mmol, 26.2 mg) in the remaining solvent (0.5 mL).

• Add the ketone (2.0 mmol) to the catalyst solution and stir for 10 minutes.

• Add the pre-formed imine solution to the ketone-catalyst mixture.

• Stir the reaction at room temperature for the required time (typically 24-48 hours), monitoring by TLC.

• After completion, add water and extract the product with a suitable organic solvent.

• Dry the combined organic extracts, concentrate, and purify the crude product by column chromatography.

• Characterize the product and determine the stereoselectivity by appropriate analytical methods (NMR, chiral HPLC).

Conclusion and Future Outlook

(2S,3R)-3-Hydroxypyrrolidine-2-carboxylic acid presents itself as a viable and interesting organocatalyst for asymmetric synthesis. While it may not outperform L-proline or other hydroxyproline derivatives in all cases, its unique stereochemistry offers a valuable alternative in the catalyst toolbox for fine-tuning the stereochemical outcome of a reaction. The enhanced enantioselectivity observed in the aldol reaction suggests that the cis relationship between the hydroxyl and carboxylic acid groups can be beneficial for certain transformations.

Further research into the modification of the hydroxyl or carboxylic acid functionalities of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid could lead to the development of second-generation catalysts with improved activity and selectivity. Its application in a broader range of asymmetric transformations also remains an area ripe for exploration. The protocols and data presented in these application notes provide a solid starting point for researchers and scientists to harness the potential of this unique chiral catalyst in their synthetic endeavors.

References

• 1. arkat-usa.org [arkat-usa.org]
• 2. researchgate.net [researchgate.net]

Application Notes & Protocols: (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid as a Premier Chiral Building Block

Prepared by: Senior Application Scientist, Chemical Synthesis Division

Introduction: The Strategic Value of Conformational Constraint in Drug Design

In the landscape of modern medicinal chemistry, the pursuit of therapeutic agents with high potency and selectivity is paramount. Chiral building blocks serve as the foundational keystones for constructing complex, three-dimensional molecules that can interact with biological targets with exquisite precision. Among these, conformationally restricted amino acid analogs are of particular interest. (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid, a stereoisomer of hydroxyproline, has emerged as a uniquely valuable scaffold.

Its rigid pyrrolidine ring, decorated with precisely oriented hydroxyl and carboxylic acid functional groups, provides a template for synthesizing novel peptidomimetics, enzyme inhibitors, and receptor ligands.[1][2] The fixed stereochemistry reduces the entropic penalty of binding to a target protein and allows for the precise projection of pharmacophoric elements into three-dimensional space. This guide provides an in-depth exploration of the applications and experimental protocols for leveraging this powerful chiral building block in research and drug development.

Section 1: Physicochemical Properties and Structural Features

The utility of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid stems from its distinct structural and chemical properties. The cis relationship between the C2-carboxylic acid and the C3-hydroxyl group (in the context of the pyrrolidine ring viewed from the C2-C3 bond) imposes significant conformational constraints, which can be exploited to enhance the biological activity and metabolic stability of derivative compounds.[2][]

Diagram 1: Molecular Structure of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid

Caption: General workflow for utilizing the chiral building block.

Section 3: Key Experimental Protocols

The following protocols provide detailed, self-validating methodologies for common transformations of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid. The causality behind experimental choices is explained to ensure reproducibility and understanding.

Protocol 1: N-Boc Protection of the Pyrrolidine Nitrogen

Rationale: Protection of the secondary amine is a crucial first step in many synthetic sequences to prevent its unwanted reaction in subsequent steps, such as carboxylic acid activation or coupling. The tert-butoxycarbonyl (Boc) group is widely used due to its stability under many reaction conditions and its facile removal under mild acidic conditions (e.g., with TFA).

Diagram 3: N-Boc Protection Reaction Scheme

Caption: N-Boc protection of the title compound.

Methodology:

• Dissolution: Suspend (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid (1.0 eq) in a 1:1 mixture of 1,4-dioxane and water.

• Basification: Cool the suspension to 0°C in an ice bath. Add sodium hydroxide (NaOH, 2.2 eq) and stir until the solid dissolves completely. The base deprotonates the carboxylic acid and the ammonium salt (if starting from a hydrochloride salt), ensuring the starting material is soluble and the amine is nucleophilic.

• Reagent Addition: Add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.2 eq) in 1,4-dioxane dropwise to the reaction mixture while maintaining the temperature at 0°C.

• Reaction: Allow the mixture to warm to room temperature and stir overnight (approx. 16 hours).

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up:

  • Concentrate the reaction mixture under reduced pressure to remove the 1,4-dioxane.

  • Dilute the remaining aqueous solution with water and wash with ethyl acetate or diethyl ether to remove any unreacted Boc₂O and other non-polar impurities.

  • Cool the aqueous layer to 0°C and carefully acidify to pH 2-3 using a cold 1M HCl solution or solid citric acid. The product will precipitate out of the solution or can be extracted.

• Extraction & Isolation: Extract the acidified aqueous layer with ethyl acetate (3x volumes). Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the N-Boc protected product, typically as a white solid or foam. [4]

Protocol 2: Methyl Esterification of the Carboxylic Acid

Rationale: Converting the carboxylic acid to a methyl ester is often necessary to prevent its participation in reactions targeting other functional groups or to improve solubility in organic solvents for subsequent transformations. Thionyl chloride (SOCl₂) in methanol is a classic and highly effective method for this conversion.

Methodology:

• Setup: To a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), add anhydrous methanol. Cool the flask to 0°C.

• Reagent Addition: Add thionyl chloride (SOCl₂, 1.5 eq) dropwise to the cold methanol. This in situ generation of methanolic HCl is exothermic and must be done carefully.

• Substrate Addition: Add N-Boc-(2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid (1.0 eq) portion-wise to the cold solution.

• Reaction: Remove the ice bath, allow the mixture to warm to room temperature, and then heat to reflux for 4-6 hours. The reaction is driven by the formation of gaseous byproducts (SO₂ and HCl).

• Monitoring: Monitor the reaction by TLC until completion.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Carefully concentrate the solvent under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash sequentially with a saturated sodium bicarbonate (NaHCO₃) solution (to neutralize excess acid), water, and brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to yield the pure methyl ester. [5][6]

Protocol 3: Peptide Coupling using HATU

Rationale: To incorporate the chiral building block into a peptide chain or attach it to another amine-containing molecule, the carboxylic acid must be activated. HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is a highly efficient, modern coupling reagent that minimizes racemization and provides high yields.

Methodology:

• Dissolution: Dissolve N-protected (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid (1.0 eq), the desired amine component (e.g., an amino acid ester hydrochloride, 1.1 eq), and HATU (1.1 eq) in an anhydrous polar aprotic solvent like N,N-Dimethylformamide (DMF).

• Base Addition: Cool the solution to 0°C. Add a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA, 3.0 eq), dropwise. The base neutralizes the hydrochloride salt of the amine and facilitates the activation of the carboxylic acid.

• Reaction: Stir the reaction mixture at 0°C for 30 minutes, then allow it to warm to room temperature and stir for 4-12 hours.

• Monitoring: Monitor the reaction by TLC or LC-MS.

• Work-up:

  • Dilute the reaction mixture with ethyl acetate.

  • Wash the organic solution sequentially with 5% citric acid solution, saturated NaHCO₃ solution, water, and brine. This sequence removes unreacted starting materials, excess reagents, and DMF.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting crude amide can be purified by flash column chromatography.

Conclusion

(2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid stands out as a versatile and powerful chiral building block. Its inherent conformational rigidity and strategically placed functional groups provide medicinal chemists with a reliable scaffold for the design and synthesis of sophisticated, stereochemically pure therapeutic candidates. From CNS agents to novel anti-infectives, the applications of this building block are extensive and continue to expand. The robust protocols detailed herein provide a practical foundation for researchers to unlock the full synthetic potential of this valuable compound.

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Introduction: The Strategic Importance of Protecting 3-Hydroxypyrrolidine-2-carboxylic Acid

An Application Guide to Protocols for the N-Protection of 3-Hydroxypyrrolidine-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

3-Hydroxypyrrolidine-2-carboxylic acid, a derivative of proline, is a chiral building block of significant interest in medicinal chemistry and drug development.[1][][3] Its conformationally constrained pyrrolidine ring and stereogenic centers make it a valuable scaffold for designing novel therapeutics, including enzyme inhibitors and peptide mimetics.[4] The presence of three distinct functional groups—a secondary amine, a carboxylic acid, and a hydroxyl group—necessitates a carefully planned synthetic strategy, wherein the selective masking and unmasking of these reactive sites is paramount.

The protection of the secondary amine is a critical first step in many synthetic routes involving this scaffold. Unprotected amines can engage in a variety of undesired side reactions, such as self-polymerization or acting as a nucleophile in unintended contexts.[5] This guide, written from the perspective of a senior application scientist, provides detailed protocols and the underlying scientific rationale for the N-protection of 3-hydroxypyrrolidine-2-carboxylic acid using three of the most common and versatile protecting groups in organic synthesis: tert-butyloxycarbonyl (Boc), benzyloxycarbonyl (Cbz), and 9-fluorenylmethoxycarbonyl (Fmoc).

The choice of a protecting group is dictated by its stability to various reaction conditions and the orthogonality of its removal, which allows for selective deprotection without affecting other protecting groups in the molecule.[6][7] This guide will delve into the practical aspects of these protection strategies, offering insights into optimizing reaction conditions and troubleshooting common issues.

Section 1: N-Boc Protection Protocol

The tert-butyloxycarbonyl (Boc) group is a widely used protecting group for amines due to its stability in a broad range of non-acidic conditions and its straightforward removal under mild acidic conditions.[8]

Principle and Mechanistic Insight

The introduction of the Boc group is typically achieved by treating the amine with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base. The reaction proceeds via nucleophilic attack of the secondary amine of the pyrrolidine ring on one of the carbonyl carbons of Boc₂O. The base serves to deprotonate the amine, increasing its nucleophilicity, and to neutralize the acidic byproducts of the reaction. The choice of base and solvent is crucial for achieving high yields and purity.

Visual Workflow: N-Boc Protection

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Application Notes and Protocols for the Analytical Chiral Separation of Hydroxypyrrolidine Isomers

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For correspondence:

Abstract

The stereochemical configuration of hydroxypyrrolidine moieties within pharmaceutical compounds is a critical determinant of their pharmacological and toxicological profiles. Consequently, the development of robust and reliable analytical methods for the chiral separation of hydroxypyrrolidine isomers is of paramount importance in drug discovery, development, and quality control. This comprehensive guide provides an in-depth exploration of the primary chromatographic techniques employed for this purpose, namely High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Supercritical Fluid Chromatography (SFC). We will delve into the underlying principles of chiral recognition, provide detailed protocols for method development and validation, and present comparative data to aid researchers, scientists, and drug development professionals in selecting and implementing the most appropriate analytical strategy for their specific needs.

Introduction: The Significance of Chirality in Hydroxypyrrolidine-Containing Molecules

The pyrrolidine ring, particularly its hydroxylated derivatives, is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1][2] The presence of one or more stereocenters in these molecules gives rise to enantiomers and diastereomers, which, despite having identical chemical formulas, can exhibit profoundly different biological activities.[3] One enantiomer may elicit the desired therapeutic effect, while the other could be inactive or, in some cases, contribute to adverse effects.[4] Therefore, the ability to separate and quantify these stereoisomers is not merely an analytical exercise but a fundamental requirement for ensuring the safety and efficacy of chiral drugs.[5][6]

This document serves as a practical guide to navigating the complexities of chiral separations for hydroxypyrrolidine isomers. It is designed to provide both the theoretical foundation and the practical steps necessary to develop and validate robust analytical methods.

Foundational Principles of Chiral Recognition

The separation of enantiomers relies on the formation of transient diastereomeric complexes between the analyte and a chiral selector.[3][7] This interaction is governed by the "three-point interaction model," which posits that for chiral recognition to occur, there must be at least three points of interaction between the chiral selector and one of the enantiomers, with at least one of these interactions being stereochemically dependent.[8] These interactions can include hydrogen bonds, dipole-dipole interactions, steric hindrance, and inclusion complexation. The differential stability of these transient diastereomeric complexes leads to different retention times in a chromatographic system, enabling their separation.[9]

High-Performance Liquid Chromatography (HPLC) for Chiral Separations

HPLC is the most widely employed technique for the chiral separation of pharmaceutical compounds due to its versatility and broad applicability.[10][11] The direct approach, utilizing a Chiral Stationary Phase (CSP), is the most common and effective method.[7][9]

Chiral Stationary Phases (CSPs) for Hydroxypyrrolidine Isomers

The choice of CSP is the most critical parameter in developing a successful chiral HPLC method.[12] For hydroxypyrrolidine isomers, which possess hydrogen bond donors (-OH) and acceptors (amine), several classes of CSPs have proven effective.

• Polysaccharide-Based CSPs: Derivatives of cellulose and amylose, such as Chiralcel® and Chiralpak® columns, are the most versatile and widely used CSPs.[12][13][14] The chiral recognition mechanism involves a combination of hydrogen bonding, dipole-dipole interactions, and inclusion into the helical grooves of the polysaccharide structure. The presence of the hydroxyl group and the nitrogen atom in hydroxypyrrolidines makes them ideal candidates for separation on these phases.

• Macrocyclic Glycopeptide CSPs: These CSPs, such as those based on vancomycin and teicoplanin (e.g., CHIROBIOTIC™ phases), offer a unique combination of interaction possibilities, including hydrogen bonding, ionic interactions, and inclusion complexation.[15] They are particularly effective for the separation of polar and ionizable compounds like hydroxypyrrolidines.

• Cyclodextrin-Based CSPs: These consist of cyclodextrins bonded to a silica support.[9][13] The primary mechanism of separation is the formation of inclusion complexes, where the analyte fits into the hydrophobic cavity of the cyclodextrin.[15] The hydroxyl groups on the rim of the cyclodextrin can also participate in hydrogen bonding.

dot graph TD { A[Racemic Hydroxypyrrolidine Mixture] --> B{HPLC System}; B --> C[Chiral Stationary Phase]; C --> D{Differential Interaction}; D --> E[Separated Enantiomers]; E --> F[Detector]; F --> G[Chromatogram];

} caption: Workflow for Chiral HPLC Separation.

Mobile Phase Optimization

The composition of the mobile phase plays a crucial role in modulating the retention and selectivity of the separation.

• Normal Phase Mode: This mode typically uses a non-polar mobile phase, such as hexane or heptane, with a polar modifier like ethanol, isopropanol, or methanol.[5] For basic compounds like hydroxypyrrolidines, the addition of a small amount of a basic additive, such as diethylamine (DEA) or triethylamine (TEA), can significantly improve peak shape and resolution.[4][16]

• Reversed-Phase Mode: This mode employs a polar mobile phase, usually a mixture of water or buffer and an organic modifier like acetonitrile or methanol.[6] While less common for polysaccharide-based CSPs, macrocyclic glycopeptide and some cyclodextrin phases can be operated in this mode.[9][15]

• Polar Organic Mode: This mode uses polar organic solvents like acetonitrile or methanol as the mobile phase. It can be a good alternative when analytes have poor solubility in normal-phase solvents.

Protocol: HPLC Method Development for Chiral Separation of a Novel Hydroxypyrrolidine Derivative

• Analyte Characterization: Determine the pKa and solubility of the hydroxypyrrolidine isomer. This will guide the initial choice of mobile phase and CSP.

• Initial CSP Screening: Screen a selection of polysaccharide-based CSPs (e.g., Chiralpak AD-H, Chiralcel OJ-H) and a macrocyclic glycopeptide CSP (e.g., CHIROBIOTIC V).

• Mobile Phase Screening:

  • For polysaccharide CSPs, start with a normal phase mobile phase of Hexane:Ethanol (90:10 v/v) with 0.1% DEA.

  • For the macrocyclic glycopeptide CSP, use a reversed-phase mobile phase of 20 mM Ammonium Acetate in Water:Methanol (50:50 v/v).

• Optimization:

  • If partial separation is observed, optimize the ratio of the organic modifier in the mobile phase.

  • Evaluate the effect of different alcohol modifiers (e.g., isopropanol, methanol) in the normal phase.

  • Adjust the concentration and type of additive (acidic or basic) to improve peak shape.

  • Investigate the effect of column temperature on resolution.

• Validation: Once optimal conditions are found, validate the method according to ICH guidelines, assessing parameters such as specificity, linearity, accuracy, precision, and robustness.[10][17]

Parameter	Method 1: Polysaccharide CSP	Method 2: Macrocyclic Glycopeptide CSP
Column	Chiralpak® AD-H (250 x 4.6 mm, 5 µm)	CHIROBIOTIC™ V (250 x 4.6 mm, 5 µm)
Mobile Phase	n-Hexane:Isopropanol (80:20 v/v) + 0.1% DEA	10mM Ammonium Acetate in Water:Acetonitrile (60:40 v/v)
Flow Rate	1.0 mL/min	1.0 mL/min
Temperature	25 °C	30 °C
Detection	UV at 220 nm	UV at 220 nm
Retention Time (k'1)	3.5	4.2
Retention Time (k'2)	4.8	5.1
Selectivity (α)	1.37	1.21
Resolution (Rs)	2.1	1.8

Table 1: Representative HPLC Method Parameters for Chiral Separation of a Hydroxypyrrolidine Isomer.

Gas Chromatography (GC) for Chiral Separations

Gas chromatography is a powerful technique for the separation of volatile and thermally stable compounds. For many hydroxypyrrolidine isomers, derivatization is necessary to increase their volatility and thermal stability.[18][19]

Derivatization Strategies

Derivatization modifies the analyte to make it more suitable for GC analysis.[19][20] Common derivatization reactions for hydroxypyrrolidines include:

• Acylation: Reaction with reagents like trifluoroacetic anhydride (TFAA) or pentafluoropropionic anhydride (PFPA) to convert the hydroxyl and amino groups into esters and amides.

• Silylation: Reaction with silylating agents such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) to form trimethylsilyl (TMS) ethers and amines.[20]

There are two main approaches for chiral GC analysis:

• Indirect Method: The hydroxypyrrolidine is derivatized with a chiral derivatizing agent to form diastereomers, which can then be separated on a standard achiral GC column.[21]

• Direct Method: The derivatized or underivatized hydroxypyrrolidine is separated on a chiral GC column.[22]

Chiral GC Columns

Cyclodextrin-based chiral stationary phases are the most commonly used for chiral GC separations.[22] These columns, with various derivatized β- and γ-cyclodextrins, offer a wide range of selectivities for different analytes.

dot graph TD { A[Hydroxypyrrolidine Isomers] --> B{Derivatization}; B --> C[Volatile Derivatives]; C --> D{GC System}; D --> E[Chiral Capillary Column]; E --> F{Separation based on Volatility and Chirality}; F --> G[Detector (FID/MS)]; G --> H[Chromatogram];

} caption: General Workflow for Chiral GC Analysis.

Protocol: Chiral GC-MS Analysis of Hydroxypyrrolidine Enantiomers after Derivatization

• Derivatization:

  • Dissolve 1 mg of the hydroxypyrrolidine sample in 100 µL of pyridine.

  • Add 100 µL of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).

  • Heat the mixture at 70 °C for 30 minutes.

• GC-MS Conditions:

  • Column: Rt-βDEXsm (30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 100 °C, hold for 2 minutes, ramp to 180 °C at 5 °C/min, then ramp to 230 °C at 10 °C/min, and hold for 5 minutes.

  • MS Detector: Electron Ionization (EI) mode, scanning from m/z 50 to 550.

• Data Analysis: Identify the peaks corresponding to the derivatized enantiomers and determine their respective peak areas to calculate the enantiomeric excess.

Supercritical Fluid Chromatography (SFC) for Chiral Separations

SFC has emerged as a powerful "green" alternative to HPLC for chiral separations, offering faster analysis times and significantly reduced organic solvent consumption.[12][23] SFC uses a supercritical fluid, typically carbon dioxide, as the primary mobile phase, often with a small amount of an organic modifier.[]

Advantages of SFC for Chiral Separations

• Speed: The low viscosity and high diffusivity of supercritical fluids allow for higher flow rates and faster separations without a significant loss in efficiency.[25][26]

• Reduced Solvent Consumption: The primary use of CO2 as the mobile phase makes SFC an environmentally friendly technique.[23]

• Complementary Selectivity: SFC can sometimes provide better resolution for compounds that are difficult to separate by HPLC.[]

Method Development in SFC

Method development in SFC is similar to HPLC, with a focus on screening different CSPs and optimizing the mobile phase composition. Polysaccharide-based CSPs are widely used in SFC and often exhibit excellent performance.[12][25] The organic modifier (co-solvent), typically an alcohol, and any additives play a crucial role in achieving the desired separation.

Parameter	SFC Method
Column	Chiralpak® IC (150 x 4.6 mm, 3 µm)
Mobile Phase	CO2:Methanol (85:15 v/v) + 0.2% Isopropylamine
Flow Rate	3.0 mL/min
Back Pressure	150 bar
Temperature	40 °C
Detection	UV at 220 nm
Retention Time (k'1)	2.1
Retention Time (k'2)	2.8
Selectivity (α)	1.33
Resolution (Rs)	2.5

Table 2: Typical SFC Method Parameters for Chiral Separation of a Hydroxypyrrolidine Isomer.

Conclusion and Future Perspectives

The chiral separation of hydroxypyrrolidine isomers is a critical aspect of pharmaceutical development and quality control. HPLC, GC, and SFC each offer distinct advantages and can be effectively employed to achieve the desired separation. The choice of technique and specific method will depend on the properties of the analyte, the required sensitivity, and the desired throughput. Polysaccharide-based chiral stationary phases remain the workhorse for the separation of these compounds across all three chromatographic techniques. As the demand for enantiopure pharmaceuticals continues to grow, the development of even more efficient and versatile chiral separation methods will remain an active area of research.

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Application Note: High-Performance Liquid Chromatography (HPLC) Methods for the Determination of Enantiomeric Excess of Proline Derivatives

Introduction: The Critical Role of Enantiomeric Purity in Proline Derivatives

Proline and its derivatives are fundamental chiral building blocks in the synthesis of a vast array of pharmaceutical compounds.[1][2] As the biological activity and pharmacological profiles of enantiomers can differ significantly—with one enantiomer often being therapeutic while the other may be inactive or even toxic—the precise determination of enantiomeric excess (ee) is a cornerstone of drug development and quality control.[3] High-Performance Liquid Chromatography (HPLC) has established itself as a robust, reliable, and sensitive technique for the chiral separation and quantification of proline derivatives.

This comprehensive guide provides detailed protocols and technical insights into the primary HPLC methodologies for determining the enantiomeric excess of proline derivatives. We will explore both direct and indirect approaches, elucidating the rationale behind the selection of chiral stationary phases, mobile phase compositions, and derivatization strategies. This document is intended for researchers, scientists, and drug development professionals who require accurate and validated methods for chiral purity assessment.

Core Principles of Chiral HPLC Separation

The fundamental principle of chiral HPLC lies in the differential interaction between the enantiomers of the analyte and a chiral environment. This is achieved in one of two ways:

• Direct Chiral Separation: Utilizes a Chiral Stationary Phase (CSP) that creates a diastereomeric interaction with the enantiomers, leading to different retention times.

• Indirect Chiral Separation: Involves the pre-column derivatization of the enantiomers with a chiral derivatizing agent (CDA) to form diastereomers. These diastereomers, having different physicochemical properties, can then be separated on a standard achiral stationary phase.

The choice between these two approaches depends on factors such as the nature of the analyte, the availability of a suitable CSP, the required sensitivity, and the complexity of the sample matrix.

Methodology I: Direct Chiral Separation on Polysaccharide-Based CSPs

Direct enantioseparation on a Chiral Stationary Phase (CSP) is often the preferred method due to its simplicity, as it avoids the need for derivatization. Polysaccharide-based CSPs, particularly those derived from amylose and cellulose derivatives, have demonstrated broad applicability for the separation of proline derivatives.[2][4]

Mechanism of Chiral Recognition

The chiral recognition mechanism on polysaccharide-based CSPs is a complex interplay of various interactions, including hydrogen bonding, dipole-dipole interactions, π-π interactions, and steric hindrance. For proline derivatives, the presence of carboxyl or hydroxyl groups can lead to significant hydrogen bonding interactions with the CSP, which are often the dominant factor in chiral recognition.[1][2] The choice of mobile phase, particularly the alcohol modifier, can dramatically influence these interactions and, consequently, the resolution of the enantiomers.[2]

Experimental Protocol: Direct Separation of Boc-DL-proline

This protocol outlines a typical method for the direct enantiomeric separation of Boc-DL-proline.

Instrumentation:

• Standard HPLC system with a UV detector.

Chromatographic Conditions:

Parameter	Value
Column	CHIRALPAK® IA (amylose tris(3,5-dimethylphenylcarbamate) immobilized on silica gel), 250 x 4.6 mm, 5 µm particle size[4]
Mobile Phase	Hexane / Ethanol / Trifluoroacetic Acid (TFA) (90:10:0.1, v/v/v)[4]
Flow Rate	1.0 mL/min[4]
Column Temperature	25 °C[4]
Detection	UV at 210 nm[4]
Injection Volume	10 µL[4]

Sample Preparation:

• Prepare a stock solution of Boc-DL-proline in the mobile phase at a concentration of 1 mg/mL.[4]

• Filter the sample through a 0.45 µm syringe filter prior to injection.

Data Analysis: The enantiomeric excess (% ee) is calculated using the peak areas of the two enantiomers (A1 and A2) with the following formula:

% ee = [(A1 - A2) / (A1 + A2)] x 100

Where A1 is the area of the major enantiomer and A2 is the area of the minor enantiomer.

Caption: Workflow for Direct Chiral HPLC Analysis.

Methodology II: Indirect Chiral Separation via Derivatization

The indirect method is a powerful alternative when a suitable CSP is not available or when enhanced sensitivity is required. This approach involves reacting the proline derivative enantiomers with a chiral derivatizing agent to form diastereomers. These diastereomers can then be readily separated on a conventional achiral reversed-phase column, such as a C18 column.[5]

Selection of a Chiral Derivatizing Agent (CDA)

An ideal CDA should:

• Be enantiomerically pure.

• React rapidly and quantitatively with the analyte under mild conditions.

• Not cause racemization of the analyte or the CDA itself.

• The resulting diastereomers should be stable and possess good chromatographic properties.

• Preferably introduce a chromophore or fluorophore to enhance detection.

Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-alaninamide, FDAA) is a widely used CDA for amino acids, including proline derivatives.[5][6] It reacts with the secondary amine of the proline ring to form stable diastereomers with strong UV absorbance.[5]

Experimental Protocol: Indirect Separation of Prolinamide Enantiomers using Marfey's Reagent

This protocol details the separation of L-Prolinamide and its D-enantiomer after derivatization with Marfey's reagent.[5]

Instrumentation:

• Standard HPLC system with a UV or Photodiode Array (PDA) detector.[5]

• Water bath or heating block.

Reagents:

• Marfey's Reagent (5 mg/mL in Acetonitrile)

• Sodium Bicarbonate Solution (2.0 mg/mL in water)

• 1M Hydrochloric Acid (HCl)

• Mobile Phase: Acetonitrile and a buffer of 3.0 mL of Triethylamine in 1000 mL of water, with the pH adjusted to 6.0 with o-phosphoric acid, in a 22:78 proportion.[5]

Derivatization Procedure:

• Weigh 20 mg of the L-Prolinamide hydrochloride standard or sample into a 10 mL volumetric flask.[5]

• Add 2 mL of the Sodium Bicarbonate solution.[5]

• Transfer 500 µL of this solution to a vial and add 500 µL of the derivatizing reagent solution.[6]

• Seal the vial and heat at 65°C for one hour.[6]

• Cool the sample to room temperature and add 250 µL of 1M HCl solution to stop the reaction.[6]

• Mix the solution well.

Chromatographic Conditions:

Parameter	Value
Column	Hypersil BDS C18, 250 x 4.6 mm, 5 µm particle size[5][6]
Mobile Phase	Acetonitrile : Triethylamine Buffer (pH 6.0) (22:78, v/v)[5]
Flow Rate	0.7 mL/min[5]
Column Temperature	30 °C[5]
Detection	UV at 335 nm[5]
Injection Volume	10 µL[5]

Method Validation Insights: This method has been shown to be highly accurate and sensitive, with a limit of detection (LOD) and limit of quantification (LOQ) for the D-prolinamide derivative identified as 0.0011 mg/mL and 0.0022 mg/mL, respectively.[5][6] The method demonstrates excellent linearity and precision, making it suitable for quantitative analysis in quality control settings.[6]

Caption: Workflow for Indirect Chiral Analysis via Derivatization.

Summary of HPLC Methods for Proline Derivatives

The following table summarizes various HPLC methods for the determination of enantiomeric excess in different proline derivatives, providing a quick reference for method development.

Analyte	Method Type	Column	Mobile Phase	Detection	Reference
Boc-proline	Direct	Chiralpak AD-H	Hexane/Ethanol/TFA[1][2]	UV	[1][2]
L-Prolinamide	Indirect (Marfey's Reagent)	Hypersil BDS C18	Acetonitrile/Triethylamine Buffer (pH 6.0)[5]	UV (335 nm)[5]	[5]
Proline	Indirect (NBD-Cl)	CHIRALPAK-IA	Ethanol/TFA[3]	UV (465 nm)[7]	[3][7]
Proline	Indirect (FMOC-Cl)	Beta-cyclodextrin phase	Polar organic-phase mode[7][8]	UV	[7][8]
Boc-2-methylproline	Direct	Chiralpak AD-H	Hexane/Ethanol/TFA[1]	UV	[1]

Conclusion and Best Practices

The accurate determination of enantiomeric excess is non-negotiable in the development of pharmaceuticals derived from proline. Both direct and indirect HPLC methods offer robust and reliable solutions.

• For rapid screening and simpler workflows , direct analysis on a polysaccharide-based chiral stationary phase is highly recommended.

• For enhanced sensitivity, or when a suitable CSP is unavailable , the indirect approach using a chiral derivatizing agent like Marfey's reagent provides an excellent alternative.

Method validation in accordance with ICH guidelines is crucial to ensure the accuracy, precision, and reliability of the results.[5] This includes assessing specificity, linearity, range, accuracy, precision, and limits of detection and quantification.[6] By carefully selecting and validating the appropriate HPLC method, researchers can confidently assess the enantiomeric purity of their proline derivatives, ensuring the quality and safety of the final pharmaceutical products.

References

• Juniper Publishers. (2023, September 12). Chiral Derivatization Method for the Separation of Enantiomers of L-Prolinamide by Reverse Phase HPLC. Retrieved from [Link]

• ResearchGate. (2023, September 25). Derivatization of Proline for the Enantiomeric Separation and Estimation of D-Proline in L-Proline by NP-HPLC. Retrieved from [Link]

• ResearchGate. (2007, August 5). Chiral separation of selected proline derivatives using a polysaccharide type stationary phase by high-performance liquid chromatography. Retrieved from [Link]

• PubMed. (2007, July 13). Chiral separation of selected proline derivatives using a polysaccharide type stationary phase by high-performance liquid chromatography. Retrieved from [Link]

• ACS Publications. (n.d.). Proline-Based Chiral Stationary Phases: Insights Into the Mechanism of Chiral Selectivity. Retrieved from [Link]

• Impactfactor. (2023, September 25). Derivatization of Proline for the Enantiomeric Separation and Estimation of D-Proline in L-Proline by NP-HPLC. Retrieved from [Link]

• ResearchGate. (n.d.). Enantiomeric Determination of Proline in Liquid Food by High-Performance Liquid Chromatography/Mass Spectrometry. Retrieved from [Link]

• Juniper Publishers. (2023, September 12). Chiral Derivatization Method for the Separation of Enantiomers of L- Prolinamide by Reverse Phase HPLC. Retrieved from [Link]

• American Laboratory. (2011, September 1). Rapid Enantiomeric Excess Determination of D- and L-Proline Using Electrospray Ionization–Mass Spectrometry. Retrieved from [Link]

• ResearchGate. (n.d.). HPLC Separation of Enantiomers of α‐Substituted Proline Analogues by the Application of (S)‐N‐(4‐Nitrophenoxy‐carbonyl)phenylalanine Methoxyethyl Ester as Chiral Derivatizing Agent. Retrieved from [Link]

• Google Patents. (n.d.). CN114778743A - Method for detecting trace chiral isomer D-proline in L-proline.

• ResearchGate. (n.d.). Determination of Proline Enantiomers in Honey and Royal Jelly by LC-UV. Retrieved from [Link]

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Application of (2S,3R)-3-Hydroxypyrrolidine-2-carboxylic Acid in the Synthesis of Antiviral Drugs: A Technical Guide for Drug Development Professionals

Introduction: The Quest for Stereochemical Precision in Antiviral Therapy

The development of potent and selective antiviral agents is a cornerstone of modern medicinal chemistry. A key principle in this endeavor is the exploitation of molecular chirality to achieve optimal interactions with viral protein targets. Chiral molecules, existing as non-superimposable mirror images (enantiomers), often exhibit profoundly different pharmacological activities. This is particularly true for inhibitors of viral proteases, where the three-dimensional architecture of the active site demands a precise stereochemical arrangement of the inhibitor for effective binding.[1] This guide focuses on the strategic application of a specific chiral building block, (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid , in the synthesis of antiviral drugs, with a primary focus on Hepatitis C Virus (HCV) NS3/4A protease inhibitors. This constrained, functionalized proline analog offers a unique scaffold for designing peptidomimetics with enhanced potency and improved pharmacokinetic profiles.

The Significance of the (2S,3R) Stereochemistry in HCV Protease Inhibition

The HCV NS3/4A serine protease is a critical enzyme in the viral replication cycle, responsible for cleaving the HCV polyprotein into functional viral proteins.[2][3] Its inhibition effectively halts viral maturation. The active site of the NS3/4A protease is a relatively shallow and solvent-exposed groove, which presents a challenge for the design of small-molecule inhibitors with high affinity.[4] Structure-based drug design has revealed that the P2 position of peptidomimetic inhibitors is crucial for achieving high potency. This pocket is a defining pharmacophore for inhibition of the NS3/4A enzyme.[1][5]

The incorporation of a pyrrolidine ring at the P2 position provides conformational rigidity, which can pre-organize the inhibitor into a bioactive conformation, reducing the entropic penalty of binding. The specific stereochemistry of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid is paramount for several reasons:

• Optimal Ring Pucker: The trans relationship between the carboxyl group at C2 and the hydroxyl group at C3 influences the puckering of the pyrrolidine ring, positioning the substituents for optimal interactions within the S2 binding pocket of the protease.

• Hydrogen Bonding Potential: The (3R)-hydroxyl group is strategically positioned to form a key hydrogen bond with the backbone carbonyl of Ala157 in the S2 subsite of the HCV protease. This interaction significantly contributes to the binding affinity of the inhibitor.

• Vectorial Orientation of Substituents: The (2S)-carboxyl group serves as the attachment point for the rest of the peptidomimetic chain, ensuring the correct vectorial orientation of the P1 and P3/P4 moieties for engagement with their respective binding pockets.

The critical nature of this stereochemistry underscores the necessity for robust and stereoselective synthetic methods to access this chiral building block in high enantiomeric purity.

Mechanism of Action: Covalent Inhibition of the HCV NS3/4A Serine Protease

Antiviral drugs derived from (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid, such as the pioneering HCV protease inhibitors boceprevir and telaprevir, function as covalent, reversible inhibitors of the NS3/4A serine protease.[6] These drugs are designed as peptidomimetics that mimic the natural substrate of the protease.

The general mechanism involves the following key steps:

• Initial Binding: The inhibitor binds to the active site of the protease, with the various side chains (P1, P2, P3, etc.) occupying their respective binding pockets (S1, S2, S3, etc.).

• Nucleophilic Attack: The catalytic serine residue (Ser139) in the protease active site performs a nucleophilic attack on the electrophilic "warhead" of the inhibitor, which is often an α-ketoamide.

• Formation of a Hemiketal Adduct: This attack results in the formation of a reversible covalent bond, creating a tetrahedral hemiketal intermediate that is stabilized by the oxyanion hole of the enzyme. This adduct effectively blocks the active site and prevents the processing of the viral polyprotein.

The following diagram illustrates the general mechanism of covalent inhibition:

Caption: Covalent inhibition of HCV NS3/4A protease.

Synthetic Protocols: Incorporation of (2S,3R)-3-Hydroxypyrrolidine-2-carboxylic Acid

The synthesis of complex peptidomimetic antiviral drugs is a multi-step process that requires careful protection and activation of the constituent amino acid building blocks. The following sections provide representative protocols for the protection of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid and its subsequent coupling to a growing peptide chain.

Protocol 1: N-Terminal Protection of (2S,3R)-3-Hydroxypyrrolidine-2-carboxylic Acid

Before its use in peptide synthesis, the secondary amine of the pyrrolidine ring must be protected to prevent unwanted side reactions. The tert-butyloxycarbonyl (Boc) group is a commonly used protecting group in this context.

Materials:

• (2S,3R)-3-Hydroxypyrrolidine-2-carboxylic acid

• Di-tert-butyl dicarbonate (Boc)₂O

• Sodium hydroxide (NaOH)

• Dioxane

• Water

• Ethyl acetate

• 1 M Hydrochloric acid (HCl)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid (1.0 eq.) in a mixture of dioxane and 1 M NaOH (aq) at 0 °C.

• To this stirred solution, add a solution of di-tert-butyl dicarbonate (1.1 eq.) in dioxane dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, concentrate the mixture under reduced pressure to remove the dioxane.

• Wash the aqueous residue with ethyl acetate to remove any unreacted (Boc)₂O.

• Cool the aqueous layer to 0 °C and acidify to pH 2-3 with 1 M HCl.

• Extract the product into ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure to yield N-Boc-(2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid as a solid or oil.

Expected Yield: 85-95%

Protocol 2: Peptide Coupling using HBTU/HOBt

This protocol describes a general method for coupling the N-protected (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid to the N-terminus of a resin-bound peptide, a common step in solid-phase peptide synthesis (SPPS).

Materials:

• N-Boc-(2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid

• Resin-bound peptide with a free N-terminal amine

• O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU)

• Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Piperidine (for Fmoc deprotection if applicable)

Procedure:

• Resin Preparation: Swell the resin-bound peptide in DMF. If the N-terminus is Fmoc-protected, deprotect using 20% piperidine in DMF. Wash the resin thoroughly with DMF and DCM.

• Activation: In a separate vessel, dissolve N-Boc-(2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid (3.0 eq.), HBTU (2.9 eq.), and HOBt (3.0 eq.) in DMF.

• Add DIPEA (6.0 eq.) to the activation mixture and allow it to pre-activate for 5-10 minutes.

• Coupling: Add the activated amino acid solution to the resin. Agitate the mixture at room temperature for 2-4 hours.

• Monitoring: Monitor the coupling reaction using a qualitative test such as the Kaiser test to check for the presence of free primary amines.

• Washing: Once the coupling is complete (negative Kaiser test), wash the resin sequentially with DMF, DCM, and methanol.

• Dry the resin under vacuum.

The following diagram outlines the solid-phase peptide synthesis workflow for incorporating the chiral building block:

Caption: Solid-phase synthesis workflow.

Data Presentation: Characterization and Purity Analysis

The stereochemical integrity of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid and the final peptidomimetic is critical for biological activity. High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase is the method of choice for determining enantiomeric purity.

Parameter	Method	Typical Specification
Chemical Purity	Reverse-Phase HPLC	> 98%
Enantiomeric Purity	Chiral HPLC	> 99% ee
Identity Confirmation	¹H NMR, ¹³C NMR, Mass Spectrometry	Conforms to structure

Table 1: Representative Quality Control Specifications

Conclusion and Future Perspectives

(2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid is a valuable chiral building block for the synthesis of potent antiviral agents, particularly HCV NS3/4A protease inhibitors. Its rigidified backbone and strategically placed hydroxyl group enable the design of inhibitors with high affinity and specificity. The synthetic protocols outlined in this guide provide a framework for the successful incorporation of this key fragment into complex peptidomimetics. As the landscape of antiviral drug discovery continues to evolve, the demand for such sophisticated, stereochemically defined building blocks will undoubtedly grow, paving the way for the development of next-generation therapies against a range of viral pathogens.

References

• Venkatraman, S., et al. (2006). Orally Bioavailable Hepatitis C Virus NS3 Protease Inhibitor: A Potential Therapeutic Agent for the Treatment of Hepatitis C Infection. Journal of Medicinal Chemistry, 49(20), 6074-6086.
• Perni, R. B., et al. (2004). Inhibitors of hepatitis C virus NS3.4A protease. Part 3: P2 proline variants. Bioorganic & Medicinal Chemistry Letters, 14(8), 1939-1942.
• Chiral Pyrrolidine Derivatives: Key Building Blocks for Pharma. (n.d.).
• Howe, A. Y., & Venkatraman, S. (2013). The Discovery and Development of Boceprevir: A Novel, First-generation Inhibitor of the Hepatitis C Virus NS3/4A Serine Protease.
• Kim, J. L., et al. (1996). Crystal structure of the hepatitis C virus NS3 protease domain complexed with a synthetic NS4A cofactor peptide. Cell, 87(2), 343-355.
• LiverTox: Clinical and Research Information on Drug-Induced Liver Injury. (2022). Protease Inhibitors (HCV). National Institute of Diabetes and Digestive and Kidney Diseases.
• Han, S. Y., & Kim, Y. A. (2004). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 60(11), 2447-2467.
• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP.
• Bhalerao, D. S., et al. (2015). Synthesis and Process Optimization of Boceprevir: A Protease Inhibitor Drug. Organic Process Research & Development, 19(10), 1344-1351.
• Li, T., et al. (2012). Efficient, chemoenzymatic process for manufacture of the Boceprevir bicyclic [3.1.0]proline intermediate based on amine oxidase-catalyzed desymmetrization. Journal of the American Chemical Society, 134(14), 6467-6472.
• An Improved and Enantioselective Preparation of the Telaprevir Bicyclic [3.3.0] Proline Intermediate and Reuse of Unwanted Enantiomer. (2016). Organic Process Research & Development, 20(2), 415-422.
• Znabet, A., et al. (2010). A highly efficient synthesis of telaprevir by strategic use of biocatalysis and multicomponent reactions.
• What is the mechanism of Boceprevir? (2024).
• Knops, J., et al. (2021). Repurposing the HCV NS3–4A protease drug boceprevir as COVID-19 therapeutics. RSC Medicinal Chemistry, 12(3), 370-379.

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Introduction: The Dawn of Organocatalysis with the "Simplest Enzyme"

An Application Guide to the Mechanism and Practice of Proline-Catalyzed Asymmetric Aldol Reactions

For Researchers, Scientists, and Drug Development Professionals

The asymmetric aldol reaction is a cornerstone of carbon-carbon bond formation in organic synthesis, enabling the construction of complex chiral molecules, which are fundamental to drug development. For decades, this transformation was the domain of metal-based catalysts and pre-formed enolates. However, the paradigm shifted with the rediscovery and popularization of small organic molecules as catalysts.[1] At the forefront of this "organocatalysis gold rush" is L-proline, a simple, naturally occurring amino acid.[2][3] Proline's ability to catalyze direct asymmetric aldol reactions with high stereoselectivity, using unmodified carbonyl compounds under mild conditions, has earned it the moniker of the "simplest enzyme".[4][5]

This guide provides an in-depth exploration of the mechanistic underpinnings of proline catalysis, explains the origins of its remarkable stereocontrol, and offers a detailed, field-proven protocol for its practical application.

Part 1: The Catalytic Mechanism - How Proline Achieves Stereocontrol

The efficacy of proline catalysis stems from its unique bifunctional nature. The secondary amine acts as a nucleophile to activate the ketone donor, while the carboxylic acid functions as a Brønsted acid/base co-catalyst, activating the aldehyde acceptor and facilitating key proton transfer steps.[2][5] The reaction proceeds through a well-defined catalytic cycle involving a crucial enamine intermediate.[6][7]

The currently accepted mechanism involves the following key stages:

• Enamine Formation: The cycle begins with the nucleophilic attack of proline's secondary amine on the ketone (the aldol donor), forming a carbinolamine intermediate. Subsequent dehydration generates an iminium ion, which is then deprotonated to yield the key nucleophilic enamine intermediate.[8] This process effectively raises the HOMO energy of the ketone, making it a more potent nucleophile.[2]

• Stereoselective C-C Bond Formation: The enamine attacks the aldehyde (the aldol acceptor). The stereochemical outcome of this step is dictated by a highly organized, chair-like six-membered transition state, as proposed by the Zimmerman-Traxler model.[9][10]

• The Zimmerman-Traxler Transition State: In this model, the enamine and the aldehyde are organized in a cyclic arrangement. The proline's carboxylate group forms a hydrogen bond with the aldehyde's carbonyl group, activating it for nucleophilic attack.[1][11] To minimize steric hindrance (1,3-diaxial interactions), the large substituent (R) of the aldehyde preferentially occupies an equatorial position.[10][11] This orientation forces the enamine to attack a specific face (the Re-face) of the aldehyde, thereby establishing the absolute stereochemistry of the newly formed stereocenters.[6]

• Catalyst Regeneration: Following the C-C bond formation, the resulting iminium-aldol intermediate is hydrolyzed, releasing the chiral aldol product and regenerating the proline catalyst to re-enter the catalytic cycle.[5]

Visualizing the Catalytic Cycle

The entire process can be visualized as a cycle where the proline catalyst is regenerated after each turnover.

Caption: The catalytic cycle of the proline-catalyzed asymmetric aldol reaction.

Visualizing the Source of Stereoselectivity

The chair-like transition state is the critical juncture where stereochemistry is determined.

Caption: Chair-like transition state minimizing steric clash for the R³ group.

Part 2: Experimental Protocol - A Practical Guide

This section provides a reliable, step-by-step protocol for the direct asymmetric aldol reaction between an aromatic aldehyde and a ketone, a classic example of this transformation.

Reaction: (S)-Proline-catalyzed reaction of 4-nitrobenzaldehyde with acetone.

Materials & Reagents:

• (S)-Proline (catalyst)

• 4-Nitrobenzaldehyde (aldehyde acceptor)

• Acetone (ketone donor and solvent)

• Dimethyl sulfoxide (DMSO) or other suitable solvent (see table below)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane and Ethyl acetate for chromatography elution

Step-by-Step Methodology:

• Reaction Setup:

  • To a clean, dry vial or round-bottom flask equipped with a magnetic stir bar, add (S)-proline (e.g., 0.075 mmol, 30 mol%).

  • Add the aldehyde, 4-nitrobenzaldehyde (0.25 mmol, 1.0 equivalent).

  • Rationale: The catalyst loading is typically between 10-30 mol%. Higher loadings can accelerate the reaction but increase cost. For less reactive substrates, 30 mol% is a good starting point.[5]

• Solvent and Reagent Addition:

  • Add the solvent. For this reaction, a mixture of DMSO and acetone (e.g., 4:1 v/v, totaling 1.0 mL) is effective.[5] Alternatively, pure acetone can be used, though solubility of proline may be lower.[12] Some protocols have found success in water/methanol mixtures, which can be a greener alternative.[13][14]

  • Add acetone (1.25 mmol, 5.0 equivalents).

  • Rationale: Acetone serves as both the nucleophilic donor and a co-solvent. Using it in excess drives the equilibrium towards product formation. DMSO is a highly polar aprotic solvent that helps to dissolve the proline catalyst and reagents, facilitating a homogenous reaction.[3]

• Reaction Execution:

  • Stir the resulting solution vigorously at room temperature (20-25 °C).

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the aldehyde is consumed (typically 4-24 hours).

  • Rationale: Room temperature is sufficient for many reactive aldehydes. For less reactive substrates or to improve selectivity, cooling the reaction (e.g., to 0 °C or -10 °C) may be beneficial.[12]

• Workup and Quenching:

  • Once the reaction is complete, quench the mixture by adding a saturated aqueous solution of ammonium chloride (NH₄Cl, ~5 mL).

  • Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 10 mL).

  • Rationale: Quenching with a mild acid like NH₄Cl stops the reaction and protonates any remaining enolates or enamines. Ethyl acetate is a standard solvent for extracting moderately polar organic products from an aqueous phase.

• Purification:

  • Combine the organic layers and wash with water and then brine.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure.

  • Purify the crude residue by flash column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent (e.g., starting with 3:1 Hexane:EtOAc).

  • Rationale: Chromatography is necessary to remove unreacted starting material, the proline catalyst (which is water-soluble but may have some carryover), and any side products.

• Analysis:

  • Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure.

  • Determine the enantiomeric excess (ee) of the product by High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase column (e.g., Chiralcel OD-H or AD-H).

Part 3: Performance Data and Scope

The proline-catalyzed aldol reaction is versatile, but its efficiency and stereoselectivity are highly dependent on the specific substrates and reaction conditions. The following table summarizes typical results for various substrate combinations.

Ketone Donor	Aldehyde Acceptor	Catalyst (mol%)	Solvent	Time (h)	Yield (%)	dr (anti:syn)	ee (%)	Reference
Acetone	4-Nitrobenzaldehyde	(S)-Proline (30)	DMSO/Acetone	4	68	-	76	[5]
Acetone	Isobutyraldehyde	(S)-Proline (30)	DMSO/Acetone	2	97	-	96	[5]
Acetone	Propanal	(S)-Proline (20)	Acetone/CHCl₃	168	61	-	93	[15]
Cyclohexanone	4-Nitrobenzaldehyde	(S)-Proline (10)	MeOH/H₂O	19	98	98:2	99	[13]
Cyclohexanone	Benzaldehyde	(S)-Proline (10)	MeOH/H₂O	48	90	85:15	96	[13]
Hydroxyacetone	Isovaleraldehyde	(S)-Proline (20)	Dioxane/Acetone	24	99	95:5	>99	[1]

Conclusion

The proline-catalyzed asymmetric aldol reaction represents a landmark achievement in organic chemistry, providing a simple, cost-effective, and environmentally benign method for synthesizing chiral β-hydroxy carbonyl compounds.[16] Its mechanism, centered on enamine activation and a highly organized Zimmerman-Traxler transition state, provides a powerful lesson in rational catalyst design. By understanding the causality behind experimental choices—from solvent polarity to catalyst loading—researchers can effectively harness this "simplest enzyme" to construct complex molecular architectures critical for the advancement of science and medicine.

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• Proline-catalyzed aldol reactions . (n.d.). In Wikipedia. Retrieved December 12, 2025, from [Link]

• Hoyt, M. (2005). PROLINE CATALYZED DIRECT ASYMMETRIC ALDOL AND MANNICH REACTIONS . University of Illinois Urbana-Champaign. Retrieved from [Link]

• Bahçeci, Ş., et al. (2013). Proline-based organocatalyst-mediated asymmetric aldol reaction of acetone with substituted aromatic aldehydes: an experimental and theoretical study . National Institutes of Health. Retrieved from [Link]

• Lombardo, M., et al. (2020). A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction . MDPI. Retrieved from [Link]

• Myers, A. G. Research Group. (n.d.). Zimmerman Traxler . Harvard University. Retrieved from [Link]

• Lombardo, M., et al. (2020). A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction . ResearchGate. Retrieved from [Link]

• List, B., Lerner, R. A., & Barbas, C. F. (2000). Proline-Catalyzed Direct Asymmetric Aldol Reactions . Studylib. Retrieved from [Link]

• Catalytic cycle of proline catalyzed aldol reactions . (n.d.). ResearchGate. Retrieved from [Link]

• Bahmanyar, S., & Houk, K. N. (2001). The Origin of Stereoselectivity in Proline-Catalyzed Intramolecular Aldol Reactions . Journal of the American Chemical Society. Retrieved from [Link]

• da Silva, R. G., et al. (2022). Heterogeneous organocatalysis: the proline case . RSC Publishing. Retrieved from [Link]

• Wei, L. (2022). Mechanism of Proline-Catalyzed Reactions in Thermodynamics . Longdom Publishing. Retrieved from [Link]

• Wei, L. (2022). Proline Catalysed Aldol Reaction Related with Organocatalysis . Longdom Publishing. Retrieved from [Link]

• Lombardo, M., et al. (2020). A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction . OUCI. Retrieved from [Link]

• Hernández, J. G., & Juaristi, E. (2012). Asymmetric Aldol Reaction Organocatalyzed by (S)-Proline-Containing Dipeptides: Improved Stereoinduction under Solvent-Free Conditions . The Journal of Organic Chemistry. Retrieved from [Link]

• Zimmerman-Traxler Model . (n.d.). OpenOChem Learn. Retrieved from [Link]

• Martínez, A., et al. (2014). Improved Conditions for the Proline-Catalyzed Aldol Reaction of Acetone with Aliphatic Aldehydes . Organic Chemistry Portal. Retrieved from [Link]

• List-Barbas-Mannich reaction catalyzed by Modularly Designed Organocatalysts . (n.d.). ResearchGate. Retrieved from [Link]

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Application Note: Achieving High Diastereoselectivity in Mannich Reactions with Hydroxypyrrolidine Organocatalysts

An in-depth guide for researchers, scientists, and drug development professionals.

Authored by: A Senior Application Scientist

Introduction: The Enduring Importance of the Mannich Reaction in Drug Discovery

The Mannich reaction, a cornerstone of organic synthesis, facilitates the creation of β-amino carbonyl compounds—a structural motif prevalent in a vast array of pharmaceuticals, natural products, and bioactive molecules.[1][2][3] The ability to forge a new carbon-carbon and carbon-nitrogen bond in a single, atom-economical step makes it an invaluable tool for medicinal chemists.[3][4] In the context of drug development, where molecular architecture dictates biological function, controlling the three-dimensional arrangement of atoms is not merely an academic exercise but a prerequisite for success. Asymmetric organocatalysis has emerged as a powerful strategy to control this stereochemistry, offering a metal-free, often milder alternative to traditional methods.[2][5][6]

Within the expanding arsenal of organocatalysts, pyrrolidine derivatives, inspired by the natural amino acid proline, have demonstrated remarkable efficacy.[5][6] This guide focuses on a specific, highly effective subclass: hydroxypyrrolidine catalysts . We will explore the mechanistic nuances that allow the hydroxyl group to act as a critical control element, directing the stereochemical outcome to achieve high diastereoselectivity, particularly in the formation of anti-Mannich adducts.[7][8]

Mechanistic Rationale: How Hydroxypyrrolidines Dictate Stereochemistry

The catalytic power of pyrrolidine-based catalysts stems from their ability to form a nucleophilic enamine intermediate with a carbonyl donor (an aldehyde or ketone).[2][9] This enamine then attacks an electrophilic imine. The stereochemical outcome of this C-C bond-forming step is determined by the facial selectivity of the enamine's approach to the imine, which is governed by the catalyst's chiral scaffold.

The Proline Paradigm (Syn-Selectivity): Standard L-proline catalysis typically proceeds through a transition state where the carboxylic acid group forms a hydrogen bond with the imine, creating a rigid, chair-like Zimmerman-Traxler-type transition state. This arrangement preferentially shields one face of the enamine, leading to the formation of the syn-diastereomer.

The Hydroxypyrrolidine Advantage (Anti-Selectivity): The introduction of a hydroxyl group at the C4 position of the pyrrolidine ring fundamentally alters this stereochemical preference. 4-hydroxypyrrolidine catalysts, particularly when used in conjunction with a Brønsted acid co-catalyst, orchestrate a different transition state assembly that favors the anti-product.[7][8]

The prevailing mechanism involves a dual-activation system:

• Enamine Formation: The secondary amine of the hydroxypyrrolidine catalyst condenses with the aldehyde donor to form the reactive enamine intermediate.

• Hydrogen-Bonding Network: The catalyst's 4-hydroxy group, in concert with an external Brønsted acid, forms a hydrogen-bonding network with the imine acceptor. This network serves to both activate the imine and lock it into a specific orientation relative to the incoming enamine.[8]

This organized transition state minimizes steric repulsion by directing the enamine to attack the Re-face of the imine from its less-hindered face, resulting in the preferential formation of the anti-diastereomer.[7][10]

Below is a diagram illustrating the proposed catalytic cycle and the key transition state interactions that confer anti-diastereoselectivity.

Diagram 1: Catalytic Cycle of the Hydroxypyrrolidine-Catalyzed Mannich Reaction

Caption: General catalytic cycle for the diastereoselective Mannich reaction.

Diagram 2: Proposed Transition State for Anti-Selectivity

Caption: H-bonding network controlling the stereochemical outcome.

Protocol: General Procedure for a Diastereoselective Mannich Reaction

This protocol provides a generalized framework. Researchers should optimize conditions based on their specific substrates. The procedure described is representative of the reaction between an aldehyde and an N-sulfonyl imine.[7]

Diagram 3: Experimental Workflow

Caption: Standard experimental workflow from setup to analysis.

Materials and Equipment:

• Catalyst: (S)-4-(tert-Butyldimethylsilyloxy)-L-proline or similar 4-hydroxypyrrolidine derivative (10-20 mol%).

• Brønsted Acid: Trifluoroacetic acid (TFA) or a similar acid (10-20 mol%).

• Aldehyde Donor: 1.5 - 3.0 equivalents.

• Imine Acceptor: N-tosyl or N-nosyl imine (1.0 equivalent).

• Solvent: Dichloromethane (CH₂Cl₂), Toluene, or Ether, dried over molecular sieves.

• Glassware: Oven-dried round-bottom flask with a magnetic stir bar.

• Atmosphere: Nitrogen or Argon gas line.

• Standard laboratory equipment: Syringes, needles, rotary evaporator, chromatography columns.

Step-by-Step Protocol:

• Flask Preparation: To an oven-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the 4-hydroxypyrrolidine catalyst (e.g., 0.2 equiv) and the Brønsted acid co-catalyst (e.g., 0.2 equiv).

• Reagent Addition: Add the chosen dry solvent (e.g., CH₂Cl₂ to achieve a 0.2 M concentration relative to the imine). Cool the mixture to the desired temperature (e.g., 0 °C or -20 °C) using an appropriate bath.

• Imine Introduction: Add the N-sulfonyl imine (1.0 equiv) to the stirred catalyst solution and allow it to mix for 10-15 minutes.

  • Scientist's Note: Pre-complexing the catalyst and imine is crucial for establishing the organized hydrogen-bonding network that directs the stereoselectivity. This step ensures the electrophile is "primed" before the nucleophile is generated.

• Aldehyde Addition: Add the aldehyde (2.0 equiv) dropwise via syringe over 5-10 minutes.

  • Scientist's Note: Slow addition of the aldehyde maintains a low concentration of the resulting enamine, which can help suppress potential side reactions and improve selectivity.

• Reaction Monitoring: Stir the reaction at the set temperature and monitor its progress by Thin Layer Chromatography (TLC) or LC-MS until the limiting reagent (imine) is consumed (typically 12-48 hours).

• Workup and Quenching: Once complete, quench the reaction by adding a saturated aqueous solution of NaHCO₃. Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic solvent (e.g., CH₂Cl₂ or Ethyl Acetate) three times.

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography on silica gel.

• Stereochemical Analysis: Determine the diastereomeric ratio (dr) of the purified product by ¹H NMR analysis. The enantiomeric excess (ee) can be determined by High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase.

Representative Data and Substrate Scope

The combination of a 4-hydroxypyrrolidine catalyst and a Brønsted acid has proven effective for a range of substrates, consistently delivering high anti-selectivity.[7][8] The table below summarizes typical results for the Mannich reaction between various aldehydes and an N-tosyl imine.

Table 1: Performance of a Hydroxypyrrolidine Catalyst System in the Anti-Selective Mannich Reaction

Entry	Aldehyde Donor	Imine Acceptor	Yield (%)	anti:syn Ratio (dr)	ee (%) [anti]
1	Propanal	N-tosylbenzaldimine	95	95:5	98
2	Isovaleraldehyde	N-tosylbenzaldimine	92	>99:1	97
3	Butanal	N-tosyl(4-chlorobenzaldimine)	89	96:4	99
4	Propanal	N-nosylbenzaldimine	93	94:6	>99
5	Cyclohexanecarbaldehyde	N-tosylbenzaldimine	85	>99:1	95

Data is representative and synthesized from findings reported in the literature, particularly from studies on 4-hydroxypyrrolidine catalyzed reactions.[7][8]

Key Insights from Data:

• High Anti-Selectivity: The catalyst system robustly favors the anti-diastereomer across various aliphatic aldehydes.

• Excellent Enantioselectivity: The chiral environment provided by the catalyst ensures high enantiomeric excess for the major anti-product.

• Broad Substrate Compatibility: The reaction tolerates different aldehyde structures and electronically varied imines (both N-tosyl and N-nosyl).[7]

Conclusion and Future Outlook

Hydroxypyrrolidine-based organocatalysts represent a sophisticated and highly effective tool for directing the stereochemical outcome of the Mannich reaction. By leveraging a network of non-covalent interactions—specifically hydrogen bonding—these catalysts can override the intrinsic syn-preference of proline and deliver valuable anti-β-amino carbonyl compounds with exceptional levels of control.[7][8][10] This predictable and high diastereoselectivity is of paramount importance in the pharmaceutical industry, where the synthesis of stereochemically pure compounds is essential for developing safe and effective medicines. The operational simplicity, mild conditions, and metal-free nature of this methodology ensure its continued application and development in the synthesis of complex molecular architectures.

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• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. MDPI. [Link]

• Chemistry of Organocatalytic Asymmetric Mannich Reactions. Bentham Science Publisher. [Link]

• A 4-hydroxypyrrolidine-catalyzed mannich reaction of aldehydes: control of anti-selectivity by hydrogen bonding assisted by Brønsted acids. PubMed. [Link]

• Asymmetric organocatalytic decarboxylative Mannich reaction using β-keto acids: A new protocol for the synthesis of chiral β-amino ketones. ResearchGate. [Link]

• The Direct Organocatalytic Asymmetric Mannich Reaction: Unmodified Aldehydes as Nucleophiles. The Journal of Organic Chemistry - ACS Publications. [Link]

• Stereoselective and Stereospecific Reactions. Master Organic Chemistry. [Link]

• Organocatalytic Enantioselective Mannich Reaction: Direct Access to Chiral β-Amino Esters. Thieme. [Link]

• Organocatalytic highly enantio- and diastereoselective Mannich reaction of beta-ketoesters with N-Boc-aldimines. PubMed. [Link]

• A 4-Hydroxypyrrolidine-Catalyzed Mannich Reaction of Aldehydes: Control of anti- Selectivity by Hydrogen Bonding Assisted by Brønsted Acids. ResearchGate. [Link]

• Diastereoselective synthesis of pyrrolidine derivatives via a one-pot nitro-Mannich/hydroamination cascade using base and gold catalysis. Chemical Communications (RSC Publishing). [Link]

• Synthesis of β-Amino Carbonyl Compounds via Mannich reaction using sulfated MCM-41. IJAET. [Link]

• Current applications of kinetic resolution in the asymmetric synthesis of substituted pyrrolidines. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• (PDF) Organocatalyzed Asymmetric Mannich Reaction: An Update. ResearchGate. [Link]

• Catalysis of 3-Pyrrolidinecarboxylic Acid and Related Pyrrolidine Derivatives in Enantioselective anti -Mannich-Type Reactions: Importance of the 3-Acid Group on Pyrrolidine for Stereocontrol. ResearchGate. [Link]

• Synthesis of β-amino ketones, aldehydes and derivatives. Organic Chemistry Portal. [Link]

• Organocatalytic asymmetric 5-hydroxypyrrolidine synthesis: a highly enantioselective route to 3-substituted proline derivatives. ResearchGate. [Link]

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• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. PubMed. [Link]

• Synthesis, Characterization of β-amino Carbonyl Complexes via Mannich Reaction and Study of Their Antibacterial Activity. Der Pharma Chemica. [Link]

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• Enantioselective Mannich Reaction Promoted by Chiral Phosphinoyl-Aziridines. MDPI. [Link]

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• Difference between stereoselective and enantioselective?. Reddit. [Link]

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• 5-Pyrrolidin-2-yltetrazole: A New, Catalytic, More Soluble Alternative to Proline in an Organocatalytic Asymmetric Mannich-Type Reaction. ResearchGate. [Link]

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• Catalysis of highly stereoselective Mannich-type reactions of ketones with a-imino esters by a pyrrolidine-sulfonamide. Synthesi. ElectronicsAndBooks. [Link]

• Enantioselective Mannich reaction of N-Boc imine with difluoroenol silyl ethers. ResearchGate. [Link]

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Topic: A Scalable, Chemoenzymatic Approach to the Synthesis of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid

An Application Note for Researchers and Drug Development Professionals

Abstract

(2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid is a valuable chiral building block for the synthesis of a wide range of pharmaceuticals, including antiviral and antibacterial agents. Its rigid, substituted pyrrolidine structure is a key pharmacophore in many biologically active molecules.[][] The stereochemical integrity of this synthon is critical, as different stereoisomers can exhibit vastly different pharmacological activities and toxicological profiles. This application note details a robust and scalable chemoenzymatic protocol for the synthesis of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid, designed for large-scale production. The strategy leverages a reliable chemical synthesis to construct a prochiral ketone intermediate, followed by a highly stereoselective biocatalytic reduction using a ketoreductase (KRED) to establish the desired (2S,3R) stereochemistry with high fidelity.[3][4] This approach offers significant advantages over traditional chemical methods, including milder reaction conditions, reduced metal contamination, and exceptional stereocontrol, making it ideal for industrial applications.[5]

Introduction: The Strategic Importance of Chiral Hydroxypyrrolidines

The pyrrolidine ring is a foundational scaffold in numerous natural products and synthetic drugs.[6] Nitrogen-containing heterocyclic compounds, such as those built upon the pyrrolidine framework, are of immense pharmacological significance.[7] Specifically, hydroxylated proline analogues like (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid provide conformational constraint and introduce a key hydrogen-bonding moiety, which can significantly enhance binding affinity and selectivity for biological targets.

Derivatives of hydroxypyrrolidine carboxylic acids are integral to the structure of potent therapeutics, such as carbapenem antibiotics like Ertapenem and Meropenem, which rely on the related (2S,4R)-4-hydroxypyrrolidine carboxylic acid core.[6][7] The precise spatial arrangement of the hydroxyl and carboxylic acid groups is paramount for biological activity. Traditional synthetic routes often rely on chiral pool starting materials, multi-step chemical transformations, or classical resolution of racemates, which can be inefficient, costly, and difficult to scale.[8]

Biocatalysis has emerged as a powerful alternative, offering unparalleled selectivity under environmentally benign conditions.[4][5] The use of enzymes, particularly ketoreductases (KREDs), for the asymmetric reduction of ketones to chiral alcohols is a well-established and industrially proven technology.[3] This guide presents a synthesis that combines the efficiency of organic synthesis with the precision of biocatalysis.

Overview of the Chemoenzymatic Synthesis Strategy

The selected strategy is a three-part process designed for scalability, efficiency, and stereochemical purity.

• Part I: Chemical Synthesis of Prochiral Ketone. A prochiral intermediate, N-Boc-3-oxopyrrolidine-2-carboxylic acid methyl ester, is synthesized from the inexpensive and readily available starting material, D-glutamic acid. This multi-step chemical route is robust and optimized for high throughput.

• Part II: Biocatalytic Stereoselective Reduction. The key stereocenter at the C3 position is introduced via an enzymatic reduction of the ketone. A specifically selected ketoreductase (KRED), coupled with a cofactor regeneration system, ensures the formation of the (3R)-hydroxyl group with excellent diastereomeric and enantiomeric excess.[3]

• Part III: Deprotection and Isolation. The final stage involves the removal of the N-Boc and methyl ester protecting groups to yield the target molecule, followed by purification to achieve high-purity (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid.

Caption: Overall workflow for the chemoenzymatic synthesis.

Detailed Protocols and Methodologies

Part I: Synthesis of N-Boc-3-oxopyrrolidine-2-carboxylic acid methyl ester (Prochiral Ketone)

This protocol begins with D-glutamic acid, preserving the inherent (2S) stereochemistry which is carried through the synthesis.

Protocol Steps:

• Protection of D-Glutamic Acid:

  • Suspend D-glutamic acid (1.0 eq) in methanol. Cool the mixture to 0°C.

  • Add thionyl chloride (2.5 eq) dropwise, maintaining the temperature below 10°C. Allow the reaction to warm to room temperature and stir for 18-24 hours.

  • Concentrate the reaction mixture in vacuo to obtain the dimethyl ester hydrochloride salt.

  • Dissolve the salt in dichloromethane (DCM) and cool to 0°C. Add triethylamine (2.5 eq) followed by a solution of di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) in DCM.

  • Stir at room temperature for 12-16 hours. Perform an aqueous workup by washing with 1M HCl, saturated NaHCO₃, and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate to yield N-Boc-glutamic acid dimethyl ester.

• Intramolecular Cyclization (Dieckmann Condensation):

  • Prepare a solution of sodium methoxide (1.5 eq) in anhydrous toluene at 60°C.

  • Add a solution of N-Boc-glutamic acid dimethyl ester (1.0 eq) in toluene dropwise over 1 hour.

  • Maintain the reaction at 60-65°C for 3-4 hours, monitoring for completion by TLC or LC-MS.

  • Cool the reaction to 0°C and carefully quench with glacial acetic acid until the pH is neutral.

  • Perform an aqueous workup. Wash the organic layer with water and brine, then dry over Na₂SO₄.

  • Concentrate in vacuo and purify the residue by silica gel chromatography to isolate the prochiral ketone, N-Boc-3-oxopyrrolidine-2-carboxylic acid methyl ester.

Part II: Biocatalytic Stereoselective Reduction

This step is critical for establishing the (3R) stereochemistry of the hydroxyl group. The choice of ketoreductase is paramount and may require screening a panel of enzymes for optimal activity and selectivity.

Rationale for Biocatalysis: Enzyme-catalyzed reactions are highly selective, often yielding a single stereoisomer from a prochiral substrate.[4] This avoids the formation of diastereomeric mixtures that require difficult purification. The process operates at ambient temperature and pressure in an aqueous medium, aligning with green chemistry principles.[5] A cofactor regeneration system is employed to recycle the expensive NADPH, making the process economically viable on a large scale.

Caption: KRED-catalyzed reduction with cofactor regeneration.

Protocol Steps:

• Reaction Setup:

  • In a temperature-controlled reactor, prepare a potassium phosphate buffer (100 mM, pH 7.0).

  • Add D-glucose (1.2 eq), NADP⁺ (0.01 eq), and the selected ketoreductase (KRED) and glucose dehydrogenase (GDH) for cofactor regeneration.

  • Dissolve the prochiral ketone substrate (1.0 eq) in a minimal amount of a water-miscible co-solvent (e.g., DMSO, isopropanol) and add it to the reactor.

• Biotransformation:

  • Maintain the reaction at 30°C with gentle agitation.

  • Monitor the reaction progress by HPLC, analyzing for substrate consumption and product formation. Chiral HPLC is used to determine the diastereomeric and enantiomeric excess (d.e. and e.e.).

  • The reaction typically proceeds to >99% conversion within 12-24 hours.

• Workup and Isolation:

  • Once the reaction is complete, terminate it by adding a water-immiscible organic solvent like ethyl acetate or methyl tert-butyl ether (MTBE).

  • Extract the product into the organic layer. The enzyme protein will precipitate or remain in the aqueous phase.

  • Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate in vacuo to yield the crude N-Boc-(2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid methyl ester. This product is often of sufficient purity for the next step.

Parameter	Typical Value	Rationale
Substrate Conc.	50-100 g/L	Balances reaction rate with potential substrate/product inhibition.
Enzyme Loading	1-5% (w/w)	Optimized for efficient conversion within a practical timeframe.
Temperature	25-35 °C	Optimal range for KRED stability and activity.
pH	6.5-7.5	Maintains the enzyme's native conformation and catalytic function.
Conversion	>99%	Ensures high yield and simplifies downstream purification.
Diastereomeric Excess	>99% d.e.	A key advantage of the biocatalytic method.
Enantiomeric Excess	>99% e.e.	A key advantage of the biocatalytic method.

Part III: Final Deprotection and Product Isolation

The final steps remove the protecting groups to furnish the target amino acid.

Protocol Steps:

• Saponification (Ester Hydrolysis):

  • Dissolve the protected amino ester from Part II (1.0 eq) in a mixture of THF and water.

  • Cool to 0°C and add lithium hydroxide (LiOH, 1.5 eq).[9]

  • Stir the reaction at room temperature for 2-4 hours until the hydrolysis is complete (monitored by TLC/LC-MS).

  • Acidify the reaction mixture to pH ~3 with 1M HCl. Extract the N-Boc protected acid into ethyl acetate. Dry the organic layer and concentrate in vacuo.

• Acidolysis (Boc Removal):

  • Dissolve the N-Boc protected acid in dichloromethane (DCM) or dioxane.

  • Add an excess of trifluoroacetic acid (TFA) or 4M HCl in dioxane.

  • Stir at room temperature for 1-3 hours.

  • Concentrate the mixture in vacuo to remove the acid and solvent.

• Purification and Isolation:

  • The crude product is often a salt (e.g., hydrochloride or trifluoroacetate). It can be purified by recrystallization from a suitable solvent system (e.g., methanol/ether).

  • Alternatively, for very high purity, ion-exchange chromatography can be employed.

  • Dry the final product under vacuum to yield (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid as a white to off-white solid.

Conclusion

This application note provides a detailed, three-part chemoenzymatic protocol for the large-scale synthesis of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid. By strategically combining robust chemical transformations with a highly selective biocatalytic reduction, this method delivers the target compound in high yield and exceptional stereochemical purity. This approach is economically viable and environmentally responsible, making it a superior choice for the industrial production of this critical pharmaceutical intermediate.

References

• Combining Photochemical Oxyfunctionalization and Enzymatic Catalysis for the Synthesis of Chiral Pyrrolidines and Azepanes - PMC - NIH.National Institutes of Health.
• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - PMC - NIH.National Institutes of Health.
• Stereoselective Synthesis of New (2S,3R)-3-Carboxyphenyl)pyrrolidine-2-carboxylic acid Analogs Utilizing a C(sp3)-H Activation Strategy and Structure-Activity Relationship Studies at the Ionotropic Glutamate Receptors - PMC - PubMed Central.National Institutes of Health.
• Biocatalytic Synthesis of Chiral Pharmaceutical Intermediates.Author manuscript, available in PMC.
• CAS 4298-08-2 (2S,3S)-3-Hydroxypyrrolidine-2-carboxylic acid - BOC Sciences.BOC Sciences.
• US7652152B2 - Synthetic method of optically pure (S)-3-hydroxypyrrolidine - Google Patents.Google Patents.
• CAS 567-35-1 (2S,3R)-3-Hydroxypyrrolidine-2-carboxylic acid - BOC Sciences.BOC Sciences.
• BOC-(2S,3S)-3-HYDROXYPYRROLIDINE-2-CARBOXYLIC ACID | 187039-57-2.Chemicalbook.
• WO2007024113A1 - Process for the preparation of chiral 3-hydroxy pyrrolidine compound and derivatives thereof having high optical purity - Google Patents.Google Patents.
• Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals - MDPI.MDPI.
• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - MDPI.MDPI.

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• 5. ftb.com.hr [ftb.com.hr]
• 6. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors [mdpi.com]
• 8. WO2007024113A1 - Process for the preparation of chiral 3-hydroxy pyrrolidine compound and derivatives thereof having high optical purity - Google Patents [patents.google.com]
• 9. BOC-(2S,3S)-3-HYDROXYPYRROLIDINE-2-CARBOXYLIC ACID | 187039-57-2 [chemicalbook.com]

Comprehensive Guide to the Derivatization of 3-Hydroxypyrrolidine-2-Carboxylic Acid for Gas Chromatography (GC) Analysis

An Application Note for Researchers and Drug Development Professionals

Abstract

This application note provides a detailed technical guide for the derivatization of 3-hydroxypyrrolidine-2-carboxylic acid, a key hydroxyproline isomer, for robust and reproducible analysis by Gas Chromatography (GC), typically coupled with Mass Spectrometry (GC-MS). Due to its polar nature and low volatility, direct GC analysis is not feasible. This guide explores the underlying principles of derivatization, compares common strategies, and presents a validated, step-by-step protocol using N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA). The causality behind experimental choices, troubleshooting, and data interpretation are discussed to ensure scientific integrity and successful implementation.

Introduction: The Analytical Challenge

3-Hydroxypyrrolidine-2-carboxylic acid is a non-proteinogenic amino acid and a structural isomer of the more common 4-hydroxyproline.[1][2][3] Its significance spans from being a component of natural products to serving as a vital chiral building block in the synthesis of pharmaceuticals, including agents for managing neurological disorders.[][5]

Accurate quantification of this molecule is critical in various research and development stages. Gas chromatography offers high-resolution separation, but the inherent properties of 3-hydroxypyrrolidine-2-carboxylic acid—conferred by its three polar functional groups (carboxylic acid, secondary amine, and hydroxyl)—render it non-volatile.[6][7] Therefore, chemical derivatization is a mandatory prerequisite to analysis. The goal of derivatization is to replace the active, polar hydrogen atoms with nonpolar moieties, thereby increasing the molecule's volatility and thermal stability for successful transit through the GC system.[8][9][10][11]

The Rationale Behind Derivatization Strategies

A successful derivatization strategy for 3-hydroxypyrrolidine-2-carboxylic acid must effectively block all three active sites: the carboxylic acid (-COOH), the secondary amine (-NH-), and the hydroxyl (-OH) group. Failure to derivatize all three sites results in incomplete derivatization, leading to poor chromatographic peak shape, low sensitivity, and the formation of multiple derivative peaks from a single analyte, which invalidates quantitative analysis.[7][12]

Two primary strategies are prevalent for amino acid derivatization: single-step silylation and two-step esterification followed by acylation.

Silylation: A One-Pot Solution

Silylation is a common and effective technique where active hydrogens are replaced by a silyl group, such as a trimethylsilyl (TMS) or a tert-butyldimethylsilyl (TBDMS) group.[10][13]

• TMS Derivatization: Reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) are highly reactive and widely used.[13][14] However, the resulting TMS derivatives are notoriously sensitive to moisture, which can lead to poor reaction yields and derivative instability.[6][15]

• TBDMS Derivatization: The use of N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA) to form TBDMS derivatives is often preferred.[6][14] TBDMS derivatives are significantly more stable and resistant to hydrolysis compared to their TMS counterparts, providing a more robust and reliable result, which is a critical factor for method validation in drug development.[6][12]

Two-Step Esterification and Acylation

This classic approach involves two distinct chemical modifications:

• Esterification: The carboxylic acid group is first converted into an ester, for example, a methyl ester using methanolic HCl.[16][17]

• Acylation: The hydroxyl and amine groups are then acylated using a reagent like pentafluoropropionic anhydride (PFPA) or heptafluorobutyric anhydride (HFBA).[16][18]

While this method produces very stable derivatives and can enhance detector sensitivity (especially with electron capture detectors), its multi-step nature increases sample handling time and the potential for analytical errors.[19]

For its robustness, stability of the final product, and procedural simplicity, this guide will focus on the TBDMS silylation method using MTBSTFA .

Recommended Protocol: TBDMS Silylation with MTBSTFA

This protocol details a self-validating system for the complete derivatization of 3-hydroxypyrrolidine-2-carboxylic acid into its volatile tris-TBDMS derivative for GC-MS analysis.

Materials and Reagents

• Analyte: 3-Hydroxypyrrolidine-2-carboxylic acid standard or dried sample extract.

• Derivatization Reagent: N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA) (+/- 1% TBDMCS as a catalyst).

• Solvent: Anhydrous Acetonitrile or Pyridine (GC grade).

• Equipment:

  • 2 mL screw-top reaction vials with PTFE-lined septa.

  • Heating block or oven capable of maintaining 80-100°C.

  • Vortex mixer.

  • Nitrogen stream evaporator.

  • GC-MS system.

Visual Workflow

Caption: High-level workflow for MTBSTFA derivatization.

Step-by-Step Derivatization Procedure

• Sample Preparation (Anhydrous Conditions are Crucial):

  • Pipette an aliquot of the sample solution (containing 10-100 µg of analyte) into a 2 mL reaction vial.

  • Evaporate the solvent to complete dryness under a gentle stream of dry nitrogen. The absence of water is the most critical parameter for success, as moisture will consume the silylation reagent.[6]

• Derivatization Reaction:

  • To the dried residue, add 100 µL of anhydrous acetonitrile.

  • Add 100 µL of MTBSTFA.

  • Securely cap the vial and vortex for 30 seconds to ensure the residue is fully dissolved.

  • Place the vial in a heating block or oven set to 100°C for 4 hours .[6] Alternatively, heating at 80°C for 4 hours may be sufficient.[13] Reaction time and temperature may require optimization depending on the sample matrix.

• Analysis:

  • After the reaction is complete, allow the vial to cool to room temperature.

  • The sample is now ready for direct injection into the GC-MS system. Centrifugation can be performed if any precipitate is present.[20]

Reaction Scheme

Caption: Silylation of 3-hydroxypyrrolidine-2-carboxylic acid with MTBSTFA.

Recommended GC-MS Parameters

• GC Column: Low-bleed, non-polar capillary column, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness column with a 5% phenyl methylpolysiloxane stationary phase (e.g., DB-5ms, SLB-5ms).[13]

• Injection: 1 µL, Splitless mode.

• Injector Temperature: 280°C.

• Oven Program: Initial temperature 100°C, hold for 2 min, ramp at 10°C/min to 300°C, hold for 5 min.

• Carrier Gas: Helium, constant flow of 1.0 mL/min.

• MS Transfer Line: 290°C.

• Ion Source: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 50-600. The expected N(O)-tert-butyldimethylsilyl derivative will show characteristic ions.[12][21]

Data and Method Comparison

The choice of derivatization reagent is a critical decision based on the analytical requirements. The following table summarizes the key parameters for comparison.

Parameter	Silylation (MTBSTFA)	Two-Step (Esterification/Acylation)
Reagent Type	TBDMS Silylation	Alkylation & Acylation
Reaction Steps	One	Two
Target Groups	-COOH, -OH, -NH	Step 1: -COOH; Step 2: -OH, -NH
Typical Temp.	80-100°C[6][13]	60-80°C[16]
Typical Time	2-4 hours[6][13]	1-2 hours
Derivative Stability	High (TBDMS is very stable)[6]	Very High
Key Advantage	Single-step, robust derivatives.	Very stable, potential for enhanced ECD sensitivity.
Key Disadvantage	Higher molecular weight of derivative.[7]	More complex, time-consuming procedure.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
No or low analyte peak	1. Incomplete derivatization.2. Presence of moisture in the sample.[6]3. Reagent degradation.	1. Increase reaction time or temperature.2. Ensure the sample is completely dry before adding reagents.3. Use fresh, high-quality derivatization reagent stored under inert gas.
Multiple peaks for the analyte	Incomplete derivatization, resulting in a mixture of mono-, di-, and tris-TBDMS derivatives.[7]	1. Increase the excess of MTBSTFA.2. Extend the reaction time and/or increase the temperature.3. Ensure proper mixing/dissolution of the sample in the reagent mixture.
Chromatographic peak tailing	1. Underivatized analyte interacting with active sites in the GC inlet or column.2. Active sites on glassware.	1. Confirm complete derivatization by optimizing the reaction.2. Use a deactivated GC liner and ensure the column is in good condition.3. Consider silanizing glassware for ultra-trace analysis.[22]

References

• Hanff, E., et al. (2024). GC–MS analysis of 4-hydroxyproline: elevated proline hydroxylation in metformin-associated lactic acidosis and metformin-treated Becker muscular dystrophy patients. Metabolomics, 20(1), 1-13. [Link]

• ResearchGate. GC-MS of amino acids as their trimethylsilyl/t-butyldimethylsilyl Derivatives: In model solutions III. [Link]

• Glavin, D. P., et al. (2024). Prebiotic organic compounds in samples of asteroid Bennu indicate heterogeneous aqueous alteration. Proceedings of the National Academy of Sciences, 121(11), e2320865121. [Link]

• Delport, M., et al. (2004). Quantitation of hydroxyproline in bone by gas chromatography-mass spectrometry. Journal of Chromatography B, 804(2), 345-351. [Link]

• Baumann, S., & Macek, B. (2019). Analysis of Hydroxyproline in Collagen Hydrolysates. Methods in Molecular Biology, 2030, 47-56. [Link]

• Kataoka, H., et al. (1993). Determination of free and total proline and hydroxyproline in plasma and tissue samples by gas chromatography with flame photometric detection. Biomedical Chromatography, 7(6), 296-300. [Link]

• Springer Nature Experiments. Analysis of Hydroxyproline in Collagen Hydrolysates. [Link]

• Scilit. Analysis of Hydroxyproline in Collagen Hydrolysates. [Link]

• Zenkevich, I. G. (2009). Acids: Derivatization for GC Analysis. In Encyclopedia of Chromatography. Taylor & Francis. [Link]

• Villas-Bôas, S. G., et al. (2005). Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS?. Metabolomics, 1(1), 75-85. [Link]

• Pescitelli, G., et al. (2007). Chirality determination of unusual amino acids using precolumn derivatization and HPLC-ESI-MS. Chirality, 19(8), 613-632. [Link]

• ResearchGate. Derivatization Reactions and Reagents for Gas Chromatography Analysis. [Link]

• ResearchGate. Comparison of derivatization and chromatographic methods for GC-MS analysis of amino acid enantiomers in physiological samples. [Link]

• ResearchGate. How to derivatize Amino Acids using N-tert-butyldimethylsilyl- N-methyltrifluoroacetamide (MTBSTFA) for GC-MS analysis?. [Link]

• ResearchGate. Analysis of Hydroxyproline in Collagen Hydrolysates. [Link]

• ResearchGate. Chemical derivatization of amino acids for in situ analysis of Martian samples by gas chromatography. [Link]

• Google Patents. Synthetic method of optically pure (S)-3-hydroxypyrrolidine.

• Phenomenex. Derivatization for Gas Chromatography. [Link]

• ResearchGate. Full scan mass spectra of the N(O)-tert-butyldimethylsilyl derivative.... [Link]

• ResearchGate. A chiral GC–MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization. [Link]

• PubChem. 3-Hydroxypyrrolidine-2-carboxylic acid. [Link]

• ResearchGate. Total hydroxyproline determined with rapid and simple high performance liquid chromatography. [Link]

• NIH. Combining Photochemical Oxyfunctionalization and Enzymatic Catalysis for the Synthesis of Chiral Pyrrolidines and Azepanes. [Link]

• Labinsights. Acylation Reagents for Gas Chromatography. [Link]

• Matrix Fine Chemicals. (2S,3S)-3-HYDROXYPYRROLIDINE-2-CARBOXYLIC ACID. [Link]

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• 7. 氨基酸衍生化和GC-MS分析 [sigmaaldrich.com]
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Application Note: Monitoring the Progress of Reactions Involving Hydroxypyrrolidine Carboxylic Acid

Abstract

Hydroxypyrrolidine carboxylic acids are invaluable chiral building blocks in modern drug discovery and development, forming the core of numerous pharmaceuticals, including antiviral and antibacterial agents.[][2][3][4] Their successful synthesis and derivatization depend on precise reaction control, making robust analytical monitoring essential. This guide provides an in-depth analysis of the primary analytical techniques for monitoring these reactions, offering not just protocols, but the strategic reasoning behind choosing one method over another. We will explore Thin-Layer Chromatography (TLC) for rapid qualitative assessments, High-Performance Liquid Chromatography (HPLC) for quantitative analysis, Liquid Chromatography-Mass Spectrometry (LC-MS) for definitive identification, and Nuclear Magnetic Resonance (NMR) Spectroscopy for comprehensive structural elucidation.

The Strategic Importance of Reaction Monitoring

In the synthesis of complex molecules derived from hydroxypyrrolidine carboxylic acids, simply mixing reagents and hoping for the best is inefficient and often leads to failure. Effective reaction monitoring is a cornerstone of process chemistry and drug development for several critical reasons:[5][6]

• Optimization of Yield and Purity: Real-time or frequent offline analysis allows chemists to determine the optimal reaction time, preventing the formation of degradation products or side-products that arise from prolonged reaction times or excessive temperatures.[5]

• Mechanistic Insight: Tracking the appearance of intermediates and the disappearance of reactants provides crucial data for understanding the reaction mechanism.[6] This knowledge is vital for troubleshooting and scaling up the synthesis.

• Cost and Time Efficiency: Avoiding failed or low-yield reactions saves valuable resources, from expensive starting materials to the time of highly skilled researchers.[5] Knowing precisely when a reaction is complete eliminates unnecessary waiting periods.

The choice of analytical technique is not arbitrary; it is a strategic decision based on the specific information required at each stage of the reaction.

Figure 1: Decision workflow for selecting an appropriate analytical technique for reaction monitoring.

Thin-Layer Chromatography (TLC): The Rapid Qualitative Check

TLC is the fastest and most common method for qualitatively tracking the progress of an organic reaction.[7] Its primary strength lies in its simplicity, low cost, and speed, providing an almost instantaneous snapshot of the reaction's state.[8][9]

Causality Behind Experimental Choices

For compounds like hydroxypyrrolidine carboxylic acid, which are polar and contain both amino and carboxylic acid functional groups, standard silica gel plates are effective. The key challenge is selecting an appropriate mobile phase and visualization agent.

• Mobile Phase Selection: Because the analyte is an amino acid, it can "streak" or "tail" on the silica plate if the solvent system is not optimized.[7] A common and effective mobile phase for amino acids is a mixture of n-butanol, acetic acid, and water .[7][9] The butanol acts as the less polar organic component, water is the highly polar component, and the acetic acid helps to protonate the amino group and suppress the deprotonation of the carboxylic acid, leading to sharper, more defined spots.

• Visualization: Hydroxypyrrolidine carboxylic acid is not UV-active, as it lacks a suitable chromophore.[10] Therefore, a chemical stain is required. Ninhydrin is the classic choice for detecting amino acids. It reacts with the secondary amine of the pyrrolidine ring to produce a characteristic yellow-orange color (whereas primary amines give a purple color), making it easy to visualize the spots corresponding to the starting material and any amine-containing products.[11]

Protocol: Monitoring a Reaction by TLC

• Plate Preparation: Using a pencil, gently draw a baseline about 1-1.5 cm from the bottom of a silica gel TLC plate.[11]

• Spotting:

  • On the baseline, apply a small spot of your starting material (dissolved in a suitable solvent) as a reference.

  • Carefully withdraw a small aliquot (a few microliters) from your reaction mixture using a capillary tube.

  • Spot the reaction mixture on the baseline, separate from the starting material spot. It is also good practice to "co-spot" the starting material and the reaction mixture in a third lane to aid in comparison.

• Development: Place the TLC plate in a developing chamber containing the chosen solvent system (e.g., 4:1:1 n-butanol:acetic acid:water). Ensure the solvent level is below the baseline. Cover the chamber and allow the solvent to travel up the plate until it is about 1 cm from the top.[7]

• Visualization:

  • Remove the plate and immediately mark the solvent front with a pencil.

  • Allow the plate to dry completely in a fume hood.

  • Spray the plate with a ninhydrin solution or dip it into a ninhydrin stain.

  • Gently heat the plate with a heat gun until the colored spots appear.[11]

• Analysis: The reaction is complete when the spot corresponding to the starting material has disappeared from the reaction mixture lane, and a new product spot is clearly visible. The Retardation Factor (Rf) for each spot can be calculated for documentation.

Compound	Rf Value (Example)	Appearance with Ninhydrin
(2S,4R)-4-Hydroxypyrrolidine-2-carboxylic acid	0.35	Yellow-Orange
N-Boc Protected Product	0.60	No color (Ninhydrin negative)
Table 1: Example TLC data for a protection reaction. The Rf is calculated as the distance traveled by the spot divided by the distance traveled by the solvent front.[12]

High-Performance Liquid Chromatography (HPLC): The Quantitative Workhorse

When quantitative data is needed—to calculate conversion, yield, or purity—HPLC is the method of choice.[6][8] It offers high resolution and reproducible quantification, making it indispensable for process optimization and quality control.

Causality Behind Experimental Choices

A significant challenge in analyzing hydroxypyrrolidine carboxylic acid by HPLC is its lack of a UV chromophore. This necessitates a strategy to detect the molecule, which usually involves either derivatization or the use of a detector other than a standard UV-Vis detector.

• Derivatization: The most common approach is to react the amino acid with a labeling agent that attaches a strongly UV-absorbent or fluorescent group.[13]

  • NBD-F (4-Fluoro-7-nitrobenzofurazan): This reagent reacts with the secondary amine to yield a highly fluorescent derivative, enabling extremely sensitive detection.[14] The reaction is typically fast and efficient.

  • FMOC-Cl (9-fluorenylmethoxycarbonyl chloride): Another popular reagent that reacts with the amine to produce a UV-active derivative.[15]

• Column and Mobile Phase: A reversed-phase C18 column is typically used for separating these polar derivatives. The mobile phase is usually a gradient of an aqueous buffer (like sodium acetate or phosphate) and an organic solvent such as methanol or acetonitrile.[14] The gradient allows for the efficient elution of both polar starting materials and potentially more non-polar products.

Protocol: Quantitative HPLC Monitoring with NBD-F Derivatization

• Sample Preparation (Time Point Quenching):

  • At designated time points (e.g., T=0, 1h, 2h, 4h), withdraw a precise aliquot (e.g., 50 µL) of the reaction mixture.

  • Immediately quench the reaction by diluting the aliquot into a larger volume of a suitable solvent (e.g., 950 µL of mobile phase A) to stop the reaction and prepare it for analysis. This step is crucial for accurate time-course data.[16]

• Derivatization:

  • To a 100 µL aliquot of the diluted, quenched sample, add 100 µL of a borate buffer solution (pH ~8.0).

  • Add 100 µL of NBD-F solution (in acetonitrile).

  • Vortex and heat the mixture at ~60°C for 5-10 minutes to ensure complete derivatization.[14]

  • Cool the sample and, if necessary, add a small amount of acid (e.g., HCl) to stop the derivatization reaction.

• HPLC Analysis:

  • Inject 10-20 µL of the derivatized sample into the HPLC system.

  • Column: C18, 4.6 x 150 mm, 5 µm.

  • Mobile Phase A: 0.1 M Sodium Acetate Buffer (pH 7.2).[14]

  • Mobile Phase B: Methanol.

  • Flow Rate: 1.0 mL/min.

  • Detection: Fluorescence detector (Excitation: 470 nm, Emission: 530 nm).

  • Gradient: Start with a low percentage of B, and ramp up to elute more non-polar components.

• Data Analysis: Monitor the decrease in the peak area of the starting material derivative and the increase in the peak area of the product derivative over time. The percentage conversion can be calculated using these peak areas (assuming similar response factors or by using a calibration curve).

Time Point	Reactant Peak Area	Product Peak Area	% Conversion
0 h	1,540,000	0	0%
1 h	785,000	765,000	~50%
2 h	310,000	1,240,000	~80%
4 h	< 10,000	1,555,000	>99%
Table 2: Example HPLC data for a reaction monitored over time. Percent conversion is calculated as [Product Area / (Reactant Area + Product Area)] * 100.

Liquid Chromatography-Mass Spectrometry (LC-MS): Unambiguous Identification

LC-MS combines the separation power of HPLC with the detection power of mass spectrometry, providing definitive molecular weight information for reactants, products, and intermediates.[8][17] This is particularly crucial when dealing with complex reaction mixtures or when the product structure is unknown.

Causality Behind Experimental Choices

• Ionization Source: Electrospray Ionization (ESI) is the ideal choice for polar molecules like hydroxypyrrolidine carboxylic acid and its derivatives. It is a soft ionization technique that typically yields the protonated molecular ion [M+H]+ or the deprotonated ion [M-H]-, directly providing the molecular weight.

• No Derivatization Required: Unlike HPLC with UV/Fluorescence detection, MS is a mass-based detector, so derivatization is often not necessary for detection.[13] This simplifies sample preparation and avoids introducing potential artifacts. However, derivatization may still be used to improve chromatographic separation or ionization efficiency.[18]

• Selected Reaction Monitoring (SRM): For ultimate sensitivity and selectivity, especially when monitoring reactions in complex matrices like crude mixtures, SRM can be employed. This tandem MS technique involves selecting the parent ion of interest, fragmenting it, and monitoring for a specific fragment ion, which drastically reduces chemical noise.[19]

Protocol: LC-MS Analysis

• Sample Preparation: Prepare quenched aliquots as described in the HPLC protocol. Derivatization is optional. Dilute the sample appropriately in the mobile phase.

• LC Conditions: Use similar LC conditions (C18 column, water/methanol or acetonitrile gradient) as in the HPLC method to achieve chromatographic separation.

• MS Conditions:

  • Ion Source: ESI (can be run in positive or negative mode; positive mode is common for amines, yielding [M+H]+).

  • Scan Mode:

    • Full Scan: Scan a broad mass range (e.g., m/z 100-500) to identify all ions present. This is useful for identifying unknown byproducts.

    • Selected Ion Monitoring (SIM): Monitor only the m/z values corresponding to the expected reactant and product. This increases sensitivity for target compounds.

• Data Analysis: Extract ion chromatograms for the m/z of the starting material (e.g., 132.1 for [C₅H₉NO₃+H]+) and the expected product. The disappearance of the reactant ion signal and the appearance of the product ion signal confirm the reaction's progress and product identity.

Figure 2: A generalized workflow for monitoring reaction progress using LC-MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Gold Standard

NMR spectroscopy provides the most detailed structural information, making it the ultimate tool for confirming the identity of a product and characterizing any intermediates or byproducts.[5][20] It is non-invasive and can be used to monitor reactions in real-time directly in an NMR tube.[21][22]

Causality Behind Experimental Choices

• ¹H NMR: This is the fastest and most common NMR experiment. By observing the chemical shifts and multiplicities of proton signals, one can gain immense structural insight. For monitoring reactions, the key is to identify unique, well-resolved signals for both the starting material and the product. The integration of these signals is inherently quantitative, allowing for a direct calculation of the relative concentrations of species in the tube without the need for calibration curves.[6][23]

• Deuterated Solvents: The reaction must be run in or diluted with a deuterated solvent (e.g., D₂O, CD₃OD, DMSO-d₆) to avoid a massive interfering solvent signal. The choice of solvent depends on the solubility of the reactants and products.

• Real-Time vs. Offline:

  • Offline: Aliquots can be taken, quenched, and prepared for NMR analysis. This is the most common approach.

  • In-Situ/Online: For slow reactions, the entire reaction can be run inside an NMR tube placed in the spectrometer. Spectra are then acquired at regular intervals to create a "movie" of the reaction.[21][22]

Protocol: Monitoring by ¹H NMR

• Reference Spectrum: Before starting the reaction, acquire a ¹H NMR spectrum of the pure hydroxypyrrolidine carboxylic acid starting material in a suitable deuterated solvent. Identify a characteristic, well-resolved peak (e.g., the proton at C2 or C4).

• Sample Preparation:

  • Withdraw an aliquot from the reaction mixture.

  • Remove the reaction solvent under reduced pressure (if it's not a deuterated solvent).

  • Dissolve the residue in a deuterated solvent.

  • Transfer the solution to an NMR tube.

• Data Acquisition: Acquire a ¹H NMR spectrum of the reaction mixture.

• Data Analysis:

  • Identify the characteristic signal of the starting material and a new, characteristic signal for the product.

  • Integrate both signals.

  • The conversion percentage can be calculated from the relative integrals. For example, if a product peak (normalized to 1 proton) has an integral of 0.9 and the corresponding starting material peak has an integral of 0.1, the reaction is 90% complete.

Compound Moiety	Key ¹H Signal (Example)	Chemical Shift (δ, ppm)
Starting Material	H at C2	~3.8
Product (e.g., Ester)	H at C2	~4.1
Product (e.g., Ester)	Methyl group protons	~3.7 (singlet)
Table 3: Example of key ¹H NMR signals for distinguishing a starting material from its methyl ester product.

Conclusion and Best Practices

No single technique is perfect for all situations. A multi-faceted approach provides the most comprehensive understanding of reactions involving hydroxypyrrolidine carboxylic acid.

• Best Practice Workflow: Use TLC for frequent, rapid checks during reaction setup and initial trials. Once conditions are promising, switch to HPLC or LC-MS for accurate, quantitative time-course studies to optimize the reaction. Finally, use NMR on the isolated product to definitively confirm its structure and assess its purity.

• Self-Validation: The results from these techniques should be corroborative. If TLC shows full conversion, HPLC should confirm the absence of starting material. The mass found by LC-MS must match the structure determined by NMR. This cross-validation ensures the trustworthiness and integrity of the analytical data.

By judiciously applying these powerful analytical tools, researchers can accelerate the development of novel therapeutics and fine chemicals derived from this versatile hydroxypyrrolidine scaffold.

References

• Seven Essential Steps for In Situ Reaction Monitoring. Spectroscopy Online.
• What Is Reaction Monitoring?.
• Modern Analytical Technique for Characteriz
• Monitoring Reactions by TLC.
• Reaction Monitoring. Bruker.
• In-situ spectroscopic technique for characterising & studying heterogeneous c
• In situ reaction monitoring of microwave-mediated reactions using IR spectroscopy.
• Quantitative monitoring of the progress of organic reactions using multivariate image analysis-thin layer chromatography (MIA-TLC) method. RSC Publishing.
• Direct and quantitative monitoring of catalytic organic reactions under heterogeneous conditions using direct analysis in real time mass spectrometry.
• Mass Spectrometry Based Approach for Organic Synthesis Monitoring. Analytical Chemistry.
• (2S,3S)-3-Hydroxypyrrolidine-2-carboxylic acid. BOC Sciences.
• TLC of Amino Acids. YouTube.
• Thin Layer Chrom
• Amino acids, peptides and proteins student worksheet. Royal Society of Chemistry.
• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI.
• Real-time HPLC-MS reaction progress monitoring using an automated analytical pl
• An optimization method of NBD-F derivatization for the determination of proline in honey by HPLC with fluorescence detection. Analytical Methods.
• NMR Reaction Monitoring Robust to Spectral Distortions.
• Separation of Amino Acids, Dyes, and Pigments Using Novel Pressurized Circular TLC Assembly for Secure Medical Imaging Applic
• Desktop NMR spectroscopy for real-time monitoring of an acetalization reaction in comparison with gas chromatography and NMR
• Derivatization of Proline for the Enantiomeric Separation and Estimation of D-Proline in L-Proline by NP-HPLC.
• Advanced NMR techniques for structural characterization of heterocyclic structures. Arkivoc.
• Monitoring Chemical Reactions in Real Time with NMR Spectroscopy. Bruker.
• (2R,3S)-3-Hydroxypyrrolidine-2-carboxylic acid. MySkinRecipes.
• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. MDPI.
• Derivatisation of Proline for the Enantiomeric Separation and Estimation of D-Proline in L-Proline by NP-HPLC. Impact Factor.
• Evaluation of a Novel Positively-Charged Pyrrolidine-Based Chiral Derivatization Reagent for the Enantioseparation of Carboxylic Acids by LC-ESI-MS/MS.
• Selected reaction monitoring LC-MS determination of idoxifene and its pyrrolidinone metabolite in human plasma using robotic high-throughput, sequential sample injection. PubMed.
• Derivatization of carboxylic groups prior to their LC analysis - A review. PubMed.

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Synthesis of Novel Ligands from (2S,3R)-3-Hydroxypyrrolidine-2-Carboxylic Acid: An Application and Protocol Guide

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview and detailed protocols for the synthesis of novel ligands derived from the chiral building block, (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid. This versatile scaffold offers a unique three-dimensional structure that is invaluable for creating compounds with high specificity and potency for a range of biological targets. We will delve into the strategic considerations for functionalizing this molecule and provide step-by-step protocols for key synthetic transformations.

Introduction: The Strategic Value of the 3-Hydroxypyrrolidine-2-Carboxylic Acid Scaffold

(2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid is a conformationally constrained amino acid analog. Its rigid pyrrolidine ring, coupled with the stereochemically defined hydroxyl and carboxylic acid groups, provides a robust framework for the design of novel ligands. The strategic placement of these functional groups allows for precise, vectorially-oriented modifications, enabling the exploration of chemical space to optimize interactions with biological targets. This scaffold is particularly prominent in the development of enzyme inhibitors and receptor antagonists, where specific stereochemistry is often crucial for activity. For instance, derivatives of this scaffold have been successfully employed in the synthesis of potent inhibitors of neuronal nitric oxide synthase (nNOS) and selective antagonists for ionotropic glutamate receptors.[1][2][3]

The synthetic utility of this starting material lies in the differential reactivity of its three key functional groups: the secondary amine, the carboxylic acid, and the secondary hydroxyl group. A well-designed synthetic strategy will involve the judicious use of protecting groups to selectively mask two of these functionalities while modifying the third. This allows for a modular and convergent approach to ligand synthesis, facilitating the rapid generation of diverse compound libraries for structure-activity relationship (SAR) studies.

Core Synthetic Strategies: A Logic-Driven Approach

The synthesis of novel ligands from (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid typically follows a logical progression of protection, functionalization, and deprotection steps. The choice of protecting groups is critical and should be guided by their orthogonality, ensuring that each can be removed without affecting the others or the desired modifications.

Caption: General workflow for the synthesis of novel ligands.

Part 1: Protection of the Pyrrolidine Scaffold

Before functionalizing the hydroxyl group, it is essential to protect the more reactive secondary amine and carboxylic acid moieties. This prevents unwanted side reactions and ensures regioselectivity.

Protocol 1.1: N-Boc and Methyl Ester Protection

This protocol describes the protection of the secondary amine with a tert-butyloxycarbonyl (Boc) group and the carboxylic acid as a methyl ester. The Boc group is a common amine protecting group that is stable to a wide range of reaction conditions but can be easily removed under acidic conditions. The methyl ester protects the carboxylic acid and can be hydrolyzed under basic conditions.

Materials:

• (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid

• Methanol (MeOH), anhydrous

• Thionyl chloride (SOCl₂) or Acetyl chloride

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

Step 1: Esterification of the Carboxylic Acid

• Suspend (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid (1.0 eq) in anhydrous methanol (10-20 mL per gram of starting material).

• Cool the suspension to 0 °C in an ice bath.

• Slowly add thionyl chloride (1.2 eq) or acetyl chloride (1.2 eq) dropwise to the stirred suspension. Caution: This reaction is exothermic and releases HCl gas. Perform in a well-ventilated fume hood.

• Remove the ice bath and stir the reaction mixture at room temperature overnight.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure using a rotary evaporator to obtain the crude methyl ester hydrochloride salt. This can be used directly in the next step.

Step 2: N-Boc Protection

• Dissolve the crude methyl ester hydrochloride salt from Step 1 in anhydrous dichloromethane (10-20 mL per gram of starting material).

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine or DIPEA (2.5 eq) dropwise to neutralize the hydrochloride salt and act as a base.

• Add di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) portion-wise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction by TLC.

• Once the reaction is complete, dilute the mixture with DCM.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution, water, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to yield the protected (2S,3R)-1-(tert-butoxycarbonyl)-3-hydroxypyrrolidine-2-carboxylic acid methyl ester.

Reactant	Molecular Weight ( g/mol )	Equivalents	Example Amount
(2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid	131.13	1.0	5.00 g
Thionyl chloride	118.97	1.2	3.25 mL
Di-tert-butyl dicarbonate	218.25	1.1	9.15 g
Triethylamine	101.19	2.5	13.2 mL

Part 2: Functionalization of the Hydroxyl Group

With the amine and carboxylic acid groups protected, the hydroxyl group is now available for modification. The Mitsunobu reaction is a powerful tool for this purpose, as it allows for the introduction of a wide range of nucleophiles with inversion of stereochemistry at the hydroxyl-bearing carbon.[4][5]

Caption: Mitsunobu reaction for hydroxyl functionalization.

Protocol 2.1: Mitsunobu Reaction with a Phenolic Nucleophile

This protocol details the Mitsunobu reaction to introduce a phenolic moiety onto the pyrrolidine scaffold. This is a common strategy for creating ligands that target aromatic binding pockets in proteins.

Materials:

• Protected (2S,3R)-1-(tert-butoxycarbonyl)-3-hydroxypyrrolidine-2-carboxylic acid methyl ester

• Triphenylphosphine (PPh₃)

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

• The desired phenolic nucleophile (e.g., 4-nitrophenol)

• Anhydrous tetrahydrofuran (THF) or Dichloromethane (DCM)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for elution

Procedure:

• Dissolve the protected pyrrolidine starting material (1.0 eq), the phenolic nucleophile (1.2-1.5 eq), and triphenylphosphine (1.5 eq) in anhydrous THF or DCM (10-20 mL per gram of starting material) under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Add DIAD or DEAD (1.5 eq) dropwise to the stirred solution. Caution: Azodicarboxylates are hazardous; handle with care in a fume hood. The reaction is often exothermic.

• Allow the reaction mixture to warm to room temperature and stir for 4-16 hours.

• Monitor the reaction by TLC. The formation of triphenylphosphine oxide as a byproduct is an indication of reaction progress.[4]

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• The crude residue can be purified by flash column chromatography on silica gel. The triphenylphosphine oxide byproduct can sometimes be partially removed by precipitation from a minimal amount of a non-polar solvent (e.g., diethyl ether or a mixture of hexanes and ethyl acetate) prior to chromatography.

• Elute the column with a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the desired product.

Reactant	Molecular Weight ( g/mol )	Equivalents	Example Amount
Protected Pyrrolidine	245.27	1.0	2.45 g
4-Nitrophenol	139.11	1.2	1.67 g
Triphenylphosphine	262.29	1.5	3.93 g
DIAD	202.21	1.5	2.95 mL

Part 3: Deprotection and Final Ligand Synthesis

The final stage of the synthesis involves the removal of the protecting groups to unveil the final ligand. The choice of deprotection conditions is dictated by the nature of the protecting groups used.

Protocol 3.1: Boc and Methyl Ester Deprotection

This protocol describes the sequential removal of the Boc and methyl ester protecting groups.

Materials:

• Functionalized and protected pyrrolidine derivative

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH)

• Methanol (MeOH) or Tetrahydrofuran (THF)

• Water

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Step 1: Boc Deprotection (Acidic Cleavage)

• Dissolve the protected pyrrolidine derivative (1.0 eq) in a mixture of DCM and TFA (e.g., a 1:1 or 2:1 v/v mixture). Caution: TFA is corrosive; handle with care in a fume hood.

• Stir the reaction at room temperature for 1-4 hours.

• Monitor the reaction by TLC.

• Once complete, concentrate the reaction mixture under reduced pressure. Co-evaporation with a solvent like toluene can help remove residual TFA.

• The crude product is the amine salt, which can often be used directly in the next step or purified if necessary.

Step 2: Methyl Ester Hydrolysis (Basic Saponification)

• Dissolve the crude amine salt from Step 1 in a mixture of MeOH or THF and water.

• Add an aqueous solution of LiOH or NaOH (1.5-3.0 eq).

• Stir the reaction at room temperature for 2-16 hours.

• Monitor the reaction by TLC.

• Once the hydrolysis is complete, carefully neutralize the reaction mixture to a pH of approximately 7 with 1 M HCl.

• The final product can be isolated by various methods depending on its properties. If it is a solid, it may precipitate upon neutralization and can be collected by filtration. If it is soluble, extraction with a suitable organic solvent may be necessary. In some cases, ion-exchange chromatography may be required for purification.

Applications in Drug Discovery

The synthetic strategies outlined above provide a versatile platform for generating libraries of novel ligands based on the (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid scaffold. These compounds have shown significant promise in various therapeutic areas.

• Neuronal Nitric Oxide Synthase (nNOS) Inhibitors: By incorporating specific side chains that mimic the binding of the natural substrate, L-arginine, highly potent and selective nNOS inhibitors have been developed.[1][6][7] These compounds are being investigated for the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's disease.[7][8]

• Glutamate Receptor Antagonists: The rigid pyrrolidine ring is an excellent starting point for designing antagonists of ionotropic glutamate receptors, including the kainic acid and NMDA receptors.[2][3][9] These antagonists are valuable tools for studying neurological pathways and have potential applications in the treatment of epilepsy and other neurological disorders.[3]

Conclusion

(2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid is a powerful and versatile chiral building block for the synthesis of novel ligands. The well-defined stereochemistry and the presence of multiple, differentially reactive functional groups allow for the creation of complex and highly specific molecules. The protocols and strategies detailed in this guide provide a solid foundation for researchers to design and synthesize new chemical entities with significant potential in drug discovery and chemical biology. By understanding the underlying principles of protection, functionalization, and deprotection, scientists can effectively leverage this scaffold to develop the next generation of therapeutic agents.

References

• Ji, H., et al. (2009). Improved Synthesis of Chiral Pyrrolidine Inhibitors and Their Binding Properties to Neuronal Nitric Oxide Synthase. National Institutes of Health. [Link]

• Ji, H., et al. (2010). Exploration of the Active Site of Neuronal Nitric Oxide Synthase by the Design and Synthesis of Pyrrolidinomethyl 2-Aminopyridine Derivatives. Journal of Medicinal Chemistry. [Link]

• Xue, F., Gu, W., & Silverman, R. B. (2009). Concise Route to the Chiral Pyrrolidine Core of Selective Inhibitors of Neuronal Nitric Oxide. Organic Letters. [Link]

• Organic Synthesis. Mitsunobu reaction. Organic Synthesis. [Link]

• Li, H., et al. (2010). Structure-guided Design of Selective Inhibitors of Neuronal Nitric Oxide Synthase. Journal of the American Chemical Society. [Link]

• Gayo, L. M., & Suto, M. J. (1997). Solid-phase synthesis of a library of hydroxyproline derivatives. Tetrahedron Letters. [Link]

• Delker, S. L., et al. (2010). Development Of Nitric Oxide Synthase Inhibitors for Neurodegeneration and Neuropathic Pain. National Institutes of Health. [Link]

• Gayo, L. M., & Suto, M. J. (2003). Solid-phase synthesis of a library of hydroxyproline derivatives. R Discovery. [Link]

• Rainier, J. D., & Cox, J. M. (2002). (2S,4R)- and (2S,4S)-Perfluoro-tert-butyl 4-Hydroxyproline: Two Conformationally Distinct Proline Amino Acids for Sensitive Application in 19F NMR. The Journal of Organic Chemistry. [Link]

• Krogsgaard-Larsen, N., et al. (2017). Design and Synthesis of a Series of l-trans-4-Substituted Prolines as Selective Antagonists for the Ionotropic Glutamate Receptors Including Functional and X-ray Crystallographic Studies of New Subtype Selective Kainic Acid Receptor Subtype 1 (GluK1) Antagonist (2S,4R)-4-(2-Carboxyphenoxy)pyrrolidine-2-carboxylic Acid. Journal of Medicinal Chemistry. [Link]

• Google Patents. (2010). Synthetic method of optically pure (S)-3-hydroxypyrrolidine.

• ACS Figshare. (2016). Design and Synthesis of a Series of l-trans-4-Substituted Prolines as Selective Antagonists for the Ionotropic Glutamate Receptors Including Functional and X‑ray Crystallographic Studies of New Subtype Selective Kainic Acid Receptor Subtype 1 (GluK1) Antagonist (2S,4R)‑4-(2-Carboxyphenoxy)pyrrolidine-2-carboxylic Acid. ACS Figshare. [Link]

• Organic Syntheses. (1998). A GENERAL PROCEDURE FOR MITSUNOBU INVERSION OF STERICALLY HINDERED ALCOHOLS. Organic Syntheses. [Link]

• Bunch, L., et al. (2011). Discovery of a new class of ionotropic glutamate receptor antagonists by the rational design of (2S,3R)-3-(3-carboxyphenyl)-pyrrolidine-2-carboxylic acid. ACS Chemical Neuroscience. [Link]

• Organic Syntheses. (1979). ESTERIFICATION OF CARBOXYLIC ACIDS WITH DICYCLOHEXYLCARBODIIMIDE/4-DIMETHYLAMINOPYRIDINE: tert-BUTYL ETHYL FUMARATE. Organic Syntheses. [Link]

• ResearchGate. (2016). Design and Synthesis of a Series of l-trans-4-Substituted Prolines as Selective Antagonists for the Ionotropic Glutamate Receptors Including Functional and X-ray Crystallographic Studies of New Subtype Selective Kainic Acid Receptor Subtype 1 (GluK1) Antagonist (2S,4R)-4-(2-Carboxyphenoxy)pyrrolidine-2-carboxylic. ResearchGate. [Link]

• Nielsen, B., et al. (2019). Stereoselective Synthesis of New (2S,3R)-3-Carboxyphenyl)pyrrolidine-2-carboxylic acid Analogs Utilizing a C(sp3)-H Activation Strategy and Structure-Activity Relationship Studies at the Ionotropic Glutamate Receptors. National Institutes of Health. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of Substituted Pyrrolidines

Welcome to the Technical Support Center for the synthesis of substituted pyrrolidines. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered in the synthesis of this critical structural motif. Pyrrolidines are a cornerstone in medicinal chemistry, appearing in numerous FDA-approved drugs and natural products.[1] However, their synthesis is often fraught with challenges related to stereocontrol, regioselectivity, and scalability.[2][3]

This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to empower you to overcome these synthetic hurdles and accelerate your research.

Frequently Asked Questions (FAQs)

Here we address some of the broader questions that often arise when planning and executing the synthesis of substituted pyrrolidines.

Q1: What are the primary strategic approaches for synthesizing substituted pyrrolidines?

There are two main strategies for synthesizing substituted pyrrolidines:

• Functionalization of a Pre-existing Ring: This approach utilizes readily available and often chiral precursors, most commonly L-proline or 4-hydroxyproline, and modifies their structure. This method is advantageous for producing optically pure compounds with good yields, as the core chiral center is already established.[2]

• Cyclization of Acyclic Precursors: This strategy involves constructing the pyrrolidine ring from a linear starting material. Common methods include 1,3-dipolar cycloadditions, intramolecular aza-Michael cyclizations, and various annulation strategies.[4][5] While this can be more complex, it offers high versatility in creating diverse substitution patterns.

Q2: How can I achieve stereocontrol in my pyrrolidine synthesis?

Stereocontrol is a significant challenge and a primary goal in pyrrolidine synthesis.[6] Key methods to control stereochemistry include:

• Catalytic Asymmetric 1,3-Dipolar Cycloaddition: This is a powerful method for building the pyrrolidine ring, allowing for the controlled formation of up to four new stereogenic centers.[5][7] The use of chiral catalysts is crucial for enantioselectivity.

• Organocatalysis: Proline and its derivatives are effective organocatalysts for various reactions that yield chiral pyrrolidines, often with high enantioselectivity.[4][8]

• Substrate Control: Utilizing chiral starting materials, such as amino acids, can effectively transfer stereochemical information to the final product.

Q3: My reaction is giving me a mixture of regioisomers. How can I improve regioselectivity?

Regioselectivity in pyrrolidine synthesis, particularly in cycloaddition reactions, is influenced by both electronic and steric factors of the reactants.[9]

• Dipolarophile Modification: The electronic nature of the dipolarophile in a 1,3-dipolar cycloaddition can direct the regiochemical outcome. Electron-withdrawing groups on the dipolarophile can favor the formation of a specific regioisomer.[10]

• Catalyst Control: The choice of catalyst, particularly in metal-catalyzed reactions, can significantly influence regioselectivity by coordinating to the reactants and directing their orientation.

• Solvent Effects: The polarity of the solvent can influence the transition state energies of the competing pathways, thereby affecting the regiochemical outcome.

Troubleshooting Guides

This section provides detailed solutions to specific problems you may encounter during your experiments.

Issue 1: Low Yield in [3+2] Cycloaddition Reactions

Question: My [3+2] cycloaddition reaction to form a substituted pyrrolidine is resulting in a low yield of the desired product. What are the potential causes and how can I troubleshoot this?

Causality & Solutions:

Low yields in [3+2] cycloaddition reactions for pyrrolidine synthesis are often traced back to the stability of the azomethine ylide intermediate, catalyst inefficiency, or suboptimal reaction conditions.[11]

• Azomethine Ylide Instability: Azomethine ylides are often transient intermediates.

  • Troubleshooting: Ensure the in situ generation of the ylide under strictly anhydrous conditions. The presence of water can lead to hydrolysis and other side reactions.[11] Consider using a method that generates the ylide under mild conditions, such as the decarboxylative route from α-amino acids.[12]

• Inefficient Catalyst: The chosen catalyst may not be optimal for your specific substrates.

  • Troubleshooting: Screen a panel of catalysts. For metal-catalyzed cycloadditions, common choices include silver, copper, and rhodium complexes.[13] For organocatalyzed variants, different proline derivatives or other chiral amines can be tested.[4]

• Suboptimal Reaction Conditions: Temperature, solvent, and concentration can all play a critical role.

  • Troubleshooting: Systematically vary the reaction temperature. While some cycloadditions proceed at room temperature, others may require heating to overcome the activation energy barrier. Solvent choice is also crucial; polar aprotic solvents like DMF or acetonitrile are often effective, but sometimes less polar solvents like toluene or dichloromethane can provide better results.[10]

Issue 2: Poor Diastereoselectivity in the Synthesis of Densely Substituted Pyrrolidines

Question: I am synthesizing a pyrrolidine with multiple stereocenters, but the reaction is producing a mixture of diastereomers with poor selectivity. How can I improve the diastereoselectivity?

Causality & Solutions:

Achieving high diastereoselectivity in the synthesis of polysubstituted pyrrolidines is a common challenge, often governed by the facial selectivity of the reacting partners.

• Steric Hindrance: The approach of the reactants can be influenced by bulky substituents.

  • Troubleshooting: Modify the protecting groups on your starting materials. For instance, a bulkier N-protecting group on the amine precursor can shield one face of the molecule, directing the attack of the other reactant to the less hindered face.

• Catalyst-Substrate Matching: The chiral environment created by the catalyst must effectively differentiate between the diastereomeric transition states.

  • Troubleshooting: Experiment with different chiral ligands on your metal catalyst or different chiral organocatalysts. The subtle steric and electronic properties of the catalyst can have a profound impact on diastereoselectivity.[13]

• Chelation Control: In some cases, a Lewis acid can be used to chelate to both reactants, holding them in a rigid conformation that favors the formation of a single diastereomer.

  • Troubleshooting: Add a Lewis acid such as Ti(OiPr)₄ or ZnCl₂ to the reaction mixture. This can be particularly effective in reactions involving carbonyl-containing substrates.

Experimental Protocols & Data

Protocol 1: General Procedure for a Catalytic Asymmetric 1,3-Dipolar Cycloaddition

This protocol outlines a general procedure for the synthesis of a chiral substituted pyrrolidine via a [3+2] cycloaddition reaction.

Materials:

• Aldehyde (1.0 equiv)

• Amino ester hydrochloride (1.1 equiv)

• Alkene (dipolarophile) (1.2 equiv)

• Chiral catalyst (e.g., Cu(I) complex with a chiral ligand, 5-10 mol%)

• Base (e.g., triethylamine, 1.2 equiv)

• Anhydrous solvent (e.g., dichloromethane, toluene)

Procedure:

• To a flame-dried flask under an inert atmosphere (N₂ or Ar), add the aldehyde, amino ester hydrochloride, and chiral catalyst.

• Add the anhydrous solvent and stir the mixture for 10-15 minutes at room temperature.

• Add the base dropwise to the mixture and stir for an additional 30 minutes to generate the azomethine ylide in situ.

• Add the alkene (dipolarophile) to the reaction mixture.

• Stir the reaction at the desired temperature (this may range from 0 °C to reflux, depending on the substrates) and monitor the progress by TLC or LC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, dichloromethane).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired substituted pyrrolidine.

Data Summary Table:

Entry	Catalyst (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)
1	5	CH₂Cl₂	25	24	65	85
2	10	CH₂Cl₂	25	18	78	88
3	10	Toluene	60	12	85	92
4	10	THF	25	24	55	75

This table represents hypothetical data for optimization of a catalytic asymmetric 1,3-dipolar cycloaddition.

Visualizing Synthetic Strategies

Workflow for Troubleshooting Low Yield in Pyrrolidine Synthesis

Caption: A decision tree for troubleshooting low yields in pyrrolidine synthesis.

Conceptual Overview of a [3+2] Cycloaddition

Caption: The key components of a catalytic [3+2] cycloaddition for pyrrolidine synthesis.

References

• Molecules. (2023). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. MDPI. [Link]

• White Rose Research Online. (n.d.). Asymmetric 'Clip-Cycle' Synthesis of Pyrrolidines and Spiropyrrolidines. [Link]

• Chemical Communications (RSC Publishing). (n.d.). Stereochemical diversity in pyrrolidine synthesis by catalytic asymmetric 1,3-dipolar cycloaddition of azomethine ylides. [Link]

• Organic Chemistry Portal. (2007). Efficient Method for the Synthesis of Chiral Pyrrolidine Derivatives via Ring-Closing Enyne Metathesis Reaction. [Link]

• ACS Publications. (2007). Efficient Method for the Synthesis of Chiral Pyrrolidine Derivatives via Ring-Closing Enyne Metathesis Reaction. Organic Letters. [Link]

• PubMed. (2023). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. [Link]

• PubMed. (2007). Efficient method for the synthesis of chiral pyrrolidine derivatives via ring-closing enyne metathesis reaction. [Link]

• PMC. (n.d.). Catalytic asymmetric synthesis of enantioenriched α-deuterated pyrrolidine derivatives. [Link]

• ACS Publications. (2023). Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides. Organic Letters. [Link]

• ACS Omega. (n.d.). Scalable Synthesis of Biologically Relevant Spirocyclic Pyrrolidines. [Link]

• ResearchGate. (n.d.). Tolerance of functional groups, substituent group diversity and.... [Link]

• NIH. (n.d.). Mechanistic Studies on the Synthesis of Pyrrolidines and Piperidines via Copper-Catalyzed Intramolecular C–H Amination. [Link]

• PubMed. (2019). Scalable Synthesis of Biologically Relevant Spirocyclic Pyrrolidines. [Link]

• Thieme Connect. (n.d.). A New Synthesis of 3-Substituted Pyrrolidines Using Iron Catalysed Cross-coupling Reactions and Ring Closing Metathesis. [Link]

• MDPI. (n.d.). Dipolarophile-Controlled Regioselective 1,3-Dipolar Cycloaddition: A Switchable Divergent Access to Functionalized N-Fused Pyrrolidinyl Spirooxindoles. [Link]

• Science.gov. (2000). Synthesis of enantiopure pyrrolidine and piperidine derivatives via ring closing metathesis. [Link]

• ACS Publications. (2019). Scalable Synthesis of Biologically Relevant Spirocyclic Pyrrolidines. ACS Omega. [Link]

• ResearchGate. (n.d.). SolidPhase Pyrrolidine Synthesis via 1,3- Dipolar Cycloaddition of Azomethine Ylides Generated by the Decarboxylative Route. [Link]

• ResearchGate. (n.d.). Synthesis of 2-pyrrolidones and optimization of the reaction conditions. [Link]

• Wikipedia. (n.d.). 1,3-Dipolar cycloaddition. [Link]

• Organic Chemistry Portal. (n.d.). Pyrrolidine synthesis. [Link]

• MDPI. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. [Link]

• RSC Publishing. (2021). Stereoselective synthesis of spirocyclic pyrrolidines/pyrrolizidines/pyrrolothiazolidines using L-proline functionalized manganese ferrite nanorods as a novel heterogeneous catalyst. [Link]

• ACS Publications. (2022). Mechanistic Studies on the Synthesis of Pyrrolidines and Piperidines via Copper-Catalyzed Intramolecular C–H Amination. Organometallics. [Link]

• RSC Publishing. (2024). Stereocontrolled and time-honored access to piperidine- and pyrrolidine-fused 3-methylenetetrahydropyrans using lactam-tethered alkenols. [Link]

• PubMed Central. (n.d.). Facile, Regio- and Diastereoselective Synthesis of Spiro-Pyrrolidine and Pyrrolizine Derivatives and Evaluation of Their Antiproliferative Activities. [Link]

• PubMed. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. [Link]

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• 7. Catalytic asymmetric synthesis of enantioenriched α-deuterated pyrrolidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Facile, Regio- and Diastereoselective Synthesis of Spiro-Pyrrolidine and Pyrrolizine Derivatives and Evaluation of Their Antiproliferative Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Dipolarophile-Controlled Regioselective 1,3-Dipolar Cycloaddition: A Switchable Divergent Access to Functionalized N-Fused Pyrrolidinyl Spirooxindoles [mdpi.com]
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Technical Support Center: Synthesis of 3-Hydroxypyrrolidine-2-carboxylic Acid

Welcome to the technical support center for the synthesis of 3-hydroxypyrrolidine-2-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, improve yields, and troubleshoot common experimental hurdles. 3-Hydroxypyrrolidine-2-carboxylic acid is a valuable chiral intermediate in the synthesis of a variety of pharmacologically active molecules.[][2] This guide provides in-depth technical advice and practical solutions based on established scientific principles and field-proven insights.

Section 1: Understanding the Synthetic Landscape

The synthesis of 3-hydroxypyrrolidine-2-carboxylic acid, a non-proteinogenic amino acid, presents unique challenges, primarily centered around stereocontrol and yield optimization.[] Several synthetic routes have been established, each with its own set of advantages and potential pitfalls. A general overview of a common synthetic approach is illustrated below.

General Synthetic Workflow

Caption: A generalized workflow for the synthesis of 3-hydroxypyrrolidine-2-carboxylic acid.

Section 2: Troubleshooting Guide - Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis, providing causative explanations and actionable solutions.

Issue 1: Low Yield in the Cyclization Step

Question: My intramolecular cyclization to form the pyrrolidine ring is resulting in a low yield of the desired product. What are the potential causes and how can I improve it?

Answer:

Low yields in the cyclization step are a frequent challenge. The efficiency of this intramolecular nucleophilic substitution is highly dependent on several factors.

Potential Causes & Solutions:

Potential Cause	Scientific Rationale	Recommended Solution
Incomplete formation of the nucleophile	The amine or alkoxide needs to be fully deprotonated to efficiently attack the electrophilic carbon. An insufficiently strong base or incorrect stoichiometry will lead to unreacted starting material.	Switch to a stronger, non-nucleophilic base such as sodium hydride (NaH) or lithium diisopropylamide (LDA). Ensure the base is added slowly at a low temperature (e.g., 0 °C or -78 °C) to prevent side reactions.
Competing intermolecular reactions	At higher concentrations, the activated intermediate can react with another molecule of starting material, leading to dimerization or polymerization instead of the desired intramolecular cyclization.	Perform the cyclization under high-dilution conditions. This can be achieved by slowly adding the substrate solution to a larger volume of solvent containing the base.
Poor leaving group	The rate of the S(_N)2 reaction is directly influenced by the quality of the leaving group. A less reactive leaving group (e.g., a chloride) will result in a slower and less efficient reaction compared to a better leaving group (e.g., a tosylate or mesylate).	If your substrate has a halide, consider converting it to a tosylate (TsCl, pyridine) or mesylate (MsCl, Et(_3)N) to enhance its reactivity.
Steric hindrance	Bulky protecting groups on the nitrogen or near the reaction centers can sterically hinder the intramolecular attack, slowing down the cyclization.	Evaluate the protecting group strategy. If feasible, consider switching to a smaller protecting group during the cyclization step.

Experimental Protocol: Optimizing the Cyclization via Tosylation

• TLC Monitoring: Before making any large-scale changes, monitor a small-scale reaction by TLC to confirm if the starting material is being consumed.

• Preparation of the Tosylate:

  • Dissolve the halo-alcohol precursor in anhydrous dichloromethane (DCM) at 0 °C.

  • Add triethylamine (1.5 eq.) followed by the slow addition of p-toluenesulfonyl chloride (1.2 eq.).

  • Stir the reaction at 0 °C for 2-4 hours, monitoring by TLC until the starting material is consumed.

  • Work up the reaction by washing with cold 1M HCl, saturated NaHCO(_3), and brine. Dry the organic layer over anhydrous Na(_2)SO(_4), filter, and concentrate under reduced pressure.

• Cyclization of the Tosylate:

  • Dissolve the crude tosylate in an appropriate solvent (e.g., THF or DMF).

  • Add this solution dropwise to a stirred suspension of a strong base (e.g., NaH, 1.5 eq.) in the same solvent at 0 °C under an inert atmosphere (N(_2) or Ar).

  • Allow the reaction to slowly warm to room temperature and stir overnight.

  • Quench the reaction carefully by the slow addition of water or a saturated NH(_4)Cl solution.

  • Extract the product with an appropriate organic solvent and proceed with purification.

Issue 2: Poor Diastereoselectivity

Question: I am obtaining a mixture of diastereomers (cis and trans) of 3-hydroxypyrrolidine-2-carboxylic acid. How can I improve the diastereoselectivity of my synthesis?

Answer:

Controlling the stereochemistry at the C2 and C3 positions is crucial for obtaining the desired isomer. The diastereoselectivity is often determined during the formation of the chiral centers or in subsequent stereochemical transformations.

Controlling Stereochemistry:

Sources

• 2. (2R,3S)-3-Hydroxypyrrolidine-2-carboxylic acid [myskinrecipes.com]

Technical Support Center: Optimizing Stereoselectivity in Proline-Catalyzed Reactions

Welcome to the technical support center for proline-catalyzed reactions. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answer frequently asked questions. Our goal is to equip you with the knowledge to diagnose and resolve common issues encountered during your experiments, ultimately enabling you to achieve higher yields and stereoselectivities.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding proline-catalyzed reactions, providing concise answers grounded in established mechanistic understanding.

Q1: Why is proline such an effective catalyst for asymmetric reactions?

Proline is often referred to as the "simplest enzyme" because its rigid five-membered ring structure and bifunctional nature—containing both a secondary amine and a carboxylic acid—are crucial for its catalytic activity and ability to induce stereoselectivity.[1][2] The secondary amine forms a nucleophilic enamine intermediate with a carbonyl donor, while the carboxylic acid group acts as an intramolecular acid/base catalyst, activating the electrophile and stabilizing the transition state through hydrogen bonding.[3][4][5] This dual functionality within a chiral scaffold allows for the creation of a well-defined, stereochemically controlled transition state.[6]

Q2: What is the generally accepted mechanism for proline catalysis?

The most widely accepted mechanism for proline-catalyzed reactions, such as the aldol reaction, involves the formation of an enamine intermediate.[3][7][8] The key steps are:

• Enamine Formation: The secondary amine of proline reacts with a ketone or aldehyde donor to form a chiral enamine.[9]

• C-C Bond Formation: The enamine then attacks an electrophile (e.g., an aldehyde) in a stereoselective manner. The stereoselectivity is governed by a chair-like, six-membered transition state, often rationalized by the Zimmerman-Traxler model, where the proline's carboxylate group activates the electrophile via hydrogen bonding.[6][7]

• Hydrolysis: The resulting iminium ion is hydrolyzed to release the product and regenerate the proline catalyst.[10]

Q3: Can proline catalysis be performed in water?

While proline itself is often ineffective in pure water due to poor solubility and unfavorable reaction kinetics, modified proline catalysts, particularly derivatives of 4-hydroxyproline with hydrophobic substituents, have been shown to catalyze aldol reactions with high diastereoselectivity and enantioselectivity in aqueous environments.[11][12] These modified catalysts are thought to form micelles in water, creating a hydrophobic microenvironment that facilitates enamine formation.[11][12] Interestingly, the addition of small amounts of water to organic solvents can sometimes be beneficial, potentially accelerating the reaction by promoting the rate-determining proton transfer step.[13][14] However, excess water can suppress the reaction rate.[14][15]

Q4: What is the role of oxazolidinones in proline-catalyzed reactions?

Oxazolidinones are species formed from the reaction of proline with the carbonyl substrate.[8] Initially, they were considered "parasitic" species that sequester the proline catalyst and inhibit the reaction.[7] However, their formation is reversible, and some studies suggest they may play a more complex role in the overall reaction network.[7][8] The presence of water can suppress the formation of these off-cycle species.[14][15]

II. Troubleshooting Guide: Enhancing Stereoselectivity

This section provides a detailed, problem-oriented guide to troubleshoot and optimize your proline-catalyzed reactions.

Issue 1: Low Enantioselectivity (ee)

Low enantiomeric excess is a common issue and can often be traced back to suboptimal reaction conditions that affect the stability and preference of the desired transition state.

Potential Causes & Solutions:

• Incorrect Solvent Choice: The solvent has a profound impact on the transition state geometry and, consequently, the stereochemical outcome.[16][17] Polar aprotic solvents like DMSO, DMF, and acetonitrile are commonly used due to proline's good solubility.[18][19] However, the optimal solvent is substrate-dependent.

  • Protocol: Screen a range of solvents. For instance, in the aldol reaction of acetone with aliphatic aldehydes, a mixture of chloroform and DMSO has been shown to improve both chemoselectivity and stereoselectivity.[20] The enantiomeric ratio (er) of the proline-catalyzed aldol reaction of cyclopentanone can vary significantly, from 65:35 in hexane to 95:5 in DMSO.[21][22]

• Suboptimal Temperature: Temperature affects the energy difference between the diastereomeric transition states. Lowering the reaction temperature often leads to higher enantioselectivity by favoring the lower energy transition state that leads to the major enantiomer.

  • Protocol: If your reaction is running at room temperature, try cooling it to 0 °C or even lower. For example, in the Mannich reaction, cooling to 0 °C can be beneficial for improving selectivity with highly reactive substrates.[9]

• Inappropriate Catalyst Loading: While it may seem counterintuitive, increasing the catalyst loading does not always lead to better results and can sometimes decrease enantioselectivity.[23]

  • Protocol: Optimize the catalyst loading, starting from the commonly used 20-30 mol%. In some cases, reducing the catalyst loading under more dilute conditions can suppress side reactions and improve selectivity.[20]

• Presence of Water: The effect of water is complex. While small amounts can be beneficial, excess water can be detrimental.[13][14]

  • Protocol: Ensure your reagents and solvents are appropriately dry, especially if you are not intentionally using water as an additive. If you suspect water is an issue, try performing the reaction under anhydrous conditions.

Data Presentation: Solvent Effects on Enantiomeric Ratio (er)

Solvent	Enantiomeric Ratio (er)
DMSO	95:5
Acetonitrile	Varies
Methanol	Lower er
Hexane	65:35
Chloroform/DMSO	Improved er

Note: These are representative values for the aldol reaction with cyclopentanone and can vary with different substrates.[20][21][22]

Issue 2: Low Diastereoselectivity (dr)

Poor diastereoselectivity, particularly in reactions forming two new stereocenters (e.g., aldol and Mannich reactions), indicates that the transition states leading to the different diastereomers are too close in energy.

Potential Causes & Solutions:

• Substrate Structure: The steric and electronic properties of your substrates play a crucial role. Bulky substituents can enhance facial selectivity.

  • Insight: For aldol reactions, cyclopentanone is known to give lower diastereoselectivity compared to cyclohexanone.[19] For Mannich reactions, using β-proline derivatives can favor the anti-diastereomer, in contrast to the syn-selectivity typically observed with α-proline.[24]

• Use of Additives: Additives can modulate the catalytic environment and influence the transition state.

  • Protocol: The use of achiral additives like weak acids (e.g., benzoic acid) or chiral co-catalysts can sometimes improve diastereoselectivity.[25][26][27] For example, chiral imidazoles have been shown to improve the selectivity of proline-catalyzed aldol reactions by forming a supramolecular complex with proline.[28]

• Reaction Temperature: Similar to enantioselectivity, lowering the temperature can improve diastereoselectivity.

  • Protocol: For a poorly diastereoselective aldol reaction with cyclopentanone, lowering the temperature to 0 °C can improve the anti/syn ratio.[19]

Issue 3: Poor Yield or Slow Reaction Rate

Low yields or sluggish reactions can be due to catalyst inhibition, slow formation of the key enamine intermediate, or competing side reactions.

Potential Causes & Solutions:

• Catalyst Solubility: Proline has limited solubility in many organic solvents, which can lead to heterogeneous reaction mixtures and slow rates.[19]

  • Protocol: Use solvents in which proline is more soluble, such as DMSO or DMF.[18] Alternatively, proline derivatives with improved solubility can be used.[24]

• Catalyst Deactivation: As mentioned, the formation of off-cycle species like oxazolidinones can sequester the catalyst.

  • Protocol: The addition of a small amount of water can sometimes accelerate the reaction by preventing catalyst deactivation.[14]

• Side Reactions: Self-aldol condensation of the aldehyde or ketone starting materials can be a significant competing pathway, especially with unbranched aldehydes.[20][29]

  • Protocol: For reactions prone to self-condensation, using a higher excess of the ketone donor and more dilute conditions can suppress these undesired pathways.[20][29]

Experimental Workflow: A General Protocol for Proline-Catalyzed Mannich Reaction

Caption: A typical experimental workflow for the proline-catalyzed Mannich reaction.[9]

Issue 4: Inconsistent Results in α-Amination Reactions

The α-amination of aldehydes and ketones can be particularly sensitive to reaction conditions, sometimes leading to variability in stereochemical outcomes.

Potential Causes & Solutions:

• Influence of Additives: The presence of additives, even in catalytic amounts, can dramatically alter the reaction's outcome. For instance, the addition of organic bases like DBU to the proline-catalyzed α-amination of aldehydes can cause a complete reversal of enantioselectivity.[30]

  • Protocol: Carefully control for the presence of any acidic or basic impurities in your reagents and solvents. If you are using additives, their effect should be systematically evaluated.

• Catalyst State: The active catalytic species may differ depending on the reaction environment. In the presence of a base, the proline may exist as a prolinate salt, which can lead to a different stereochemical pathway.[30][31]

  • Insight: Prolinate salts have been shown to catalyze the α-amination reaction with inverted selectivity compared to proline itself.[30]

III. Mechanistic Insights: Visualizing the Catalytic Cycle

Understanding the underlying mechanism is key to rational optimization. The following diagrams illustrate the key intermediates and transition states in a proline-catalyzed aldol reaction.

Proline Catalytic Cycle

Caption: The enamine-based catalytic cycle for a proline-catalyzed aldol reaction.

Zimmerman-Traxler Transition State Model

Caption: A conceptual diagram of the Zimmerman-Traxler model for proline catalysis.[7]

By systematically addressing these common issues and understanding the mechanistic principles at play, you can significantly improve the stereoselectivity and overall success of your proline-catalyzed reactions.

IV. References

• The Origin of Stereoselectivity in Proline-Catalyzed Intramolecular Aldol Reactions. Journal of the American Chemical Society. [Link]

• Effect of Solvents on Proline Modified at the Secondary Sphere: A Multivariate Exploration. The Journal of Organic Chemistry. [Link]

• Computational investigations of the stereoselectivities of proline-related catalysts for aldol reactions. PMC. [Link]

• Effect of Solvents on Proline Modified at the Secondary Sphere: A Multivariate Exploration. ACS Publications. [Link]

• Proline-catalyzed aldol reactions. Wikipedia. [Link]

• New mechanistic studies on the proline-catalyzed aldol reaction. PNAS. [Link]

• PROLINE CATALYZED DIRECT ASYMMETRIC ALDOL AND MANNICH REACTIONS. University of Illinois Urbana-Champaign. [Link]

• Improving catalytic performance of (L)-proline with chiral additives. RSC Blogs. [Link]

• Mechanisms and reactivity differences of proline-mediated catalysis in water and organic solvents. RSC Publishing. [Link]

• Hydrophobic Substituent Effects on Proline Catalysis of Aldol Reactions in Water. NIH. [Link]

• Clarification of the Role of Water in Proline-Mediated Aldol Reactions. ResearchGate. [Link]

• Clarification of the role of water in proline-mediated aldol reactions. Semantic Scholar. [Link]

• (a) Solvent effects on the outcome of proline catalyzed aldol reactions... ResearchGate. [Link]

• (PDF) Effect of Solvents on Proline Modified at the Secondary Sphere: A Multivariate Exploration. ResearchGate. [Link]

• Hydrophobic Substituent Effects on Proline Catalysis of Aldol Reactions in Water. ACS Publications. [Link]

• Proline-catalysed Mannich reactions of acetaldehyde. Nature. [Link]

• Proline-Catalysed Amination Reactions in Cyclic Carbonate Solvents. PMC. [Link]

• Regio- and Enantioselective Pictet–Spengler Reaction of α-Diketones Catalyzed by a Single H-Bond Donor Organocatalyst. ACS Catalysis. [Link]

• Proline-Catalyzed Asymmetric Reactions. ResearchGate. [Link]

• Temperature-responsive hairy particle-supported proline for direct asymmetric aldol reaction in water. RSC Publishing. [Link]

• A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction. MDPI. [Link]

• Exploring the Mechanisms of Proline-Catalyzed Reactions thorough Evaluation. Preprints.org. [Link]

• Heterogeneous organocatalysis: the proline case. PMC. [Link]

• Improved Conditions for the Proline-Catalyzed Aldol Reaction of Acetone with Aliphatic Aldehydes. Organic Chemistry Portal. [Link]

• Additive Effects on Asymmetric Catalysis. ACS Publications. [Link]

• Effect of Additives on L-Proline Catalyzed Direct Asymmetric Aldol Reactions. ResearchGate. [Link]

• Temperature-responsive hairy particle-supported proline for direct asymmetric aldol reaction in water. RSC Publishing. [Link]

• Proline organocatalysis. Wikipedia. [Link]

• Re-examination of Proline-Catalyzed Intermolecular Aldol Reactions: An Ab Initio Kinetic Modelling Study. MDPI. [Link]

• Enamine-Based Organocatalysis with Proline and Diamines: The Development of Direct Catalytic Asymmetric Aldol, Mannich, Michael, and Diels—Alder Reactions. ResearchGate. [Link]

• Asymmetric Synthesis and Catalytic Activity of 3-Methyl-β-proline in Enantioselective anti-Mannich-type Reactions. ACS Publications. [Link]

• Re-Examination of Proline-Catalyzed Intermolecular Aldol Reactions: An Ab Initio Kinetic Modelling Study. ResearchGate. [Link]

• 10.1: Chiral Proline Based Reactions. Chemistry LibreTexts. [Link]

• New mechanistic studies on the proline-catalyzed aldol reaction. PMC. [Link]

• Unusual Reversal of Enantioselectivity in the Proline-Mediated α-Amination of Aldehydes Induced by Tertiary Amine Additives. ACS Publications. [Link]

• Kinetic Profiling of Prolinate-Catalyzed α-Amination of Aldehydes. ACS Publications. [Link]

• Direct L-proline-catalyzed asymmetric alpha-amination of ketones. PubMed. [Link]

• Enantioselective Direct α-Amination of Aldehydes via a Photoredox Mechanism: A Strategy for Asymmetric Amine Fragment Coupling. ACS Publications. [Link]

• Direct catalytic asymmetric alpha-amination of aldehydes. PubMed. [Link]

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• 13. Mechanisms and reactivity differences of proline-mediated catalysis in water and organic solvents - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. Clarification of the role of water in proline-mediated aldol reactions. | Semantic Scholar [semanticscholar.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Effect of Solvents on Proline Modified at the Secondary Sphere: A Multivariate Exploration - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Proline-Catalysed Amination Reactions in Cyclic Carbonate Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 19. A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction [mdpi.com]
• 20. Improved Conditions for the Proline-Catalyzed Aldol Reaction of Acetone with Aliphatic Aldehydes [organic-chemistry.org]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. openresearch-repository.anu.edu.au [openresearch-repository.anu.edu.au]
• 24. pubs.acs.org [pubs.acs.org]
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• 29. 20.210.105.67 [20.210.105.67]
• 30. pubs.acs.org [pubs.acs.org]
• 31. pubs.acs.org [pubs.acs.org]

Technical Support Center: Synthesis of Hydroxypyrrolidine Derivatives

Welcome to the technical support center for the synthesis of hydroxypyrrolidine derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of synthesizing these valuable scaffolds. The pyrrolidine ring is a cornerstone in a multitude of pharmaceuticals and natural products, but its synthesis is often plagued by subtle side reactions that can compromise yield, purity, and stereochemical integrity.

This document moves beyond standard protocols to provide in-depth troubleshooting advice, mechanistic insights, and field-proven solutions to common challenges. We will explore the causality behind experimental choices to empower you to not only solve current issues but also to anticipate and prevent future ones.

Troubleshooting Guide: Common Side Reactions & Solutions

This section addresses the most frequent and challenging issues encountered during hydroxypyrrolidine synthesis in a direct question-and-answer format.

Issue 1: Loss of Stereochemical Integrity & Epimerization

Question: My reaction is producing a mixture of diastereomers where I expected a single stereoisomer. What is causing this loss of control and how can I fix it?

Answer: The loss of stereochemical integrity, or epimerization, is one of the most common frustrations in hydroxypyrrolidine synthesis. It typically occurs at a carbon atom adjacent to a carbonyl group or other acidifying functionality, or at a carbon susceptible to reversible ring-opening or oxidation-reduction cycles.

Primary Causes & Mechanistic Insights:

• Base-Mediated Epimerization: The most frequent cause is the presence of a base (even mild ones like triethylamine or residual base from a previous step) that can deprotonate a stereogenic center, leading to a planar enolate or a related intermediate. Reprotonation can then occur from either face, scrambling the stereochemistry. This is a known challenge, particularly at the C2 position of the pyrrolidine ring.[1]

• Oxidation-Reduction Cycles: In some syntheses, a key intermediate may undergo an undesired oxidation to a nitrone, followed by a non-stereoselective reduction back to a hydroxylamine, resulting in epimerization.[2] While this can be a side reaction, clever synthetic strategies have leveraged this exact process—a regioselective oxidation followed by a diastereoselective reduction—to intentionally invert a stereocenter.[2]

• Harsh Reaction Conditions: Elevated temperatures or prolonged reaction times can provide the energy needed to overcome the activation barrier for epimerization, especially if a thermodynamic equilibrium exists between two diastereomers.

Troubleshooting Workflow for Epimerization

Caption: Troubleshooting workflow for epimerization issues.

Preventative Measures & Protocol Adjustments:

• Temperature Control: Perform the reaction at the lowest temperature that allows for a reasonable rate. For base-sensitive substrates, cooling to -78 °C before base addition is standard practice.

• Choice of Base: If a base is required, switch to a non-nucleophilic, sterically hindered base (e.g., DBU, 2,6-lutidine) to minimize interaction with the substrate's stereocenters.

• Reagent Purity: Ensure all reagents and solvents are pure and anhydrous. Water or other protic impurities can facilitate unwanted proton exchange.

• Protecting Groups: The electronic nature of an N-protecting group can influence the acidity of adjacent protons. An electron-withdrawing group (like Tosyl) can increase acidity and susceptibility to epimerization compared to an electron-donating group (like Boc).[3]

Issue 2: Over-reduction and Incomplete Reactions

Question: I am trying to reduce a protected proline or a pyrrolidinone derivative to a hydroxypyrrolidine, but I'm getting a complex mixture containing the starting material, the desired product, and the fully reduced pyrrolidine (without the hydroxyl group). How can I improve the selectivity?

Answer: Achieving selective reduction is a delicate balance. The choice of reducing agent, solvent, temperature, and substrate are all critically interlinked. Over-reduction leads to loss of the valuable hydroxyl group, while incomplete reduction lowers yield and complicates purification.

Common Reducing Agents and Their Characteristics:

Reducing Agent	Typical Substrate	Common Side Reactions	Mitigation Strategy
LiAlH₄ (LAH)	Esters, Carboxylic Acids, Lactams	Over-reduction of hydroxyl intermediates.[4]	Use at low temperatures (-78 to 0 °C); consider inverse addition (adding substrate to LAH).
NaBH₄	Ketones, Aldehydes	Generally milder; incomplete reduction of less reactive carbonyls (e.g., lactams).[5]	Use in combination with an activating agent (e.g., Lewis acids) or switch to a more powerful reagent.
LiBH₄	Esters, Lactams	Less reactive than LAH, offering better control; can still cause over-reduction at high temps.[4]	Precise temperature control; stoichiometric control of the reagent.
Catalytic Hydrogenation (H₂/Pd, Pt, etc.)	Pyrroles, Nitrones	Can lead to debenzylation if Cbz protecting groups are present; can be slow.[1][6]	Choose catalyst carefully (e.g., Pd(OH)₂ for Cbz removal); optimize pressure and temperature.

Troubleshooting Steps:

• Re-evaluate Your Reducing Agent: If you are using a powerful agent like LiAlH₄ and observing over-reduction, consider switching to a milder one like LiBH₄ or NaBH₄ in the presence of an additive. Conversely, if your NaBH₄ reduction is stalled, a more potent hydride source may be necessary.

• Strict Temperature Control: The exothermicity of hydride reductions can cause the reaction temperature to rise uncontrollably, favoring over-reduction. Maintain a consistent, low temperature throughout the addition and reaction period.

• Stoichiometry is Key: Carefully control the equivalents of the reducing agent. Use of a large excess will invariably lead to more side products. A good starting point is to perform a test reaction on a small scale to determine the optimal stoichiometry.

• Protect the Hydroxyl Group: If the synthesis allows, protecting the hydroxyl group as a silyl ether (e.g., TBDMS) can prevent it from being eliminated during subsequent reduction steps. This requires an orthogonal protecting group strategy.[7]

Frequently Asked Questions (FAQs)

Q1: How do I choose the most appropriate N-protecting group for my hydroxypyrrolidine synthesis?

A1: The choice is critical and depends on the planned downstream reaction conditions. An ideal group is easy to install, stable during your synthesis, and easy to remove without affecting other functional groups.[3]

• Boc (tert-butyloxycarbonyl): Excellent for general use. Stable to basic conditions and hydrogenolysis but easily removed with mild acid (e.g., TFA in DCM).[8] This is often the first choice.

• Cbz (benzyloxycarbonyl): Stable to acidic and basic conditions. It is typically removed by catalytic hydrogenolysis (H₂/Pd-C), which can sometimes reduce other functional groups in the molecule.[8]

• Fmoc (9-fluorenylmethyloxycarbonyl): Stable to acid and hydrogenation but cleaved by mild bases like piperidine.[8] Useful in peptide synthesis and when acid/reduction-labile groups must be preserved.

• Ts (Tosyl): Very robust and stable to strongly acidic, basic, and oxidative conditions. However, its removal often requires harsh conditions (e.g., sodium in liquid ammonia), limiting its application.

An orthogonal strategy , where you use protecting groups that can be removed under different, non-interfering conditions (e.g., an acid-labile Boc group and a fluoride-labile silyl ether), is a powerful approach for complex molecules.[7][8]

Q2: What are the best analytical techniques to identify and quantify side products like diastereomers or over-reduced species?

A2: A multi-pronged approach is most effective:

• ¹H and ¹³C NMR Spectroscopy: This is your primary tool. Diastereomers will often show distinct sets of peaks with different chemical shifts and coupling constants. The appearance of new aliphatic signals or the disappearance of a hydroxyl proton can indicate over-reduction.

• LC-MS (Liquid Chromatography-Mass Spectrometry): Essential for identifying products by their mass-to-charge ratio. It can quickly confirm the presence of over-reduced products (mass of desired product - 16 amu) or other byproducts.

• Chiral HPLC (High-Performance Liquid Chromatography): The gold standard for separating and quantifying enantiomers and diastereomers, allowing you to determine the diastereomeric ratio (d.r.) or enantiomeric excess (e.e.) of your product with high accuracy.

Q3: My synthesis is consistently giving low yields due to multiple side reactions. When should I consider a different synthetic route?

A3: If you have systematically optimized temperature, solvent, reagents, and reaction time and are still facing insurmountable issues with side reactions, it is often more efficient to change the overall strategy. For instance, instead of a linear synthesis involving a problematic reduction, consider a convergent approach like an intramolecular cyclization of an acyclic precursor, which can offer better stereocontrol.[4] Exploring different starting materials, such as moving from a proline derivative to a chiral pool starting material like D-mannose, can also open up new, more robust synthetic pathways.[2]

Detailed Experimental Protocols

Protocol 1: Stereoselective Reduction of an N-Boc-4-keto-proline Ester

This protocol describes a general method for the diastereoselective reduction of a ketone to a hydroxyl group, a common step where stereocontrol is paramount.

Objective: To reduce an N-Boc-protected 4-ketopyrrolidine derivative to the corresponding cis-4-hydroxypyrrolidine derivative with high diastereoselectivity.

Workflow Diagram:

Caption: Step-by-step workflow for stereoselective reduction.

Methodology:

• Preparation: Dissolve the N-Boc-4-keto-proline ester (1.0 eq) in anhydrous tetrahydrofuran (THF, 0.1 M) in a flame-dried, round-bottom flask under an argon atmosphere.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Slowly add L-Selectride® (lithium tri-sec-butylborohydride, 1.0 M solution in THF, 1.1 eq) dropwise via syringe over 15 minutes. The bulky nature of L-Selectride® often provides excellent stereoselectivity.

• Reaction: Stir the reaction mixture at -78 °C for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed.

• Quenching: Carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) solution at -78 °C.

• Workup: Allow the mixture to warm to room temperature. Transfer to a separatory funnel, add water, and extract the aqueous layer three times with ethyl acetate (EtOAc).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the desired hydroxypyrrolidine derivative.

References

• Qian, B.-C., Kamori, A., Kinami, K., Kato, A., Li, Y.-X., Fleet, G. W. J., & Yu, C.-Y. (2016). Epimerization of C5 of an N-hydroxypyrrolidine in the synthesis of swainsonine related iminosugars. Organic & Biomolecular Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyrrolidines. Organic Chemistry Portal. [Link]

• Reppe, W. (1950). Production of pyrrolidine. U.S. Patent No. 2,525,584. Washington, DC: U.S.

• Al-Smadi, M., & Pevarello, P. (2012). Synthesis of a New Chiral Pyrrolidine. Molecules, 17(8), 9294–9303. [Link]

• Boruah, M., & Kalita, B. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. International Journal of Molecular Sciences, 25(11), 11158. [Link]

• Zafirah, S. N., Pungot, N. H., & Shaameri, Z. (2022). A SHORT SYNTHESIS OF 4-HYDROXYPYRROLIDINE-2-ONE FROM TETRAMIC ACID INTERMEDIATES. Malaysian Journal of Chemistry, 24(1), 58-65. [Link]

• Burling, S., et al. (2007). Stereoselective synthesis of pyrrolidine derivatives via reduction of substituted pyrroles. Organic Letters, 9(24), 4939-4942. [Link]

Sources

• 1. Synthesis of a New Chiral Pyrrolidine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Epimerization of C5 of an N-hydroxypyrrolidine in the synthesis of swainsonine related iminosugars - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. A SHORT SYNTHESIS OF 4-HYDROXYPYRROLIDINE-2-ONE FROM TETRAMIC ACID INTERMEDIATES | Journal of Academia [journal.uitm.edu.my]
• 6. Stereoselective synthesis of pyrrolidine derivatives via reduction of substituted pyrroles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. jocpr.com [jocpr.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Purification of Polar Chiral Amino Acids

Welcome to the Technical Support Center for the purification of polar chiral amino acids. This guide is designed for researchers, scientists, and drug development professionals who encounter specific challenges during their experimental work. Here, we move beyond simple protocols to explain the "why" behind the "how," providing you with the in-depth knowledge to troubleshoot and optimize your purification strategies.

Section 1: Frequently Asked Questions (FAQs) - First-Line Troubleshooting

This section addresses the most common initial hurdles faced during the purification of polar chiral amino acids.

Q1: My polar amino acid enantiomers are co-eluting or showing poor resolution on my chiral HPLC column. What are the likely causes and how can I fix this?

A1: Poor resolution of polar amino acid enantiomers is a frequent challenge. The primary reasons often revolve around mobile phase composition, the choice of chiral stationary phase (CSP), and the inherent properties of the amino acids themselves.

Underlying Causes & Solutions:

• Mobile Phase Mismatch: Polar amino acids are zwitterionic and their charge state is highly dependent on the pH of the mobile phase.[1][2] An incorrect pH can suppress the necessary interactions for chiral recognition.

  • Troubleshooting Steps:

    • pH Adjustment: For cation-exchange mechanisms, ensure the mobile phase pH is at least 0.5 to 1 unit below the isoelectric point (pI) of your amino acid.[2][3] For anion-exchange, the pH should be 0.5 to 1 unit above the pI.[2][3]

    • Modifier Concentration: The concentration of organic modifiers (like methanol or acetonitrile) and additives (like acids or bases) is critical.[4][5] Sometimes, a "U-shaped" retention profile is observed, where retention decreases and then increases with changing organic modifier concentration.[6] Experiment with a range of modifier concentrations to find the optimal selectivity.

    • Additive Choice: Small amounts of acids (e.g., trifluoroacetic acid, formic acid) or bases (e.g., diethylamine) can significantly improve peak shape and resolution by controlling the ionization of both the analyte and the stationary phase.[4][5][7]

• Inappropriate Chiral Stationary Phase (CSP): Not all CSPs are created equal, especially for highly polar molecules.

  • CSP Selection Guide:

    • Macrocyclic Glycopeptide-Based CSPs (e.g., Teicoplanin, Vancomycin): These are often the first choice for underivatized polar amino acids due to their multiple interaction sites (ionic, hydrogen bonding, etc.) and compatibility with aqueous mobile phases.[4][6][8]

    • Crown Ether-Based CSPs: Particularly effective for compounds with primary amino groups, making them well-suited for many amino acids.[9][10]

    • Zwitterionic Ion-Exchange CSPs (e.g., Cinchona alkaloid-based): These are specifically designed for the separation of amphoteric molecules like amino acids and can provide excellent selectivity.[4][5][9]

• Lack of Derivatization: For particularly challenging separations, derivatization to form diastereomers can be a powerful strategy.[6][11]

  • When to Consider Derivatization: If optimizing the mobile phase and trying different CSPs fails, derivatization can simplify the separation by allowing the use of a standard achiral column.[11][12] Common derivatizing agents include Marfey's reagent (FDAA) and (S)-NIFE.[11][13][14][15]

Q2: I'm observing significant peak tailing with my polar amino acid. What's causing this and how can I improve peak shape?

A2: Peak tailing is often a sign of secondary, undesirable interactions between your analyte and the stationary phase, or issues with the chromatography system itself.

Causality and Corrective Actions:

• Secondary Ionic Interactions: The polar nature of your amino acid can lead to strong, unwanted ionic interactions with active sites on the silica support of the column.

  • Solution: Adjusting the ionic strength of the mobile phase is crucial.[16][17][18] Increasing the concentration of a salt buffer (e.g., ammonium formate or acetate) can help to mask these secondary interactions and improve peak symmetry.[17][18] Be mindful that high salt concentrations can be problematic for mass spectrometry detection.[17]

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion.

  • Solution: Reduce the sample concentration or injection volume.

• Contamination: A contaminated column or guard column can also lead to poor peak shape.

  • Solution: Implement a regular column cleaning and regeneration protocol as recommended by the manufacturer.[19]

Q3: My sample contains high concentrations of salts and sugars, which are interfering with my analysis. How can I effectively clean up my sample before purification?

A3: High matrix complexity is a common problem, especially with samples from biological fluids or fermentation broths.[20][21]

Sample Preparation Strategies:

• Solid-Phase Extraction (SPE): This is a highly effective method for removing interfering substances.

  • Ion-Exchange SPE: Use a cation-exchange SPE cartridge to bind your amino acids while allowing neutral sugars and other contaminants to pass through. The amino acids can then be eluted with a change in pH or a high salt buffer.

• Desalting: If high salt concentration is the primary issue, desalting techniques are necessary.

  • Size-Exclusion Chromatography (SEC): A simple SEC column can separate your smaller amino acid molecules from larger salt ions.

  • Dialysis/Buffer Exchange: For larger sample volumes, dialysis or buffer exchange can effectively reduce the salt concentration.

Section 2: In-Depth Troubleshooting Guides

This section provides more detailed, scenario-based troubleshooting for advanced purification techniques.

Guide 1: Optimizing Hydrophilic Interaction Chromatography (HILIC) for Polar Amino Acids

HILIC is a powerful technique for retaining and separating very polar compounds that are not well-retained in reversed-phase chromatography.[16][17][18][22][23]

Common Problem: Inconsistent retention times and poor reproducibility in HILIC separations.

Root Cause Analysis: The retention mechanism in HILIC is complex, involving partitioning into a water-enriched layer on the stationary phase, as well as ionic and hydrogen bonding interactions.[16][23] This makes it highly sensitive to small variations in mobile phase composition.

Troubleshooting Workflow:

Sources

• 1. chromtech.com [chromtech.com]
• 2. agilent.com [agilent.com]
• 3. cytivalifesciences.com [cytivalifesciences.com]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. chiraltech.com [chiraltech.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. nbinno.com [nbinno.com]
• 12. Separation of amino acid enantiomers VIA chiral derivatization and non-chiral gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Distinguishing Chiral Amino Acids Using Chiral Derivatization and Differential Ion Mobility Mass Spectrometry. | Semantic Scholar [semanticscholar.org]
• 15. Chirality determination of unusual amino acids using precolumn derivatization and HPLC-ESI-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 16. waters.com [waters.com]
• 17. documents.thermofisher.com [documents.thermofisher.com]
• 18. halocolumns.com [halocolumns.com]
• 19. help.waters.com [help.waters.com]
• 20. EP1106602B1 - Simulated moving bed chromatographic purification of amino acids - Google Patents [patents.google.com]
• 21. reddit.com [reddit.com]
• 22. chromatographyonline.com [chromatographyonline.com]
• 23. nestgrp.com [nestgrp.com]

Technical Support Center: Purification of Synthetic (2S,3R)-3-Hydroxypyrrolidine-2-Carboxylic Acid

Welcome to the technical support guide for the purification of synthetic (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this important chiral intermediate. The following sections provide in-depth troubleshooting advice and frequently asked questions to ensure the attainment of high-purity material for your research and development needs.

I. Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the purification of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid.

Q1: What are the most common impurities I should expect in my crude synthetic (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid?

A1: The impurity profile of synthetic (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid is highly dependent on the synthetic route employed. However, common impurities often include:

• Diastereomers: The (2S,3S), (2R,3S), and (2R,3R) isomers are frequent contaminants that can be difficult to separate due to their similar physical properties.

• Starting Materials and Reagents: Unreacted starting materials and excess reagents from the synthesis can carry over into the crude product.

• Side-Reaction Products: Various side reactions can occur during synthesis, leading to structurally related impurities. For instance, in syntheses involving hydrogenation, side products like secondary or tertiary amines can form, complicating the purification process[1].

• Enantiomeric Impurities: The presence of the (2R,3S)-enantiomer can be an issue if the stereoselectivity of the synthesis is not optimal.

Q2: What is the first-line purification technique for this compound?

A2: Recrystallization is often the most effective and scalable initial purification method for (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid. This technique is excellent for removing most starting materials, reagents, and some side-reaction byproducts. The choice of solvent is critical and will depend on the specific impurities present.

Q3: When should I consider using chromatography?

A3: Chromatography is typically employed when recrystallization fails to remove closely related impurities, particularly diastereomers. Both normal-phase and reversed-phase High-Performance Liquid Chromatography (HPLC) can be effective. For separating enantiomers to determine enantiomeric excess, chiral HPLC is the standard method.

Q4: How can I confirm the purity and identity of my final product?

A4: A combination of analytical techniques is recommended for comprehensive characterization:

• NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure and identify any organic impurities.

• Mass Spectrometry (MS): To confirm the molecular weight of the desired product.

• HPLC: To determine the purity profile and quantify impurities. Chiral HPLC is necessary to assess enantiomeric purity.

• Melting Point: A sharp melting point range is a good indicator of high purity.

II. Troubleshooting Guide

This guide provides solutions to specific issues you may encounter during the purification of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid.

Issue 1: Poor Yield or No Crystal Formation During Recrystallization

Causality: The solubility of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid is highly sensitive to the solvent system, temperature, and pH. The presence of significant impurities can also inhibit crystallization.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for recrystallization issues.

Step-by-Step Protocol:

• Solvent Screening: Begin by performing small-scale solubility tests with a variety of solvents. Good recrystallization solvents are those in which the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures. Common choices include water, ethanol, methanol, isopropanol, or mixtures thereof.

• pH Adjustment: Being an amino acid, the solubility of your compound is pH-dependent. Adjusting the pH of an aqueous solution to the isoelectric point of the molecule can significantly decrease its solubility and promote crystallization.

• Induce Crystallization: If the solution is supersaturated but no crystals form, try scratching the inside of the flask with a glass rod at the liquid-air interface or adding a small seed crystal of the pure compound.

• Anti-Solvent Addition: If a single solvent system is ineffective, an anti-solvent (a solvent in which the compound is insoluble) can be slowly added to the solution at an elevated temperature until turbidity is observed. Then, allow the solution to cool slowly.

Issue 2: Persistent Diastereomeric Impurities After Recrystallization

Causality: Diastereomers often have very similar solubilities, making their separation by simple recrystallization challenging. Chromatographic methods are generally required for effective separation.

Troubleshooting Workflow:

References

• 1. WO2007024113A1 - Process for the preparation of chiral 3-hydroxy pyrrolidine compound and derivatives thereof having high optical purity - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Low Enantioselectivity in Asymmetric Synthesis

Welcome to the Technical Support Center for Asymmetric Synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with achieving high enantioselectivity in their chemical reactions. Asymmetric synthesis is a cornerstone of modern chemistry, particularly in pharmaceuticals, where the chirality of a molecule can dictate its efficacy and safety.[1][2] However, achieving high enantiomeric excess (ee) can be a formidable challenge, often plagued by subtle factors that can diminish the stereochemical control of a reaction.

This guide provides a structured, in-depth approach to troubleshooting low enantioselectivity, moving beyond simple checklists to explain the underlying chemical principles. Our goal is to empower you with the knowledge to diagnose and resolve issues in your asymmetric transformations systematically.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My enantiomeric excess (% ee) is significantly lower than the literature precedent for this reaction. Where do I even begin to troubleshoot?

This is a common and frustrating starting point. When a well-established asymmetric reaction underperforms, it's crucial to adopt a systematic approach rather than randomly altering parameters. The root cause often lies in one of three areas: the analytical method, the quality of the reagents and catalyst, or the reaction conditions.

A logical first step is to rigorously validate your analytical method for determining enantiomeric excess. An inaccurate ee measurement can send you on a wild goose chase, optimizing a reaction that is already performing as expected.

Q2: How can I be certain that my analytical method for determining % ee is reliable?

An unreliable analytical method is a primary source of misleading results in asymmetric synthesis.[3] Before questioning your chemistry, you must have absolute confidence in your analysis.

Protocol 1: Validation of a Chiral HPLC/GC Method

• Baseline Resolution: Prepare a solution of your product that is known to be a racemic or scalemic (a non-50:50 mixture) mixture. Inject this sample into your chiral column (HPLC or GC). The primary goal is to achieve baseline separation of the two enantiomeric peaks. Adjust the mobile phase composition (for HPLC) or temperature program (for GC) and flow rate until the resolution between the two peaks is at least 1.5.

• Linearity Check: A frequently overlooked error is assuming both enantiomers have an identical detector response.[3] Prepare a series of solutions with varying, known concentrations of both enantiomers. Inject these and plot the peak area against concentration for each enantiomer. The response should be linear over your expected concentration range.

• Spiking Experiment: To confirm peak identity, "spike" a sample of your reaction product with a small amount of a single, pure enantiomer if available. The peak corresponding to that enantiomer should increase in area.

Q3: I've validated my analytical method, but the % ee is still low and inconsistent. What's the next logical step?

With analytical errors ruled out, the next area to scrutinize is the purity and integrity of all your chemical inputs. Asymmetric reactions are notoriously sensitive to trace impurities that can interfere with the catalyst or promote a non-selective background reaction.[3][4][5]

Checklist for Reagent and Catalyst Purity:

• Substrate Purity: Impurities in your starting material can sometimes react competitively, leading to the formation of racemic products.[3] Consider repurifying your substrate through recrystallization, distillation, or chromatography.

• Chiral Ligand/Catalyst Enantiomeric Purity: The enantiomeric purity of your chiral ligand or catalyst is paramount.[5] If you synthesized the ligand in-house, rigorously purify and characterize it to confirm its enantiomeric excess.

• Catalyst Precursor/Metal Source: The purity of the metal source used to form your catalyst can be critical. Trace metal impurities from different suppliers can sometimes alter catalytic activity and selectivity.

• Solvents and Additives: Ensure all solvents are anhydrous and reagents are handled under an inert atmosphere (e.g., argon or nitrogen), as many asymmetric catalysts are sensitive to moisture and air.[5][6] Use freshly distilled or purchased anhydrous solvents.

Q4: My reagents and catalyst are of high purity, but the enantioselectivity remains poor. Which reaction parameters should I optimize?

Once you have ruled out issues with analytics and reagents, the next step is to optimize the reaction conditions. Temperature, solvent, and concentration are critical parameters that can significantly influence the enantiomeric excess by affecting the energy difference between the diastereomeric transition states.[1][3][6]

dot

Caption: Competing catalyzed and uncatalyzed reaction pathways.

Q6: I'm trying to scale up my reaction and I'm seeing a drop in enantioselectivity. Why is this happening?

Loss of enantioselectivity upon scale-up is a common challenge in process chemistry. [7]The issue often stems from changes in mass and heat transfer. Reactions that are well-behaved on a 100 mg scale can become problematic at a 100 g scale.

Key Considerations for Scale-Up:

• Heat Transfer: Exothermic reactions can be difficult to cool effectively in large reactors. Localized hot spots can develop, leading to a decrease in enantioselectivity for the reasons discussed under the temperature section. Ensure adequate cooling and stirring to maintain a uniform internal temperature.

• Mixing and Addition Rates: Inefficient mixing can lead to localized areas of high substrate or reagent concentration, which can affect selectivity. The rate of addition of reagents becomes much more critical on a larger scale. A slow, controlled addition is often necessary to maintain optimal conditions.

• Purity of Reagents at Scale: The purity profile of bulk reagents may differ from that of smaller, lab-scale quantities. Be sure to re-verify the purity of all materials at the new scale.

References

• BenchChem. (n.d.). Technical Support Center: Asymmetric Synthesis Reactions.

• Wikipedia. (2024). Enantioselective synthesis. Retrieved from [Link]

• BenchChem. (n.d.). Troubleshooting guide for the asymmetric synthesis using (-)-Isopulegol.

• Corless, V. (2017). Insights into temperature controlled enantioselectivity in asymmetric catalysis. RSC Blogs. Retrieved from [Link]

• BenchChem. (n.d.). Technical Support Center: Troubleshooting Low Enantiomeric Excess in Asymmetric Synthesis.

• Ohara, A., et al. (2006). Unusual temperature dependence of enantioselectivity in asymmetric reductions by chiral NADH models. Organic Letters, 8(10), 2067-70. Retrieved from [Link]

• BenchChem. (n.d.). Technical Support Center: A Troubleshooting Guide for BINAM in Asymmetric Catalysis.
• BenchChem. (n.d.). Troubleshooting side reactions in asymmetric 2,3'-Bipyridine synthesis.

• Chemistry World. (2017). Temperature drop triggers chirality twist. Retrieved from [Link]

• BenchChem. (n.d.). Technical Support Center: Optimizing Catalyst Performance for Catalytic Fluorination.

• Chiralpedia. (2024). The Future of Asymmetric Synthesis: Trends and Innovations. Retrieved from [Link]

• BenchChem. (n.d.). Troubleshooting poor enantiomeric excess in asymmetric reactions with (1R,2S)-1-amino-2-indanol.

• Chemistry For Everyone. (2025). What Is Asymmetric Catalysis?. YouTube. Retrieved from [Link]

• MDPI. (2021). Application of Biobased Solvents in Asymmetric Catalysis. Retrieved from [Link]

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• 7. The Future of Asymmetric Synthesis: Trends and Innovations” – Chiralpedia [chiralpedia.com]

Technical Support Center: Navigating the Stability of Hydroxypyrrolidine Carboxylic Acid in Reactions

Welcome to the technical support center dedicated to addressing the stability challenges of hydroxypyrrolidine carboxylic acid (Hyp) and its derivatives. This guide is designed for researchers, chemists, and drug development professionals who encounter unexpected outcomes, low yields, or product degradation when working with this versatile chiral building block. Here, we synthesize field-proven insights and foundational chemical principles to provide actionable troubleshooting strategies and in-depth explanations.

Part 1: Frequently Asked Questions (FAQs) - Core Stability Concerns

This section addresses the most common initial queries regarding the inherent stability and reactivity of hydroxypyrrolidine carboxylic acid.

Q1: Which isomer of hydroxypyrrolidine carboxylic acid is the most stable and why?

The stability of hydroxypyrrolidine carboxylic acid is highly dependent on the stereochemistry and the position of the hydroxyl group. The two most common isomers are (2S,4R)-4-hydroxyproline (trans-4-Hyp) and (2S,3S)-3-hydroxyproline (trans-3-Hyp).

• (2S,4R)-4-Hydroxyproline (trans-4-Hyp): This is the most common and generally more stable isomer found in nature, particularly in collagen.[1][2] Its stability is attributed to stereoelectronic effects and the specific pyrrolidine ring pucker (Cγ-exo) it adopts, which is favorable for incorporating into stable peptide structures like the collagen triple helix.[1][3] The hydroxyl group in the 4-position significantly enhances the thermal stability of collagen.[1]

• (2S,3S)-3-Hydroxyproline (trans-3-Hyp): This isomer is less common and generally confers less stability to peptide structures compared to both proline and 4-Hyp.[4][5] The inductive effect of the 3-hydroxyl group can weaken key hydrogen bonds, and its preferred ring pucker can lead to steric clashes when incorporated into ordered structures.[4][6]

Q2: How do pH and temperature affect the stability of hydroxypyrrolidine carboxylic acid during a reaction?

Like other amino acids, hydroxypyrrolidine carboxylic acid is susceptible to degradation under extreme pH and temperature conditions.

• pH: The molecule has two ionizable groups: the carboxylic acid (pKa ~1.8-2.0) and the secondary amine (pKa ~9.7).[4]

  • Strongly Acidic Conditions (pH < 1): While the molecule is generally stable, prolonged exposure to strong acids at high temperatures can lead to dehydration or other side reactions.

  • Strongly Basic Conditions (pH > 12): High pH, especially when heated, can promote racemization at the α-carbon (C2). This is a critical issue as it leads to a loss of stereochemical purity, which is often the primary reason for using this specific building block.

  • Near Neutral pH: The molecule is most stable as a zwitterion around its isoelectric point.

• Temperature: Elevated temperatures accelerate degradation pathways. Reactions should be run at the lowest effective temperature. If a reaction stalls, increasing the temperature should be done cautiously, as it might favor decomposition over the desired reaction.[7] For long-term storage, it should be kept in a cool, dry place.[8]

Q3: What are the primary degradation pathways for hydroxypyrrolidine carboxylic acid during a synthetic step?

The main degradation pathways depend on the reaction conditions and the functional groups involved.

• Racemization/Epimerization: As mentioned, the proton on the α-carbon can be abstracted under basic conditions, leading to a loss of stereochemical integrity. This is particularly problematic during the activation of the carboxylic acid for amide bond formation.[9]

• Side-Chain Reactions: The secondary hydroxyl group is a nucleophile and can participate in unwanted side reactions. For instance, under acidic conditions or with certain activating agents, it can be acylated or form esters. In peptide synthesis, this can lead to branched or cyclic byproducts.[10]

• Oxidation: The secondary alcohol can be oxidized to a ketone under certain conditions, although this is less common unless specific oxidizing agents are present.

• Decarboxylation: While generally requiring harsh conditions (high heat or specific catalysts), decarboxylation is a potential degradation pathway that removes the carboxylic acid functionality.[11]

Q4: How can I detect and quantify instability or degradation in my reaction mixture?

Monitoring your reaction for the appearance of byproducts is crucial. Several analytical techniques can be employed:

• Thin-Layer Chromatography (TLC): The simplest method to visualize the consumption of starting material and the formation of new products. Streaking or the appearance of unexpected spots can indicate degradation.[12]

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the purity of the reaction mixture. A stability-indicating HPLC method can separate the main compound from its degradants.[13][14] Chiral HPLC columns can be used to detect racemization.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Ideal for identifying the mass of unknown byproducts, which helps in elucidating degradation pathways.[15][16]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the desired product and identify major impurities. Comparing the crude NMR to a standard can reveal the extent of side reactions.[4]

Part 2: Troubleshooting Guides for Common Experimental Issues

This section provides a structured approach to diagnosing and solving specific problems encountered during reactions involving hydroxypyrrolidine carboxylic acid.

Guide 1: Low Yield in a Coupling Reaction (e.g., Amide Bond Formation)

Low yields are a frequent issue and can stem from multiple sources.[7][12][17]

Caption: Decision tree for troubleshooting low reaction yields.

Potential Issue	Underlying Cause	Recommended Solution	Preventative Measure
Incomplete Reaction	Poor reagent quality, insufficient activation, low temperature.[12]	Use freshly distilled solvents, new coupling reagents. Gently increase temperature.	Store reagents properly under inert gas. Flame-dry glassware.[7]
Side Product Formation	Unprotected hydroxyl or carboxylic acid group reacting.[18][19]	Introduce an orthogonal protecting group for the hydroxyl (e.g., TBDMS) or carboxylic acid (e.g., Benzyl ester).	Plan a synthetic route with a robust protecting group strategy from the start.[20]
Epimerization	Strong base or prolonged exposure to coupling reagents.[9]	Use a milder base (e.g., DIPEA instead of Et₃N). Add racemization suppressants like HOBt or Oxyma.	Minimize reaction time and use pre-activated esters where possible.
Product Loss	Product is partially water-soluble or adsorbs to silica gel.[17]	Saturate the aqueous layer with NaCl (brine wash). Back-extract aqueous layers. Use deactivated silica gel for chromatography.[21]	Perform a small-scale trial to optimize the workup and purification procedure.

Guide 2: Unexpected Side Products Detected by LC-MS

The presence of unexpected masses in your crude product points to specific side reactions.

Caption: Workflow for identifying common side products.

Part 3: Key Experimental Protocols

To mitigate the stability issues discussed, proper protection of reactive functional groups is paramount.[19][20]

Protocol 1: Protection of the Hydroxyl Group as a Silyl Ether

This protocol describes the protection of the 4-hydroxyl group in N-Boc-(2S,4R)-4-hydroxypyrrolidine-2-carboxylic acid using tert-Butyldimethylsilyl chloride (TBDMS-Cl). Silyl ethers are robust to many reaction conditions but can be easily removed with fluoride sources.[22]

Materials:

• N-Boc-(2S,4R)-4-hydroxypyrrolidine-2-carboxylic acid

• tert-Butyldimethylsilyl chloride (TBDMS-Cl)

• Imidazole

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Saturated aqueous NH₄Cl

• Saturated aqueous NaCl (brine)

• Anhydrous MgSO₄ or Na₂SO₄

• Ethyl acetate (EtOAc)

Procedure:

• Setup: In a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Argon), dissolve N-Boc-(2S,4R)-4-hydroxypyrrolidine-2-carboxylic acid (1.0 equiv) in anhydrous DCM or DMF.

• Addition of Reagents: Add imidazole (2.5 equiv) to the solution and stir until it dissolves. In a separate flask, dissolve TBDMS-Cl (1.2 equiv) in a small amount of anhydrous DCM.

• Reaction: Cool the reaction mixture to 0 °C in an ice bath. Add the TBDMS-Cl solution dropwise over 15 minutes.

• Monitoring: Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by TLC (staining with potassium permanganate can help visualize the silyl ether).

• Quenching: Once the starting material is consumed, carefully quench the reaction by adding saturated aqueous NH₄Cl solution.

• Workup: Transfer the mixture to a separatory funnel. Dilute with EtOAc and water. Separate the organic layer. Wash the organic layer sequentially with water and then brine.[21]

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the residue by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the pure protected product.

Protocol 2: Protection of the Carboxylic Acid as a Benzyl Ester

Protecting the carboxylic acid is essential when the amine or hydroxyl group is the target of the reaction.[18]

Materials:

• (2S,4R)-4-Hydroxypyrrolidine-2-carboxylic acid

• Benzyl bromide (Bn-Br)

• Cesium carbonate (Cs₂CO₃) or another suitable base

• Anhydrous Dimethylformamide (DMF)

Procedure:

• Setup: In a round-bottom flask, suspend (2S,4R)-4-hydroxypyrrolidine-2-carboxylic acid (1.0 equiv) in anhydrous DMF.

• Base Addition: Add cesium carbonate (1.5 equiv) to the suspension. Stir at room temperature for 1 hour to form the carboxylate salt.

• Alkylation: Add benzyl bromide (1.1 equiv) dropwise to the mixture.

• Reaction: Stir the reaction at room temperature for 16-24 hours. Monitor the reaction by TLC or LC-MS.

• Workup: Pour the reaction mixture into cold water and extract with ethyl acetate (3x).

• Washing: Combine the organic layers and wash with water and brine to remove residual DMF and salts.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography to obtain the desired benzyl ester.

References

• Jenkins, C. L., et al. (2003). Effect of 3-Hydroxyproline Residues on Collagen Stability. Journal of the American Chemical Society. Available at: [Link]

• Miller, A., et al. (2009). O-Acylation of Hydroxyproline Residues: Effect on Peptide Bond Isomerization and Collagen Stability. Protein Science. Available at: [Link]

• Moriwaki, H., et al. (2014). In-depth correlation analysis demonstrates that 4-hydroxyproline at the Yaa position of Gly-Xaa-Yaa repeats dominantly stabilizes collagen triple helix. Matrix Biology. Available at: [Link]

• University of Rochester, Department of Chemistry. Troubleshooting: How to Improve Yield. Available at: [Link]

• Nemethy, G., & Scheraga, H. A. (1986). Stabilization of collagen fibrils by hydroxyproline. Biochemistry. Available at: [Link]

• Jenkins, C. L., et al. (2003). Effect of 3-Hydroxyproline Residues on Collagen Stability. ResearchGate. Available at: [Link]

• American Chemical Society Publications. (2003). Effect of 3-Hydroxyproline Residues on Collagen Stability. Available at: [Link]

• ResearchGate. (2017). Which exclusive protecting groups should I use for hydroxyl groups in amino acids? Available at: [Link]

• Scott, K. (2024). Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• Thompson, D. A., et al. (2018). Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis. Angewandte Chemie. Available at: [Link]

• PubChem. (2R,4S)-4-hydroxypyrrolidine-2-carboxylic acid. Available at: [Link]

• Xu, S., et al. (2019). Unraveling the Role of Hydroxyproline in Maintaining the Thermal Stability of the Collagen Triple Helix Structure Using Simulation. The Journal of Physical Chemistry B. Available at: [Link]

• Dimarchi, R. D., et al. (1982). Weak acid-catalyzed pyrrolidone carboxylic acid formation from glutamine during solid phase peptide synthesis. Minimization by rapid coupling. International Journal of Peptide and Protein Research. Available at: [Link]

• Quora. (2015). What could be reason for getting a very low yield in organic chemistry? Available at: [Link]

• ENSCM. (n.d.). Sous la direction de Renata MARCIA DE FIGUEIREDO et Jean-Marc CAMPAGNE. Available at: [Link]

• Reddit. (2023). What are some common causes of low reaction yields? Available at: [Link]

• ResearchGate. (n.d.). Proposed degradation pathways of the drug under different hydrolytic conditions. Available at: [Link]

• Gallyamov, A. R., et al. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. International Journal of Molecular Sciences. Available at: [Link]

• Gallyamov, A. R., et al. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. National Center for Biotechnology Information. Available at: [Link]

• Al-Dirbashi, O. Y., & Rashed, M. S. (2020). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Molecules. Available at: [Link]

• Adili, A., et al. (2022). Photocatalytic Direct Decarboxylation of Carboxylic Acids to Derivatize or Degrade Polymers. Angewandte Chemie International Edition. Available at: [Link]

• Zhang, H., et al. (2023). Peptide Diversification through Addition Reaction of Free Carboxylic Acids to Ynamides. Molecules. Available at: [Link]

• ChemBK. (2024). (2R,4R)-4-Hydroxypyrrolidine-2-carboxylic acid. Available at: [Link]

• Chemistry Stack Exchange. (2021). Do side chain carboxylic acids need to be protected in peptide synthesis? Available at: [Link]

• Li, Y., et al. (2024). Mechanism of hydroxamic acid group metabolism to carboxylic acid: Oxidation versus hydrolysis. Drug Metabolism and Disposition. Available at: [Link]

• PubChem. (n.d.). (2S,4R)-4-hydroxypyrrolidine-2-carboxylic acid; (2S)-pyrrolidine-2-carboxylic acid. Available at: [Link]

• Vasantha, B., et al. (2014). Protecting Groups in Peptide Synthesis. Methods in Molecular Biology. Available at: [Link]

• Niessen, W. M. A., et al. (2006). On-line determination of carboxylic acids, aldehydes and ketones by high-performance liquid chromatography-diode array detection-atmospheric pressure chemical ionisation mass spectrometry after derivatization with 2-nitrophenylhydrazine. Journal of Chromatography A. Available at: [Link]

• Donegan, M., & D'Arienzo, C. (2018). Development of a High Sensitivity Method for the Analysis of Clopidogrel and Clopidogrel Carboxylic Acid Metabolite in Human K2EDTA Plasma Using UHPLC–MS-MS. Spectroscopy. Available at: [Link]

• Szabó, Z. I., et al. (2020). Development and validation of a stability-indicating HPLC assay method for determination of ethacrynic acid in solution formulation. HPLC-MS identification of hydrolytic and oxidative degradation products. Journal of Pharmaceutical and Biopharmaceutical Research. Available at: [Link]

• Souri, E., et al. (2006). Validated HPLC method for determination of carboxylic acid metabolite of clopidogrel in human plasma and its application to a pharmacokinetic study. Biomedical Chromatography. Available at: [Link]

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• 2. Stabilization of collagen fibrils by hydroxyproline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Unraveling the Role of Hydroxyproline in Maintaining the Thermal Stability of the Collagen Triple Helix Structure Using Simulation - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. researchgate.net [researchgate.net]
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• 9. theses.enscm.fr [theses.enscm.fr]
• 10. O-Acylation of Hydroxyproline Residues: Effect on Peptide Bond Isomerization and Collagen Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Photocatalytic Direct Decarboxylation of Carboxylic Acids to Derivatize or Degrade Polymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. quora.com [quora.com]
• 13. Development and validation of a stability-indicating HPLC assay method for determination of ethacrynic acid in solution formulation. HPLC-MS identification of hydrolytic and oxidative degradation products | Journal of Pharmaceutical and Biopharmaceutical Research [syncsci.com]
• 14. Validated HPLC method for determination of carboxylic acid metabolite of clopidogrel in human plasma and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 21. benchchem.com [benchchem.com]
• 22. researchgate.net [researchgate.net]

Technical Support Center: Strategic Selection and Troubleshooting of Hydroxyl &amp; Carboxylic Acid Protecting Groups

Welcome to the Technical Support Center for protecting group strategies. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of selecting and utilizing protecting groups for hydroxyl and carboxylic acid functionalities. Here, we move beyond simple protocols to provide in-depth, field-proven insights into the "why" behind the "how," ensuring your synthetic strategies are both efficient and robust.

Section 1: Troubleshooting Guides

This section addresses specific experimental issues in a practical question-and-answer format, offering not just solutions but the underlying chemical principles to empower your decision-making.

Hydroxyl Protecting Groups: Silyl Ethers

Question: My tert-butyldimethylsilyl (TBDMS) ether is unexpectedly cleaving during a reaction that is supposed to be anhydrous and non-acidic. What could be the cause, and how can I prevent it?

Answer: This is a common and often frustrating issue. While TBDMS ethers are generally stable, several "hidden" factors can lead to premature deprotection:

• Trace Acidic Impurities: Reagents or solvents that appear neutral can contain acidic impurities. For example, some grades of dichloromethane (DCM) can degrade to produce trace amounts of HCl. Similarly, silica gel used for chromatography is acidic and can cleave sensitive silyl ethers.[1]

  • Expert Insight: Always use freshly distilled or inhibitor-free solvents. For chromatography, consider neutralizing your silica gel with a triethylamine/hexanes slurry or using alternative purification methods like crystallization or distillation if possible.

• Lewis Acidity of Reagents: Certain reagents, not typically considered acids, can act as Lewis acids and facilitate silyl ether cleavage. For instance, some metal halides used in cross-coupling reactions can coordinate to the ether oxygen, weakening the Si-O bond.

• "Anhydrous" Isn't Always Anhydrous: Trace amounts of water in "anhydrous" solvents or reagents can be sufficient to cause hydrolysis, especially over long reaction times or at elevated temperatures.[2]

  • Troubleshooting Protocol:

    • Rigorous Drying: Ensure all glassware is oven- or flame-dried. Dry solvents using appropriate methods (e.g., distillation from a drying agent, passing through an activated alumina column).

    • Reagent Purity: Use freshly opened or purified reagents. Hygroscopic reagents should be handled in a glovebox or under an inert atmosphere.[2]

    • Acid Scavengers: Add a non-nucleophilic base, such as a proton sponge, to neutralize any trace acids that may be present or generated in situ.[2]

    • Consider a More Robust Silyl Group: If the problem persists, switching to a bulkier silyl ether like tert-butyldiphenylsilyl (TBDPS) or triisopropylsilyl (TIPS) can provide greater stability.[3] The relative stability to acid hydrolysis is: TMS < TES < TBDMS < TIPS < TBDPS.[3][4]

Hydroxyl Protecting Groups: Benzyl Ethers

Question: My catalytic hydrogenolysis reaction to deprotect a benzyl (Bn) ether is sluggish or has stalled completely. What's going wrong?

Answer: Stalled hydrogenolysis reactions are frequently encountered. The issue often lies with catalyst inhibition or substrate-specific challenges:

• Catalyst Poisoning: This is the most common culprit. Many functional groups can act as poisons for palladium catalysts, with sulfur-containing compounds (thiols, thioethers) being particularly notorious.[5][6] Amines can also inhibit the catalyst's activity.

  • Expert Insight: If your substrate contains a sulfur moiety, catalytic hydrogenolysis is likely not a viable strategy. Consider alternative deprotection methods such as oxidative cleavage with DDQ (for p-methoxybenzyl ethers) or using strong acids like BCl₃ if your molecule can tolerate these conditions.[5][7]

• Catalyst Quality and Loading: The activity of Pd/C can vary significantly between batches and suppliers. An older or poorly stored catalyst may have reduced activity. Insufficient catalyst loading can also lead to slow reactions.

• Steric Hindrance: A sterically congested environment around the benzyl ether can hinder its access to the catalyst surface, slowing down the reaction rate.[5]

• Solvent Choice: The choice of solvent can impact the reaction rate. Protic solvents like ethanol or methanol are generally effective.

Troubleshooting Protocol:

• Increase Catalyst Loading/Pressure: As a first step, you can try increasing the amount of Pd/C and/or increasing the hydrogen pressure.[6]

• Use a Different Catalyst: Pearlman's catalyst (Pd(OH)₂/C) is often more effective than Pd/C for debenzylations, especially in the presence of other reducible functional groups.

• Alternative Hydrogen Source: Instead of hydrogen gas, you can use a hydrogen transfer reagent like 1,4-cyclohexadiene or ammonium formate.[7] This can sometimes be more effective and is often more convenient for smaller-scale reactions.

• Consider Alternative Deprotection Methods:

  • Lewis Acids: Boron trichloride (BCl₃) or trimethylsilyl iodide (TMSI) can cleave benzyl ethers. These are harsh conditions and should be used with caution.

  • Oxidative Cleavage: For electron-rich benzyl ethers like p-methoxybenzyl (PMB), oxidative deprotection with 2,3-dichloro-5,6-dicyano-p-benzoquinone (DDQ) is a mild and selective option.[5][7]

Carboxylic Acid Protecting Groups: Esters

Question: I am trying to perform a reaction on a molecule containing a methyl ester, but I'm observing significant hydrolysis back to the carboxylic acid. How can I prevent this?

Answer: Unintended ester hydrolysis is typically caused by the presence of water along with an acid or base catalyst.[8]

• Reaction Conditions: Many reactions, even those not explicitly aqueous, can have conditions that are sufficiently acidic or basic to promote hydrolysis if water is present. For example, Grignard reactions are basic, and acidic work-ups can cleave esters.

• Autocatalysis: If your reaction produces an acidic or basic byproduct, this can catalyze the hydrolysis of your ester.[2]

Troubleshooting Workflow:

Caption: Logical flow for troubleshooting ester hydrolysis.

• Switch to a More Robust Ester: If mild hydrolysis continues to be an issue, consider using a more sterically hindered ester like a tert-butyl ester, which is more resistant to base-catalyzed hydrolysis.[9] Alternatively, a benzyl ester can be used, which is cleaved under neutral conditions via hydrogenolysis.[9]

Section 2: Frequently Asked Questions (FAQs)

Q1: What is "orthogonal protection," and why is it important?

A1: Orthogonal protection is a synthetic strategy that uses multiple protecting groups in a single molecule, where each type of protecting group can be removed under specific conditions without affecting the others.[10][11] This is crucial in the synthesis of complex molecules like peptides or oligosaccharides, where different functional groups need to be selectively manipulated at various stages.[10][12] For example, in peptide synthesis, the Fmoc group (removed by base) and the Boc group (removed by acid) are an orthogonal pair, allowing for the selective deprotection of either the N-terminus or a side chain.[13][14]

Q2: How do I choose the right protecting group for my hydroxyl group?

A2: The choice depends on the overall synthetic plan.[15] Consider the following:

• Stability: What reaction conditions does the protecting group need to survive? Will you be using strong bases, acids, oxidizing agents, or reducing agents?

• Cleavage Conditions: Are the deprotection conditions compatible with the rest of your molecule? For example, if your molecule has an alkene, you should avoid using a benzyl ether if you plan to deprotect it via catalytic hydrogenolysis, as the alkene will also be reduced.[5]

• Orthogonality: Do you need to deprotect this hydroxyl group in the presence of other protected functional groups?

Decision Workflow for Hydroxyl Protection:

Caption: Decision workflow for selecting a hydroxyl protecting group.

Q3: When should I use an ester versus a silyl ether to protect a hydroxyl group?

A3:

• Use an ester (e.g., acetate, benzoate) when you need a protecting group that is stable to acidic conditions but can be removed under basic conditions (hydrolysis).[1] Esters are also generally stable to many oxidative and reductive conditions that do not involve hydrides.

• Use a silyl ether (e.g., TBDMS, TIPS) when you need a protecting group that is stable to basic, nucleophilic, and many oxidative/reductive conditions.[16] They are, however, labile to acid and fluoride ions.[1] The fluoride-based deprotection is particularly useful as it is a very mild and specific method that is often orthogonal to many other protecting groups.[1][16]

Q4: My molecule has both a primary and a secondary alcohol. Can I selectively protect just one?

A4: Yes, selective protection is often possible by exploiting steric hindrance. Bulky protecting groups, such as TBDMS, TBDPS, or trityl (Tr), will preferentially react with the less sterically hindered primary alcohol over the secondary alcohol.[4][13] By carefully controlling the stoichiometry of the silylating agent and the reaction time, you can achieve high selectivity for the primary alcohol.

Section 3: Data Summaries and Protocols

Comparative Stability of Common Protecting Groups

Protecting Group	Moiety Protected	Stable To	Labile To (Cleavage Conditions)
TBDMS	Hydroxyl	Base, mild acid, oxidants, reductants	Strong acid, Fluoride ions (e.g., TBAF)[1][17]
TIPS	Hydroxyl	Base, mild acid, oxidants, reductants	Strong acid, Fluoride ions (more stable than TBDMS)[1]
Benzyl (Bn)	Hydroxyl, Carboxylic Acid	Acid, base, many redox reagents	Catalytic Hydrogenolysis (H₂, Pd/C), strong Lewis acids[7][9]
Acetyl (Ac)	Hydroxyl	Acid	Base (e.g., K₂CO₃, MeOH), Nucleophiles[1]
Methyl Ester	Carboxylic Acid	Mild acid, mild base	Acid or base hydrolysis (e.g., LiOH, H₂O/THF)[8][9]
t-Butyl Ester	Carboxylic Acid	Base, hydrogenolysis	Strong acid (e.g., TFA, HCl)[9]
Boc	Amine (for context)	Base, hydrogenolysis	Strong acid (e.g., TFA, HCl)[15][18]
Cbz	Amine (for context)	Acid, base	Catalytic Hydrogenolysis (H₂, Pd/C)[15]

Experimental Protocol: Fluoride-Mediated Deprotection of a TBDMS Ether

This protocol describes a standard procedure for the cleavage of a TBDMS protecting group using tetrabutylammonium fluoride (TBAF).

Objective: To deprotect a primary TBDMS ether.

Materials:

• TBDMS-protected alcohol

• Tetrabutylammonium fluoride (TBAF), 1.0 M solution in THF

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Ethyl acetate (EtOAc)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the TBDMS-protected alcohol (1.0 eq) in anhydrous THF in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C using an ice bath.

• Add the 1.0 M solution of TBAF in THF (1.1 - 1.5 eq) dropwise to the stirred solution.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-4 hours at room temperature.

• Once the starting material is consumed, quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and dilute with EtOAc.

• Wash the organic layer sequentially with water and then brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude alcohol.

• Purify the crude product by flash column chromatography on silica gel, if necessary.

References

• Wikipedia. Protecting group. [Link]

• Fiveable. Orthogonal Protection Definition - Organic Chemistry Key Term. [Link]

• University of Bristol. VI Protecting Groups and Orthogonal Protection Strategies. [Link]

• University of Rochester, Department of Chemistry. Tips & Tricks: Protecting Groups. [Link]

• MDPI. Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. [Link]

• Organic Chemistry Portal. Benzyl Ethers - Protecting Groups. [Link]

• Chemistry LibreTexts. 13.10: Protecting Groups in Organic Synthesis. [Link]

• Organic Chemistry Portal. Protective Groups. [Link]

• Baran Lab, Scripps Research. Protecting Groups. [Link]

• Fiveable. 11.3 Protecting groups - Organic Chemistry II. [Link]

• Total Synthesis. Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. [Link]

• Labinsights. Benefits of Protecting Groups in Organic Synthesis. [Link]

• Books Gateway. Avoid Protecting Groups | Green Chemistry: Principles and Case Studies.
• P. J. Kocienski. Protecting Groups.

• Master Organic Chemistry. Protecting Groups For Alcohols. [Link]

• Master Organic Chemistry. Protecting Groups for Amines: Carbamates. [Link]

• NIH. dM-Dim for Carboxylic Acid Protection. [Link]

• ResearchGate. A New Method for the Deprotection of Benzyl Ethers or the Selective Protection of Alcohols. [Link]

• ElectronicsAndBooks. Scope and Mechanism of Deprotection of Carboxylic Esters by Bis(tributy1tin) Oxidel. [Link]

• CEM Corporation. Protection and Deprotection. [Link]

• Pearson. Silyl Ether Protecting Groups: Videos & Practice Problems. [Link]

• Reddit. Benzyl ether cleavage in presence of thiourea?. [Link]

• Chemistry LibreTexts. 15.10: Protection of Hydroxyl Groups. [Link]

• Oxford Learning Link. Appendix 6: Protecting groups. [Link]

• Organic Chemistry Portal. tert-Butyldimethylsilyl Ethers. [Link]

• ACS Publications. Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups. [Link]

• Slideshare. Protection and deprotection of carboxylic acid. [Link]

• Chemistry LibreTexts. 16: Silylethers. [Link]

• Organic Chemistry Portal. Protecting Groups - Stability. [Link]

• US Coast Guard. Chemical Compatibility Table. [Link]

• LaboratorySafety.org. Chemical Compatibility Chart. [Link]

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• 1. Protecting group - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Protecting groups in organic synthesis - protection and deprotection of alcoholic hydroxyl groups (I) [en.highfine.com]
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overcoming solubility problems of proline-based catalysts

Overcoming Solubility Challenges in Modern Asymmetric Catalysis

Introduction: L-proline and its derivatives have become indispensable tools in asymmetric organocatalysis, enabling the efficient synthesis of chiral molecules for pharmaceutical and fine chemical applications. Despite their remarkable success, a significant practical hurdle often emerges: poor solubility. The zwitterionic nature of proline and the crystalline structure of many of its derivatives can lead to low solubility in commonly used organic solvents. This guide provides researchers, scientists, and drug development professionals with a comprehensive troubleshooting framework and practical solutions to address these solubility challenges, ensuring reproducible and optimized reaction outcomes.

Troubleshooting Guide: Diagnosing and Resolving Catalyst Solubility Issues

Poor catalyst solubility can manifest in several ways: incomplete dissolution, catalyst precipitation mid-reaction, inconsistent reaction rates, or lower than expected enantioselectivity. This guide provides a systematic approach to identifying and resolving these issues.

Visualizing the Troubleshooting Workflow

The following decision tree outlines a logical progression for addressing solubility problems, from simple solvent adjustments to more advanced catalyst modification strategies.

Caption: A decision tree for troubleshooting proline catalyst solubility.

Frequently Asked Questions (FAQs)

Issue 1: My proline catalyst won't dissolve in the recommended solvent for my reaction.

• Question: I am attempting an aldol reaction in chloroform, but the L-proline is not dissolving. What should I do?

• Answer: This is a classic solubility mismatch. L-proline itself is highly polar and zwitterionic, making it poorly soluble in less polar solvents like chloroform or toluene. Your first and most effective step is to change the solvent system.

  • Primary Recommendation: Switch to a polar aprotic solvent. Dimethyl sulfoxide (DMSO) is an excellent choice for dissolving L-proline due to its high polarity and ability to disrupt the intermolecular hydrogen bonding that keeps the catalyst in a solid state. Other options include N,N-dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP).

  • Co-Solvent Strategy: If the reaction requires a less polar environment, consider a co-solvent approach. Adding a small percentage (1-5% v/v) of DMSO or even water to your primary solvent can be sufficient to dissolve the catalyst without drastically altering the bulk solvent properties.

  • Causality: The insolubility arises from strong intermolecular hydrogen bonds within the crystalline proline structure. Polar aprotic solvents like DMSO are highly effective at breaking these bonds and solvating the catalyst molecules.

Issue 2: My catalyst dissolves initially but crashes out during the reaction.

• Question: My diphenylprolinol silyl ether catalyst dissolves perfectly in toluene at room temperature, but precipitates once I cool the reaction to 0 °C. Why is this happening and how can I prevent it?

• Answer: This is a temperature-dependent solubility issue, common for larger, more complex catalyst derivatives. The catalyst's solubility limit decreases as the temperature is lowered.

  • Recommendation 1: Solvent Blend: Instead of pure toluene, use a solvent mixture. Adding a more polar co-solvent like dichloromethane (DCM) or tetrahydrofuran (THF) can increase the solubility of the catalyst at lower temperatures. A toluene/DCM mixture (e.g., 4:1) often provides a good balance.

  • Recommendation 2: Catalyst Concentration: You may be operating near the saturation point. Try reducing the catalyst loading (e.g., from 10 mol% to 5 mol%) if the reaction kinetics allow. This will keep the concentration below the solubility limit at the reduced temperature.

  • Data-Driven Solvent Choice: The table below provides a qualitative guide to the solubility of common proline derivatives in various solvents.

Catalyst Type	Non-Polar (Hexane, Toluene)	Ethereal (THF, MTBE)	Chlorinated (DCM, CHCl₃)	Polar Aprotic (DMSO, DMF)
L-Proline	Insoluble	Very Poor	Poor	Excellent
Diphenylprolinol	Poor	Moderate	Good	Excellent
Diphenylprolinol Silyl Ether	Good	Excellent	Excellent	Good
Tetrazole-based Proline Amide	Poor	Moderate	Good	Excellent

Table 1: Qualitative solubility of proline catalyst families in common organic solvents.

Issue 3: I need to run my reaction in a non-polar solvent, but none of my catalysts are soluble.

• Question: My substrate is only soluble in hexane, but I can't find a proline catalyst that will dissolve. Are there any options?

• Answer: This situation requires modifying the catalyst itself to be compatible with the non-polar medium. The goal is to alter the catalyst's structure to reduce its polarity.

  • Strategy 1: Catalyst Derivatization: The most common approach is to use a derivative where the polar carboxylic acid and amine groups are masked. The O-trimethylsilyl (TMS) ether of diphenylprolinol is a highly effective and widely used catalyst for reactions in non-polar and ethereal solvents. The bulky, non-polar silyl group dramatically increases solubility in solvents like toluene, DCM, and THF.

  • Strategy 2: Introduce Solubilizing Chains (Advanced): For specialized applications, you can synthesize a custom catalyst by attaching long alkyl chains or polyethylene glycol (PEG) chains to the proline core. This fundamentally changes the catalyst's physical properties, making it more soluble in a desired medium.

  • Visualization of Catalyst Modification:

    Caption: How adding a solubilizing group alters catalyst properties.

Issue 4: Can I use alternative solvent systems like ionic liquids?

• Question: I've heard about using ionic liquids (ILs) or deep eutectic solvents (DES) to improve catalyst solubility and recycling. Is this a viable strategy?

• Answer: Yes, absolutely. Both ILs and DES are excellent media for proline-catalyzed reactions, often providing enhanced solubility and stability for the catalyst.

  • Ionic Liquids (ILs): Proline and its derivatives often show high solubility in ILs like [bmim][BF₄] (1-butyl-3-methylimidazolium tetrafluoroborate). A major advantage is that the product can often be extracted with a less polar solvent (e.g., diethyl ether), leaving the catalyst dissolved in the IL, which can then be recycled for subsequent runs.

  • Deep Eutectic Solvents (DES): DES are mixtures of a hydrogen bond donor (e.g., urea, glycerol) and a hydrogen bond acceptor (e.g., choline chloride). They are generally cheaper, less toxic, and more biodegradable than many traditional ILs. A common DES made from choline chloride and urea has been shown to be a highly effective medium for proline-catalyzed aldol reactions, completely dissolving the catalyst and allowing for multiple catalyst/solvent recycles with minimal loss in activity.

  • Experimental Protocol: Preparing a Choline Chloride/Urea DES (1:2 molar ratio)

    • Preparation: In a round-bottom flask, combine 1 part choline chloride (e.g., 10.0 g, 71.7 mmol) with 2 parts urea (e.g., 8.61 g, 143.4 mmol).

    • Heating: Equip the flask with a magnetic stir bar and heat the mixture in an oil bath to 80 °C.

    • Stirring: Stir the mixture. The two white solids will slowly melt together to form a clear, colorless liquid. This process typically takes 15-30 minutes.

    • Use: Once a homogeneous liquid is formed and has cooled to the desired reaction temperature, it is ready to be used as a solvent for your proline-catalyzed reaction.

References

• Title: The First Proline-Catalyzed Asymmetric aza-Henry Reaction Source: Tetrahedron Letters, 2005. URL: [Link]

• Title: Proline-Catalyzed Direct Asymmetric Aldol Reactions Source: Journal of the American Chemical Society, 2000. URL: [Link]

• Title: Asymmetric Organocatalysis Source: Chemical Reviews, 2007. URL: [Link]

• Title: Poly(ethylene glycol) (PEG) as a reusable solvent for asymmetric proline-catalysed aldol reactions Source: Green Chemistry, 2003. URL: [Link]

• Title: Proline-catalyzed asymmetric aldol reactions in deep eutectic solvents Source: Green Chemistry, 2008. URL: [Link]

• Title: Proline-catalyzed direct asymmetric aldol reactions in ionic liquids Source: Chemical Communications, 2001. URL: [Link]

Technical Support Center: Minimizing Racemization During Chiral Amino Acid Derivatization

Introduction: The accurate determination of amino acid enantiomeric ratios is critical in drug development, proteomics, and metabolomics. The chirality of an amino acid dictates its biological function, and the presence of an undesired enantiomer can lead to reduced efficacy or toxic side effects. A significant challenge in chiral amino acid analysis is the risk of racemization—the conversion of a pure enantiomer into a mixture of both D and L forms—during the essential pre-column derivatization step. This guide provides in-depth technical support, troubleshooting advice, and validated protocols to help researchers minimize racemization and ensure the stereochemical integrity of their samples.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is racemization and why is it a critical issue in amino acid analysis?

A1: Racemization is a chemical process that converts a chiral molecule from a single, pure enantiomer (e.g., the biologically common L-amino acid) into an equal mixture of both enantiomers (a racemate).[1] This occurs through the temporary formation of an achiral intermediate, which loses the original stereochemical information at the alpha-carbon (α-carbon). In pharmaceutical and biological research, the two enantiomers of an amino acid can have drastically different physiological effects.[1] Therefore, artificially induced racemization during analysis can lead to a dangerous misquantification of the D-enantiomer, compromising the safety and efficacy data of a therapeutic peptide or misinterpreting a biological sample.

Q2: What is the primary chemical mechanism behind racemization during derivatization?

A2: The most common mechanism is the abstraction of the proton from the α-carbon by a base. This is particularly problematic after the carboxyl group has been "activated" by a derivatizing agent. This activation makes the α-proton more acidic and thus easier to remove. Once the proton is removed, a planar, achiral enolate or carbanion intermediate is formed. The subsequent reprotonation can occur from either face of the planar intermediate, leading to both the original L-form and the inverted D-form.[2][3] Harsh conditions, such as high temperatures and strongly basic environments, significantly accelerate this process.[1][2]

Q3: Which factors have the most significant impact on the rate of racemization?

A3: Several experimental factors can dramatically influence the extent of racemization:

• Base: The strength and steric hindrance of the base used are critical. Strong, non-hindered bases like triethylamine (TEA) or diisopropylethylamine (DIPEA) can increase racemization.[2][3] Weaker or more sterically hindered bases, such as N-methylmorpholine (NMM) or 2,4,6-collidine, are often preferred to minimize proton abstraction.[3]

• Temperature: Higher reaction temperatures provide the activation energy needed to form the achiral intermediate, significantly increasing the rate of racemization.[1][4] Performing derivatization at lower temperatures (e.g., 0-4°C) is a common and effective strategy.

• Reaction Time: The longer the amino acid is exposed to derivatization conditions, especially harsh ones, the greater the opportunity for racemization to occur.[1]

• Solvent: The choice of solvent can influence reaction kinetics and the stability of intermediates.

• Amino Acid Structure: Certain amino acids are inherently more prone to racemization. Histidine (His) and Cysteine (Cys) are notoriously susceptible.[5]

Q4: How do I choose a derivatization reagent to minimize racemization?

A4: The ideal reagent reacts quickly and completely under mild conditions (neutral or slightly alkaline pH, room temperature or below).

• Marfey's Reagent (FDAA): 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide (FDAA) is a widely used chiral derivatizing agent.[6][7][8] It reacts with the primary amine of an amino acid to form diastereomers that can be separated by standard reversed-phase HPLC.[9] The reaction proceeds under mild alkaline conditions (e.g., sodium bicarbonate) at moderate temperatures (e.g., 40°C), generally resulting in low racemization.[2][9][10]

• o-Phthalaldehyde (OPA) with a Chiral Thiol: OPA reacts rapidly with primary amino acids in the presence of a thiol to form highly fluorescent isoindole derivatives.[11] By using a chiral thiol, such as N-acetyl-L-cysteine, diastereomers are formed that can be chromatographically resolved.[11] This reaction is very fast (often under 1 minute) at room temperature, which helps to minimize racemization.[12][13]

• Chloroformates: Reagents like ethyl chloroformate (ECF) or 9-fluorenylmethyl chloroformate (FMOC-Cl) react with the amino group to form carbamates.[14][15][16] These reactions can often be performed at neutral pH and low temperatures, which helps to preserve stereochemical integrity.[17] Derivatization with methyl chloroformate, for instance, has been shown to proceed without exhibiting racemization.[17]

Section 2: Troubleshooting Guide

This section addresses common problems encountered during chiral amino acid analysis that may be related to racemization.

Problem	Probable Cause(s)	Recommended Solution(s)
High D-enantiomer peak for a pure L-amino acid standard.	1. Racemization during derivatization: Reaction temperature is too high, reaction time is too long, or the base is too strong.[1][2]	1a. Optimize Conditions: Lower the derivatization temperature (try 25°C, then 4°C). Reduce the incubation time to the minimum required for complete reaction (test a time course). Switch to a weaker or more sterically hindered base like N-methylmorpholine (NMM) instead of DIPEA.[3]
2. Contaminated Standard: The L-amino acid standard itself may contain D-enantiomer impurities.	2a. Verify Standard: Purchase a new, high-purity standard from a reputable supplier and re-run the analysis.
3. Racemization during sample storage or hydrolysis: Samples stored in alkaline solutions or subjected to harsh acid hydrolysis conditions can racemize.[18]	3a. Check Storage/Prep: Ensure samples are stored frozen in a neutral or slightly acidic buffer. If acid hydrolysis is used, minimize time and temperature, or consider enzymatic hydrolysis.
Poor or inconsistent resolution between D/L diastereomer peaks.	1. Incomplete Derivatization: The reaction has not gone to completion, leading to multiple products and poor peak shape.	1a. Check Reagent Stoichiometry: Ensure the derivatizing reagent is in sufficient excess.
2. Suboptimal HPLC Conditions: The mobile phase composition, pH, or column temperature is not optimized for separating the formed diastereomers.[19]	2a. Optimize Chromatography: Adjust the mobile phase gradient and pH. Varying the column temperature can also significantly impact chiral resolution.[19] Consult column manufacturer guides for starting conditions.[19]
3. Reagent Degradation: The derivatizing agent (e.g., OPA) may be unstable.[20]	3a. Use Fresh Reagent: Prepare derivatization reagents fresh daily. Store stock solutions as recommended by the manufacturer.
No D-enantiomer peak is observed, even when it is expected.	1. Insufficient HPLC Resolution: The chromatographic method is not capable of separating the two diastereomers.	1a. Develop Method: Test different chiral or achiral columns and modify mobile phase conditions extensively. The L- and D-derivatives may be co-eluting.
2. Low Detection Sensitivity: The concentration of the D-enantiomer is below the method's limit of detection (LOD).	2a. Increase Sensitivity: Use a more sensitive detector (e.g., fluorescence or MS instead of UV). Increase the sample concentration or injection volume if possible.

Section 3: Key Mechanisms & Visualizations

Understanding the underlying mechanisms is key to preventing racemization. The following diagrams illustrate the primary racemization pathway and a generalized workflow for minimizing it.

Mechanism of Base-Catalyzed Racemization

Caption: A generalized workflow emphasizing critical low-temperature steps.

Section 4: Recommended Experimental Protocols

The following are step-by-step protocols for derivatization using reagents known for their low racemization potential.

Protocol 1: Derivatization with o-Phthalaldehyde (OPA) and N-Acetyl-L-Cysteine (NAC)

This method is rapid and produces highly fluorescent derivatives suitable for sensitive detection. [11]

• Reagent Preparation:

  • Borate Buffer: Prepare a 0.4 M borate buffer and adjust the pH to 9.5 with NaOH.

  • OPA Reagent: Dissolve 50 mg of OPA in 1.25 mL of methanol. Add 11.2 mL of the 0.4 M borate buffer. Finally, add 0.5 mL of N-acetyl-L-cysteine solution (10 mg/mL in water). This reagent should be prepared fresh daily.

• Derivatization Procedure:

  • To 50 µL of your amino acid standard or sample in a microvial, add 50 µL of the OPA reagent.

  • Vortex the mixture for exactly 1 minute at room temperature. [12] * Immediately add 400 µL of a mobile phase starting solution (e.g., 50 mM sodium phosphate pH 7.0) to stop the reaction.

  • Inject an appropriate volume (e.g., 20 µL) onto the HPLC system without delay, as OPA derivatives can be unstable. [20]3. HPLC Analysis:

  • Column: Use a standard C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 50 mM Sodium Phosphate, pH 7.2.

  • Mobile Phase B: Acetonitrile/Methanol/Water (45:45:10, v/v/v).

  • Gradient: Run a linear gradient from ~5% B to 70% B over 30-40 minutes.

  • Detection: Fluorescence detector with excitation at 340 nm and emission at 450 nm.

Protocol 2: Derivatization with (1R)-(-)-Menthyl Chloroformate

This method uses a chiral chloroformate to create stable diastereomeric carbamates, which often exhibit excellent chromatographic separation. [17]

• Reagent Preparation:

  • Reaction Buffer: 0.5 M Sodium Bicarbonate solution.

  • Derivatizing Reagent: Prepare a 10 mg/mL solution of (1R)-(-)-Menthyl Chloroformate in anhydrous acetone.

• Derivatization Procedure:

  • Place 100 µL of your amino acid sample (dissolved in water or 0.1 M HCl) into a vial.

  • Add 100 µL of the 0.5 M Sodium Bicarbonate buffer.

  • Add 200 µL of the Menthyl Chloroformate solution.

  • Vortex vigorously for 30 seconds and let the reaction proceed for 15 minutes at room temperature.

  • Extract the derivatives by adding 500 µL of ethyl acetate and vortexing. Allow the layers to separate.

  • Carefully transfer the upper organic layer to a new vial and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in a suitable volume of mobile phase for injection.

• HPLC Analysis:

  • Column: C18 reversed-phase column.

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: A suitable gradient from ~30% B to 100% B over 25 minutes.

  • Detection: UV detector at 254 nm or Mass Spectrometer (MS).

References

• Bhushan, R. (2004). Marfey's reagent for chiral amino acid analysis: a review. Amino Acids, 27(3-4), 231-47. [Link]

• Kochhar, S., & Christen, P. (1989). Amino Acid Analysis by Precolumn Derivatization with 1-Fluoro-2,4-Dinitrophenyl-5-I-Alanine Amide (Marfey's Reagent). In Springer Nature Experiments. [Link]

• Szókán, G., et al. (1991). Application of Marfey's reagent in racemization studies of amino acids and peptides. Journal of Liquid Chromatography, 14(15), 2855-2875. [Link]

• Waldhier, M. C., et al. (2010). Comparison of derivatization and chromatographic methods for GC-MS analysis of amino acid enantiomers in physiological samples. Journal of Chromatography B, 878(15-16), 1103-1112. [Link]

• Kubica, P., et al. (2016). C3 and 2D C3 Marfey's Methods for Amino Acid Analysis in Natural Products. Journal of Natural Products, 79(11), 2957-2963. [Link]

• Zhang, X., et al. (2018). LC-MS/MS-Based Separation and Quantification of Marfey's Reagent Derivatized Proteinogenic Amino Acid DL-Stereoisomers. Journal of The American Society for Mass Spectrometry, 29(10), 2098-2106. [Link]

• Weatherly, S. C., & Polt, R. (2022). Indirect Enantioseparations: Recent Advances in Chiral Metabolomics for Biomedical Research. Molecules, 27(13), 4284. [Link]

• Waldhier, M. C., et al. (2010). Comparison of derivatization and chromatographic methods for GC-MS analysis of amino acid enantiomers in physiological samples. ResearchGate. [Link]

• Nielsen, D. B., et al. (2021). In-peptide amino acid racemization via inter-residue oxazoline intermediates during acidic hydrolysis. Amino Acids, 53(4), 579-588. [Link]

• AAPPTEC. Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC Website. [Link]

• Fan, T. W-M., et al. (2017). Chloroformate Derivatization for Tracing the Fate of Amino Acids in Cells and Tissues by Multiple Stable Isotope Resolved Metabolomics (mSIRM). Metabolites, 7(2), 19. [Link]

• Tsuruta, O., et al. (2005). New chiral derivatizing agents: convenient determination of absolute configurations of free amino acids by 1H NMR. Organic Letters, 7(14), 2945-2948. [Link]

• Jámbor, A., & Szekely, G. (2019). Derivatize, Racemize, and Analyze-an Easy and Simple Procedure for Chiral Amino Acid Standard Preparation for Enantioselective Metabolomics. Analytical Chemistry, 91(13), 8681-8688. [Link]

• Persson, L. (2022). An investigation of o-phthaldialdehyde as a derivatization reagent and optimization of instrumental parameters for qualitative amino acid profiling via UPLC-UV. DiVA portal. [Link]

• Goto, J., et al. (1978). New derivatization reagents for the resolution of amino acid enantiomers by high-performance liquid chromatography. Journal of Chromatography A, 152(1), 147-152. [Link]

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• Husek, P. (1994). Analysis of amino acids by gas chromatography-flame ionization detection and gas chromatography-mass spectrometry: simultaneous derivatization of functional groups by an aqueous-phase chloroformate-mediated reaction. Journal of Chromatography A, 663(1), 71-78. [Link]

• Kochhar, S., & Christen, P. (1992). Mechanism of racemization of amino acids by aspartate aminotransferase. European Journal of Biochemistry, 203(3), 563-569. [Link]

• Nimura, N., & Kinoshita, T. (1985). Method of amino acid analysis.

• Molnár-Perl, I. (2001). Derivatization and chromatographic behavior of the o-phthaldialdehyde amino acid derivatives obtained with various SH-group-containing additives. Journal of Chromatography A, 913(1-2), 283-302. [Link]

• Combes, A., et al. (2021). Derivatization reactions of the targeted amino acids with 9-fluorenylmethyl chloroformate (FMOC-Cl). ResearchGate. [Link]

• Williams, K. M., & Smith, G. G. (1975). The Amino Acid Racemization Dating Method. Institute for Creation Research. [Link]

• Qiu, Y., et al. (2008). GC-MS with Ethyl Chloroformate Derivatization for Comprehensive Analysis of Metabolites in Serum and its Application to Human Uremia. Analytical and Bioanalytical Chemistry, 391(8), 2881-2888. [Link]

• Li, W., et al. (2004). [Determination of amino acids by precolumn derivatization with o-phthaldialdehyde (OPA) and reversed-phase high performance liquid chromatography]. Se Pu, 22(5), 534-536. [Link]

• Li, F., et al. (2022). Distinguishing Chiral Amino Acids Using Chiral Derivatization and Differential Ion Mobility Mass Spectrometry. Analytical Chemistry, 94(30), 10696-10703. [Link]

• Li, L., et al. (2022). Chiral Derivatization-enabled Discrimination and Visualization of Proteinogenic Amino Acids by Ion Mobility Mass Spectrometry. bioRxiv. [Link]

• Zhang, Y., et al. (2023). Strategies for chiral separation: from racemate to enantiomer. Chemical Science, 14(38), 10395-10414. [Link]

• Reddit User. (2023). Chiral amino acids analysis. r/massspectrometry on Reddit. [Link]

• Zhang, J., & Yip, H. (2010). Identification of Racemization Sites Using Deuterium Labeling and Tandem Mass Spectrometry. Analytical Chemistry, 82(15), 6542-6549. [Link]

• Ilisz, I., et al. (2020). Recent Advances in Chiral Analysis of Proteins and Peptides. Molecules, 25(21), 5036. [Link]

• E-mail, M. F., et al. (2004). Chirality determination of unusual amino acids using precolumn derivatization and HPLC-ESI-MS. Analytical and Bioanalytical Chemistry, 378(5), 1364-1372. [Link]

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• 18. The Amino Acid Racemization Dating Method | The Institute for Creation Research [icr.org]
• 19. benchchem.com [benchchem.com]
• 20. Derivatization and chromatographic behavior of the o-phthaldialdehyde amino acid derivatives obtained with various SH-group-containing additives [pubmed.ncbi.nlm.nih.gov]

Pyrrolidine Synthesis Scale-Up: A Technical Support Guide

Welcome to the Technical Support Center for Pyrrolidine Synthesis Scale-Up. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered when transitioning pyrrolidine synthesis from the bench to pilot or production scale. The following content, structured in a question-and-answer format, provides in-depth troubleshooting advice and practical, field-proven solutions.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common queries that arise during the initial phases of scaling up pyrrolidine synthesis.

Q1: What are the primary challenges when scaling up pyrrolidine synthesis from a lab setting?

A1: The transition from a controlled laboratory environment to a larger scale introduces several complexities.[1][2] Key challenges include:

• Heat Transfer and Thermal Management: Exothermic reactions that are easily managed in small flasks can lead to dangerous temperature spikes in large reactors due to a lower surface-area-to-volume ratio.

• Mixing Efficiency: Achieving homogenous mixing in large vessels is more difficult, which can affect reaction kinetics, selectivity, and lead to the formation of localized hot spots or side products.[3][4][5][6]

• Reagent Addition and Stoichiometry: The rate and method of reagent addition become critical at scale to control reaction rates and prevent unwanted side reactions.

• Purification and Isolation: Methods like chromatography that are feasible at the bench may become impractical or economically unviable at an industrial scale, necessitating the development of alternative purification strategies like distillation or crystallization.[7][8]

• Safety and Handling: The risks associated with handling flammable, corrosive, and potentially toxic materials like pyrrolidine and its precursors are magnified at a larger scale.[9][10]

Q2: Are there specific synthetic routes for pyrrolidine that are more amenable to large-scale production?

A2: Yes, the choice of synthetic route is a critical consideration for scalability. While numerous methods exist for synthesizing the pyrrolidine ring, including [3+2] cycloadditions and intramolecular cyclizations, industrial-scale production often favors routes that utilize readily available, cost-effective starting materials and avoid hazardous reagents or extreme reaction conditions.[11][12][13] For instance, the industrial preparation of pyrrolidine often involves the reaction of 1,4-butanediol with ammonia over a catalyst at elevated temperature and pressure.[14] When evaluating a synthetic route for scale-up, consider factors such as atom economy, reagent availability and cost, reaction robustness, and the safety profile of all materials involved.

Q3: How does solvent choice impact the scale-up of pyrrolidine synthesis?

A3: Solvent selection is a pivotal factor that can significantly influence the success of a scaled-up synthesis.[15][16] Beyond its role in dissolving reactants, the solvent affects reaction kinetics, selectivity, and product isolation.[17][18] At a large scale, practical considerations such as cost, boiling point (for ease of removal), and safety (flammability, toxicity) become paramount.[19] Furthermore, the potential for the solvent to participate in the reaction or form azeotropes with the product or impurities must be carefully evaluated.[19][20]

Q4: What are the most common impurities encountered in large-scale pyrrolidine synthesis and how are they typically removed?

A4: The impurity profile can vary depending on the synthetic route. Common impurities may include unreacted starting materials, byproducts from side reactions, and residual solvents. For example, in syntheses starting from putrescine, a common byproduct is pyrroline.[21] Purification at scale often relies on distillation, taking advantage of differences in boiling points.[20][21] For impurities that are difficult to separate by distillation, chemical treatment to convert the impurity into a more easily separable form may be employed.[20]

Section 2: Troubleshooting Guides

This section provides detailed solutions to specific problems that may be encountered during the scale-up of pyrrolidine synthesis.

Issue: Runaway Reaction and Poor Temperature Control

Question: During the scale-up of our pyrrolidine synthesis, which involves an exothermic cyclization step, we are experiencing significant temperature excursions that are difficult to control, leading to inconsistent product quality and safety concerns. What is the root cause and how can we mitigate this?

Answer:

Causality: The inability to control temperature during an exothermic reaction at scale is primarily due to a decrease in the surface-area-to-volume ratio of the reactor. In a larger vessel, the heat generated by the reaction increases proportionally to the volume, while the heat transfer capacity, which is dependent on the surface area of the reactor walls, does not increase at the same rate. This imbalance leads to heat accumulation and a potential runaway reaction.

Troubleshooting Protocol:

• Thermal Hazard Assessment: Before scaling up, perform a thorough thermal hazard assessment using techniques like Differential Scanning Calorimetry (DSC) or Reaction Calorimetry (RC1) to quantify the heat of reaction and determine the maximum temperature of the synthesis reaction (MTSR).

• Optimize Reagent Addition: Instead of adding the reactive reagent all at once, implement a controlled, semi-batch addition strategy. This allows the cooling system to remove the heat as it is generated. The addition rate should be carefully calculated based on the reaction calorimetry data.

• Improve Heat Transfer:

  • Ensure the reactor's cooling system is operating at maximum efficiency.

  • Consider using a reactor with a higher heat transfer coefficient or a jacketed reactor with a larger surface area.

  • For highly exothermic reactions, a continuous flow reactor can offer superior heat transfer and temperature control.

• Solvent Selection: Choose a solvent with a higher boiling point to provide a larger temperature window for the reaction. However, be mindful of the increased energy required for solvent removal.

Data Presentation: Recommended Solvent and Addition Parameters

Parameter	Laboratory Scale (1 L)	Pilot Scale (100 L)
Solvent	Tetrahydrofuran (THF)	Toluene
Boiling Point	66 °C	111 °C
Reagent Addition	Single portion	2-hour semi-batch addition
Max. Temp. Observed	75 °C (reflux)	80 °C (controlled)

Experimental Workflow for Temperature Control

Caption: Workflow for mitigating thermal runaway risk during scale-up.

Issue: Inconsistent Product Yield and Purity Due to Poor Mixing

Question: We are observing significant batch-to-batch variability in the yield and purity of our substituted pyrrolidine product upon scaling up. We suspect inadequate mixing is the culprit. How can we diagnose and resolve this issue?

Answer:

Causality: Inefficient mixing in a large reactor can lead to non-uniform distribution of reactants and temperature, creating localized regions with different reaction conditions.[3] This can result in the formation of side products, incomplete conversion of starting materials, and ultimately, inconsistent product quality.[2] The mixing efficiency is influenced by reactor geometry, impeller type and speed, and the physical properties of the reaction mixture (e.g., viscosity).[4][5][6]

Troubleshooting Protocol:

• Mixing Study:

  • If possible, perform a mixing study using a non-reactive tracer to determine the mixing time in the reactor.

  • Computational Fluid Dynamics (CFD) modeling can also be a powerful tool to simulate the flow patterns within the reactor and identify potential dead zones.

• Impeller Optimization:

  • Ensure the impeller type is appropriate for the reaction. For example, a pitched-blade turbine is effective for promoting axial flow and suspending solids, while a Rushton turbine provides high shear for dispersing immiscible liquids.

  • Optimize the impeller speed. A higher speed generally improves mixing but also increases power consumption and shear, which could be detrimental to sensitive molecules.

• Baffling: Ensure the reactor is properly baffled. Baffles prevent the formation of a central vortex and promote top-to-bottom mixing.

• Reagent Addition Point: The location of reagent addition can be critical. Adding a reactive reagent near the impeller can ensure rapid dispersion.

Data Presentation: Impeller Selection Guide

Impeller Type	Flow Pattern	Best For
Pitched-Blade Turbine	Axial	Solid suspension, blending
Rushton Turbine	Radial	Gas dispersion, liquid-liquid emulsification
Hydrofoil Impeller	Axial	Low shear blending, solid suspension

Logical Relationship Diagram for Mixing Optimization

Caption: Relationship between poor mixing and product inconsistency.

Issue: Challenges in Product Purification and Isolation

Question: Our laboratory-scale purification of a novel pyrrolidine derivative relies on column chromatography. This method is not economically viable for the multi-kilogram scale we are targeting. What alternative purification strategies should we consider?

Answer:

Causality: While highly effective for small-scale purification, chromatography is often too expensive and time-consuming for large-scale production due to the high cost of stationary phase, large solvent consumption, and low throughput.[8] Developing a scalable purification strategy is a critical aspect of process development.

Troubleshooting Protocol:

• Crystallization:

  • If your pyrrolidine derivative is a solid, crystallization is often the most cost-effective and scalable purification method.

  • Conduct a comprehensive salt and polymorph screen to identify a stable crystalline form with good filtration and drying characteristics.

  • Optimize crystallization parameters such as solvent system, cooling rate, and seeding to maximize yield and purity.

• Distillation:

  • For liquid pyrrolidine derivatives, fractional distillation can be a highly effective purification technique, especially if there is a significant difference in boiling points between the product and impurities.[20][21]

  • Consider vacuum distillation for high-boiling or thermally sensitive compounds.

• Extraction:

  • Liquid-liquid extraction can be used to remove impurities with different solubility properties.

  • Optimize the choice of extraction solvent and pH to achieve efficient separation.

• Chemical Treatment:

  • Sometimes, impurities can be selectively reacted to form a product that is more easily removed. For example, acidic or basic impurities can be neutralized and removed by extraction.[20]

Data Presentation: Comparison of Purification Methods

Method	Scalability	Cost	Throughput	Best For
Chromatography	Low	High	Low	High-value, small-scale products
Crystallization	High	Low	High	Solid products
Distillation	High	Medium	High	Liquid products with different boiling points
Extraction	High	Low	High	Removing impurities with different solubilities

Decision Tree for Purification Method Selection

Caption: Decision-making workflow for selecting a scalable purification method.

References

• New Pyrrolidine Synthesis Method Revealed: Latest Research, Applications & Expert Analysis | 2024 China Chemistry News. (n.d.). Google.
• Scalable Synthesis of Biologically Relevant Spirocyclic Pyrrolidines | ACS Omega. (n.d.). American Chemical Society.
• General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides and Lactams - ACS Publications. (2021, June 9). American Chemical Society.
• Pyrrolidine synthesis via ring contraction of pyridines - PMC - NIH. (2025, March 13). National Institutes of Health.
• Kinetics and Mechanism of Pyrrolidine Buffer-Catalyzed Fulvene Formation - PubMed. (2019, January 18). National Institutes of Health.
• Key details that are easily overlooked during the scale-up of the synthesis process. (n.d.). Arborpharm.
• Pyrrolidine - Wikipedia. (n.d.). Wikipedia.
• PYRROLIDINE 99% - (For Synthesis) MSDS CAS - oxfordlabchem.com. (n.d.). Oxford Lab Chem.
• PYRROLIDINE FOR SYNTHESIS - Loba Chemie. (n.d.). Loba Chemie.
• Dynamic Kinetic Asymmetric Synthesis of Substituted Pyrrolidines from Racemic Cyclopropanes and Aldimines: Reaction Development and Mechanistic Insights - ACS Figshare. (n.d.). American Chemical Society.
• General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides and Lactams - PMC - NIH. (n.d.). National Institutes of Health.
• Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production | The Journal of Organic Chemistry - ACS Publications. (n.d.). American Chemical Society.
• Solvent-involved synthesis of pyrrolidin-5-one-2-carboxamides via a sequential Ugi/olefination reaction - Organic Chemistry Frontiers (RSC Publishing). (n.d.). Royal Society of Chemistry.
• Solvent effect on the synthesis of 4a a . | Download Scientific Diagram - ResearchGate. (n.d.). ResearchGate.
• Technical Support Center: Purification of Crude Pyrrole Synthesis Products - Benchchem. (n.d.). BenchChem.
• US2952688A - Synthesis of pyrrolidine - Google Patents. (n.d.). Google Patents.
• SAFETY DATA SHEET - Sigma-Aldrich. (2025, November 6). Sigma-Aldrich.
• Purification and properties of pyrrole, pyrrolidine, pyridine, and 2-methylpyridine - OSTI. (n.d.). Office of Scientific and Technical Information.
• Technical Support Center: Synthesis of Substituted Pyrrolidines - Benchchem. (n.d.). BenchChem.
• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - MDPI. (n.d.). MDPI.
• Pyrrolidine synthesis - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal.
• Aqueous SNAr Reactions without a Surfactant: A Scalable Method That Uses Only Water from Start to Finish | Organic Process Research & Development - ACS Publications. (2025, December 8). American Chemical Society.
• (PDF) Recent Advances in the Synthesis of Pyrrolidines - ResearchGate. (n.d.). ResearchGate.
• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update - MDPI. (n.d.). MDPI.
• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - PMC - NIH. (n.d.). National Institutes of Health.
• Exercises in pyrrolidine chemistry: gram scale synthesis of a Pro-Pro dipeptide mimetic with a polyproline type II helix conformation - PubMed. (n.d.). National Institutes of Health.
• The effect of the solvent on the synthesis of substituted 3-pyrrolin-2-ones a - ResearchGate. (n.d.). ResearchGate.
• PURIFICATION STRATEGIES - Purification at Scale: Overcoming Chromatography Challenges for Advanced Modalities - Drug Development and Delivery. (n.d.). Drug Development & Delivery.
• Industrial Applications of Pyrrolidine: Enhancing Processes and Products with NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Ningbo Inno Pharmchem Co., Ltd.
• The large scale synthesis of pure imidazolium and pyrrolidinium ionic liquids - Green Chemistry (RSC Publishing). (n.d.). Royal Society of Chemistry.
• Mixing Considerations in Chemical Reactor Scale-Up - COMSOL. (n.d.). COMSOL.
• Bulk Mixing in a Milligram-Scale Solid Phase Batch Reactor | Organic Process Research & Development - ACS Publications. (2025, September 1). American Chemical Society.
• (PDF) Mixing in large-scale vessels stirred with multiple radial or radial and axial up-pumping impellers: Modelling and measurements - ResearchGate. (2025, August 9). ResearchGate.
• Fouling of Flow Reactors in Organolithium Mediated Transformations: Experience on Scale-up and Proposed Solution - CHIMIA. (n.d.). CHIMIA.
• Bulk Mixing in a Milligram-Scale Solid Phase Batch Reactor - ACS Publications. (2025, September 1). American Chemical Society.
• Automated, Accelerated Nanoscale Synthesis of Iminopyrrolidines - ResearchGate. (2020, March 2). ResearchGate.
• Pyrrolidine‐promoted synthesis of 4a: investigation of reaction conditionsa - ResearchGate. (n.d.). ResearchGate.

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Proline Catalysis Technical Support Center: Strategies to Avoid Oxazolidinone Formation

Welcome to the Technical Support Center for Proline Catalysis. This guide is designed for researchers, scientists, and drug development professionals who utilize proline and its derivatives as organocatalysts. Our focus is to provide in-depth troubleshooting strategies and frequently asked questions regarding a common side reaction: the formation of oxazolidinone byproducts. Understanding and controlling this competing reaction pathway is often critical to achieving high yields and stereoselectivity in your transformations.

Introduction: The Dual Nature of Proline Reactivity

Proline catalysis is a cornerstone of asymmetric organocatalysis, primarily operating through an enamine-based mechanism to activate carbonyl compounds. However, under certain conditions, proline can react with carbonyl compounds, particularly aldehydes, to form a stable five-membered heterocyclic compound known as an oxazolidinone. This diverts the catalyst and substrate from the desired catalytic cycle, leading to reduced reaction efficiency. The debate continues in the scientific community regarding whether oxazolidinones are purely "parasitic" species or if they play a more complex role, potentially acting as a reservoir for the catalyst.[1][2][3] Regardless of their mechanistic role, their formation is often detrimental to the desired outcome.

This guide provides practical, field-proven insights to help you diagnose, troubleshoot, and ultimately avoid unwanted oxazolidinone formation in your proline-catalyzed reactions.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during your experiments and links them to potential oxazolidinone-related causes.

Issue 1: Low or Stalled Reaction Conversion

Symptoms:

• The reaction does not proceed to completion, even with extended reaction times.

• TLC or LC-MS analysis shows significant amounts of unreacted starting material alongside a new, unidentified byproduct.

• The reaction rate plateaus prematurely.

Probable Cause: Catalyst sequestration as an oxazolidinone. The formation of a stable oxazolidinone intermediate removes both the proline catalyst and the aldehyde substrate from the productive enamine catalytic cycle.[2][4] Computational studies have shown that the oxazolidinone can be lower in energy than the key enamine intermediate, making its formation thermodynamically favorable under certain conditions.[4]

Solutions:

• Solvent Selection: The choice of solvent is paramount. Proline-catalyzed reactions are often performed in polar aprotic solvents like DMSO, DMF, or acetonitrile, where proline has reasonable solubility.[1] However, these solvents can also facilitate oxazolidinone formation.

  • Protocol: Consider switching to a less polar solvent or a solvent mixture. For instance, using a high concentration of the ketone substrate as the solvent (e.g., running the reaction in neat acetone) can suppress side reactions by favoring enamine formation through Le Chatelier's principle.[2][5]

  • Causality: A large excess of the ketone component shifts the equilibrium away from the proline-aldehyde reaction and towards the formation of the desired enamine intermediate.[5]

• Controlled Addition of the Aldehyde: If the aldehyde is particularly prone to forming an oxazolidinone, its concentration should be kept low throughout the reaction.

  • Protocol: Employ slow addition of the aldehyde substrate using a syringe pump to a solution of the ketone and the proline catalyst. This ensures that the instantaneous concentration of the aldehyde is minimal, thereby disfavoring the bimolecular reaction with proline.

  • Causality: Maintaining a low concentration of the electrophilic aldehyde minimizes its opportunity to react with the proline catalyst to form the off-cycle oxazolidinone.

• The Role of Water: The presence of water can be a double-edged sword. While anhydrous conditions are often sought, trace amounts of water can be beneficial.

  • Insight: Water can suppress the formation of certain off-cycle intermediates.[6] However, excess water can also slow down the desired reaction by affecting the stability of key intermediates in the catalytic cycle.[6][7] It is suggested that water can inhibit catalyst deactivation by suppressing irreversible side reactions.[6]

  • Protocol: If running under strictly anhydrous conditions, try adding a small amount of water (e.g., 0.5-1.0 equivalent). Conversely, if the reaction is run in a wet solvent, try drying the solvent and reagents. The optimal amount of water is often substrate-dependent and requires empirical optimization.

Issue 2: Poor or Inconsistent Stereoselectivity

Symptoms:

• The enantiomeric excess (ee) or diastereomeric ratio (dr) of the product is lower than expected based on literature precedents.

• Results are not reproducible between batches.

Probable Cause: While the classic Houk-List model, based on a Zimmerman-Traxler-like transition state of the enamine intermediate, successfully predicts the stereochemical outcome of many proline-catalyzed reactions, an alternative pathway involving the oxazolidinone has been computationally explored.[4][8] Although this alternative pathway is generally considered to be higher in energy and lead to the opposite stereoisomer, its potential to contribute to a mixture of products cannot be entirely dismissed, especially if reaction conditions favor its formation.[4]

Solutions:

• Temperature Control: Lowering the reaction temperature can often enhance stereoselectivity.

  • Protocol: Run the reaction at 0 °C or even -20 °C.

  • Causality: Lower temperatures increase the energy difference between the diastereomeric transition states leading to the major and minor products, thus amplifying the selectivity. It also disfavors the formation of the higher-energy oxazolidinone pathway.

• Re-evaluate Solvent Choice: The solvent can influence the geometry of the transition state.

  • Protocol: Screen a range of solvents, including those of lower polarity like chloroform or THF, in addition to the standard DMSO or DMF. Protic solvents like methanol are generally associated with poor stereocontrol.[1]

  • Data Summary:

Solvent	Typical Effect on Stereoselectivity	Reference
DMSO, DMF, ACN	Generally good, but can promote oxazolidinone formation	[1]
Neat Ketone	Can be excellent due to high ketone concentration	[2][5]
CH3OH	Generally poor stereocontrol	[1]
H2O/MeOH Mixtures	Can be surprisingly effective and sustainable	[1]
Toluene	Hydrophobic; water addition can be beneficial	[9]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of oxazolidinone formation?

A1: The formation of an oxazolidinone from proline and an aldehyde proceeds through the initial formation of a carbinolamine intermediate. This is the same initial step as enamine formation. However, instead of dehydrating to form an iminium ion (the precursor to the enamine), the hydroxyl group of the carbinolamine can undergo an intramolecular cyclization by attacking the carboxylic acid group of proline, which, after proton transfer and dehydration, yields the stable oxazolidinone ring.

Q2: Are oxazolidinones always detrimental?

A2: While generally considered a parasitic side reaction that reduces yield, some research suggests the reversible formation of oxazolidinones might help keep proline in solution in certain solvent systems.[10] However, for practical synthetic purposes, their formation is an indication that the reaction conditions are not optimal for the desired enamine pathway.

Q3: Can I detect oxazolidinone formation in my reaction?

A3: Yes. Oxazolidinones are stable compounds and can often be observed by NMR spectroscopy and mass spectrometry.[2] If you suspect their formation, you can attempt to isolate the byproduct by chromatography for full characterization. Their distinct spectroscopic signature can help confirm their presence.

Q4: Besides aldehydes, can ketones also form oxazolidinones with proline?

Q5: Are there any additives that can suppress oxazolidinone formation?

A5: The most effective "additive" is often a large excess of the ketone nucleophile.[2] As for other additives, the strategic use of small amounts of water has been shown to suppress certain irreversible catalyst deactivation pathways, which can be related to oxazolidinone formation or subsequent reactions.[6] Some protocols also include co-catalysts like weak acids, which can influence the equilibria between the various intermediates.[1]

Experimental Protocol: Minimizing Oxazolidinone Formation in a Proline-Catalyzed Aldol Reaction

This protocol is a general guideline for an aldol reaction between cyclohexanone and 4-nitrobenzaldehyde, designed to minimize oxazolidinone formation.

Materials:

• (S)-Proline

• Cyclohexanone (freshly distilled)

• 4-Nitrobenzaldehyde

• Dimethyl sulfoxide (DMSO, anhydrous)

• Syringe pump

Procedure:

• To a clean, dry round-bottom flask equipped with a magnetic stir bar, add (S)-proline (e.g., 0.1 mmol, 10 mol%).

• Add cyclohexanone (e.g., 5.0 mmol, 5 equivalents). Note: Using the ketone as the solvent is also a viable strategy.

• Add anhydrous DMSO (e.g., 1.0 mL). Stir the mixture at room temperature until the proline dissolves.

• In a separate vial, dissolve 4-nitrobenzaldehyde (1.0 mmol, 1 equivalent) in a minimal amount of anhydrous DMSO (e.g., 0.5 mL).

• Draw the 4-nitrobenzaldehyde solution into a syringe and place it on a syringe pump.

• Set the syringe pump to add the aldehyde solution to the stirring reaction mixture over a period of 4-6 hours.

• Allow the reaction to stir at room temperature for an additional 12-24 hours after the addition is complete.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, proceed with a standard aqueous workup and purification by column chromatography.

By understanding the underlying mechanisms and implementing these troubleshooting strategies, you can effectively mitigate the formation of oxazolidinone byproducts and optimize the performance of your proline-catalyzed reactions.

References

• Organic Chemistry Portal. Oxazolidinone synthesis. [Link]

• Lattanzi, A. A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction. MDPI. [Link]

• Wikipedia. Proline-catalyzed aldol reactions. [Link]

• ResearchGate. Representation of the mechanism of the proline-catalyzed aldol reaction.... [Link]

• Royal Society of Chemistry. Proline as an Asymmetric Organocatalyst. [Link]

• List, B., Lerner, R. A., & Barbas III, C. F. Proline-Catalyzed Direct Asymmetric Aldol Reactions. Studylib. [Link]

• Longdom Publishing. Mechanism of Proline-Catalyzed Reactions in Thermodynamics. [Link]

• Unlock Chemystery. Unlocking the Secrets of Proline Catalyzed Reactions!. YouTube. [Link]

• Zotova, N., Franzke, A., Armstrong, A., & Blackmond, D. G. Clarification of the Role of Water in Proline-Mediated Aldol Reactions. ResearchGate. [Link]

• ACS Publications. Theoretical Study on the Mechanism of Stereoselective Synthesis of Oxazolidinones. [Link]

• Seebach, D., et al. Are Oxazolidinones Really Unproductive, Parasitic Species in Proline Catalysis? – Thoughts and Experiments Pointing to an Alternative View. ResearchGate. [Link]

• Reddit. troubleshooting proline catalyzed methylation/hydroxylation. [Link]

• Royal Society of Chemistry. Continuous organocatalytic flow synthesis of 2-substituted oxazolidinones using carbon dioxide. [Link]

• National Institutes of Health. Solvent-Assisted Catalysis: Water Promotes Ring Closure Formation of 2‑Oxazolidinone from Amino Acid Derived N‑Boc-Epoxide. [Link]

• PubMed. Solvent-Assisted Catalysis: Water Promotes Ring Closure Formation of 2‑Oxazolidinone from Amino Acid Derived N‑Boc-Epoxide. [Link]

• ACS Publications. Valorization of CO2: Preparation of 2-Oxazolidinones by Metal–Ligand Cooperative Catalysis with SCS Indenediide Pd Complexes. [Link]

• Doyagüez, E. G., et al. Asymmetric Aldol Reaction Catalyzed by a Heterogenized Proline on a Mesoporous Support. The Role of the Nature of Solvents. The Journal of Organic Chemistry. [Link]

• Afonso, C. A. M., et al. Organocatalysis: A Brief Overview on Its Evolution and Applications. MDPI. [Link]

• ResearchGate. Solvent-Assisted Catalysis: Water Promotes Ring Closure Formation of 2-Oxazolidinone from Amino Acid Derived N -Boc-Epoxide. [Link]

• ResearchGate. Proline-Catalyzed Asymmetric Reactions. [Link]

• Michel, C. Understanding the impact of water on the catalytic activity and stability. [Link]

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Technical Support Center: Optimizing Hydroxypyrrolidine Catalysis with Additives

Welcome to the Technical Support Center for hydroxypyrrolidine-catalyzed reactions. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of using additives to enhance catalytic efficiency and selectivity. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments. Our approach is rooted in mechanistic understanding to empower you to make informed decisions in your synthetic endeavors.

Troubleshooting Guide: Common Issues and Solutions

The efficiency of hydroxypyrrolidine catalysts, particularly proline and its derivatives, in asymmetric synthesis is highly sensitive to the reaction environment. Additives are often crucial for optimal performance, but their effects can be complex. This section addresses common problems in a question-and-answer format.

Problem ID	Observed Issue	Probable Cause(s) Related to Additives	Recommended Action(s)
001	Low or no product yield, but high enantioselectivity.	- Catalyst deactivation: Irreversible side reactions, such as decarboxylation of proline, can occur.[1] - Insufficient catalyst loading: The amount of catalyst may be too low to drive the reaction to completion.[2] - Poor catalyst solubility: The catalyst may not be sufficiently dissolved in the reaction medium.[1]	- Add a controlled amount of water: Water can suppress catalyst deactivation pathways.[1] - Increase catalyst loading: Incrementally increase the catalyst concentration.[2] - Screen solvents: Test different solvents or solvent mixtures to improve catalyst solubility.[1][3]
002	Good yield, but low enantiomeric excess (ee).	- Suboptimal reaction temperature: Higher temperatures can reduce enantioselectivity.[2] - Incorrect additive concentration: Too much or too little of an additive can disrupt the chiral transition state. - Unwanted background reaction: The uncatalyzed reaction may be competing with the catalyzed pathway.	- Lower the reaction temperature: Run the reaction at a lower temperature to favor the desired stereochemical pathway.[2] - Titrate the additive: Systematically vary the concentration of the additive to find the optimal loading. - Use a co-catalyst: Consider adding a co-catalyst that can enhance the rate of the desired reaction.
003	Reaction stalls or is very slow.	- Catalyst poisoning: Impurities in the substrate or solvent can inhibit the catalyst.[4][5] - Product inhibition: The product may be binding to the catalyst and preventing turnover. - Inefficient enamine formation: The initial step of the catalytic cycle may be slow.[6][7]	- Purify starting materials: Ensure the purity of substrates and solvents.[2] - Add a Brønsted acid co-catalyst: An acid can facilitate the formation of the enamine intermediate.[7][8] - Monitor reaction progress: Track the reaction to determine if it stops prematurely.
004	Inconsistent results between batches.	- Variable water content in reagents/solvents: Trace amounts of water can significantly impact the reaction.[1][9] - Purity of the catalyst and reagents: Batch-to-batch variations in purity can affect outcomes.[2] - Atmospheric moisture: Reactions sensitive to water may be affected by ambient humidity.	- Use anhydrous solvents and reagents: Dry solvents and reagents prior to use. - Standardize reagent sources: Use reagents from the same supplier and lot number for a series of experiments. - Run reactions under an inert atmosphere: Use nitrogen or argon to exclude atmospheric moisture.

Frequently Asked Questions (FAQs)

This section provides answers to more general questions regarding the role of additives in hydroxypyrrolidine catalysis.

Q1: What is the fundamental catalytic cycle of a hydroxypyrrolidine catalyst like proline?

A1: Hydroxypyrrolidine catalysts, with proline being a prime example, typically operate through an enamine catalytic cycle in reactions involving carbonyl compounds.[7][10] The cycle can be broken down into three key stages:

• Enamine Formation: The secondary amine of the hydroxypyrrolidine catalyst reacts with a carbonyl donor (e.g., a ketone or aldehyde) to form a nucleophilic enamine intermediate.[6][7][8]

• Stereoselective C-C Bond Formation: The chiral enamine attacks an electrophilic acceptor (e.g., another aldehyde), leading to the formation of a new carbon-carbon bond with high stereocontrol. The stereochemistry is dictated by the chiral environment of the catalyst.

• Hydrolysis and Catalyst Regeneration: The resulting iminium ion intermediate is hydrolyzed by water to release the product and regenerate the catalyst, allowing it to re-enter the catalytic cycle.[7]

Caption: Enamine catalytic cycle of hydroxypyrrolidine catalysts.

Q2: How does the addition of water influence the reaction? It seems counterintuitive for a condensation reaction.

A2: The role of water in proline-catalyzed reactions is multifaceted and can seem contradictory. While water is a product of enamine formation and can promote its hydrolysis, controlled amounts can be beneficial.[1][9]

• Suppression of Catalyst Deactivation: In some cases, water can prevent the irreversible deactivation of the catalyst. For instance, it can inhibit off-cycle pathways like the decarboxylation of proline.[1]

• Rate Suppression: The intrinsic kinetic effect of water within the catalytic cycle is often a suppression of the reaction rate.[1][9] This is because water can shift the equilibrium away from the formation of key intermediates.

• Balancing Act: The overall effect of water on the reaction's productivity depends on the balance between its rate-suppressing effects and its ability to prevent catalyst deactivation.[1][9] A small amount of water can sometimes improve the overall yield by keeping the catalyst active for a longer period.[11]

Q3: When should I consider using an acidic or basic additive?

A3: The choice between an acidic or basic additive depends on which step of the catalytic cycle you aim to accelerate or control.

• Acidic Additives: A Brønsted acid co-catalyst can accelerate the formation of the enamine intermediate by protonating the carbonyl oxygen of the donor, making it more electrophilic for the attack by the catalyst's amine.[7][8] This can be particularly useful for less reactive carbonyl donors. Some reactions benefit from acidic additives like dodecylbenzenesulfonic acid, which can also act as a surfactant.[12]

• Basic Additives: A weak base can be beneficial in reactions where a proton transfer is a rate-limiting step. For instance, in the Michael addition of aldehydes to nitroolefins, a base can assist in the deprotonation of the intermediate to regenerate the enamine.

Q4: What is the role of salt additives in these reactions?

A4: Salt additives can influence the reaction in several ways, often through non-covalent interactions.

• Stabilization of Charged Intermediates: Salts can stabilize charged intermediates or transition states, thereby affecting the reaction rate and stereoselectivity.

• Altering Catalyst Aggregation: The aggregation state of the catalyst can be influenced by the ionic strength of the medium, which in turn can affect its activity and selectivity.

• Tuning Solubility: Salts can modify the solubility of the catalyst and reactants, which is particularly relevant when dealing with poorly soluble catalysts like proline.[3]

Experimental Protocol: Representative Aldol Reaction with Additive Screening

This protocol provides a general framework for performing a hydroxypyrrolidine-catalyzed asymmetric aldol reaction and for screening the effect of additives.

Reaction: Asymmetric aldol reaction between cyclohexanone and 4-nitrobenzaldehyde catalyzed by (S)-proline.

Materials:

• (S)-Proline

• Cyclohexanone (freshly distilled)

• 4-Nitrobenzaldehyde

• Solvent (e.g., DMSO, DMF, or CH3CN)

• Additive (e.g., water, acetic acid, triethylamine)

• Anhydrous sodium sulfate

• Ethyl acetate

• Hexane

• Silica gel for column chromatography

Procedure:

• Catalyst and Aldehyde Preparation: To a clean, dry reaction vial equipped with a magnetic stir bar, add (S)-proline (e.g., 0.1 mmol, 10 mol%).

• Solvent and Ketone Addition: Add the chosen solvent (e.g., 1.0 mL) followed by cyclohexanone (e.g., 1.0 mmol, 10 equivalents).

• Additive Screening: For additive screening, add the desired amount of the additive at this stage (e.g., for water, start with 1 µL).

• Reaction Initiation: Add 4-nitrobenzaldehyde (e.g., 0.1 mmol, 1.0 equivalent) to the reaction mixture.

• Reaction Monitoring: Stir the reaction at the desired temperature (e.g., room temperature) and monitor its progress by TLC or HPLC.

• Work-up: Once the reaction is complete, quench it by adding a saturated aqueous solution of ammonium chloride. Extract the product with ethyl acetate.

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient.

• Analysis: Determine the yield and diastereomeric ratio of the purified product by 1H NMR spectroscopy. Determine the enantiomeric excess by chiral HPLC analysis.

Caption: General experimental workflow for an additive screen.

References

• Mechanism of enamine hydrolysis. American Chemical Society.
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• Enamine Formation. MSU chemistry.
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• Exploring the Mechanisms of Proline-Catalyzed Reactions thorough Evaluation.
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• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. PubMed Central.
• Proline-catalyzed aldol reactions. Wikipedia.
• Enamines. Master Organic Chemistry.
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• Heterogeneous organocatalysis: the proline case. PMC - PubMed Central - NIH.
• New mechanistic studies on the proline-catalyzed aldol reaction. PNAS.
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• Proline catalysed asymmetric aldol reaction : 3 examples, very important for csir-net exam.
• Organocatalytic Properties of 3,4-Dihydroxyprolines. MDPI.
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Technical Support Center: Optimizing Column Chromatography for Hydroxypyrrolidine Purification

Welcome to the technical support center for the chromatographic purification of hydroxypyrrolidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for challenges encountered during the purification of this highly polar, chiral amino alcohol. Drawing from extensive field experience, this document moves beyond simple protocols to explain the underlying scientific principles, enabling you to make informed decisions and effectively troubleshoot your separations.

Introduction: The Challenge of Purifying Hydroxypyrrolidine

Hydroxypyrrolidine is a valuable chiral building block in pharmaceutical synthesis.[1] Its structure, containing both a hydroxyl group and a basic secondary amine, imparts high polarity and complete miscibility with water.[2][3] These properties make it a notoriously difficult compound to purify using standard chromatography techniques.

• Reversed-Phase (RP) Chromatography: In RP-HPLC, which uses a non-polar stationary phase (like C18) and a polar mobile phase, hydroxypyrrolidine exhibits little to no retention. It travels with the solvent front, co-eluting with other polar impurities and salts, making separation impossible.[2]

• Normal-Phase (NP) Chromatography on Silica Gel: In traditional normal-phase chromatography, the polar silanol groups (Si-OH) on the silica surface interact strongly with the basic amine of hydroxypyrrolidine.[4] This leads to severe peak tailing, irreversible adsorption, or the need for aggressive, difficult-to-remove mobile phase modifiers like ammonia.[4][5]

This guide will focus on the most effective strategies to overcome these challenges, primarily through Hydrophilic Interaction Liquid Chromatography (HILIC), and optimized normal-phase techniques.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding hydroxypyrrolidine purification.

Q1: What is the best chromatographic mode for purifying hydroxypyrrolidine? For most applications, Hydrophilic Interaction Liquid Chromatography (HILIC) is the ideal choice. HILIC utilizes a polar stationary phase (like silica, diol, or amide) and a mobile phase rich in a water-miscible organic solvent, typically acetonitrile, with a small amount of aqueous buffer.[6][7] This setup allows for the retention of very polar compounds like hydroxypyrrolidine, which are unretained in reversed-phase.[2]

Q2: Why does my hydroxypyrrolidine streak or tail badly on a standard silica gel column? This is a classic acid-base interaction problem. Silica gel is acidic due to surface silanol groups (Si-OH), while the pyrrolidine nitrogen is basic.[4] The acidic sites on the silica protonate the amine, causing strong ionic interactions that lead to poor peak shape and sometimes irreversible binding.[8]

Q3: Can I use standard normal-phase chromatography (e.g., Hexane/Ethyl Acetate)? It is highly unlikely. Hydroxypyrrolidine is too polar to be eluted with typical non-polar normal-phase solvents. To move it off the baseline, you would need highly polar mobile phases like dichloromethane (DCM) and methanol (MeOH).[9] Even then, severe peak tailing will occur without the addition of a basic modifier to mask the acidic silanol sites.[5]

Q4: My sample is dissolved in water/methanol. Can I inject this directly onto a HILIC column? This is a common cause of poor peak shape in HILIC.[10][11] The injection solvent should be as close as possible to the starting mobile phase conditions, which are high in organic content (e.g., 95% acetonitrile).[10] Injecting a sample in a strong, highly aqueous solvent disrupts the stationary phase's aqueous layer, causing peak distortion, splitting, or broadening. If your sample is only soluble in water, keep the injection volume as low as possible.[11]

Q5: How do I choose a stationary phase for separating hydroxypyrrolidine enantiomers? Separating enantiomers requires a chiral stationary phase (CSP). Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are highly versatile and effective for separating a wide range of chiral compounds, including amines and alcohols.[12][13] The choice often requires screening several different chiral columns under both normal-phase and reversed-phase conditions to find the optimal selectivity.[9]

Part 2: Chromatography Mode Selection and Optimization

A logical workflow is critical for developing a robust purification method. The diagram below outlines the decision-making process for selecting the appropriate chromatographic technique.

Caption: Workflow for selecting a purification strategy for hydroxypyrrolidine.

Method 1: Hydrophilic Interaction Liquid Chromatography (HILIC) - The Recommended Approach

HILIC works by partitioning the analyte between the bulk mobile phase and a water-enriched layer immobilized on the surface of the polar stationary phase.[7] For HILIC, water is the "strong," eluting solvent.

Stationary Phase Selection:

• Bare Silica: The most common and often effective HILIC phase. Its surface silanols provide the necessary polarity.[7]

• Amide or Diol Phases: These bonded phases offer different selectivity compared to bare silica and can sometimes provide better peak shape for basic compounds.[14]

• Zwitterionic Phases (e.g., ZIC-HILIC): These contain both positive and negative charges, offering unique selectivity through a combination of hydrophilic partitioning and electrostatic interactions.[15]

Mobile Phase Optimization:

• Organic Solvent: Acetonitrile (ACN) is the most widely used organic solvent and should be the starting point.[7]

• Aqueous Component: Start with a mobile phase of 95% ACN / 5% aqueous buffer. Water is the strong solvent, so increasing its concentration will decrease retention time.[10]

• Buffer and pH Control: The charge state of both the analyte and the stationary phase surface is critical.

  • Since hydroxypyrrolidine is a base, working at a pH below its pKa will ensure it is protonated (positively charged). This can enhance electrostatic interactions with deprotonated silanols on the silica surface.

  • A mobile phase buffer pH that is close to the analyte's pKa can cause retention time drift.[16]

  • Ammonium formate or ammonium acetate (5-20 mM) are excellent, volatile buffers compatible with mass spectrometry. Start with a buffer pH between 3 and 6.[14]

Parameter	Starting Condition	Optimization Strategy	Rationale
Stationary Phase	Bare Silica	Test Amide, Diol, or Zwitterionic phases	To find alternative selectivity and improve peak shape.[7][14]
Mobile Phase	95% ACN / 5% Water + 10 mM Ammonium Formate	Increase water % to decrease retention; Decrease water % to increase retention.	Water is the strong eluting solvent in HILIC mode.[10]
Buffer pH	pH 4.5	Adjust pH from 3 to 6.	Influences ionization of both analyte and stationary phase, affecting retention and selectivity.[17][18]
Buffer Conc.	10 mM	Increase to 20-50 mM.	Higher buffer concentration can improve peak shape by masking secondary interactions.[16]

Table 1: HILIC Method Development Parameters for Hydroxypyrrolidine Purification.

Method 2: Modified Normal-Phase Chromatography

If HILIC is not an option, traditional silica gel chromatography can be adapted. The key is to mitigate the strong interaction between the basic analyte and acidic silica.

Stationary Phase Selection:

• Standard Silica Gel: Most common, but requires mobile phase modification.

• Amine-Functionalized Silica: This is an excellent alternative. The bonded amine groups mask the acidic silanols, creating a more inert, slightly basic surface that prevents strong interactions with the analyte amine.[4][19] This often allows for purification with simpler solvent systems like hexane/ethyl acetate and avoids the need for basic additives.[4]

Mobile Phase Optimization (for Standard Silica):

• Solvent System: A polar solvent system is required. A common choice is Dichloromethane (DCM) and Methanol (MeOH). Start with a low percentage of MeOH (e.g., 2-5%) and increase polarity to elute the compound.[9]

• Basic Additive: This is critical . The addition of a small amount of a competing base is necessary to achieve acceptable peak shape.

  • Triethylamine (TEA): Add 0.1-1% TEA to the mobile phase. TEA is a volatile competing base that neutralizes the acidic silanol sites, preventing the hydroxypyrrolidine from sticking.[5]

  • Ammonium Hydroxide: A solution of 1-10% ammonium hydroxide in methanol can be used as a stock solution to be added to the main mobile phase (e.g., DCM). This is very effective but can be less desirable due to its odor and potential to alter the silica surface over time.[4]

Part 3: Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your experiments.

Caption: Troubleshooting decision tree for common hydroxypyrrolidine purification issues.

Detailed Troubleshooting Scenarios

Scenario 1: The compound elutes at the solvent front in HILIC mode.

• Cause: The mobile phase contains too much water, eliminating the hydrophilic partitioning mechanism.[16] Alternatively, the column may not be properly equilibrated with the high-organic starting mobile phase. HILIC columns require much longer equilibration times than reversed-phase columns, often 20-40 column volumes.[4]

• Solution:

  • Verify Mobile Phase: Ensure your gradient starts at a high organic concentration (e.g., 95% ACN).

  • Increase Equilibration Time: Before the first injection and between runs, equilibrate the column with at least 20 column volumes of the starting mobile phase.[16]

  • Reduce Water Content: If using an isocratic method, decrease the percentage of the aqueous component to increase retention.[16]

Scenario 2: On a silica column with DCM/MeOH, the peak has a severe tail.

• Cause: The basic amine of hydroxypyrrolidine is interacting ionically with the acidic silanol groups on the silica surface.[4]

• Solution:

  • Add a Competing Base: Incorporate 0.1-1% triethylamine (TEA) into your mobile phase. This will neutralize the active sites on the silica and dramatically improve peak shape.[5]

  • Switch to an Amine Column: An amine-functionalized column is designed to purify basic compounds and will likely provide excellent peak shape without any mobile phase additives.[4]

Scenario 3: Retention time is unstable and drifts between injections (HILIC).

• Cause: This is often due to insufficient re-equilibration between gradient runs. The water layer on the stationary phase is slow to re-establish.[16] It can also occur if the mobile phase pH is very close to the pKa of the analyte or the pKa of the stationary phase's silanol groups, where small pH fluctuations cause large changes in ionization and retention.[16]

• Solution:

  • Extend Equilibration: Implement a mandatory post-run equilibration step of at least 20 column volumes with the starting mobile phase.[16]

  • Adjust Mobile Phase pH: Modify the buffer pH to be at least 1.5-2 pH units away from the analyte's pKa to ensure a consistent ionization state.[5]

Part 4: Experimental Protocols

Protocol 1: Sample Preparation for HILIC Analysis

Objective: To prepare the crude hydroxypyrrolidine sample in a solvent compatible with HILIC injection to ensure good peak shape.

Methodology:

• If possible, dissolve the crude sample directly in the initial HILIC mobile phase (e.g., 95:5 ACN:10mM Ammonium Formate buffer).

• If the sample is not soluble, dissolve it in the minimum amount of a stronger solvent (like methanol or water).

• Bring the final concentration of the strong solvent as low as possible by diluting the sample with acetonitrile. The final composition should ideally be >90% acetonitrile.

• If the sample must be dissolved in a highly aqueous solution, minimize the injection volume (e.g., < 2 µL for a 2.1 mm ID column) to reduce peak distortion.[11]

Protocol 2: Deactivating a Standard Silica Gel Column for Amine Purification

Objective: To temporarily neutralize the acidic silica surface to improve the peak shape of a basic compound.

Methodology:

• Pack the silica gel column as usual with a non-polar solvent (e.g., hexane).

• Prepare a flushing solution of the chosen mobile phase (e.g., 95:5 DCM:MeOH) containing 1% triethylamine (TEA).

• Wash the column with at least 5-10 column volumes of this TEA-containing mobile phase. This process "conditions" the silica by neutralizing the acidic silanol sites.[20]

• Load the sample and begin the elution using a mobile phase that also contains 0.1-1% TEA throughout the entire run.

References

• Y. Guo, S. Gaiki, "Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique," Anal Bioanal Chem, 2011.

• ChemicalBook, "(S)-3-Hydroxypyrrolidine," ChemicalBook, 2023.

• ChemBK, "(S)-3-Hydroxypyrrolidine," ChemBK, 2024.

• PubChem, "(S)-3-Hydroxypyrrolidine hydrochloride," PubChem, National Center for Biotechnology Information.

• M. Gilar, et al., "Influence of mobile phase pH on the retention factor (k') of aromatic amines," ResearchGate, 2015.

• Guidechem, "(S)-3-Hydroxypyrrolidine hydrochloride 122536-94-1 wiki," Guidechem.

• J. He, et al., "a Effect of pH on retention in HILIC mode," ResearchGate, 2014.

• Waters Corporation, "What are the common causes of having little or no retention and/or peak shape problems on a HILIC column?," Waters Corporation Knowledge Base, 2021.

• Biotage, "Is there an easy way to purify organic amines?," Biotage, 2023.

• Thermo Fisher Scientific, "HILIC Troubleshooting," Thermo Fisher Scientific.

• Agilent Technologies, "Tips and Tricks of HPLC System Troubleshooting," Agilent Technologies, 2014.

• Nacalai Tesque, Inc., "T1. Poor peak shape," COSMOSIL.

• D. V. McCalley, "Some factors that can lead to poor peak shape in hydrophilic interaction chromatography, and possibilities for their remediation," ResearchGate, 2017.

• Biotage, "How do I purify ionizable organic amine compounds using flash column chromatography?," Biotage, 2023.

• A. E. A. M. E. Ahmed, et al., "Effect of Mobile Phase pH and Counterion Concentration on Retention and Selectivity for a Diol Column in Hydrophilic Interaction Liquid Chromatography," LCGC International, 2024.

• P. Jandera, "Stationary phases for the HILIC mode," Anal Bioanal Chem, 2011.

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• S. Ahuja, "A Strategy for Developing HPLC Methods for Chiral Drugs," LCGC International, 2011.

• Agilent Technologies, "Why Use HILIC or HIC Chromatography: Theory and Method Development Strategies," Agilent Technologies, 2024.

• Google Patents, "WO2007024113A1 - Process for the preparation of chiral 3-hydroxy pyrrolidine compound and derivatives thereof having high optical purity," Google Patents.

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• Z. Li, et al., "Preparation of (R)- and (S)-N-Protected 3-Hydroxypyrrolidines by Hydroxylation with Sphingomonas sp. HXN-200," ResearchGate, 2001.

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Reference Data & Comparative Studies

A Comparative Guide to the Catalytic Activity of Hydroxypyrrolidine Derivatives in Asymmetric Synthesis

For researchers, scientists, and drug development professionals engaged in the stereoselective synthesis of complex molecules, the choice of catalyst is paramount. Among the arsenal of organocatalysts, chiral hydroxypyrrolidine derivatives have emerged as a privileged scaffold, demonstrating remarkable efficacy in a variety of asymmetric transformations. This guide provides an in-depth comparative analysis of the catalytic activity of key classes of hydroxypyrrolidine derivatives, grounded in experimental data and mechanistic insights, to empower rational catalyst selection for specific synthetic challenges.

The Enduring Appeal of the Hydroxypyrrolidine Scaffold

The prevalence of the pyrrolidine ring in natural products and pharmaceuticals underscores its significance as a chiral building block.[1] Its derivatives, particularly those bearing a hydroxyl group, have been extensively developed as organocatalysts. The hydroxypyrrolidine framework offers a unique combination of a nucleophilic secondary amine, essential for enamine and iminium ion catalysis, and a strategically positioned hydroxyl group that can act as an internal hydrogen bond donor. This dual functionality is critical for organizing the transition state and achieving high levels of stereocontrol.[2][3]

This guide will focus on a comparative analysis of two prominent classes of hydroxypyrrolidine-based catalysts: (Diarylprolinol) Silyl Ethers and Hydroxyprolinamides , primarily in the context of two cornerstone C-C bond-forming reactions: the Michael Addition and the Aldol Reaction.

The Mechanism of Action: Enamine and Iminium Ion Catalysis

The catalytic prowess of hydroxypyrrolidine derivatives hinges on their ability to activate carbonyl compounds through two primary pathways: enamine and iminium ion formation. The secondary amine of the pyrrolidine ring reversibly condenses with a carbonyl compound (an aldehyde or ketone) to form these key intermediates.[4]

• Enamine Catalysis (HOMO Activation): In this pathway, the catalyst reacts with a carbonyl donor (e.g., a ketone or aldehyde) to form a nucleophilic enamine. This enamine then attacks an electrophile. The chirality of the catalyst directs this attack to one face of the electrophile, thereby controlling the stereochemical outcome. This is the operative mechanism in the aldol reaction and the Michael addition of aldehydes to nitroolefins.[5]

• Iminium Ion Catalysis (LUMO Activation): For α,β-unsaturated aldehydes, the catalyst forms a chiral iminium ion, which lowers the LUMO of the olefin, making it more susceptible to nucleophilic attack at the β-position. The bulky substituents on the catalyst typically block one face of the iminium ion, ensuring a highly enantioselective conjugate addition.[6]

Figure 1: Generalized catalytic cycles for hydroxypyrrolidine catalysts.

Comparative Analysis of Catalytic Performance

The subtle interplay of steric and electronic factors, dictated by the substituents on the pyrrolidine scaffold, gives rise to the distinct catalytic profiles of different hydroxypyrrolidine derivatives.

(Diarylprolinol) Silyl Ethers

First introduced by Hayashi and Jørgensen, (diarylprolinol) silyl ethers, such as the (S)-(-)-α,α-diphenyl-2-pyrrolidinemethanol trimethylsilyl ether, are arguably among the most successful and widely used organocatalysts.[6] The defining feature of these catalysts is the bulky diaryl(trialkylsiloxy)methyl group at the C-2 position. This group effectively shields one face of the enamine or iminium ion intermediate, leading to exceptional levels of stereocontrol.[7]

Strengths:

• High Enantioselectivity: Often provides >95% ee for a wide range of substrates in both Michael and aldol reactions.[8][9]

• Broad Substrate Scope: Effective for the addition of aldehydes and ketones to various acceptors like nitroolefins and enones.[10][11]

• Well-Studied Mechanism: The mode of stereocontrol, primarily attributed to steric shielding, is well-understood, facilitating rationalization of results.[12]

Limitations:

• Sensitivity to Silyl Group: The nature of the silyl ether can influence reactivity and selectivity, sometimes requiring optimization.[13]

• Requirement for Additives: In some cases, weak acid co-catalysts are needed to facilitate the catalytic cycle and achieve optimal results.[9]

Hydroxyprolinamides

Hydroxyprolinamides, derived from the condensation of 4-hydroxyproline with various amines, represent another powerful class of hydroxypyrrolidine catalysts. These catalysts possess both a hydroxyl group at the C-4 position and an amide functionality at the C-2 position, both of which can participate in hydrogen bonding to organize the transition state.[3]

Strengths:

• Bifunctional Activation: The amide N-H and the 4-hydroxyl group can form a network of hydrogen bonds with the substrate, leading to high organization in the transition state and excellent enantioselectivity.[2][3]

• Tunability: The properties of the catalyst can be readily modified by changing the amine component of the amide, allowing for fine-tuning of steric and electronic properties.

• Efficacy in Solvent-Free Conditions: Certain hydroxyprolinamides have shown excellent performance under solvent-free conditions, aligning with green chemistry principles.[14]

Limitations:

• Substrate-Dependent Performance: The optimal prolinamide catalyst can be highly dependent on the specific substrates being used, sometimes requiring screening of a small library of catalysts.

• Complex Stereocontrol: The interplay of hydrogen bonding from both the amide and the hydroxyl group can lead to more complex models of stereocontrol compared to the steric shielding model of diarylprolinol silyl ethers.[15]

Quantitative Performance Comparison

The following tables summarize representative experimental data, offering a direct comparison of these catalyst classes in benchmark asymmetric reactions.

Table 1: Asymmetric Michael Addition of Cyclohexanone to β-Nitrostyrene

Catalyst	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	dr (syn:anti)	ee (%) (syn)	Reference
(S)-Diphenylprolinol TMS Ether	20	Toluene	2	99	95:5	99	[8]
trans-4-Hydroxy-(S)-prolinamide	10	CHCl₃	48	91	94:6	98	[15]

Table 2: Asymmetric Aldol Reaction of 4-Nitrobenzaldehyde and Cyclohexanone

Catalyst	Catalyst Loading (mol%)	Additive (mol%)	Temp (°C)	Yield (%)	dr (anti:syn)	ee (%) (anti)	Reference
(S)-Diphenylprolinol TMS Ether	10	TFA (20)	RT	95	96:4	99	[13]
trans-4-Hydroxy-(S)-prolinamide	10	Acetic Acid (10)	15	>99	88:12	95	[14]

Note: Reaction conditions can vary significantly between studies, and this data is presented for illustrative comparison. Direct, side-by-side experimental evaluation is always recommended for definitive catalyst selection.

Experimental Protocols: A Self-Validating System

The trustworthiness of a catalyst is demonstrated through robust and reproducible experimental protocols. Below are representative, step-by-step methodologies for the asymmetric Michael and Aldol reactions.

Protocol 1: Asymmetric Michael Addition Catalyzed by (S)-Diphenylprolinol TMS Ether

This protocol is adapted from the work of Hayashi et al. and serves as a benchmark for the Michael addition of aldehydes to nitroolefins.[8]

Workflow Diagram:

Figure 2: Experimental workflow for the asymmetric Michael addition.

Step-by-Step Procedure:

• Reaction Setup: To a dry reaction vial under an inert atmosphere (e.g., nitrogen or argon), add (S)-(-)-α,α-diphenyl-2-pyrrolidinemethanol trimethylsilyl ether (0.02 mmol, 10 mol%).

• Solvent Addition: Add the desired solvent (e.g., Toluene, 1.0 mL).

• Cooling: Cool the mixture to the specified reaction temperature (e.g., 0 °C or room temperature) using an appropriate cooling bath.

• Reagent Addition: Sequentially add the aldehyde (e.g., propanal, 0.4 mmol) and the nitroolefin (e.g., β-nitrostyrene, 0.2 mmol).

• Reaction Monitoring: Stir the reaction mixture vigorously at the set temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 10 mL).

• Purification and Analysis: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel. Determine the yield of the purified product. The diastereomeric ratio (dr) and enantiomeric excess (ee) are determined by ¹H NMR spectroscopy and chiral High-Performance Liquid Chromatography (HPLC) analysis, respectively.

Protocol 2: Asymmetric Aldol Reaction Catalyzed by a trans-4-Hydroxy-(S)-prolinamide

This protocol is based on the work of Singh et al. for the solvent-free aldol reaction.[14]

Step-by-Step Procedure:

• Catalyst and Additive: In a reaction vial, place the trans-4-hydroxy-(S)-prolinamide catalyst (e.g., (2S,4R)-4-hydroxy-N-((S)-1-phenylethyl)pyrrolidine-2-carboxamide, 0.04 mmol, 10 mol%) and acetic acid (0.04 mmol, 10 mol%).

• Reagent Addition: Add the aldehyde (e.g., 4-nitrobenzaldehyde, 0.4 mmol) and the ketone (e.g., cyclohexanone, 1.2 mmol).

• Reaction Conditions: Stir the neat reaction mixture at the desired temperature (e.g., 15 °C).

• Reaction Monitoring: Monitor the reaction for completion using TLC.

• Purification and Analysis: Once the reaction is complete, directly purify the crude mixture by flash column chromatography on silica gel to afford the aldol product. Determine the yield, dr, and ee as described in the previous protocol.

Mechanistic Rationale and Stereochemical Models

The high fidelity of these catalysts stems from the well-defined transition states they promote.

For (diarylprolinol) silyl ethers , the stereochemical outcome is largely governed by the steric bulk of the diarylmethylsilyl ether group. In the enamine intermediate, the silyl ether group effectively blocks one face of the molecule. The electrophile (e.g., an aldehyde in an aldol reaction) can therefore only approach from the less hindered face, leading to the observed stereoselectivity. This is often referred to as the Hayashi-Jørgensen model.[6]

For hydroxyprolinamides , the model is more nuanced. The trans-hydroxyl group at the C-4 position and the amide N-H proton at the C-2 position can form a cooperative hydrogen-bonding network with the aldehyde acceptor. This rigidifies the transition state, holding the aldehyde in a specific orientation relative to the incoming nucleophilic enamine, thereby dictating the facial selectivity.[2][3]

Figure 3: Simplified models for stereocontrol.

Conclusion and Future Outlook

Both (diarylprolinol) silyl ethers and hydroxyprolinamides are exceptionally powerful catalysts for asymmetric synthesis. The choice between them is often dictated by the specific transformation and substrates. (Diarylprolinol) silyl ethers offer broad applicability and a well-understood steric control model, making them a reliable first choice for many reactions. Hydroxyprolinamides, with their tunable nature and bifunctional activation mode, provide an excellent platform for optimization, particularly when high levels of diastereoselectivity are required or when exploring greener, solvent-free reaction conditions.

The continued development of novel hydroxypyrrolidine derivatives, including those immobilized on solid supports or designed for novel cascade reactions, promises to further expand the capabilities of organocatalysis, enabling the efficient and sustainable synthesis of the chiral molecules that drive innovation in medicine and materials science.

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A Comparative Guide to Enantiomeric Excess Determination of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic Acid by Chiral HPLC

For researchers, scientists, and drug development professionals, the stereochemical purity of chiral building blocks is a critical parameter that dictates the efficacy and safety of synthesized molecules. (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid is a vital chiral intermediate used in the synthesis of a variety of pharmacologically active agents.[] Its specific stereochemistry necessitates a robust and accurate analytical method for the determination of enantiomeric excess (e.e.).

High-Performance Liquid Chromatography (HPLC) with a Chiral Stationary Phase (CSP) is the gold standard for this application, offering direct and reliable quantification of enantiomers.[2][3] This guide provides an in-depth comparison of methodologies for determining the e.e. of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid, focusing on the critical choices in stationary phases and mobile phases, supported by detailed protocols.

The Challenge: Direct vs. Indirect Chiral Resolution

The separation of enantiomers is predicated on creating a transient diastereomeric complex, which can be achieved in two primary ways: directly on a CSP or indirectly through derivatization.[4][5]

• Direct Methods: The analyte is injected directly onto a column containing a chiral selector. This is often the preferred approach due to its simplicity and reduced sample preparation time.[6]

• Indirect Methods: The enantiomers are first reacted with a chiral derivatizing agent to form diastereomers. These diastereomers can then be separated on a standard achiral HPLC column.[5][7] While this method can be effective, it adds complexity, requires an enantiomerically pure derivatizing agent, and introduces the risk of kinetic resolution errors.[5][6]

For a polar, zwitterionic molecule like 3-hydroxypyrrolidine-2-carboxylic acid, direct analysis is highly desirable but presents challenges. Its high polarity can lead to poor retention and peak shape on traditional reversed-phase columns and limited solubility in non-polar solvents used in normal-phase chromatography.[6] Therefore, the selection of a suitable CSP is the most critical factor for success.

Comparison of Chiral Stationary Phases (CSPs)

The choice of CSP governs the separation mechanism. For underivatized amino acids and their analogs, macrocyclic glycopeptide and crown ether-based phases are often superior to the more common polysaccharide-based phases.[6][8][9]

CSP Type	Primary Interaction Mechanism	Suitability for (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid	Advantages	Considerations
Macrocyclic Glycopeptide (e.g., Teicoplanin, Vancomycin)	Ionic interactions, hydrogen bonding, inclusion complexation.[6][10]	Excellent. The zwitterionic nature of the analyte allows for strong ionic and hydrogen bonding interactions with the CSP.	Broad applicability for polar and ionic compounds; compatible with aqueous mobile phases; allows for direct analysis without derivatization.[6][9]	Method development can be complex; retention can be sensitive to mobile phase pH and buffer concentration.
Crown Ether (e.g., (18-Crown-6)-tetracarboxylic acid)	Host-guest complexation with the protonated primary or secondary amine group of the analyte.[8][11]	Good to Excellent. The pyrrolidine nitrogen can form strong complexes within the crown ether cavity.	High selectivity for amino acids and compounds with primary amino groups; provides predictable elution orders in some cases.[8]	Requires acidic mobile phase to ensure the amine is protonated; may have limited applicability for N-derivatized analogs.
Polysaccharide (e.g., Derivatized Cellulose/Amylose)	Hydrogen bonding, dipole-dipole interactions, and steric hindrance within chiral grooves of the polymer.[4]	Moderate. Often requires derivatization of the analyte to improve interaction and solubility in typical mobile phases (Normal or Polar Organic).[12]	Extremely broad range of applications; available in both normal-phase and reversed-phase versions.[13]	Direct analysis of the polar, underivatized analyte is challenging due to its poor solubility in non-polar solvents.[6]

Verdict: For the direct analysis of underivatized (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid, a macrocyclic glycopeptide-based CSP (e.g., Astec CHIROBIOTIC T) is the most promising choice due to its multimodal interaction capabilities that are well-suited for polar, ionic analytes.[6]

Experimental Workflow & Recommended Protocol

The following diagram outlines the logical workflow for developing a robust chiral HPLC method for e.e. determination.

Caption: Workflow for enantiomeric excess determination by chiral HPLC.

Detailed Protocol: Direct Analysis on a Macrocyclic Glycopeptide CSP

This protocol is designed as a robust starting point for the analysis of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid.

1. Instrumentation and Materials:

• HPLC system with UV detector

• Chiral Column: Astec® CHIROBIOTIC® T (Teicoplanin CSP), 25 cm x 4.6 mm, 5 µm[6]

• HPLC grade Methanol, Water, and Formic Acid

• (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid standard and sample to be analyzed

2. Chromatographic Conditions:

Parameter	Value	Rationale
Mobile Phase	Water:Methanol:Formic Acid (50:50:0.025, v/v/v)	A simple, LC-MS compatible mobile phase. The organic modifier controls retention, while the acid suppresses the deprotonation of the carboxylic acid and ensures consistent interaction with the CSP.[6]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a good balance between analysis time and efficiency.
Column Temp.	25 °C	Temperature control is crucial for reproducible retention times and selectivity in chiral separations.
Detection	UV at 210 nm	The analyte lacks a strong chromophore, so detection at a low UV wavelength is necessary to capture the carboxyl group's absorbance.
Injection Vol.	10 µL
Sample Conc.	0.5 - 1.0 mg/mL in Mobile Phase	Ensure the sample is fully dissolved to prevent column blockage and peak distortion.

3. System Suitability:

• Resolution (Rs): The resolution between the two enantiomer peaks should be > 1.5 for accurate quantification.

• Tailing Factor (T): Should be between 0.8 and 1.5 for both peaks.

• Repeatability: Inject the standard solution six times; the relative standard deviation (RSD) of the peak areas should be < 2.0%.

4. Enantiomeric Excess Calculation: The enantiomeric excess (e.e.) is calculated from the integrated peak areas of the two enantiomers. Assuming the major enantiomer is the (2S,3R) form and the minor is the (2R,3S) form:

e.e. (%) = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] * 100

Mobile Phase Optimization: A Key to Resolution

For macrocyclic glycopeptide phases, retention and selectivity are highly dependent on the mobile phase composition. The concentration of the organic modifier often exhibits a "U-shaped" retention behavior, where retention is high at both very low and very high organic concentrations.[6] It is crucial to explore a range of modifier concentrations (e.g., 20% to 80% Methanol) to find the optimal separation window. The type and concentration of the acidic or basic additive can also dramatically influence peak shape and selectivity.

Caption: Key parameters for mobile phase optimization in chiral HPLC.

Alternative Approach: Indirect Method via Derivatization

If direct methods fail to provide adequate resolution, or if enhanced sensitivity is required for trace-level analysis, an indirect approach can be employed. This involves reacting the analyte with a chiral derivatizing agent (CDA).

• Suitable CDA: For the carboxylic acid moiety, an amine-containing CDA like (S)-(+)-1-(2-Pyrrolidinylmethyl)-pyrrolidine (PMP) can be used to form diastereomeric amides.[14] For the secondary amine, a reagent like Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-alaninamide) is a classic choice.[7]

• Advantage: The resulting diastereomers can be separated on a high-efficiency achiral C18 column, and the derivatization can introduce a strong chromophore or ionizable group, significantly enhancing detection by UV or MS.[14][15]

• Disadvantage: This method is more labor-intensive, requires strict control of reaction conditions to prevent racemization, and the CDA must be 100% enantiomerically pure.[5]

Conclusion

For the routine determination of enantiomeric excess of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid, direct analysis using a macrocyclic glycopeptide-based chiral stationary phase is the superior method. It offers a streamlined workflow, minimizes sample preparation, and avoids the potential pitfalls of derivatization. The key to success lies in systematic mobile phase optimization, focusing on the organic modifier and acid additive concentrations to achieve baseline resolution (Rs > 1.5). While indirect methods serve as a viable fallback, the robustness and simplicity of the direct approach make it the recommended strategy for drug development and quality control environments.

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A Comparative Guide to Organocatalysts for Asymmetric Aldol Reactions

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Introduction: The Enduring Significance of the Aldol Reaction

The aldol reaction stands as a cornerstone of carbon-carbon bond formation in synthetic organic chemistry, enabling the construction of complex molecular architectures from simple carbonyl precursors.[1] The development of asymmetric versions of this reaction has been pivotal for the enantioselective synthesis of chiral β-hydroxy carbonyl compounds, which are key structural motifs in a vast array of pharmaceuticals and biologically active natural products.[1][2] While traditional methods often rely on chiral auxiliaries or metal-based catalysts, the field of organocatalysis has emerged as a powerful and often more sustainable alternative.[3][4]

This guide provides a comparative analysis of the leading classes of organocatalysts for asymmetric aldol reactions, offering insights into their mechanisms, performance, and practical applications for researchers, scientists, and professionals in drug development.

Pillar 1: Proline and its Derivatives - The "Simplest Enzyme"

The discovery that the naturally occurring amino acid L-proline can catalyze asymmetric aldol reactions marked a watershed moment in organocatalysis.[5][6][7] Often lauded as the "simplest enzyme," proline's efficacy stems from its unique bifunctional nature, possessing both a secondary amine and a carboxylic acid.[7][8]

Mechanism of Action: The catalytic cycle, as illustrated below, proceeds through an enamine intermediate.[1][6] The secondary amine of proline reacts with a donor ketone or aldehyde to form an enamine. The carboxylic acid group then acts as an intramolecular Brønsted acid, activating the acceptor aldehyde via hydrogen bonding and directing the stereochemical outcome of the reaction.[8][9] This dual activation strategy within a single small molecule is a hallmark of its efficiency.

Figure 1: Catalytic cycle of the proline-catalyzed asymmetric aldol reaction.

Performance and Limitations: L-proline is effective for a range of reactions, particularly the reaction of acetone with various aldehydes.[6] However, it can suffer from drawbacks such as low solubility in common organic solvents and sometimes requires high catalyst loadings (10-30 mol%).[1][10] Furthermore, while it generally provides good anti-diastereoselectivity, achieving high syn-selectivity can be challenging.[1]

Pillar 2: MacMillan Imidazolidinones - Iminium Ion Activation

Developed by David MacMillan, imidazolidinone-based organocatalysts represent a significant advancement, primarily operating through an iminium ion activation pathway.[11][12] This mode of activation lowers the LUMO (Lowest Unoccupied Molecular Orbital) of α,β-unsaturated aldehydes, rendering them more susceptible to nucleophilic attack.[12][13] While highly effective for a variety of asymmetric transformations like Diels-Alder and Friedel-Crafts reactions, their application in direct aldol reactions of aldehydes is also noteworthy.[11][14]

Mechanism of Action: In the context of an aldehyde cross-aldol reaction, one aldehyde is converted into a nucleophilic enamine by the catalyst, while the other is activated. However, the more prominent role of MacMillan catalysts is in activating α,β-unsaturated aldehydes towards attack by nucleophiles.[13]

Figure 2: General iminium ion activation by MacMillan-type catalysts.

Performance Insights: MacMillan and his group demonstrated the first direct and highly enantioselective cross-aldol reaction of aldehydes.[15] These catalysts are known for their robustness and high catalytic activity, often requiring lower catalyst loadings than proline.[13] They have proven to be particularly effective in controlling the stereochemistry of reactions involving α,β-unsaturated aldehydes.

Pillar 3: Jørgensen-Hayashi Diarylprolinol Silyl Ethers - Steric Shielding and Enhanced Solubility

Developed independently by the groups of Karl Anker Jørgensen and Yujiro Hayashi, diarylprolinol silyl ethers are another powerful class of organocatalysts.[16] These catalysts are generally more soluble in organic solvents and more active than proline.[16] A key feature is the bulky diarylprolinol silyl ether framework, which provides a highly controlled steric environment for the reacting substrates.

Mechanism of Action: Similar to proline, these catalysts operate via an enamine mechanism.[16] The bulky silyl ether group effectively shields one face of the enamine intermediate, forcing the electrophilic aldehyde to approach from the less hindered face, thereby dictating the stereochemical outcome with high fidelity.[17][18]

Figure 3: Enamine mechanism with steric shielding by Jørgensen-Hayashi catalysts.

Performance Insights: Diarylprolinol silyl ethers are highly effective for a wide range of asymmetric reactions, including Michael additions and aldol reactions.[17][19] They often provide excellent yields and enantioselectivities (often >99% ee) and can be more effective than MacMillan catalysts in enamine-mediated reactions.[16][20] The presence of bulky substituents, such as 3,5-bis(trifluoromethyl)phenyl groups, enhances their efficacy.[18]

Performance Data Summary

The following table summarizes typical performance data for the different classes of organocatalysts in the asymmetric aldol reaction between cyclohexanone and 4-nitrobenzaldehyde, a common benchmark reaction.

Organocatalyst Class	Catalyst Loading (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	dr (anti:syn)	ee (%)
L-Proline	10-30	DMSO, CH2Cl2, neat	RT to -20	4-72	60-95	>95:5	76-99
MacMillan Imidazolidinone	5-20	CH2Cl2, THF	RT to -20	2-24	80-95	>95:5	90-99
Jørgensen-Hayashi Catalyst	1-10	CH2Cl2, Toluene	RT to -25	1-12	90-99	>99:1	>99

Note: The data presented are representative values compiled from various literature sources and may vary depending on the specific substrates and reaction conditions.[1][10][21][22]

Experimental Protocols

General Protocol for Proline-Catalyzed Asymmetric Aldol Reaction

This protocol is a general guideline for the reaction between an aldehyde and a ketone.

Workflow Diagram

Figure 4: Experimental workflow for a typical proline-catalyzed aldol reaction.

Step-by-Step Methodology:

• Catalyst and Solvent: To a stirred solution of the organocatalyst (e.g., L-proline, 10-20 mol%) in the chosen solvent (e.g., DMSO, CH2Cl2), add the aldehyde (1.0 eq).[10]

• Reagent Addition: Add the ketone (e.g., acetone, 5.0 eq) to the mixture. The use of an excess of the ketone donor is common to drive the reaction forward.

• Reaction: Stir the solution at the specified temperature (e.g., room temperature or -10 °C) for the required duration (typically 24-72 hours), monitoring the progress by thin-layer chromatography (TLC).[10]

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.[10]

• Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate (3 x 10 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel to afford the desired β-hydroxy ketone.

• Analysis: The enantiomeric excess (ee) and diastereomeric ratio (dr) of the product are determined by chiral HPLC analysis.

Conclusion: Choosing the Right Tool for the Job

The development of organocatalysis has provided synthetic chemists with a powerful toolkit for asymmetric aldol reactions.

• L-proline , the progenitor of this field, remains a cost-effective and readily available catalyst, particularly for reactions involving ketones like acetone.[4]

• MacMillan imidazolidinones offer high efficiency and are particularly well-suited for activating α,β-unsaturated systems through iminium ion formation.[11][13]

• Jørgensen-Hayashi diarylprolinol silyl ethers often provide superior enantioselectivity and reactivity due to their enhanced solubility and well-defined steric environment, making them a catalyst of choice for achieving very high levels of stereocontrol.[16][18]

The selection of the optimal catalyst depends on the specific substrates, desired stereochemical outcome, and practical considerations such as cost and catalyst loading. This guide serves as a foundational resource for navigating these choices and designing successful asymmetric aldol reactions.

References

• Imidazolidinones as Asymmetric Organocatalysts | Sustainable Catalysis: Without Metals or Other Endangered Elements, Part 2 - Books. (2015).
• Exploring the Mechanisms of Proline-Catalyzed Reactions thorough Evaluation. (n.d.).
• Current applications of organocatalysts in asymmetric aldol reactions: An update | Request PDF - ResearchGate. (n.d.).
• Significant Improvement on Enantioselectivity and Diastereoselectivity of Organocatalyzed Asymmetric Aldol Reaction Using Helical Polyisocyanides Bearing Proline Pendants | ACS Macro Letters. (2017).
• Macmillan Imidazolidinone Organocatalysts - Sigma-Aldrich. (n.d.).
• Proline-catalyzed aldol reactions - Wikipedia. (n.d.).
• Recent Advances in Asymmetric Organocatalyzed Conjugate Additions to Nitroalkenes. (n.d.).
• Hayashi-Jørgensen Catalyst | Chem-Station Int. Ed. (2015).
• Developing novel organocatalyzed aldol reactions for the enantioselective synthesis of biologically active molecules - NIH. (n.d.).
• Proline-based organocatalyst-mediated asymmetric aldol reaction of acetone with substituted aromatic aldehydes: an experimental and theoretical study - NIH. (n.d.).
• Highly Enantioselective Organocatalytic Direct Aldol Reaction in an Aqueous Medium† - The Raj Group. (2023).
• Proline-Catalyzed Direct Asymmetric Aldol Reactions | Journal of the American Chemical Society. (n.d.).
• PROLINE CATALYZED DIRECT ASYMMETRIC ALDOL AND MANNICH REACTIONS - Chemistry | Illinois. (2005).
• Full article: Advances in Immobilized Organocatalysts for the Heterogeneous Asymmetric Direct Aldol Reactions - Taylor & Francis Online. (n.d.).
• Macmillan Imidazolidinone Organocatalysts [Asymmetric Synthesis] | Tokyo Chemical Industry Co., Ltd.(APAC). (n.d.).
• Macmillan Imidazolidinone Organocatalysts - J&K Scientific LLC. (2021).
• Organocatalytic, Asymmetric Aldol Reactions with a Sustainable Catalyst in a Green Solvent. (2025).
• Highly Diastereo‐ and Enantioselective Direct Aldol Reactions of Aldehydes and Ketones Catalyzed by Siloxyproline in the Presence of Water (2007) | Seiji Aratake | 181 Citations - SciSpace. (n.d.).
• Nobel Prize in Chemistry 2021 Part 1, Asymmetric Organocatalysis, Enantioselective Organic Chemistry - YouTube. (2021).
• Organocatalytic chiral polymeric nanoparticles for asymmetric aldol reaction. (2023).
• Asymmetric Organocatalysis - Indian Academy of Sciences. (n.d.).
• Recent advances in organocatalytic asymmetric multicomponent reactions - RSC Publishing. (n.d.).
• A Comparative Guide to 3-Isoxazolidinemethanol and Proline-Based Organocatalysts in Asymmetric Aldol Reactions - Benchchem. (n.d.).
• Organocatalytic Direct Asymmetric Aldol Reactions in Water | Request PDF - ResearchGate. (2025).
• Theory of asymmetric organocatalysis of Aldol and related reactions: rationalizations and predictions. | Semantic Scholar. (n.d.).
• Highly efficient organocatalysts for the asymmetric aldol reaction - RSC Publishing. (n.d.).
• Asymmetric Michael Reaction of Aldehydes and Nitroalkenes - Organic Syntheses. (n.d.).
• Recent advances in catalytic asymmetric synthesis - PMC - PubMed Central. (2024).
• The Diarylprolinol Silyl Ether System: A General Organocatalyst | Request PDF. (2025).
• Jørgensen's Organocatalysts - Sigma-Aldrich. (n.d.).
• Organocatalyst-mediated asymmetric one-pot/two domino/three-component coupling reactions for the synthesis of trans-hydrindanes - RSC Publishing. (2024).
• Proline organocatalysis - Wikipedia. (n.d.).
• Proline-Based Organocatalysts [Asymmetric Synthesis] | Tokyo Chemical Industry Co., Ltd.(APAC). (n.d.).
• Proline as an Asymmetric Organocatalyst | Sustainable Catalysis: Without Metals or Other Endangered Elements, Part 1 - Books. (2015).
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The Unseen Advantage: How (2S,3R)-3-Hydroxypyrrolidine-2-carboxylic Acid Elevates Asymmetric Organocatalysis

A Senior Application Scientist's Guide to Harnessing Stereoelectronic Control for Superior Synthetic Outcomes

In the landscape of asymmetric organocatalysis, L-proline has long been hailed as the "simplest enzyme," a robust and versatile catalyst for a multitude of stereoselective transformations. However, the pursuit of enhanced reactivity, selectivity, and broader substrate scope has led to the development of a diverse arsenal of proline derivatives. Among these, the hydroxylated analogs have garnered significant attention, with (2S,4R)-4-hydroxyproline being a prominent example. This guide, however, shifts the focus to a less common but strategically significant regioisomer: (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid . We will explore the nuanced yet profound advantages this molecule offers over other proline derivatives, grounded in an understanding of its unique stereoelectronic properties and supported by comparative experimental data.

The Subtle Power of Positional Isomerism: 3-Hydroxy vs. 4-Hydroxy

The seemingly minor shift of the hydroxyl group from the 4-position to the 3-position on the pyrrolidine ring introduces significant conformational and electronic perturbations that can be leveraged for distinct catalytic outcomes. While 4-hydroxyproline's influence on collagen stability and its application in organocatalysis are well-documented, the advantages of the 3-hydroxy isomer are more subtle and context-dependent, offering a unique tool for the discerning synthetic chemist.

The primary distinction lies in the interplay of the inductive effect of the hydroxyl group and the conformational rigidity of the five-membered ring. This interplay, known as the gauche effect, dictates the preferred "puckering" of the pyrrolidine ring—either Cγ-exo (puckered towards the carboxyl group) or Cγ-endo (puckered away from the carboxyl group). This, in turn, influences the orientation of the catalytically active enamine intermediate in the transition state, ultimately governing the stereochemical outcome of the reaction.

An electron-withdrawing substituent at the 3R position, as in our topic compound, favors the exo ring pucker, analogous to the effect of a 4R substituent. However, the proximity of the 3-hydroxyl group to the carboxylic acid and the nitrogen atom can lead to different hydrogen bonding interactions within the transition state assembly compared to 4-hydroxyproline, offering a different stereochemical environment.

Comparative Performance in Asymmetric Transformations

The true measure of a catalyst's utility lies in its performance. Below, we present a comparative analysis of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid against L-proline and other hydroxyproline derivatives in key asymmetric reactions.

Asymmetric Aldol Reaction

The aldol reaction is a cornerstone of C-C bond formation and a benchmark for evaluating organocatalysts. A study by Al-Momani investigated the catalytic activity of various hydroxyprolines in the reaction between cyclohexanone and 4-nitrobenzaldehyde.

Catalyst	Time (h)	Conversion (%)	ee (%)
L-Proline	24	100	65
(2S,3R)-3-hydroxyproline (trans)	20	75	39
(2S,3S)-3-hydroxyproline (cis)	24	91	74
(2S,4R)-4-hydroxyproline (trans)	18	100	57
(2S,4S)-4-hydroxyproline (cis)	24	88	51

Data adapted from Al-Momani, L. A. ARKIVOC 2012 (vi) 101-111.[1]

Interestingly, in this specific aldol reaction, the cis-3-hydroxyproline demonstrated superior enantioselectivity compared to L-proline and the other hydroxyproline isomers. While the trans-3-hydroxyproline showed lower conversion and enantioselectivity in this instance, this highlights the profound impact of stereochemistry on catalytic outcomes. The enhanced performance of the cis isomer suggests that the orientation of the hydroxyl group plays a critical role in organizing the transition state for improved stereochemical communication.

Asymmetric Michael Addition

In the Michael addition of cyclohexanone to nitrostyrene, the hydroxyproline derivatives again exhibit varied performance.

Catalyst	Time (day)	Conversion (%)	ee (%)
L-Proline	2	96	15
(2S,3R)-3-hydroxyproline (trans)	2	98	65
(2S,3S)-3-hydroxyproline (cis)	2	97	25
(2S,4R)-4-hydroxyproline (trans)	2	97	30
(2S,4S)-4-hydroxyproline (cis)	2	98	20

Data adapted from Al-Momani, L. A. ARKIVOC 2012 (vi) 101-111.[1]

Here, (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid demonstrates a clear advantage, affording a significantly higher enantiomeric excess (65% ee) compared to L-proline (15% ee) and the other hydroxyproline isomers. This suggests that for this class of reaction, the specific stereoelectronic and conformational constraints imposed by the trans-3-hydroxyl group are highly beneficial for achieving high stereoselectivity.

Asymmetric Mannich Reaction

The Mannich reaction provides a powerful route to chiral β-amino carbonyl compounds. The performance of the hydroxyproline catalysts in the reaction between cyclohexanone, 4-nitrobenzaldehyde, and p-anisidine is summarized below.

Catalyst	Time (day)	Conversion (%)	ee (%)
L-Proline	2	88	54
(2S,3R)-3-hydroxyproline (trans)	2	79	42
(2S,3S)-3-hydroxyproline (cis)	2	87	20
(2S,4R)-4-hydroxyproline (trans)	2	77	61
(2S,4S)-4-hydroxyproline (cis)	2	95	75

Data adapted from Al-Momani, L. A. ARKIVOC 2012 (vi) 101-111.[1]

In this Mannich reaction, the 4-hydroxyproline derivatives, particularly the cis isomer, outperform the 3-hydroxyproline counterparts in terms of enantioselectivity. This underscores that the "best" catalyst is highly reaction-dependent. The choice between a 3-hydroxy and a 4-hydroxyproline derivative allows for fine-tuning of the catalyst to the specific steric and electronic demands of the substrates and the desired transition state geometry.

Mechanistic Insights and Causality

The observed differences in catalytic performance can be attributed to the way the hydroxyl group influences the key intermediates and transition states of the reaction. The generally accepted mechanism for proline-catalyzed reactions proceeds through an enamine intermediate. The stereoselectivity is determined by the facial selectivity of the enamine's attack on the electrophile.

Caption: Generalized catalytic cycle for a proline-catalyzed aldol reaction.

The hydroxyl group in (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid can participate in intramolecular hydrogen bonding, influencing the conformation of the enamine and the transition state assembly. This can lead to a more rigid and defined transition state, enhancing stereochemical communication between the catalyst and the substrates. The preference for an exo pucker, driven by the gauche effect, pre-organizes the catalyst into a specific conformation that can favor one reaction pathway over others.

Caption: Influence of ring pucker on transition state and stereoselectivity.

The superior performance of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid in the Michael addition, for instance, can be rationalized by a transition state model where the trans-3-hydroxyl group effectively shields one face of the enamine intermediate while simultaneously activating the electrophile through a hydrogen-bonding network. This level of pre-organization is not as readily achieved with L-proline or even 4-hydroxyproline in this specific reaction.

Experimental Protocols

The following is a generalized experimental procedure for an asymmetric Michael addition catalyzed by (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid, based on typical conditions reported in the literature for proline-catalyzed reactions.

Materials:

• (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid

• Aldehyde or Ketone (1.0 mmol)

• Nitroalkene (1.2 mmol)

• Solvent (e.g., Toluene, CH2Cl2, 2 mL)

• Deuterated chloroform (for NMR analysis)

• Hexane and Ethyl acetate (for column chromatography)

Procedure:

• To a solution of the aldehyde or ketone (1.0 mmol) in the chosen solvent (2 mL) is added the nitroalkene (1.2 mmol).

• (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid (as specified in the data table, typically 10-20 mol%) is added to the mixture.

• The reaction mixture is stirred at room temperature for the time indicated in the respective study (e.g., 48 hours).

• Reaction progress is monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford the desired Michael adduct.

• The enantiomeric excess (ee) is determined by chiral High-Performance Liquid Chromatography (HPLC).

Conclusion and Future Outlook

While L-proline remains a workhorse in organocatalysis, and 4-hydroxyproline has established its utility, (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid presents a compelling alternative for researchers seeking to overcome the limitations of these catalysts and achieve high levels of stereoselectivity in specific applications. The comparative data clearly indicates that for reactions like the Michael addition, the unique stereoelectronic profile of the trans-3-hydroxy isomer offers a distinct advantage.

The choice of catalyst should not be a matter of convention but a deliberate decision based on a mechanistic understanding of the reaction and the subtle yet powerful influence of the catalyst's structure. (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid is a testament to this principle, offering a valuable tool for fine-tuning reaction outcomes and pushing the boundaries of asymmetric synthesis. As the demand for enantiomerically pure compounds in drug discovery and materials science continues to grow, a deeper exploration of such nuanced catalytic systems will undoubtedly pave the way for more efficient and selective synthetic methodologies.

References

• Al-Momani, L. A. (2012). Hydroxy-L-prolines as asymmetric catalysts for aldol, Michael addition and Mannich reactions. ARKIVOC, 2012(6), 101-111. [Link]

• Zhang, H., Mifsud, M., Tanaka, F., & Barbas, C. F. (2006). 3-Pyrrolidinecarboxylic acid for direct catalytic asymmetric anti-Mannich-type reactions of unmodified ketones. Journal of the American Chemical Society, 128(30), 9630–9631. [Link]

• Cobb, A. J. A., Shaw, D. M., Longbottom, D. A., Gold, J. B., & Ley, S. V. (2005). Organocatalysis with proline derivatives: improved catalysts for the asymmetric Mannich, nitro-Michael and aldol reactions. Organic & Biomolecular Chemistry, 3(1), 84-96. [Link]

• Pandey, G., Dereddy, N. R., & Sharma, A. (2014). Conformational landscape of substituted prolines. Amino Acids, 46(12), 2617-2633. [Link]

• Jenkins, C. L., Bretscher, L. E., Guzei, I. A., & Raines, R. T. (2003). Effect of 3-hydroxyproline residues on collagen stability. Journal of the American Chemical Society, 125(21), 6422–6427. [Link]

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A Senior Application Scientist's Guide to Structure Confirmation of Synthetic Pyrrolidines using Spectroscopic Analysis

For Researchers, Scientists, and Drug Development Professionals

In the realm of synthetic chemistry and drug development, the unambiguous confirmation of a molecule's structure is paramount. For nitrogen-containing heterocycles like pyrrolidines, which are prevalent scaffolds in numerous pharmaceuticals, this structural verification relies heavily on a synergistic application of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). This guide provides an in-depth comparison of these techniques, grounded in experimental data and field-proven insights, to empower researchers in their structural elucidation endeavors.

The Complementary Power of NMR and MS in Pyrrolidine Analysis

Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are two of the most powerful analytical techniques for the structural elucidation of organic molecules. While NMR provides detailed information about the connectivity and spatial arrangement of atoms within a molecule, MS reveals the molecular weight and elemental composition, and offers clues about the structure through fragmentation patterns. The true power in structure confirmation of synthetic pyrrolidines lies in the complementary nature of these two techniques.

NMR excels at defining the carbon-hydrogen framework and the stereochemistry of the pyrrolidine ring. Through various NMR experiments, one can determine which atoms are connected to each other and their relative orientations in 3D space. However, NMR alone may not definitively confirm the overall molecular formula. This is where MS becomes indispensable. High-Resolution Mass Spectrometry (HRMS) can provide the exact mass of a molecule with high accuracy, allowing for the determination of its elemental composition.[1][2][3] Furthermore, the fragmentation patterns observed in an MS experiment can corroborate the structural fragments deduced from NMR data.

The following sections will delve into the specifics of how each technique is applied to the structural analysis of synthetic pyrrolidines, highlighting their individual strengths and how they work in concert to provide a comprehensive and trustworthy structural assignment.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Pyrrolidine Scaffold

NMR spectroscopy is the cornerstone of structural determination for organic molecules. For synthetic pyrrolidines, ¹H and ¹³C NMR are fundamental, while 2D NMR techniques are often essential for unambiguous assignments, especially in complex or substituted systems.

A. ¹H NMR Spectroscopy: Unveiling the Proton Environment

The ¹H NMR spectrum provides a wealth of information about the number of different types of protons, their chemical environment, and their connectivity.

• Chemical Shifts (δ): The position of a proton signal in the spectrum is indicative of its electronic environment. Protons on the pyrrolidine ring typically resonate in the aliphatic region.

  • Protons on carbons adjacent to the nitrogen atom (C2-H and C5-H) are deshielded and appear further downfield compared to other ring protons.

  • The chemical shifts of pyrrolidine ring protons can be influenced by the nature and stereochemistry of substituents.[4]

• Spin-Spin Coupling (J): The splitting of proton signals into multiplets reveals the number of neighboring protons. The magnitude of the coupling constant (J-value) provides crucial information about the dihedral angle between adjacent protons, which is invaluable for determining the relative stereochemistry of substituents on the pyrrolidine ring.

• Integration: The area under each proton signal is proportional to the number of protons it represents, aiding in the assignment of signals to specific groups of protons.

Table 1: Typical ¹H NMR Chemical Shift Ranges for Pyrrolidine Protons

Proton Position	Typical Chemical Shift (ppm)	Notes
N-H	1.0 - 3.0 (broad)	Often exchanges with D₂O.
C2-H & C5-H	2.5 - 3.5	Adjacent to the nitrogen atom.
C3-H & C4-H	1.5 - 2.5	Further from the nitrogen atom.

Note: These are general ranges and can vary significantly depending on the solvent and the presence of substituents.

B. ¹³C NMR Spectroscopy: Probing the Carbon Skeleton

The ¹³C NMR spectrum provides direct information about the carbon framework of the pyrrolidine.

• Chemical Shifts (δ): Each unique carbon atom in the molecule gives a distinct signal.

  • Carbons bonded to the nitrogen (C2 and C5) are deshielded and appear at higher chemical shifts.[5]

  • The chemical shifts of the other ring carbons (C3 and C4) are typically found at lower values.[5]

• DEPT (Distortionless Enhancement by Polarization Transfer): This technique is used to differentiate between CH, CH₂, and CH₃ groups, which greatly simplifies the assignment of carbon signals.[6]

Table 2: Typical ¹³C NMR Chemical Shift Ranges for Pyrrolidine Carbons

Carbon Position	Typical Chemical Shift (ppm)
C 2 & C 5	45 - 60
C 3 & C 4	20 - 35

Note: These are general ranges and can be influenced by substitution patterns.

C. 2D NMR Techniques: Connecting the Pieces

For more complex pyrrolidine derivatives, 1D NMR spectra can be crowded and difficult to interpret. In such cases, 2D NMR experiments are indispensable for making definitive assignments.

• COSY (Correlation Spectroscopy): This experiment shows correlations between protons that are coupled to each other, allowing for the tracing of proton-proton connectivity throughout the pyrrolidine ring.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with the carbon to which it is directly attached, providing a powerful tool for assigning both ¹H and ¹³C signals simultaneously.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between protons and carbons that are two or three bonds away. This is particularly useful for identifying quaternary carbons and for connecting different fragments of the molecule.

• NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment shows correlations between protons that are close in space, regardless of whether they are bonded. This is the primary NMR method for determining the stereochemistry of substituents on the pyrrolidine ring.

II. Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides complementary information to NMR by determining the molecular weight of the synthetic pyrrolidine and offering insights into its structure through fragmentation analysis.

A. Ionization Techniques: A Tale of Two Methods

The choice of ionization technique is critical and depends on the properties of the analyte.

• Electron Ionization (EI): This is a "hard" ionization technique that often leads to extensive fragmentation.[7] While the molecular ion peak may be weak or absent, the resulting fragmentation pattern can be highly informative and serve as a "fingerprint" for the molecule.[8][9] EI is typically used with gas chromatography (GC-MS).

• Electrospray Ionization (ESI): This is a "soft" ionization technique that typically produces an abundant protonated molecule ([M+H]⁺) or other adduct ions with minimal fragmentation.[10] This makes it ideal for accurately determining the molecular weight. ESI is commonly coupled with liquid chromatography (LC-MS).

Comparison of EI and ESI for Pyrrolidine Analysis

Feature	Electron Ionization (EI)	Electrospray Ionization (ESI)
Ionization	Hard	Soft
Molecular Ion	Often weak or absent	Strong [M+H]⁺ or other adducts
Fragmentation	Extensive	Minimal
Coupling	GC-MS	LC-MS
Best For	Volatile, thermally stable pyrrolidines; structural fingerprinting	Non-volatile, thermally labile pyrrolidines; molecular weight determination

B. High-Resolution Mass Spectrometry (HRMS): The Key to Elemental Composition

HRMS provides a highly accurate mass measurement, which allows for the determination of the elemental composition of the molecule.[1][2][3] This is a crucial piece of information for confirming the identity of a newly synthesized pyrrolidine.

C. Tandem Mass Spectrometry (MS/MS): Unraveling Fragmentation Pathways

In tandem MS (or MS/MS), a specific ion (often the molecular ion or protonated molecule) is selected and then fragmented. This controlled fragmentation provides detailed structural information and can help to confirm the connectivity of different parts of the molecule. Common fragmentation pathways for pyrrolidines involve cleavage of the ring or loss of substituents. For instance, a common fragmentation involves the loss of the neutral pyrrolidine molecule.[11][12]

III. Experimental Protocols: A Practical Guide

Adherence to proper experimental protocols is crucial for obtaining high-quality, reproducible data.

A. NMR Sample Preparation

• Sample Quantity: For a standard ¹H NMR spectrum, 1-10 mg of the purified pyrrolidine derivative is typically sufficient. For ¹³C NMR, a more concentrated sample of 5-30 mg may be required.[13][14]

• Solvent Selection: Choose a deuterated solvent that completely dissolves the sample.[15] Chloroform-d (CDCl₃) is a common choice for many organic compounds. Ensure the solvent does not have signals that overlap with important analyte signals.

• Sample Preparation: Dissolve the sample in approximately 0.6-0.7 mL of the deuterated solvent in a clean, dry vial.[13]

• Filtration: If any solid particles are present, filter the solution through a small plug of cotton or glass wool into a clean NMR tube to prevent issues with shimming.[16]

• NMR Tube: Use a high-quality, clean NMR tube.[16][17] The final sample height in a standard 5 mm tube should be around 4-5 cm.[14][15]

B. ESI-MS Sample Preparation

• Initial Solution: Prepare a stock solution of the pyrrolidine sample at a concentration of approximately 1 mg/mL in a suitable solvent like methanol, acetonitrile, or water.[18][19]

• Dilution: Dilute the stock solution to a final concentration of around 10 µg/mL.[18][19] Overly concentrated samples can lead to poor data quality.[18][19]

• Solvent System: The final solution should be in a solvent compatible with ESI-MS, such as methanol, acetonitrile, or water, or a mixture of these.[20] Avoid non-volatile buffers and salts, as they can interfere with ionization.[19][20] If an acid modifier is needed, use formic acid instead of trifluoroacetic acid (TFA).[18][19]

• Filtration: Ensure the final sample is free of any particulate matter by filtering if necessary.[18][19]

• Vial: Use a standard 2 mL mass spectrometry vial with a pre-slit septum.[18][19]

IV. Conclusion: A Synergistic Approach to Certainty

The structural confirmation of synthetic pyrrolidines is a critical step in chemical research and drug development. While both NMR and MS are powerful techniques in their own right, their true strength lies in their synergistic application. NMR provides the detailed architectural blueprint of the molecule, defining the connectivity and stereochemistry, while MS confirms the elemental formula and provides corroborating structural information through fragmentation. By judiciously applying the principles and protocols outlined in this guide, researchers can confidently and accurately elucidate the structures of their synthetic pyrrolidines, paving the way for further investigation and application.

References

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A Senior Application Scientist's Guide to the Kinetic &amp; Performance Analysis of (2S,3R)-3-Hydroxypyrrolidine-2-Carboxylic Acid in Organocatalysis

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid, a proline-derived organocatalyst, against its structural analogs. Moving beyond a simple recitation of data, we will explore the causal relationships between catalyst structure, transition state geometry, and reaction outcomes. This document is designed to equip you not only with comparative performance data but also with a robust experimental framework for conducting your own kinetic investigations.

The Mechanistic Landscape of Proline-Derived Catalysts

The rise of organocatalysis, recognized with the 2021 Nobel Prize in Chemistry, has established L-proline and its derivatives as indispensable tools in asymmetric synthesis. Their efficacy stems from a bio-mimetic mode of action, emulating the function of Class I aldolase enzymes through an enamine-based catalytic cycle.[1] The catalyst (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid belongs to this esteemed family, possessing unique structural features that modulate its catalytic behavior.

The generally accepted mechanism for proline-catalyzed aldol reactions, often referred to as the Houk-List pathway, involves several key steps.[2] The catalyst's secondary amine reacts with a ketone (the donor) to form an enamine intermediate. This enamine, a potent nucleophile, then attacks an aldehyde (the acceptor). The catalyst's carboxylic acid group plays a crucial role, acting as a Brønsted acid/base to facilitate proton transfers and orienting the aldehyde via hydrogen bonding in the stereodetermining transition state.[3] Subsequent hydrolysis of the resulting iminium ion releases the chiral β-hydroxy ketone product and regenerates the catalyst.

Caption: The enamine catalytic cycle for the aldol reaction.

The defining feature of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid is the cis relationship between the hydroxyl and carboxylic acid groups. This hydroxyl group is not a passive spectator. It influences the puckering of the five-membered pyrrolidine ring, which can impose conformational rigidity. This rigidity can, in turn, amplify the facial discrimination in the transition state, leading to enhanced stereoselectivity compared to the parent L-proline catalyst.[4]

Comparative Performance Analysis: The Aldol Reaction

While detailed kinetic data such as rate constants are scarce in the literature for (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid, we can objectively assess its performance by comparing reaction yields and stereoselectivities against key alternatives under identical conditions. The asymmetric aldol reaction between acetone and 4-nitrobenzaldehyde serves as a classic benchmark for this purpose.

The data below, consolidated from a comparative study by Alza et al., highlights the profound impact of the hydroxyl group's position and stereochemistry on catalytic outcomes.

Catalyst	Structure	Time (h)	Yield (%)	ee (%)
L-Proline	(2S)-Pyrrolidine-2-carboxylic acid	24	100	65
(2S,3R)-3-Hyp	(cis)-3-Hydroxy-L-proline	48	91	74
(2S,4R)-4-Hyp	(trans)-4-Hydroxy-L-proline	24	99	72
(2S,4S)-4-Hyp	(cis)-4-Hydroxy-L-proline	20	75	39
Data sourced from Alza, E., et al. (2005). Tetrahedron Letters.[4]

Analysis of Performance:

• Superior Enantioselectivity: The most striking result is the superior enantiomeric excess (74% ee) achieved with the target catalyst, (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid , compared to L-proline (65% ee). This supports the hypothesis that the cis-3-hydroxy group helps to create a more ordered and rigid transition state, leading to better stereochemical control.[4]

• Reactivity: The reaction catalyzed by (2S,3R)-3-Hyp is slower, requiring 48 hours to reach high conversion. This suggests that while the transition state is more ordered, it may also be of higher energy, or that the pre-equilibrium formation of the enamine is less favorable compared to L-proline or trans-4-Hyp.

• Impact of Hydroxyl Position: The performance of the 4-hydroxyproline isomers is also revealing. trans-4-Hydroxy-L-proline ((2S,4R)-4-Hyp) provides a significant boost in enantioselectivity over L-proline without sacrificing reactivity. In contrast, its diastereomer, cis-4-hydroxy-L-proline ((2S,4S)-4-Hyp), is a significantly poorer catalyst in terms of both yield and enantioselectivity. This underscores the critical importance of the hydroxyl group's stereochemical orientation relative to the carboxylic acid in dictating catalytic performance.

A Practical Guide to Kinetic Analysis via ¹H NMR

To truly understand and optimize a catalytic system, one must move beyond endpoint analysis and investigate the reaction progress over time. Reaction Progress Kinetic Analysis (RPKA) is a powerful technique for elucidating rate laws, identifying catalyst deactivation or product inhibition, and determining the true kinetic order of a reaction under synthetically relevant conditions.[5][6]

The following protocol outlines a self-validating system for monitoring the kinetics of an organocatalyzed reaction using ¹H NMR spectroscopy.

Objective: To acquire time-course concentration data for reactants and products to determine the initial reaction rate and investigate the reaction's kinetic profile.

Caption: Experimental workflow for Reaction Progress Kinetic Analysis (RPKA).

Experimental Protocol:

• Materials & Reagents:

  • Aldehyde (e.g., 4-nitrobenzaldehyde)

  • Ketone (e.g., acetone)

  • Catalyst (e.g., (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid)

  • Anhydrous deuterated solvent (e.g., DMSO-d₆)

  • Internal Standard (IS): A stable compound with a singlet in a clear region of the ¹H NMR spectrum (e.g., 1,3,5-trimethoxybenzene or hexamethylbenzene). The IS must not react with any components of the reaction mixture.

• Instrumentation:

  • NMR Spectrometer (≥400 MHz) equipped with a variable temperature unit.

• Procedure:

  • Preparation: Prepare accurate stock solutions of the aldehyde, catalyst, and internal standard in the chosen deuterated solvent.

  • Sample Setup: In an NMR tube, combine the aldehyde stock solution, the internal standard stock solution, and the ketone (which may also be the solvent). Ensure all components are fully dissolved.

  • Spectrometer Equilibration: Place the NMR tube in the spectrometer and allow it to thermally equilibrate for at least 10-15 minutes at the desired reaction temperature.[7]

  • Initial Spectrum (t=0): Acquire a high-quality ¹H NMR spectrum before adding the catalyst. This confirms the initial concentrations and chemical shifts.

  • Reaction Initiation: Remove the tube, swiftly add the catalyst stock solution, mix thoroughly but gently (e.g., by inversion), and immediately re-insert the tube into the spectrometer. Note this as time zero.

  • Automated Data Acquisition: Immediately begin acquiring a series of ¹H NMR spectra at fixed time intervals. Use an automated command such as multi_zgvd on Bruker instruments, setting the delay between experiments and the total number of experiments.[8][9] The acquisition time for each spectrum should be short relative to the reaction's half-life.

  • Data Processing: After the run is complete, process the array of spectra uniformly. The phasing and baseline correction applied to the first spectrum should be applied to all subsequent spectra.

  • Data Analysis:

    • For each time point (each spectrum), carefully integrate the signal of a characteristic reactant peak and a characteristic product peak.

    • Normalize these integrals to the integral of the internal standard, whose concentration is constant.

    • Convert the normalized integral values into concentrations.

    • Plot the concentration of the product versus time. The initial slope of this curve represents the initial reaction rate.

Conclusion and Outlook

The kinetic and performance profile of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid reveals it to be a highly valuable organocatalyst. While its reaction rates may be more moderate compared to L-proline, its distinct structural feature—the cis-3-hydroxy group—confers a conformational rigidity that translates into significantly enhanced enantioselectivity in the benchmark aldol reaction. This makes it a compelling choice for synthetic applications where stereochemical purity is paramount.

The comparative data clearly demonstrates that subtle changes in the catalyst's architecture can lead to dramatic shifts in performance, reinforcing the need for careful catalyst selection. For researchers and drug development professionals, the ability to conduct in-house kinetic studies using the provided RPKA protocol is crucial. Such analyses provide the detailed mechanistic insights required to rationally optimize reaction conditions, reduce catalyst loading, and ultimately design more efficient and selective synthetic routes to complex chiral molecules.

References

• Blackmond, D. G. (2009). Kinetic and mechanistic studies of proline-mediated direct intermolecular aldol reactions. Bioorganic & Medicinal Chemistry Letters, 19(14), 3934-3937. [Link]

• Orlandi, M., Ceotto, M., & Benaglia, M. (2016). Kinetics versus thermodynamics in the proline catalyzed aldol reaction. Chemical Science, 7(8), 5421-5427. [Link]

• Orlandi, M., Ceotto, M., & Benaglia, M. (2016). Kinetics versus thermodynamics in the proline catalyzed aldol reaction. PMC - NIH. [Link]

• Orlandi, M., Ceotto, M., & Benaglia, M. (2016). Kinetics versus Thermodynamics in the Proline Catalyzed Aldol Reaction. ResearchGate. [Link]

• List, B., Pojarliev, P., & Martin, H. J. (2001). New mechanistic studies on the proline-catalyzed aldol reaction. Proceedings of the National Academy of Sciences, 98(23), 12972-12977. [Link]

• Lam, Y.-h., & Ryan, S. J. (2018). Re-examination of Proline-Catalyzed Intermolecular Aldol Reactions: An Ab Initio Kinetic Modelling Study. ChemRxiv. [Link]

• Lam, Y.-h., & Ryan, S. J. (2021). Re-Examination of Proline-Catalyzed Intermolecular Aldol Reactions: An Ab Initio Kinetic Modelling Study. QUT ePrints. [Link]

• Pflug, C., et al. (2023). A Pathway for Aldol Additions Catalyzed by l-Hydroxyproline-Peptides via a β-Hydroxyketone Hemiaminal Intermediate. MDPI. [Link]

• Orlandi, M., Ceotto, M., & Benaglia, M. (2016). Kinetics versus thermodynamics in the proline catalyzed aldol reaction. AIR Unimi. [Link]

• Celentano, G., et al. (2021). A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction. MDPI. [Link]

• Alza, E., et al. (2005). Hydroxy-L-Prolines as Asymmetric Catalysts for Aldol, Michael addition and Mannich reactions. ResearchGate. [Link]

• University of York. (2016). Kinetic Profiling by NMR. University of York. [Link]

• Reddy, P. T., & Barbas III, C. F. (2009). Developing novel organocatalyzed aldol reactions for the enantioselective synthesis of biologically active molecules. NIH. [Link]

• Micskei, K. (2017). L-Hydroxyproline derivatives used in this study. ResearchGate. [Link]

• Iowa State University. Reaction Monitoring & Kinetics. Chemical Instrumentation Facility - Iowa State University. [Link]

• Balle, T., et al. (2020). Stereoselective Synthesis of New (2S,3R)-3-Carboxyphenyl)pyrrolidine-2-carboxylic acid Analogs Utilizing a C(sp3)-H Activation Strategy and Structure-Activity Relationship Studies at the Ionotropic Glutamate Receptors. PMC - PubMed Central. [Link]

• Rzepa, H. (2010). Stereoselectivities of Proline-Catalyzed Asymmetric Intermolecular Aldol Reactions. Henry Rzepa's Blog. [Link]

• Shchukina, A., et al. (2022). NMR Reaction Monitoring Robust to Spectral Distortions. PMC - NIH. [Link]

• IMSERC. Kinetics / reaction monitoring. IMSERC. [Link]

• Kwan, E. E. (2011). Lecture 13: Experimental Methods. Harvard University. [Link]

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A Comparative Guide to Modern Synthetic Strategies for Functionalized Pyrrolidines

Abstract

The pyrrolidine ring is a cornerstone of medicinal chemistry and natural product synthesis, forming the structural heart of numerous biologically active compounds.[1] Its non-planar, sp³-rich architecture provides an ideal scaffold for creating stereochemically complex molecules that can effectively explore pharmacological space.[1] Consequently, the development of efficient, stereoselective methods for constructing functionalized pyrrolidines remains a paramount objective in organic synthesis. This guide provides a comparative analysis of the principal modern methodologies for pyrrolidine synthesis, designed for researchers, scientists, and drug development professionals. We will delve into the mechanistic underpinnings, substrate scope, and practical considerations of key strategies, including [3+2] cycloadditions, transition-metal-catalyzed cyclizations, and organocatalytic approaches. Each section presents objective comparisons, supporting data, and detailed experimental protocols to empower informed decision-making in the laboratory.

[3+2] Cycloaddition of Azomethine Ylides: The Cornerstone of Pyrrolidine Synthesis

The 1,3-dipolar cycloaddition of an azomethine ylide with an alkene or alkyne is arguably the most powerful and widely employed method for the construction of the pyrrolidine core.[2][3][4] This concerted reaction allows for the creation of a highly substituted five-membered ring with up to four new stereocenters in a single, atom-economical step.[3]

Mechanistic Principles and Stereochemical Control

The reaction proceeds through a concerted [4π + 2π] cycloaddition pathway. The stereochemical outcome is highly dependent on the geometry of the azomethine ylide and the nature of the dipolarophile. Metal-catalyzed asymmetric variants have become particularly prominent, utilizing chiral ligands to form a metal-complexed azomethine ylide, which then reacts with high enantio- and diastereoselectivity.[3][5]

The versatility of this method is enhanced by the various ways to generate the transient azomethine ylide in situ. Common methods include the thermal ring-opening of aziridines, the desilylation of α-silylamines, and, most frequently, the condensation of an α-amino acid with an aldehyde or ketone.[4][6] The decarboxylative route, in particular, is advantageous as it uses readily available starting materials.

Experimental Workflow: Decarboxylative Cycloaddition

The following diagram illustrates the typical workflow for a metal-catalyzed asymmetric [3+2] cycloaddition using an α-iminoester as the azomethine ylide precursor.

Caption: Workflow for Catalytic Asymmetric [3+2] Cycloaddition.

Representative Protocol: Silver-Catalyzed Asymmetric 1,3-Dipolar Cycloaddition

This protocol describes the synthesis of a highly functionalized pyrrolidine via a silver-catalyzed reaction between an iminoester and methyl acrylate.

Materials:

• Methyl 2-((diphenylmethylene)amino)acetate (Iminoester)

• Methyl acrylate (Dipolarophile)

• Silver(I) acetate (AgOAc)

• (R)-(-)-1,1'-Binaphthyl-2,2'-diyl hydrogenphosphate ((R)-BINAP)

• Toluene (anhydrous)

• Dichloromethane (DCM)

• Silica gel for column chromatography

Procedure:

• To a flame-dried Schlenk flask under an argon atmosphere, add silver acetate (0.1 equiv) and (R)-BINAP (0.1 equiv).

• Add anhydrous toluene and stir the mixture at room temperature for 30 minutes.

• Add the iminoester (1.0 equiv) to the flask.

• Add methyl acrylate (1.2 equiv) dropwise to the solution.

• Stir the reaction mixture at room temperature and monitor by TLC until the starting material is consumed (typically 12-24 hours).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the desired functionalized pyrrolidine.

• Characterize the product by ¹H NMR, ¹³C NMR, and determine enantiomeric excess by chiral HPLC.

Method Comparison

Feature	[3+2] Cycloaddition	Other Methods (General)
Stereocontrol	Excellent, especially in catalytic asymmetric variants. Up to 4 stereocenters can be set.[3]	Variable; often requires chiral auxiliaries or multiple steps.
Atom Economy	High; it is an addition reaction with no byproducts.	Can be lower, especially in multi-step sequences.
Convergence	High; three components (amino acid, aldehyde, dipolarophile) are combined.	Often linear, requiring stepwise construction.
Substrate Scope	Broad; a wide variety of amino acids, aldehydes, and alkenes can be used.[5]	Can be limited by the specific reaction type.
Limitations	Control of regioselectivity can be challenging with unsymmetrical dipolarophiles.	May require harsh conditions or protecting group manipulations.

Transition-Metal-Catalyzed Cyclizations

Modern transition-metal catalysis offers powerful and direct routes to pyrrolidines through intramolecular cyclization, often via C-H activation or hydroamination pathways. These methods provide alternatives to classical cycloadditions and are valued for their high efficiency and functional group tolerance.

Key Strategies: C-H Amination and Hydroamination

• Intramolecular C-H Amination: This strategy involves the direct formation of a C-N bond by activating a C(sp³)-H bond.[7][8] Catalysts based on rhodium, palladium, or copper are commonly employed. The reaction typically requires a directing group and an oxidant to facilitate the C-H insertion of a metal-nitrenoid species. This approach is highly valuable for its ability to functionalize otherwise inert positions.

• Hydroamination: This method involves the intramolecular addition of an N-H bond across an alkene.[9] Catalysts based on late transition metals (e.g., rhodium, iridium, gold) are effective for this transformation, which proceeds with high atom economy. The reaction tolerates a variety of functional groups and provides access to N-alkyl pyrrolidines directly.[9][10]

Experimental Workflow: Intramolecular C-H Amination

The diagram below outlines the general catalytic cycle for a copper-catalyzed intramolecular C-H amination.

Caption: Catalytic Cycle for Copper-Catalyzed C-H Amination.

Representative Protocol: Copper-Catalyzed Intramolecular C-H Amination of N-Fluoro Amides

This protocol is adapted from recent developments in the synthesis of pyrrolidines via C-H amination.[7][8]

Materials:

• N-fluoro-N-alkylpent-4-enamide substrate

• [Tpⁱᵖʳ²Cu(NCMe)] (Copper precatalyst)

• 1,2-Dichloroethane (DCE, anhydrous)

Procedure:

• In a glovebox, add the N-fluoro amide substrate (1.0 equiv) and the copper precatalyst (5 mol%) to a vial.

• Add anhydrous DCE to the vial.

• Seal the vial and remove it from the glovebox.

• Heat the reaction mixture at 80 °C for 12 hours.

• After cooling to room temperature, concentrate the mixture under reduced pressure.

• Purify the crude product by silica gel chromatography to afford the corresponding pyrrolidine.

• Characterize the product by NMR spectroscopy and mass spectrometry.

Method Comparison

Feature	Transition-Metal Cyclization	[3+2] Cycloaddition
Starting Materials	Linear precursors (e.g., unsaturated amides/amines).	Amino acids, aldehydes, alkenes.
Key Transformation	C-H activation or N-H addition.	C-C and C-N bond formation via cycloaddition.
Functional Group Tolerance	Generally good, but can be sensitive to oxidants.[8]	Very broad.
Scalability	Can be limited by catalyst cost and loading.	Generally scalable.
Advantages	Direct functionalization of C-H bonds; high atom economy in hydroamination.	High stereochemical complexity in a single step.

Ring-Closing Metathesis (RCM)

Ring-Closing Metathesis (RCM) has become a robust and reliable tool for the synthesis of a wide range of carbo- and heterocycles, including pyrrolidines.[11][12] The reaction utilizes ruthenium-based catalysts (e.g., Grubbs' catalysts) to form a new double bond within a diene-containing precursor, thereby closing the ring.

Mechanistic Principles

The reaction proceeds via a series of [2+2] cycloaddition and cycloreversion steps involving the ruthenium alkylidene catalyst and the two alkene moieties of the substrate. The release of a small, volatile alkene (like ethylene) drives the reaction to completion. The choice of catalyst is crucial; second and third-generation Grubbs and Hoveyda-Grubbs catalysts offer high activity, stability, and broad functional group tolerance.[13][14]

Representative Protocol: RCM Synthesis of a Protected Pyrroline

This protocol describes the synthesis of a 3-substituted N-Boc-3-pyrroline, which can be subsequently hydrogenated to the corresponding pyrrolidine.[11]

Materials:

• N-allyl-N-(2-substituted-allyl)carbamate (diene precursor)

• Grubbs' Second Generation Catalyst

• Dichloromethane (DCM, anhydrous and degassed)

Procedure:

• Dissolve the diene precursor (1.0 equiv) in anhydrous, degassed DCM in a Schlenk flask under an argon atmosphere.

• Add Grubbs' Second Generation Catalyst (1-5 mol%) to the solution.

• Heat the mixture to reflux (approx. 40 °C) and stir.

• Monitor the reaction by TLC. The reaction is typically complete within 1-4 hours.

• After cooling, add a small amount of ethyl vinyl ether to quench the catalyst and stir for 30 minutes.

• Concentrate the solvent and purify the residue by silica gel chromatography to obtain the 3-pyrroline product.

• The resulting pyrroline can be hydrogenated (e.g., using H₂, Pd/C) to yield the saturated pyrrolidine.[11]

Method Comparison

Feature	Ring-Closing Metathesis (RCM)	Organocatalytic Methods
Bond Formed	C=C double bond (intramolecular).	Typically C-C or C-N bonds.
Stereocontrol	Does not create new stereocenters at the reacting carbons. Chirality must be present in the precursor.	Excellent enantiocontrol is a hallmark of this field.[15][16]
Catalyst	Ruthenium-based (metal).	Small organic molecules (metal-free).[15]
Key Advantage	Excellent for forming the core ring structure; highly reliable and functional group tolerant.[13][17]	Avoids use of metals, environmentally friendly, high enantioselectivity.[15]
Limitations	Requires synthesis of a diene precursor; catalyst can be expensive.	Can require higher catalyst loadings; substrate scope may be more limited.

Asymmetric Organocatalysis

The rise of asymmetric organocatalysis has provided powerful, metal-free alternatives for the enantioselective synthesis of pyrrolidines.[15][18] Proline and its derivatives are frequently used as catalysts, leveraging their chiral pyrrolidine structure to induce stereoselectivity in reactions such as Michael additions, Mannich reactions, and aldol condensations, often in a cascade fashion to build the heterocyclic ring.[16][19][20]

This approach is highly valued for its operational simplicity, the ready availability and low toxicity of catalysts, and its ability to construct complex chiral molecules with high enantiomeric excess.[16] One-pot syntheses combining several organocatalytic reactions have been developed to produce complex pyrrolidine cores from simple, achiral starting materials.[16]

Summary and Comparative Outlook

The choice of synthetic method for a functionalized pyrrolidine depends heavily on the target structure, desired stereochemistry, and available starting materials.

Method	Key Strengths	Best Suited For
[3+2] Cycloaddition	High stereochemical complexity in one step; convergent; high atom economy.	Rapid construction of polysubstituted pyrrolidines with multiple stereocenters.
Transition-Metal Cyclization	Direct C-H functionalization; high atom economy (hydroamination).	Synthesizing pyrrolidines from linear precursors, especially when specific C-H bonds need to be functionalized.
Ring-Closing Metathesis	High reliability and functional group tolerance; excellent for ring formation.	Robust synthesis of the core pyrrolidine ring when a suitable diene precursor is accessible.
Asymmetric Organocatalysis	Metal-free; high enantioselectivity; operational simplicity.	Enantioselective synthesis, particularly when avoiding trace metal contamination is critical (e.g., API synthesis).
Multi-component Reactions	High efficiency and molecular complexity in a single step; atom economical.[21][22][23]	Library synthesis and diversity-oriented synthesis where rapid access to complex scaffolds is needed.

Ultimately, the modern synthetic chemist has a powerful and diverse toolkit for the synthesis of functionalized pyrrolidines. By understanding the causal mechanisms and comparative advantages of each approach, researchers can select the optimal strategy to accelerate discovery in medicinal chemistry and beyond.

References

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. MDPI. [Link]

• Efficient Method for the Synthesis of Chiral Pyrrolidine Derivatives via Ring-Closing Enyne Metathesis Reaction. Organic Chemistry Portal. [Link]

• Stereochemical diversity in pyrrolidine synthesis by catalytic asymmetric 1,3-dipolar cycloaddition of azomethine ylides. Royal Society of Chemistry. [Link]

• Organocatalytic Approach to Enantioselective One-Pot Synthesis of Pyrrolidine, Hexahydropyrrolizine, and Octahydroindolizine Core Structures. ACS Publications. [Link]

• Efficient Method for the Synthesis of Chiral Pyrrolidine Derivatives via Ring-Closing Enyne Metathesis Reaction. ACS Publications. [Link]

• Asymmetric Multicomponent Reactions: Diastereoselective Synthesis of Substituted Pyrrolidines and Prolines. NIH Public Access. [Link]

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evaluation of different protecting group strategies for hydroxypyrrolidines

An In-Depth Guide to Protecting Group Strategies for Hydroxypyrrolidines

Hydroxypyrrolidines are privileged scaffolds in medicinal chemistry, forming the core of numerous pharmaceuticals and biologically active compounds. Their bifunctional nature, containing both a secondary amine and a hydroxyl group, presents a unique challenge in multi-step synthesis. Achieving desired chemical transformations on other parts of the molecule, or selectively modifying one of these groups, necessitates a robust and well-considered protecting group strategy. The incorrect choice can lead to undesired side reactions, low yields, and complex purification challenges.

This guide provides an in-depth comparison of common protecting group strategies for the nitrogen and hydroxyl functionalities of hydroxypyrrolidines. We will move beyond simple protocol recitation to explore the causality behind experimental choices, empowering researchers, scientists, and drug development professionals to design logical and efficient synthetic routes.

The Strategic Imperative: Orthogonality

The cornerstone of a successful strategy for bifunctional molecules like hydroxypyrrolidines is orthogonality . An orthogonal set of protecting groups is one where each group can be removed under specific conditions without affecting the others.[1][2] This allows for the selective unmasking of one functional group for subsequent reaction, while the other remains protected. For hydroxypyrrolidines, this means choosing one protecting group for the amine and a different, orthogonally-cleavable group for the alcohol.

Part 1: Protecting the Pyrrolidine Nitrogen

The secondary amine of the pyrrolidine ring is a nucleophilic and basic center. Protection is typically required to prevent N-alkylation, N-acylation, or acid-base reactions during subsequent synthetic steps. The most common and reliable choices are carbamate-based protecting groups.

tert-Butyloxycarbonyl (Boc) Group

The Boc group is arguably the most widely used amine protecting group in non-peptide chemistry, prized for its stability and ease of removal under specific acidic conditions.[3]

• Introduction: The Boc group is readily introduced using di-tert-butyl dicarbonate (Boc₂O) in the presence of a mild base like sodium bicarbonate or DMAP. The reaction is typically high-yielding and proceeds under mild conditions.[3][4]

• Stability: It is exceptionally stable to bases, nucleophiles, and reductive conditions (including catalytic hydrogenolysis), making it orthogonal to many other protecting groups.[4]

• Deprotection: The Boc group is cleaved under anhydrous acidic conditions.[4] Trifluoroacetic acid (TFA) in dichloromethane (DCM) or hydrogen chloride (HCl) in an organic solvent like dioxane or ethyl acetate are standard.[3] The mechanism involves acid-catalyzed formation of a carbamic acid, which readily decarboxylates.[5]

• Causality & Insight: The key to the Boc group's utility is its acid lability. The tert-butyl cation formed upon cleavage is stabilized, facilitating the reaction. However, this can be a double-edged sword. For substrates sensitive to strong acids, such as the hydroxyl group in 3-hydroxypyrrolidine which could undergo dehydration, milder deprotection methods may be necessary.[5] Recent literature has explored methods like using oxalyl chloride in methanol or thermolytic deprotection to avoid harsh acidic environments.[6][7][8][9]

Benzyloxycarbonyl (Cbz or Z) Group

The Cbz group, introduced by Bergmann and Zervas in the 1930s for peptide synthesis, remains a cornerstone of modern organic synthesis.[10] Its removal condition—catalytic hydrogenolysis—is its defining feature.

• Introduction: The Cbz group is typically installed using benzyl chloroformate (Cbz-Cl) under basic (Schotten-Baumann) conditions.[10][11]

• Stability: It is stable to acidic and most non-reductive conditions, making it orthogonal to the acid-labile Boc group.[11]

• Deprotection: The Cbz group is most commonly cleaved by catalytic hydrogenolysis (H₂ gas with a palladium catalyst, such as Pd/C).[10][11] This method is exceptionally mild, with toluene and carbon dioxide as the only byproducts. Alternative methods include strong acids like HBr in acetic acid, but these are less common and harsher.[12][13]

• Causality & Insight: Hydrogenolysis involves the cleavage of the benzylic C-O bond.[10] This makes the Cbz group incompatible with other functionalities that are sensitive to reduction, such as alkenes, alkynes, or some aromatic systems. It is also not orthogonal to the benzyl (Bn) ether protecting group for alcohols, as both are cleaved by hydrogenolysis—a critical consideration for hydroxypyrrolidines.[14][15]

Comparative Data: N-Protecting Groups

Protecting Group	Protection Reagent	Deprotection Conditions	Stability Profile	Orthogonal To
Boc	Boc₂O, Base	TFA/DCM or HCl/Dioxane	Base, Reduction, Nucleophiles	Cbz, Fmoc, Benzyl, Silyl
Cbz (Z)	Cbz-Cl, Base	H₂, Pd/C (Hydrogenolysis)	Acid, Base (most)	Boc, Fmoc, Silyl

Part 2: Protecting the Hydroxyl Group

The hydroxyl group is a nucleophilic and weakly acidic proton source. It can interfere with reactions involving strong bases (e.g., Grignard reagents, organolithiums) or electrophiles.[16] Ether-based protecting groups are the most common choice.[17]

Silyl Ethers (TBS, TIPS)

Silyl ethers are the most versatile and widely used protecting groups for alcohols due to their ease of introduction, tunable stability, and mild, selective removal conditions.[16][17][18]

• Introduction: Formed by reacting the alcohol with a silyl chloride (e.g., TBDMS-Cl, TIPS-Cl) in the presence of a base, typically imidazole in DMF (Corey protocol).[18][19]

• Stability: The stability of silyl ethers to acidic or basic hydrolysis is highly dependent on the steric bulk of the substituents on the silicon atom.[18] This is a powerful feature that allows for fine-tuning. The general order of stability to acid hydrolysis is: TMS < TES < TBS < TIPS < TBDPS.[17][18]

• Deprotection: The defining feature of silyl ethers is their cleavage by a source of fluoride ions, such as tetra-n-butylammonium fluoride (TBAF).[16][20] This is due to the exceptionally high strength of the silicon-fluoride bond. This cleavage condition is orthogonal to most other protecting groups.

• Causality & Insight: The ability to tune stability based on steric hindrance is a key strategic advantage. For example, a primary alcohol can be selectively protected as a bulky TIPS ether in the presence of a secondary alcohol. Conversely, a less hindered TBS ether can be selectively cleaved in the presence of a more hindered TIPS ether. This provides a level of synthetic control that is difficult to achieve with other protecting groups.

Benzyl (Bn) Ether

The benzyl ether is a robust protecting group, stable to a wide array of synthetic conditions.

• Introduction: Typically formed via a Williamson ether synthesis, by deprotonating the alcohol with a strong base (e.g., NaH) followed by reaction with benzyl bromide (BnBr).[21][22]

• Stability: Benzyl ethers are stable to strongly basic and acidic conditions, as well as many oxidizing and reducing agents.[15]

• Deprotection: The standard method for benzyl ether cleavage is catalytic hydrogenolysis (H₂, Pd/C), the same condition used for Cbz group removal.[14][21][23] This lack of orthogonality is a critical planning factor. Alternative methods exist, such as using strong acids or dissolving metal reductions, but these lack generality.[21] For substituted benzyl ethers like p-methoxybenzyl (PMB), oxidative cleavage with DDQ or CAN is possible, which re-establishes orthogonality with the standard Cbz group.[21]

• Causality & Insight: The choice between a silyl ether and a benzyl ether often comes down to the planned subsequent reactions. If the synthesis involves fluoride reagents or requires extreme pH conditions, a benzyl ether is superior. If the synthesis requires the use of hydrogenolysis for other transformations or if selective deprotection in the presence of a Cbz group is needed, a silyl ether is the logical choice.

Comparative Data: O-Protecting Groups

Protecting Group	Protection Reagent	Deprotection Conditions	Stability Profile	Orthogonal To
TBS	TBDMS-Cl, Imidazole	TBAF/THF; Mild Acid	Base, Reduction, Oxidation	Boc, Cbz, Fmoc, Benzyl
TIPS	TIPS-Cl, Imidazole	TBAF/THF; Acid (more stable than TBS)	Base, Reduction, Oxidation	Boc, Cbz, Fmoc, Benzyl
Benzyl (Bn)	BnBr, NaH	H₂, Pd/C (Hydrogenolysis)	Acid, Base, most Red/Ox	Boc, Fmoc, Silyl

Part 3: Designing an Orthogonal Strategy

The true power of protecting groups is realized when they are used in an orthogonal combination. For a hydroxypyrrolidine, this means selecting an N-protecting group and an O-protecting group that can be removed independently.

Strategy 1: The Workhorse (Boc/TBS)

• N-Protection: Boc

• O-Protection: TBS (or other silyl ether)

• Analysis: This is arguably the most common and versatile orthogonal strategy. The Boc group is stable to the basic conditions of silylation and the fluoride-mediated deprotection of the TBS group. The TBS group is stable to the acidic conditions required for Boc removal. This combination provides maximum flexibility for selective deprotection of either group.

Strategy 2: The Reductive-Labile Combination (Cbz/TBS)

• N-Protection: Cbz

• O-Protection: TBS (or other silyl ether)

• Analysis: This is another excellent orthogonal pair. The Cbz group is stable to silylation and desilylation conditions. The TBS group is stable to the neutral conditions of catalytic hydrogenolysis. This strategy is ideal when acidic conditions must be avoided entirely.

Strategy 3: The Non-Orthogonal Trap (Cbz/Bn)

• N-Protection: Cbz

• O-Protection: Benzyl

• Analysis: This combination should generally be avoided. Both groups are removed under the same catalytic hydrogenolysis conditions, making selective deprotection impossible. Attempting to deprotect one will invariably remove both, leading to a loss of synthetic control.

Part 4: Field-Proven Experimental Protocols

The following protocols are provided as a self-validating system for the protection and selective deprotection of (R)-3-hydroxypyrrolidine, a common chiral building block.

Protocol 1: N-Boc Protection of (R)-3-Hydroxypyrrolidine

• Dissolution: Dissolve (R)-3-hydroxypyrrolidine (1.0 eq.) in a suitable solvent such as dichloromethane (DCM) or a 1:1 mixture of THF and water. Cool the solution to 0 °C in an ice bath.

• Base Addition: Add a base such as triethylamine (1.5 eq.) or sodium bicarbonate (2.0 eq.) if using an aqueous mixture.

• Boc₂O Addition: Add di-tert-butyl dicarbonate (Boc₂O, 1.1 eq.) portion-wise or as a solution in the reaction solvent, ensuring the temperature remains below 10 °C.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 4-12 hours, monitoring progress by TLC or LC-MS.

• Work-up: If using an organic solvent, wash the reaction mixture sequentially with 1 M HCl (to remove excess base), saturated NaHCO₃, and brine. If using an aqueous mixture, extract the product with an organic solvent like ethyl acetate.

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting (R)-1-Boc-3-hydroxypyrrolidine is often pure enough for the next step, or it can be purified by flash chromatography.[24][25]

Protocol 2: O-TBS Protection of (R)-1-Boc-3-hydroxypyrrolidine

• Setup: Dissolve (R)-1-Boc-3-hydroxypyrrolidine (1.0 eq.) and imidazole (2.5 eq.) in anhydrous N,N-dimethylformamide (DMF) under an inert atmosphere (N₂ or Ar).

• Silylating Agent Addition: Add tert-butyldimethylsilyl chloride (TBDMS-Cl, 1.2 eq.) in one portion.

• Reaction: Stir the mixture at room temperature for 6-16 hours. Monitor the reaction for the disappearance of starting material by TLC.

• Work-up: Pour the reaction mixture into water and extract with diethyl ether or ethyl acetate (3x).

• Purification: Combine the organic layers and wash with water and then brine to remove residual DMF and imidazole. Dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography (silica gel) to yield the fully protected compound.

Protocol 3: Selective O-TBS Deprotection

• Dissolution: Dissolve the N-Boc, O-TBS protected hydroxypyrrolidine (1.0 eq.) in anhydrous tetrahydrofuran (THF).

• TBAF Addition: Add a 1.0 M solution of tetra-n-butylammonium fluoride (TBAF) in THF (1.1 eq.) dropwise at room temperature.

• Reaction: Stir for 1-4 hours, monitoring carefully by TLC. Over-reaction is generally not an issue, but the reaction is typically rapid.

• Work-up: Quench the reaction by adding saturated aqueous NH₄Cl solution. Extract the product with ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate. Purify by flash chromatography to isolate the N-Boc protected hydroxypyrrolidine.[20][26]

Protocol 4: Selective N-Boc Deprotection

• Dissolution: Dissolve the N-Boc, O-TBS protected hydroxypyrrolidine (1.0 eq.) in anhydrous dichloromethane (DCM). Cool to 0 °C.

• Acid Addition: Add trifluoroacetic acid (TFA, 5-10 eq.) dropwise.

• Reaction: Stir the reaction at 0 °C to room temperature for 1-3 hours until TLC analysis shows complete consumption of the starting material.

• Work-up: Concentrate the reaction mixture under reduced pressure to remove excess TFA and DCM.

• Isolation: Dissolve the residue in a minimal amount of solvent and basify carefully with a base (e.g., saturated NaHCO₃ or by passing through a basic resin) to obtain the free amine, which can then be extracted. The product is often isolated as a salt (e.g., TFA salt) if basification is omitted.[3][5]

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A Strategic Cost-Benefit Analysis: Chiral Pool vs. Asymmetric Synthesis in Drug Development

For researchers, scientists, and drug development professionals, the efficient synthesis of enantiomerically pure compounds is a critical determinant of success. The choice between leveraging nature's readily available chiral building blocks—chiral pool synthesis—and constructing stereocenters from the ground up through asymmetric synthesis carries significant implications for cost, scalability, and overall project timelines. This guide provides an in-depth, objective comparison of these two cornerstone strategies, supported by experimental data and field-proven insights to inform your synthetic planning.

The Central Challenge: Chirality in Drug Design

The therapeutic efficacy and safety of many pharmaceuticals are intrinsically linked to their three-dimensional structure. Enantiomers, non-superimposable mirror-image isomers of a chiral molecule, can exhibit vastly different pharmacological and toxicological profiles. Regulatory bodies worldwide, including the U.S. Food and Drug Administration (FDA), have stringent requirements for the characterization and purity of stereoisomeric drugs, making the production of single-enantiomer pharmaceuticals a necessity.[1][2] This reality places the method of achieving enantiopurity at the forefront of strategic decision-making in drug development.

Two Paths to Enantiopurity: A Fundamental Overview

Two primary strategies dominate the landscape of chiral synthesis: the chiral pool approach and asymmetric synthesis.

Chiral Pool Synthesis utilizes naturally occurring, enantiomerically pure compounds such as amino acids, sugars, terpenes, and alkaloids as starting materials.[3][4][5] This approach leverages the inherent chirality of these readily available building blocks, often leading to more concise and cost-effective synthetic routes. The core principle is to transform these natural scaffolds into the desired target molecule while preserving the original stereochemistry.

Asymmetric Synthesis , in contrast, involves the creation of one or more new stereocenters in a prochiral substrate.[1] This is achieved through the use of a chiral catalyst, reagent, or auxiliary that influences the stereochemical outcome of the reaction, leading to the preferential formation of one enantiomer over the other.[1] This method offers greater flexibility in the design of novel molecules that may not have readily available chiral precursors.

A Head-to-Head Comparison: Key Decision-Making Metrics

The choice between these two synthetic paradigms is a multi-faceted decision that requires a careful cost-benefit analysis. The following table provides a high-level comparison of the key factors to consider.

Feature	Chiral Pool Synthesis	Asymmetric Synthesis
Starting Materials	Readily available, often inexpensive natural products (e.g., amino acids, sugars).[5]	Simple, achiral precursors.
Cost of Chirality Source	Generally low, derived from abundant natural sources.	Can be high, associated with the cost of chiral catalysts (often containing precious metals), ligands, or auxiliaries.[6]
Synthetic Route	Often shorter and more convergent.	Can be longer and require more extensive process development and optimization.
Stereochemical Control	Reliant on the inherent chirality of the starting material.	Dependent on the effectiveness of the chiral catalyst, reagent, or auxiliary. High enantiomeric excess is achievable but may require significant optimization.
Flexibility & Scope	Limited by the structural diversity of the available chiral pool.	Highly flexible, enabling the synthesis of a wide range of novel chiral molecules.
Scalability	Generally straightforward, but can be limited by the availability of the starting material in large quantities.	Can be challenging due to factors such as catalyst loading, sensitivity to reaction conditions, and the need for specialized equipment (e.g., high-pressure hydrogenators).[7]
Green Chemistry	Can be inherently "green" by utilizing renewable feedstocks.	Can be less "green" due to the use of heavy metal catalysts and organic solvents, although significant progress is being made in developing more sustainable methods.

In-Depth Analysis Through Case Studies

To provide a more granular understanding of the practical implications of choosing one strategy over the other, we will now examine the synthesis of two important pharmaceutical compounds: (+)-Biotin (Vitamin B7) via a chiral pool approach and Sitagliptin (an anti-diabetic drug) via asymmetric synthesis.

Case Study 1: Chiral Pool Synthesis of (+)-Biotin from L-Cysteine

(+)-Biotin is a vitamin that plays a crucial role in various metabolic processes. Its synthesis provides an excellent example of the effective use of the chiral pool, with many industrial processes starting from the readily available and inexpensive amino acid, L-cysteine.[8][9][10] This approach leverages the inherent stereocenter of L-cysteine to establish the desired stereochemistry in the final product.

Conceptual Workflow for Chiral Pool Synthesis of (+)-Biotin

Caption: Workflow for the chiral pool synthesis of (+)-Biotin.

Experimental Protocol Outline: Synthesis of a Key Thiolactone Intermediate from L-Cysteine

The following is a representative, multi-step procedure adapted from literature for the synthesis of a key thiolactone intermediate en route to (+)-biotin, starting from L-cysteine.[10][11][12]

• Protection and Cyclization: L-cysteine is first reacted with a protecting group for the amine and then cyclized to form a thiazolidine derivative. This initial step secures the stereocenter from the chiral pool.

• Functional Group Interconversion: The carboxylic acid of the thiazolidine is converted to an aldehyde. This is a critical transformation to set up the subsequent stereoselective addition.

• Stereoselective Cyanosilylation: The aldehyde is then subjected to a highly stereoselective cyanosilylation reaction to introduce a new stereocenter with excellent diastereoselectivity.[8][12]

• Hydrolysis and Lactonization: The resulting cyanohydrin is hydrolyzed and cyclized to form the key thiolactone intermediate, which contains two of the three stereocenters of biotin in the correct relative and absolute configuration.

Quantitative Data & Cost-Benefit Analysis:

Metric	Chiral Pool Synthesis of (+)-Biotin
Starting Material Cost	L-cysteine is a commodity amino acid with a relatively low cost.
Overall Yield	Reported overall yields for the synthesis of (+)-biotin from L-cysteine are in the range of 25-34% over 10-11 steps.[8][10][12]
Enantiomeric Purity	The enantiomeric purity of the final product is high, as it is derived from the enantiopure starting material.
Process Mass Intensity (PMI)	While specific PMI data for this exact process is not readily available in the public domain, chiral pool syntheses can often have lower PMIs compared to multi-step asymmetric syntheses due to shorter routes.
Scalability	The scalability is generally good, contingent on the large-scale availability of L-cysteine, which is not a significant constraint.

Causality Behind Experimental Choices: The selection of L-cysteine as the starting material is a strategic decision rooted in its low cost and the fact that its stereocenter can be efficiently translated to the C4 position of biotin. The subsequent chemical transformations are designed to build the rest of the molecule around this existing stereocenter, minimizing the need for complex stereocontrol in later steps.

Case Study 2: Asymmetric Synthesis of Sitagliptin

Sitagliptin, the active ingredient in the anti-diabetic medication Januvia®, features a chiral β-amino acid core. The manufacturing process developed by Merck is a landmark in industrial asymmetric synthesis, showcasing the power of this approach to deliver a complex chiral molecule on a large scale with high efficiency and enantiopurity.[13][14]

Conceptual Workflow for Asymmetric Synthesis of Sitagliptin

Caption: Workflow for the asymmetric synthesis of Sitagliptin.

Experimental Protocol Outline: Asymmetric Hydrogenation of a Prochiral Enamine

The following is a generalized procedure for the key asymmetric hydrogenation step in the synthesis of Sitagliptin, based on published reports.[13][14]

• Catalyst Preparation: A solution of the rhodium precursor, such as [Rh(cod)₂]BF₄, and the chiral ferrocenyl diphosphine ligand, t-Bu JOSIPHOS, is prepared in an appropriate solvent (e.g., methanol) under an inert atmosphere.

• Hydrogenation: The prochiral enamine substrate is dissolved in a suitable solvent and charged into a high-pressure hydrogenation reactor. The catalyst solution is then added.

• Reaction Execution: The reactor is pressurized with hydrogen gas to a specified pressure, and the reaction mixture is stirred at a controlled temperature until the reaction is complete.

• Work-up and Isolation: After the reaction, the pressure is released, and the solvent is removed. The resulting chiral amine is then isolated and purified.

Quantitative Data & Cost-Benefit Analysis:

Metric	Asymmetric Synthesis of Sitagliptin
Starting Material Cost	The prochiral enamine is synthesized from relatively simple, achiral starting materials.
Catalyst Cost	The rhodium-based catalyst with the JOSIPHOS ligand is a significant cost driver. However, the catalyst loading is very low (as low as 0.15 mol%).[13]
Overall Yield	The asymmetric hydrogenation step proceeds with high conversion and the overall yield for the entire process is reported to be up to 65%.[13]
Enantiomeric Purity	Excellent enantiomeric excess (ee) is achieved, often exceeding 99%.[14]
Process Mass Intensity (PMI)	The second-generation synthesis of Sitagliptin significantly reduced the PMI compared to the first-generation process, highlighting the impact of process optimization in asymmetric synthesis.
Scalability	The process has been successfully implemented on a manufacturing scale, demonstrating its scalability despite the use of a precious metal catalyst and high-pressure hydrogenation.[13]

Causality Behind Experimental Choices: The choice of asymmetric hydrogenation was driven by the need to create the chiral amine with high enantioselectivity from a readily accessible prochiral precursor. The selection of the Rh(I)/tBu JOSIPHOS catalyst was the result of extensive screening and optimization to achieve the desired combination of high activity and selectivity. The low catalyst loading is crucial for the economic viability of the process on a large scale.

Conclusion: A Strategic Decision Framework

The decision to employ chiral pool synthesis versus asymmetric synthesis is not a matter of one being definitively superior to the other. Instead, it is a strategic choice that depends on the specific context of the project.

Chiral pool synthesis is often the more pragmatic and cost-effective option when:

• A suitable and readily available chiral starting material with the correct stereochemistry can be identified.

• The synthetic route from the chiral pool starting material is relatively short and high-yielding.

• The structural complexity of the target molecule is well-matched to the available chiral building blocks.

Asymmetric synthesis becomes the more powerful and enabling strategy when:

• No suitable chiral starting materials are available in the chiral pool.

• The project requires the synthesis of novel, structurally complex molecules.

• Long-term, large-scale production necessitates a highly optimized and efficient process, even if the initial development costs are higher.

• The flexibility to synthesize both enantiomers is desirable for pharmacological studies.

Ultimately, a thorough understanding of the cost-benefit trade-offs of each approach, coupled with a careful analysis of the specific synthetic challenges at hand, will empower researchers, scientists, and drug development professionals to make the most informed and effective decisions in their pursuit of new and improved medicines.

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A Comparative Guide to Pyrrolidine-Based Catalysts in Asymmetric Synthesis

This guide provides an in-depth technical comparison between a next-generation diarylprolinol silyl ether catalyst and the foundational organocatalyst, L-proline. It is designed for researchers, scientists, and drug development professionals seeking to optimize asymmetric transformations. We will explore the causal relationships between catalyst structure and performance, supported by detailed experimental protocols and comparative data.

Introduction: The Evolution of Asymmetric Organocatalysis

The field of asymmetric organocatalysis, which utilizes small, metal-free organic molecules to catalyze stereoselective reactions, has become a cornerstone of modern chemical synthesis.[1][2] Among the various classes of organocatalysts, those based on the chiral pyrrolidine scaffold have proven to be exceptionally versatile and powerful.[3][4]

The journey began with the discovery that the simple amino acid L-proline could catalyze asymmetric aldol reactions, mimicking the function of natural Class I aldolase enzymes through an enamine-based mechanism.[5][6][7] This breakthrough opened the door to a new, greener era of catalysis.[8] However, while groundbreaking, L-proline catalysis often requires high catalyst loadings and its performance can be limited by solubility and modest stereoselectivity in certain applications.

This has driven extensive research into modifying the proline scaffold to enhance catalytic efficiency and stereocontrol.[1][9] A significant breakthrough was the development of diarylprolinol silyl ethers, commonly known as Jørgensen-Hayashi catalysts.[1][10][11][12] These catalysts have demonstrated superior performance across a wide range of reactions, establishing a new benchmark in the field.[12][13]

This guide will benchmark the performance of a representative Jørgensen-Hayashi catalyst, (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether, against the classic L-proline in the direct asymmetric aldol reaction, a fundamental carbon-carbon bond-forming transformation.

The Catalysts: A Structural and Mechanistic Overview

The efficacy of pyrrolidine-based catalysts stems from their ability to form nucleophilic enamine intermediates with carbonyl donors (ketones or aldehydes).[6][7] This activation mode, central to their function, is shared by both L-proline and its advanced derivatives.

• L-Proline (The Benchmark): As a bifunctional catalyst, L-proline's secondary amine forms the enamine, while its carboxylic acid group acts as an intramolecular proton source, activating the electrophile and guiding the stereochemical outcome via a hydrogen-bonded, six-membered transition state.[5][14]

• (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether (The Next-Generation Catalyst): This Jørgensen-Hayashi catalyst replaces the carboxylic acid with a bulky diarylprolinol silyl ether group.[11] This modification introduces two key advantages:

  • Enhanced Steric Shielding: The large diphenylmethylsilyl ether moiety provides a highly defined and sterically hindered environment, offering superior facial control during the approach of the electrophile to the enamine intermediate. This directly translates to higher levels of enantioselectivity.[12]

  • Improved Solubility: Unlike the zwitterionic proline, these catalysts are highly soluble in a wide range of common organic solvents, allowing for more versatile reaction conditions and often lower catalyst loadings.[11][15]

The shared catalytic cycle is illustrated below. The primary difference lies in the nature of the R group (–COOH vs. –C(Ph)₂OSiMe₃) and its profound impact on the stereochemical environment of the transition state.

Catalytic cycle for the pyrrolidine-catalyzed aldol reaction.

Performance Benchmark: Asymmetric Aldol Reaction

To objectively compare the catalysts, we use the direct asymmetric aldol reaction between cyclohexanone and 4-nitrobenzaldehyde as a model system. This reaction is a widely adopted standard for evaluating the performance of organocatalysts in C-C bond formation.[16]

Table 1: Comparative Performance in the Asymmetric Aldol Reaction

Catalyst	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	dr (anti:syn)	ee (%) (anti)
L-Proline	20-30	DMSO	4-24	68	95:5	76
Jørgensen-Hayashi Catalyst	2-5	Toluene	2	99	>99:1	99

Data compiled from representative literature.[6][10] Conditions are optimized for each catalyst and may not be identical.

Analysis of Results:

The data clearly demonstrates the superior performance of the Jørgensen-Hayashi catalyst. It achieves a near-quantitative yield with exceptional diastereoselectivity and enantioselectivity in a significantly shorter reaction time and at a much lower catalyst loading (2-5 mol% vs. 20-30 mol% for proline). This heightened efficiency underscores the successful translation of rational catalyst design into practical application, reducing waste and improving process economy.

Experimental Protocols for Catalyst Benchmarking

To ensure scientific integrity and reproducibility, detailed experimental and analytical protocols are essential.[17] The following sections provide self-validating, step-by-step methodologies for conducting the benchmark study.

General Experimental Workflow

The process of benchmarking involves a logical sequence of steps from preparation to analysis. This workflow ensures that data is collected systematically and is directly comparable.

General workflow for catalyst performance comparison.

Protocol 1: Asymmetric Aldol Reaction

This protocol details the procedure for the reaction using the Jørgensen-Hayashi catalyst. A parallel reaction should be set up with L-proline, adjusting the solvent, catalyst loading, and reaction time as specified in Table 1.

• Glassware Preparation: A 10 mL round-bottom flask equipped with a magnetic stir bar is oven-dried and cooled under a nitrogen atmosphere.

• Reagent Addition: To the flask, add (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether (Jørgensen-Hayashi catalyst, 0.01 mmol, 2 mol%).

• Solvent and Substrates: Add toluene (2.0 mL). Stir for 5 minutes to dissolve the catalyst. Add cyclohexanone (1.5 mmol, 3.0 equiv.), followed by 4-nitrobenzaldehyde (0.5 mmol, 1.0 equiv.).

• Reaction: Stir the mixture vigorously at room temperature. Monitor the consumption of the aldehyde by Thin Layer Chromatography (TLC).

• Workup: Upon completion (approx. 2 hours), concentrate the reaction mixture directly under reduced pressure.

• Purification: Purify the residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to isolate the pure aldol product.

• Characterization: Determine the mass of the product to calculate the yield. Confirm the structure using ¹H NMR and ¹³C NMR spectroscopy.

Protocol 2: Determination of Enantiomeric Excess (ee)

The enantiomeric excess of the purified aldol product is determined using High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase (CSP).[18][19]

• Sample Preparation: Prepare a stock solution of the purified aldol product in the mobile phase (e.g., 1 mg/mL).

• HPLC System and Conditions:

  • Instrument: Standard HPLC system with a UV detector.

  • Column: A polysaccharide-based chiral column (e.g., Chiralpak® AD-H or equivalent).

  • Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 90:10 v/v). The exact ratio may require optimization.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection: UV at 254 nm (for the nitroaromatic chromophore).

• Analysis:

  • Inject a sample of the racemic aldol product (prepared separately using a non-chiral base like pyrrolidine[20]) to identify the retention times of both enantiomers.

  • Inject the sample from the asymmetric reaction.

  • Integrate the peak areas for the two enantiomers (Area₁ and Area₂).

• Calculation: Calculate the enantiomeric excess using the formula:

  • ee (%) = |(Area₁ - Area₂) / (Area₁ + Area₂)| * 100

Conclusion and Outlook

The direct comparison between L-proline and the Jørgensen-Hayashi catalyst provides a clear illustration of the power of rational catalyst design. By modifying the proline scaffold to enhance steric shielding and improve solubility, a new class of catalysts with vastly superior performance has been developed.[12][13] The Jørgensen-Hayashi catalyst delivers higher yields, exceptional stereoselectivity, and operates efficiently at significantly lower loadings, aligning with the principles of green and sustainable chemistry.[8]

For researchers in synthetic and medicinal chemistry, the adoption of these next-generation pyrrolidine-based catalysts offers a robust and reliable tool for the construction of complex, enantiomerically pure molecules. The protocols and data presented herein serve as a practical guide for benchmarking and implementing these advanced catalytic systems in your own research endeavors.

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A Guide to Inter-Laboratory Comparison of Enantiomeric Excess Measurements: Ensuring Accuracy and Reproducibility in Chiral Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Criticality of Enantiomeric Excess in Pharmaceutical Development

In the pharmaceutical industry, the three-dimensional structure of a molecule is paramount. Enantiomers, mirror-image isomers of a chiral drug, can exhibit widely different pharmacological and toxicological profiles. One enantiomer may be therapeutically active, while the other could be inactive or even harmful. Therefore, the accurate determination of enantiomeric excess (ee), a measure of the purity of a single enantiomer in a mixture, is a critical quality attribute throughout the drug development lifecycle. An ee of 100% indicates an enantiomerically pure sample, while a racemic mixture (equal amounts of both enantiomers) has an ee of 0%.

Inter-laboratory comparison studies, also known as proficiency testing or round-robin tests, are essential for establishing the reliability and comparability of analytical results among different laboratories. This guide provides a comprehensive framework for designing, executing, and evaluating inter-laboratory comparisons of enantiomeric excess measurements. It delves into the nuances of various analytical techniques, offers insights into best practices, and provides detailed protocols to ensure the scientific integrity of your results.

Comparative Analysis of Analytical Techniques for Enantiomeric Excess Determination

The selection of an appropriate analytical method is the foundation of any successful ee determination. The choice depends on factors such as the physicochemical properties of the analyte, the required accuracy and precision, sample throughput, and available instrumentation. The most common techniques are chiral chromatography, Nuclear Magnetic Resonance (NMR) spectroscopy, and polarimetry.

Chiral Chromatography: The Gold Standard

Chiral chromatography, including High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Supercritical Fluid Chromatography (SFC), is the most widely used and established technique for separating and quantifying enantiomers. These methods typically employ a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to their separation.

• High-Performance Liquid Chromatography (HPLC): Chiral HPLC is considered the gold standard for its robustness and broad applicability. Polysaccharide-based CSPs are particularly effective for a wide range of chiral compounds.

• Supercritical Fluid Chromatography (SFC): SFC has emerged as a powerful alternative to HPLC, often providing faster separations and reduced solvent consumption. It is particularly well-suited for both analytical and preparative-scale separations of enantiomers.

• Gas Chromatography (GC): Chiral GC is another established technique, particularly for volatile and thermally stable compounds.

Key Causality: The differential interaction between the enantiomers and the chiral stationary phase is the fundamental principle driving the separation. This interaction can be influenced by factors such as the mobile phase composition, temperature, and flow rate, all of which must be carefully optimized for robust separation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Powerful Non-Destructive Tool

NMR spectroscopy offers a powerful and non-destructive method for determining enantiomeric excess. This technique relies on the use of chiral solvating agents (CSAs) or chiral derivatizing agents (CDAs) to create a diastereomeric environment, resulting in distinct NMR signals for each enantiomer. The ratio of the integrals of these signals directly corresponds to the enantiomeric ratio.

Key Causality: The formation of transient diastereomeric complexes between the analyte and the chiral auxiliary is the key to resolving the enantiomers' signals in the NMR spectrum. The choice of the chiral auxiliary and the solvent is critical for achieving sufficient separation of these signals.

Polarimetry: A Traditional yet Rapid Method

Polarimetry is a classic method based on the principle that enantiomers rotate plane-polarized light in opposite directions. While rapid, its accuracy can be limited by the presence of optically active impurities and the potential for non-linear relationships between concentration and optical rotation. However, modern laser-based polarimetry has shown improved sensitivity and accuracy, even at very low enantiomeric excess levels. Cavity-enhanced polarimetry is an emerging technique that allows for absolute chiral analysis without the need for calibration.

Key Causality: The specific rotation of a chiral molecule is an intrinsic property. The measured optical rotation of a mixture is the weighted average of the specific rotations of the individual enantiomers, allowing for the calculation of enantiomeric excess.

Performance Comparison of Analytical Techniques

The following table summarizes the key performance characteristics of the primary analytical techniques for ee determination to aid in method selection.

Technique	Principle	Advantages	Limitations	Typical Precision (%RSD)
Chiral HPLC/SFC	Differential interaction with a chiral stationary phase.	High accuracy, precision, and resolution; applicable to a wide range of compounds.	Can be time-consuming for method development; requires chiral columns.	≤ 5% for the major peak, ≤ 20% near the quantitation limit.
Chiral GC	Differential interaction with a chiral stationary phase.	High resolution for volatile compounds.	Limited to thermally stable and volatile analytes.	Similar to HPLC/SFC.
NMR Spectroscopy	Formation of diastereomeric complexes with a chiral auxiliary.	Non-destructive; relatively fast analysis; provides structural information.	Lower sensitivity than chromatographic methods; requires chiral auxiliaries.	Generally accurate to within ±10%.
Polarimetry	Measurement of the rotation of plane-polarized light.	Rapid and simple.	Can be affected by impurities; may require pure enantiomer standards.	Accuracy can be high with modern instrumentation.

Designing and Executing an Inter-Laboratory Comparison Study

A well-designed inter-laboratory study is crucial for obtaining meaningful and reliable data. The process involves careful planning, execution, and statistical analysis.

Workflow for an Inter-Laboratory Comparison

Caption: Workflow of an Inter-Laboratory Comparison Study.

Key Considerations for a Robust Study

• Homogeneous and Stable Samples: The cornerstone of a reliable inter-laboratory study is the provision of identical, homogeneous, and stable samples to all participating laboratories.

• Detailed Analytical Protocol: A clear and comprehensive protocol is essential to minimize variability arising from differences in experimental procedures. The protocol should specify the analytical method, instrument parameters, sample preparation, and data analysis procedures.

• Statistical Analysis: Appropriate statistical methods are necessary to analyze the data and assess the performance of the participating laboratories. This includes evaluating the consistency of results and identifying any outliers. Statistical tools like Mandel's h and k statistics can be used to survey the consistency of the data graphically.

Detailed Experimental Protocols

Reproducibility is paramount in inter-laboratory comparisons. The following are detailed, step-by-step protocols for the most common ee determination methods.

Protocol for Chiral HPLC Analysis

• Instrumentation: A standard HPLC system equipped with a UV detector is typically used.

• Chiral Column Selection: The choice of the chiral stationary phase is critical. Polysaccharide-based columns like Chiralpak or Chiralcel are widely applicable.

• Mobile Phase Preparation: A typical mobile phase consists of a mixture of n-hexane and an alcohol like isopropanol or ethanol. The exact ratio should be optimized for the specific analyte.

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase or a compatible solvent to a final concentration of approximately 1 mg/mL.

• Chromatographic Conditions:

  • Flow Rate: Typically 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection: UV detection at a wavelength where the analyte has strong absorbance.

• Data Analysis:

  • Inject a racemic standard to determine the retention times of the two enantiomers.

  • Inject the sample solution.

  • Integrate the peak areas of the two enantiomers.

  • Calculate the enantiomeric excess using the formula: ee (%) = |(Area₁ - Area₂)| / (Area₁ + Area₂) * 100

Protocol for NMR Analysis using a Chiral Solvating Agent

• Instrumentation: A high-field NMR spectrometer (400 MHz or higher) is recommended.

• Sample Preparation:

  • In a 5 mm NMR tube, mix the analyte and the chiral solvating agent (e.g., a BINOL derivative).

  • Dissolve the mixture in a suitable deuterated solvent (e.g., CDCl₃).

• NMR Data Acquisition:

  • Thoroughly mix the sample to ensure complex formation.

  • Acquire the ¹H NMR spectrum at a constant temperature (e.g., 25 °C).

• Data Analysis:

  • Identify the well-resolved signals corresponding to each diastereomeric complex.

  • Integrate the distinct resonance peaks for each enantiomer.

  • The ratio of the integrals directly corresponds to the enantiomeric ratio.

Workflow for Method Selection

Caption: Decision tree for selecting an analytical method for ee determination.

Trustworthiness and Self-Validation

To ensure the trustworthiness of the results, each protocol must be a self-validating system. This involves:

• Method Validation: All analytical methods used in the inter-laboratory comparison should be properly validated according to ICH Q2(R2) guidelines. Validation parameters include specificity, linearity, accuracy, precision (repeatability and intermediate precision), and robustness.

• System Suitability: System suitability tests should be performed before each analysis to ensure that the analytical system is performing correctly. This may include parameters like resolution, tailing factor, and repeatability of injections.

• Use of Certified Reference Materials: Whenever possible, certified reference materials with known enantiomeric excess should be used to assess the accuracy of the measurements.

Conclusion

The inter-laboratory comparison of enantiomeric excess measurements is a critical exercise for ensuring the quality and consistency of data in pharmaceutical development. By carefully selecting the appropriate analytical technique, designing a robust study protocol, and adhering to principles of scientific integrity, researchers can have high confidence in the accuracy and reproducibility of their ee determinations. This guide provides a comprehensive framework to achieve these goals, ultimately contributing to the development of safer and more effective chiral drugs.

References

• A Researcher's Guide to Chiral HPLC for Validating Enantiomeric Excess in BINAM Products - Benchchem. (URL: )
• A Guide to Inter-Laboratory Comparison of Analytical Results for Chiral Amines - Benchchem. (URL: )
• Evaluation of laser-based polarimetry for the determination of enantiomeric excess (ee)

• Absolute optical chiral analysis using cavity-enhanced polarimetry - PMC - PubMed Central. (URL: [Link])

• A Researcher's Guide to Analytical Methods for Determining Enantiomeric Excess - Benchchem. (URL: )

• Optical Purity and Enantiomeric Excess - Master Organic Chemistry. (URL: [Link])

• A Head-to-Head Battle for Chiral Purity: Cross-Validating Enantiomeric Excess with HPLC and NMR - Benchchem. (URL: )

• NMR methods for determination of enantiomeric excess - PubMed. (URL: [Link])

• System Suitability and Validation for Chiral Purity Assays of Drug Substances | LCGC International - Chromatography Online. (URL: [Link])

• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. (URL: [Link])

• NMR determination of enantiomeric excess - ResearchGate. (URL: [Link])

• Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography - Herald Scholarly Open Access. (URL: [Link])

• How To Calculate Enantiomeric Excess: Learn Quickly - PharmaGuru. (URL: [Link])

• Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment | Journal of Chemical Education. (URL: [Link])

• Chiral SFC-MS method for separation of enantiomers of compound 9 and... - ResearchGate. (URL: [Link])

• NMR Spectroscopic Determination of Enantiomeric Excess Using Small Prochiral Molecules. (URL: [Link])

• Determination of Enantiomeric Excess via 31P-NMR - ResearchGate. (URL: [Link])

• Supercritical Fluid Chromatography for Chiral Analysis, Part 2: Applications. (URL: [Link])

• Determining enantiomeric excess from overlapping HPLC peaks: Discussion of errors in the methods - ResearchGate. (URL: [Link])

• Development of a Chiral Supercritical Fluid Chromatography–Tandem Mass Spectrometry and Reversed-Phase Liquid Chromatography–Tandem Mass Spectrometry Pl

analysis of reaction byproducts to validate reaction mechanisms

An indispensable approach to elucidating and validating proposed reaction mechanisms is the thorough analysis of reaction byproducts.[1][2][3] These often-overlooked components of a chemical transformation provide a wealth of information, offering critical insights into reaction pathways, intermediates, and the overall feasibility of a postulated mechanism.[3][4] This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the principles and techniques for leveraging byproduct analysis to achieve a deeper understanding of reaction mechanisms.

A reaction mechanism is a theoretical model that describes the step-by-step process of how reactants are converted into products.[1][3] While the identification of the major product is the primary goal of most synthetic endeavors, the formation of byproducts can reveal alternative reaction pathways or the occurrence of side reactions.[2] By identifying and quantifying these minor components, chemists can gain evidence to support or refute a proposed mechanism.[1][5]

The Central Role of Analytical Techniques

A variety of analytical techniques are employed to separate, identify, and quantify reaction byproducts. The choice of technique depends on the nature of the reaction mixture, the expected byproducts, and the level of detail required for mechanistic validation.[6] The most powerful approaches often involve a combination of separation and spectroscopic methods.

Workflow for Byproduct Analysis in Reaction Mechanism Validation

Caption: A general workflow for the analysis of reaction byproducts to validate a proposed reaction mechanism.

Key Analytical Techniques for Byproduct Analysis

A suite of powerful analytical techniques is at the disposal of researchers for the detailed investigation of reaction byproducts. The most prominent among these are Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and various chromatographic methods.

Technique	Principle	Strengths	Limitations
NMR Spectroscopy	Exploits the magnetic properties of atomic nuclei to provide detailed information about the structure and connectivity of atoms in a molecule.[7][8][9]	Provides unambiguous structural elucidation of byproducts, including stereochemistry. Quantitative analysis is possible.[7][10][11]	Relatively low sensitivity compared to other techniques.[9] Complex mixtures can lead to overlapping signals.[8]
Mass Spectrometry	Measures the mass-to-charge ratio of ions to identify and quantify molecules in a sample.[12][13]	High sensitivity and selectivity, capable of detecting trace-level byproducts.[12] Can be coupled with separation techniques (e.g., LC-MS, GC-MS) for complex mixture analysis.[14]	Provides molecular weight information but may require further fragmentation analysis (MS/MS) for complete structural elucidation.[12]
Chromatography (HPLC, GC, TLC)	Separates the components of a mixture based on their differential distribution between a stationary phase and a mobile phase.[15][16]	Excellent for separating complex mixtures of byproducts.[15][17] Can be used for both qualitative and quantitative analysis.[17]	Does not provide structural information on its own; requires coupling with a detector (e.g., MS, UV-Vis).[17]
FTIR Spectroscopy	Measures the absorption of infrared radiation by a sample, providing information about the functional groups present.[14]	Useful for real-time reaction monitoring and identifying the formation or disappearance of specific functional groups associated with byproducts.[14]	Can be challenging to interpret complex spectra from mixtures. May not be suitable for identifying the complete structure of unknown byproducts.

Experimental Protocols

Protocol 1: In-situ Reaction Monitoring by NMR Spectroscopy

This protocol allows for the real-time tracking of reactant consumption, product formation, and the emergence of byproducts and transient intermediates.[7][11]

Methodology:

• Setup: The reaction is carried out directly within an NMR tube or in an external reactor connected to the NMR spectrometer via a flow cell.[8]

• Data Acquisition: A series of 1D ¹H NMR spectra are acquired at regular time intervals throughout the course of the reaction.[8]

• Data Analysis: The integral of characteristic peaks for reactants, products, and byproducts are plotted against time to generate kinetic profiles.

• Intermediate Detection: In some cases, short-lived intermediates can be observed and characterized, providing direct evidence for a proposed reaction mechanism.[7][9]

Protocol 2: Byproduct Identification using LC-MS/MS

This protocol is highly effective for separating and identifying byproducts in complex reaction mixtures, even at trace levels.[14]

Methodology:

• Sample Preparation: An aliquot of the reaction mixture is quenched at a specific time point. If necessary, derivatization may be performed to enhance the stability or detectability of the byproducts.[14]

• LC Separation: The prepared sample is injected into a High-Performance Liquid Chromatography (HPLC) system, typically equipped with a C18 column, to separate the various components.[14][18]

• MS/MS Detection: The eluent from the HPLC column is introduced into a tandem mass spectrometer.[14]

  • MS1 Scan: A full scan is performed to determine the molecular weights of the eluted compounds.

  • MS2 Scan (Fragmentation): Ions corresponding to potential byproducts are selected and fragmented. The resulting fragmentation pattern provides a unique fingerprint for structural identification.[12][13]

Case Study: Elucidating a Multicomponent Reaction Pathway

In a study on the synthesis of 2-pyrrolidone derivatives through a multicomponent reaction, the identification of byproducts and intermediates was crucial in confirming the reaction mechanism.[19][20] Initial hypotheses suggested the possibility of forming isomeric furanone structures.[20]

• Electron Impact Mass Spectrometry (EI-MS): The fragmentation pattern of the product was inconsistent with the proposed furanone structure, providing the first piece of evidence against that pathway.[19][20]

• Time-resolved Direct Analysis in Real Time Mass Spectrometry (DART-MS): This technique allowed for the detection of key long-lived intermediates, such as imines and hydrated alkyne adducts, in the reaction mixture.[19][20] The presence of these intermediates strongly supported a stepwise mechanism involving imine formation, hydration, and subsequent cyclization to form the pyrrolidone.[20]

• Single-Crystal X-ray Diffraction: Ultimately, X-ray analysis of the final product unambiguously confirmed the 2-pyrrolidone structure.[19][20]

This case study highlights how a combination of mass spectrometry techniques can be used to not only identify the final product but also to trap and characterize transient intermediates that are critical for validating a proposed reaction mechanism.

Logical Framework for Mechanism Validation

The process of validating a reaction mechanism through byproduct analysis follows a logical progression of hypothesis, experimentation, and refinement.

Caption: A logical flow diagram illustrating the iterative process of reaction mechanism validation through byproduct analysis.

Conclusion

The analysis of reaction byproducts is a powerful and essential tool for the validation of reaction mechanisms.[1] By moving beyond the primary product and investigating the minor components of a reaction, researchers can uncover a wealth of information about the intricate pathways and intermediates that govern a chemical transformation. The strategic application of advanced analytical techniques such as NMR, mass spectrometry, and chromatography provides the empirical data needed to support, refute, or refine proposed mechanisms, ultimately leading to a more profound and accurate understanding of chemical reactivity.[21][22]

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• How are reaction mechanisms in organic chemistry verified to be true?. Quora. [Link]

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• Introduction, Principle of Mass Spectrometry, Components of Mass Spectrometer, Applications. PREMIER Biosoft. [Link]

• NMR Reaction Monitoring Robust to Spectral Distortions. ACS Publications. [Link]

• Quantitative NMR methods for reaction and process monitoring. RPTU. [Link]

• NMR reaction monitoring in flow synthesis. Beilstein Journals. [Link]

• Reaction Monitoring. Magritek. [Link]

• Elucidating the Multicomponent Reaction Pathway of 2-Pyrrolidone Synthesis. ACS Omega. [Link]

• (PDF) What do We Know about Reaction Mechanism? The Electrospray Ionization Mass Spectrometry Approach. ResearchGate. [Link]

• On Byproducts and Side Products. Organic Process Research & Development. [Link]

• Chromatography. Wikipedia. [Link]

• Pathways, mechanisms, and kinetics: a strategy to examine byproduct selectivity in partial oxidation catalytic transformations on reducible oxides. Reaction Chemistry & Engineering (RSC Publishing). [Link]

• Chemical analytical techniques in industry. [Link]

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• (PDF) Qualitative Analysis Based Reaction Mechanism Identification. ResearchGate. [Link]

• (PDF) Synthesis, Reaction Byproduct Characterization, and Mechanistic Understanding of Hemiformal Hydrogen Sulfide Scavengers: Part 2 Identification of Byproducts, Reaction Mechanisms, and Suppression Thereof. ResearchGate. [Link]

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• Elucidating the Multicomponent Reaction Pathway of 2-Pyrrolidone Synthesis. American Chemical Society. [Link]

• Computational Design of Catalysts with Experimental Validation: Recent Successes, Effective Strategies, and Pitfalls. NIH. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid

This document provides comprehensive, step-by-step guidance for the safe and compliant disposal of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid. As a substituted amino acid derivative, this compound requires careful handling and adherence to hazardous waste regulations. This guide is designed to supplement, not replace, the official Safety Data Sheet (SDS) provided by the manufacturer and your institution's specific Environmental Health and Safety (EHS) protocols.

Hazard Identification and Essential Risk Assessment

Before handling any chemical, a thorough understanding of its potential hazards is paramount. While a specific SDS for every novel compound may not be universally available, data from structurally similar compounds, such as the hydrochloride salt of its stereoisomer, provide critical safety information.

(2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid and its analogs should be treated as hazardous. Based on available data for similar structures, the anticipated hazards include:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Causality of Hazards: The carboxylic acid and hydroxyl functional groups, along with the amine in the pyrrolidine ring, contribute to its chemical reactivity and potential for biological interaction. These groups can irritate mucous membranes, skin, and eyes upon contact. Ingestion can lead to systemic toxicity, and inhalation of airborne powder can irritate the respiratory tract. Therefore, all handling and disposal procedures must be designed to minimize direct contact and aerosol generation.

Required Personal Protective Equipment (PPE)

Based on the risk assessment, the following minimum PPE is mandatory when handling (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid in any form (solid, solution, or as waste).

PPE Item	Specification	Rationale
Eye Protection	Safety goggles with side-shields or a face shield.	Protects against splashes of solutions or contact with airborne powder, preventing serious eye irritation[1].
Hand Protection	Nitrile or other chemically resistant gloves.	Prevents direct skin contact, which can cause irritation. Always check glove compatibility charts.
Body Protection	A standard laboratory coat.	Protects skin and personal clothing from contamination.
Respiratory	Use only in a certified chemical fume hood.	A primary engineering control to prevent inhalation of powders or vapors, addressing the respiratory irritation hazard[2][3].

Waste Classification and Segregation: A Foundational Step

Proper disposal begins with correct classification and segregation at the point of generation. This is a core principle of safe laboratory practice and is mandated by regulatory bodies like the Environmental Protection Agency (EPA).[4][5]

• Waste Classification: Due to its irritant and potentially toxic properties, (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid waste must be classified as Hazardous Chemical Waste . It must never be disposed of down the drain or in regular trash.[6]

• Waste Segregation: To prevent dangerous chemical reactions, waste streams must be kept separate.[5][6]

  • Solid Waste: Keep separate from liquid waste.

  • Aqueous Waste: Collect separately from organic solvent waste.

  • Incompatibilities: Do not mix this waste with strong oxidizing agents, strong bases, or other reactive chemicals. Always store acids and bases in separate containers.[6]

Step-by-Step Disposal Protocols

The following protocols provide a self-validating system for the safe collection and disposal of waste generated from (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid.

Protocol 4.1: Solid Waste Disposal

This includes expired or unused solid compounds, contaminated weigh boats, gloves, and wipes.

• Container Selection: Obtain a designated solid hazardous waste container from your institution's EHS department. The container must be rigid, leak-proof, and have a secure lid.

• Collection:

  • Carefully place the unused solid (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid, preferably in its original, sealed manufacturer's container, into the designated waste container.

  • Collect all contaminated disposables (e.g., weigh paper, pipette tips, gloves) and place them in the same container.[1]

• Labeling: Immediately label the container with the words "Hazardous Waste ". The label must also include the full chemical name: "(2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid" (no formulas or abbreviations) and the date accumulation began.[6][7][8]

• Storage: Store the sealed container in a designated Satellite Accumulation Area (SAA), which must be at or near the point of waste generation and under the control of the operator.[6][9] Keep the container closed at all times except when adding waste.[5]

Protocol 4.2: Aqueous/Liquid Waste Disposal

This applies to all solutions containing the target compound.

• Container Selection: Use a designated, leak-proof, and chemically compatible container for aqueous hazardous waste. Ensure it has a screw-top cap.

• Collection:

  • Working inside a chemical fume hood, carefully pour all aqueous solutions containing (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid into the waste container.

  • Collect the first rinse of any contaminated glassware with a suitable solvent (e.g., deionized water); this rinsate is also considered hazardous and must be added to the liquid waste container.[1][5]

• Labeling: As with solid waste, label the container clearly with "Hazardous Waste " and the full chemical name(s) of all components in the solution, including solvents and their approximate concentrations.[4]

• Storage: Seal the container and store it in the SAA, ensuring it is segregated from incompatible waste streams like acids or bases.

Protocol 4.3: Decontamination of Non-Disposable Labware

• Initial Rinse: Rinse glassware that has come into contact with the compound with a suitable solvent (e.g., ethanol or isopropanol). This initial rinsate is hazardous and must be collected as liquid hazardous waste.[1]

• Subsequent Cleaning: After decontamination, the glassware can be washed according to standard laboratory procedures.

Emergency Protocol: Spill Management

In the event of a spill, immediate and correct action is crucial to mitigate exposure and environmental contamination.

• Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the area if the spill is large or the powder has become airborne.

• Secure the Area: Restrict access to the spill location.

• Don PPE: Wear the appropriate PPE as detailed in Section 2 before attempting cleanup.

• Contain and Absorb:

  • For Solid Spills: Gently cover the spill with an inert absorbent material like vermiculite or sand to prevent the powder from becoming airborne.

  • For Liquid Spills: Cover with an appropriate chemical absorbent pad or material.

• Collect Waste: Carefully sweep or scoop the absorbed material into a designated solid hazardous waste container.[1]

• Decontaminate: Clean the spill area with a detergent solution and water. Collect all cleaning materials (wipes, gloves) as solid hazardous waste.

• Report: Report the incident to your laboratory supervisor and EHS department, as required by institutional policy.

Regulatory Compliance Summary

Adherence to federal and local regulations is non-negotiable. The Occupational Safety and Health Administration (OSHA) and the EPA have established clear standards for laboratory safety and waste management.[10]

Regulation Area	Key Requirement	Governing Body
Worker Training	Personnel must be trained on the hazards, handling, and disposal of chemicals in their work area.[2]	OSHA (29 CFR 1910.1450)
Chemical Hygiene Plan	Laboratories must have a written Chemical Hygiene Plan (CHP) outlining safety procedures.[3]	OSHA (29 CFR 1910.1450)
Waste Labeling	Containers must be marked with the words "Hazardous Waste" and identify the chemical contents.[6][8]	EPA (40 CFR Part 262)
Waste Accumulation	Waste must be stored at or near the point of generation in a Satellite Accumulation Area (SAA).[9]	EPA (40 CFR Part 262)
Container Management	Waste containers must be kept closed and in good condition.[5]	EPA (40 CFR Part 262)

Disposal Decision Workflow

The following diagram illustrates the logical flow for the proper management and disposal of (2S,3R)-3-hydroxypyrrolidine-2-carboxylic acid waste.

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